Guanidinium dihydrogen phosphate

• CAS: 5423-22-3

Core Science & Biosynthesis

A Technical Guide to the Chemical Properties of Guanidinium Dihydrogen Phosphate

Abstract: Guanidinium Dihydrogen Phosphate (GDP), with the chemical formula [C(NH₂)₃]H₂PO₄, is an organic salt formed from the strong base guanidine and phosphoric acid. This compound has garnered significant interest across multiple scientific disciplines due to its unique structural features and versatile chemical behavior. It serves as a crucial intermediate in pharmaceutical synthesis, a highly effective flame retardant for cellulosic and synthetic materials, and a valuable agent in biochemical applications such as protein crystallization. This guide provides an in-depth exploration of the synthesis, crystal structure, physicochemical properties, and key application mechanisms of GDP, intended for researchers, chemists, and professionals in drug development and materials science.

Introduction and Significance

Guanidinium Dihydrogen Phosphate, also known as Guanidine Phosphate Monobasic (CAS 5423-22-3), represents a fascinating intersection of organic and inorganic chemistry. The molecule is composed of a planar, resonance-stabilized guanidinium cation and a tetrahedral dihydrogen phosphate anion. The remarkable stability and functionality of the guanidinium group, which mimics the side chain of the amino acid arginine, combined with the properties of the phosphate group, make GDP a compound of considerable scientific and industrial importance.

Its primary applications include:

• Pharmaceutical Intermediate: A fundamental building block in the multi-step synthesis of various active pharmaceutical ingredients (APIs).

• Flame Retardant: An effective phosphorus-nitrogen based flame retardant that functions through mechanisms in both the gas and condensed phases.[1][2]

• Biochemical Reagent: Utilized to stabilize protein structures, aiding in X-ray crystallography and other biochemical assays.[1]

This document aims to provide a comprehensive technical overview, grounding its claims in established research and providing practical, field-proven insights into the handling and application of this versatile compound.

Synthesis and Purification

The synthesis of Guanidinium Dihydrogen Phosphate is a straightforward acid-base neutralization reaction. The causality behind the chosen protocol is to ensure a high-purity, crystalline product suitable for analytical and application-specific requirements. Slow, controlled crystallization is paramount for obtaining well-defined, single crystals.

Experimental Protocol: Laboratory-Scale Synthesis of GDP

Objective: To synthesize Guanidinium Dihydrogen Phosphate from Guanidinium Carbonate and Orthophosphoric Acid.

Materials:

• Guanidinium Carbonate [(C(NH₂)₃)₂CO₃]

• Orthophosphoric Acid (H₃PO₄, 85% aqueous solution)

• Deionized Water

• Isopropanol (for washing)

• Beakers, magnetic stirrer, heating plate, pH meter, Büchner funnel, vacuum flask.

Methodology:

• Dissolution: Dissolve a stoichiometric amount of Guanidinium Carbonate in a minimal volume of warm deionized water in a beaker with continuous stirring.

• Neutralization: Slowly add a stoichiometric equivalent of 85% orthophosphoric acid dropwise to the guanidinium carbonate solution. The reaction is exothermic and will release CO₂ gas; addition must be slow to prevent excessive frothing. The reaction is: (C(NH₂)₃)₂CO₃ + 2H₃PO₄ → 2[C(NH₂)₃]H₂PO₄ + H₂O + CO₂↑

• pH Adjustment: Monitor the pH of the solution. The target pH should be slightly acidic (approx. 4.0-4.5) to ensure the formation of the dihydrogen phosphate salt. Adjust with dilute phosphoric acid or guanidinium carbonate solution if necessary.

• Crystallization: Gently heat the solution to ensure all reactants have dissolved and then allow it to cool slowly to room temperature. For larger crystals, this cooling process should be as gradual as possible (e.g., by placing the beaker in a larger container of warm water). Subsequently, cool the solution to 0-4°C in an ice bath to maximize yield.

• Isolation: Collect the resulting white crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of cold isopropanol. This step is crucial as isopropanol is a poor solvent for the salt but effectively removes residual water and any unreacted starting materials.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 60°C) to a constant weight.

Fig. 1: Experimental workflow for the synthesis and purification of GDP.

Molecular Structure and Solid-State Properties

The solid-state characteristics of GDP are dictated by the interplay between its constituent ions. The guanidinium cation is a planar, Y-shaped molecule with significant resonance delocalization of the positive charge across the three nitrogen atoms. This delocalization contributes to its stability and its ability to act as a potent hydrogen bond donor.

The crystal structure of Guanidinium Dihydrogen Phosphate has been determined to be monoclinic, belonging to the centrosymmetric space group P2₁/c.[3] The lattice is stabilized by an extensive three-dimensional network of N-H···O and O-H···O hydrogen bonds, linking the cations and anions into a robust framework.[4] This strong intermolecular bonding is directly responsible for the compound's high melting point and crystalline nature.

Fig. 2: Simplified 2D representation of hydrogen bonding between ions.

Key Physicochemical Properties

The macroscopic properties of GDP are a direct consequence of its molecular and crystal structure.

Property	Value	Source(s)
Molecular Formula	CH₈N₃O₄P	[5]
Molecular Weight	157.07 g/mol	[1]
Appearance	White crystalline powder	[1][6]
Melting Point	247-250 °C (with decomposition)	[5][7]
Density	1.531 g/cm³ (at 20°C)	[5][7]
Water Solubility	310 g/L (at 25°C)	[5][7]
Crystal System	Monoclinic	[3]
Space Group	P2₁/c (Centrosymmetric)	[3]

Thermal Behavior and Analysis

The thermal stability of GDP is a critical parameter, particularly for its application as a flame retardant.

Thermogravimetric Analysis (TGA)

TGA reveals that GDP is stable up to approximately 240°C, after which it undergoes a sharp, single-step decomposition. The decomposition process is endothermic and involves the release of non-flammable gases, primarily ammonia (NH₃) and water (H₂O), which contribute to its flame-retardant action in the gas phase.[1]

Protocol: TGA Characterization of GDP

• Instrument: Calibrated Thermogravimetric Analyzer.

• Sample: Place 5-10 mg of finely ground, dried GDP into an alumina crucible.

• Atmosphere: Nitrogen, with a flow rate of 50 mL/min.

• Heating Program: Ramp from 30°C to 600°C at a rate of 10 °C/min.

• Analysis: Record the mass loss as a function of temperature. The onset of decomposition is determined from the inflection point of the TGA curve. The residual mass at 600°C corresponds to polyphosphoric acid species.

Key Applications and Mechanistic Insights

Flame Retardancy

GDP acts as a highly efficient flame retardant for cellulosic materials like cotton through a synergistic phosphorus-nitrogen mechanism.[2]

• Condensed Phase Mechanism: Upon heating, the phosphate moiety undergoes dehydration to form phosphoric and polyphosphoric acids. These strong acids catalyze the dehydration of cellulose at temperatures below its normal pyrolysis temperature.[2] This process promotes the formation of a stable, insulating layer of char, which acts as a physical barrier to heat and flammable volatiles.

• Gas Phase Mechanism: Simultaneously, the thermal decomposition of GDP releases inert gases (NH₃, H₂O) that dilute the flammable gases in the surrounding atmosphere, reducing the oxygen concentration at the combustion front.[1]

Fig. 3: Dual mechanism of flame retardancy for GDP on cellulosic substrates.

Role in Biochemistry

In biochemistry, the guanidinium cation is valued for its ability to form strong, bidentate hydrogen bonds with oxoanions like carboxylates and phosphates.[8] This interaction is fundamental to molecular recognition in biological systems, most notably in the binding of arginine residues in proteins to phosphate groups on DNA or to carboxylate groups on other proteins. GDP is used in protein crystallization buffers where it can stabilize protein structures by forming these favorable interactions on the protein surface, thereby promoting the formation of a well-ordered crystal lattice.[1]

Advanced Materials: A Note on Optical Properties

While Guanidinium Dihydrogen Phosphate (GDP) itself is centrosymmetric and therefore does not exhibit second-order nonlinear optical (NLO) properties like second-harmonic generation (SHG), it belongs to a family of materials with significant interest in this field.[3] Other salts, such as Diguanidinium Hydrogen Phosphate (Gu₂HPO₄·H₂O), are non-centrosymmetric and have been investigated for their NLO properties.[3] This distinction is critical for researchers in materials science; the choice of the specific guanidinium phosphate salt dictates its potential for applications in photonics and laser technology.

Safety and Handling

Guanidinium Dihydrogen Phosphate is classified as a substance that is harmful if swallowed or inhaled and causes skin and eye irritation.[5][9]

• Personal Protective Equipment (PPE): Always handle with appropriate PPE, including safety goggles, gloves, and a lab coat. When handling the powder, use a fume hood or ensure adequate ventilation to avoid inhalation.[9]

• Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials.[7]

• Spills: In case of a spill, avoid generating dust. Sweep up the solid material and place it in a suitable container for disposal.[9]

Conclusion

Guanidinium Dihydrogen Phosphate is a compound whose simple structure belies its complex and highly useful chemical properties. The robust three-dimensional network formed by strong hydrogen bonds confers high thermal stability, while the distinct functionalities of the guanidinium and dihydrogen phosphate ions drive its utility across diverse fields. From enabling the synthesis of life-saving drugs to enhancing the safety of everyday materials and aiding in the fundamental study of proteins, GDP stands as a testament to the power of rational molecular design. A thorough understanding of its synthesis, structure, and chemical behavior, as outlined in this guide, is essential for harnessing its full potential in scientific research and industrial applications.

References

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• Guanidinium dihydrogen phosphite.
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• GUANIDINE DIHYDROGEN PHOSPHATE - Physico-chemical Properties.ChemBK.
• Guanidinium dihydrogen phosph
• China Guanidine Dihydrogen Phosphate Manufacturers Suppliers Factory.Self-hosted by a chemical supplier.
• Guanidine Hydrogen Phosphate-Based Flame-Retardant Formulations for Cotton.
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Guanidinium dihydrogen phosphate synthesis and characterization.

An In-depth Technical Guide to the Synthesis and Characterization of Guanidinium Dihydrogen Phosphate

Abstract

Guanidinium dihydrogen phosphate (GDP), with the chemical formula [C(NH₂)₃]H₂PO₄, is a compound of significant interest, bridging the fields of pharmaceutical development, materials science, and biochemistry. Its utility as a key intermediate in the synthesis of various drug compounds is well-established.[1] Furthermore, its properties lend themselves to applications as a flame retardant, in the development of nonlinear optical materials, and as a component in agricultural formulations.[2][3][4][5] This guide provides a comprehensive overview of the synthesis of guanidinium dihydrogen phosphate, detailing a robust and reproducible laboratory-scale protocol. It further elaborates on the critical characterization techniques required to verify the compound's identity, purity, and structural integrity, including spectroscopic, diffraction, and thermal analysis methods. This document is intended for researchers, chemists, and professionals in drug development who require a practical and scientifically grounded understanding of this versatile compound.

The Foundation: Understanding Guanidinium Dihydrogen Phosphate

Guanidinium dihydrogen phosphate is an organic salt formed by the protonation of the strong organic base, guanidine, by phosphoric acid. The guanidinium cation, [C(NH₂)₃]⁺, is a highly stable, planar ion where the positive charge is delocalized across the three nitrogen atoms through resonance.[6] This stability is a key feature of its chemistry. The dihydrogen phosphate anion, H₂PO₄⁻, is the conjugate base of phosphoric acid. The interaction between these two ions, primarily through extensive hydrogen bonding, dictates the compound's crystal structure and resulting physical properties.

Key Physicochemical Properties:

Property	Value	Source
CAS Number	5423-22-3	[1][7]
Molecular Formula	CH₈N₃O₄P	[1][8]
Molecular Weight	157.07 g/mol	[1][8]
Appearance	White to off-white crystalline powder	[1][7]
Melting Point	247-250 °C (with decomposition)	[1][7]
Solubility	Soluble in water (approx. 310 g/L at 25°C)	[7]

Synthesis of Guanidinium Dihydrogen Phosphate: A Controlled Approach

The synthesis of GDP is primarily an acid-base reaction. The most direct and common method involves the reaction of a guanidinium salt, such as guanidinium carbonate, with phosphoric acid. This method is favored for its simplicity, high yield, and the purity of the resulting product.

Causality of Reagent Selection

• Guanidinium Carbonate ([C(NH₂)₃]₂CO₃): This is an excellent starting material because it is a stable, solid source of the guanidinium cation. Its reaction with a strong acid like phosphoric acid yields gaseous carbon dioxide and water as byproducts, which are easily removed from the reaction mixture, driving the reaction to completion.

• Phosphoric Acid (H₃PO₄): As a strong acid, it readily protonates the guanidine base. Using a stoichiometric amount ensures the formation of the desired dihydrogen phosphate salt.

An alternative, though less common, laboratory method involves the reaction of guanidinium hydrochloride with phosphoric acid.[9] However, this introduces chloride ions that must be removed. Another industrial process involves heating cyanoguanidine with phosphoric acid at high temperatures (200-240°C).[10]

Synthesis Reaction Pathway

Caption: Reaction scheme for the synthesis of GDP.

Step-by-Step Experimental Protocol

This protocol describes a self-validating system where successful synthesis is confirmed by the formation of a crystalline precipitate and subsequent characterization.

• Reagent Preparation:

  • Accurately weigh 18.02 g (0.1 mol) of guanidinium carbonate and dissolve it in 50 mL of distilled water in a 250 mL beaker with gentle heating and stirring.

  • In a separate container, carefully prepare a solution of 19.60 g (0.2 mol) of 85% phosphoric acid.

• Reaction:

  • While stirring the guanidinium carbonate solution, slowly add the phosphoric acid solution dropwise using a dropping funnel. The addition should be slow to control the effervescence of CO₂ gas.

  • Causality: A slow, controlled addition prevents excessive foaming and potential loss of product. The effervescence is a primary indicator that the reaction is proceeding as expected.

• Crystallization:

  • Once the addition is complete and effervescence has ceased, gently heat the solution to approximately 60-70°C for 30 minutes to ensure the reaction is complete and to remove any remaining dissolved CO₂.

  • Allow the solution to cool slowly to room temperature. The slow cooling process is crucial for the growth of well-defined crystals.

  • For maximum yield, place the beaker in an ice bath for 1-2 hours to further decrease the solubility of the product.

• Isolation and Purification:

  • Collect the resulting white crystalline precipitate by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold distilled water to remove any unreacted starting materials or soluble impurities.

  • Dry the purified guanidinium dihydrogen phosphate in a vacuum oven at 50°C to a constant weight.

• Yield Calculation:

  • Weigh the final dried product and calculate the percentage yield based on the limiting reactant (guanidinium carbonate).

Comprehensive Characterization: Validating the Product

Thorough characterization is essential to confirm the synthesis of the correct compound and to assess its purity. The following techniques provide a multi-faceted analysis of the synthesized GDP.

Caption: Experimental workflow from synthesis to validation.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a powerful, non-destructive technique used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[11]

• Principle: The guanidinium and dihydrogen phosphate ions have characteristic vibrational modes that result in distinct absorption bands in the IR spectrum.

• Protocol:

  • Prepare a KBr pellet by mixing a small amount of the dried GDP sample with potassium bromide powder and pressing it into a thin, transparent disk.

  • Alternatively, use an Attenuated Total Reflectance (ATR) accessory for faster analysis without sample preparation.

  • Record the spectrum, typically in the range of 4000-400 cm⁻¹.

• Expected Spectral Features:

  • ~3400-3100 cm⁻¹: A broad and strong absorption region corresponding to N-H stretching vibrations of the guanidinium cation and O-H stretching of the dihydrogen phosphate anion, indicative of extensive hydrogen bonding.

  • ~1670 cm⁻¹: A strong band due to the C=N stretching vibration of the guanidinium group.[11]

  • ~1600 cm⁻¹: N-H bending (scissoring) vibrations.[11]

  • ~1100-900 cm⁻¹: A series of strong bands associated with the P-O and P-O(H) stretching vibrations of the H₂PO₄⁻ anion.

X-Ray Diffraction (XRD)

XRD is the definitive method for determining the crystalline structure and phase purity of a solid material.

• Principle: X-rays are diffracted by the crystal lattice, producing a unique diffraction pattern that serves as a fingerprint for the crystalline solid.

• Powder XRD (PXRD):

  • Purpose: To confirm the phase purity of the bulk sample and to identify it by comparing its diffraction pattern to known standards.

  • Protocol: A finely ground powder of the synthesized GDP is placed on a sample holder and scanned with X-rays over a range of 2θ angles.

• Single-Crystal XRD:

  • Purpose: To determine the precise three-dimensional arrangement of atoms, bond lengths, bond angles, and the crystal system. This is crucial for structure-property relationship studies.[12]

  • Protocol: A suitable single crystal is grown from solution, mounted on a goniometer, and irradiated with a focused X-ray beam.

• Known Crystallographic Data for Guanidinium Phosphates:

  • Guanidinium dihydrogen phosphate (GuH₂PO₄) has been reported to crystallize in the monoclinic space group P2₁/c.[3] The presence of a center of symmetry in this space group indicates that this specific form would not exhibit second-harmonic generation (SHG), a key nonlinear optical property.[3] Other guanidinium phosphate hydrates, however, crystallize in non-centrosymmetric space groups and may show NLO properties.[3]

Thermal Analysis (TGA/DSC)

Thermal analysis provides critical information about the material's stability at different temperatures.

• Principle:

  • Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature, indicating decomposition or dehydration events.

  • Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as it is heated or cooled, identifying phase transitions like melting.

• Protocol:

  • A small, accurately weighed amount of the GDP sample is placed in an alumina or platinum pan.

  • The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

• Expected Results:

  • The DSC curve should show an endothermic peak corresponding to the melting of the compound.

  • The TGA curve will show a sharp decrease in mass around 247-250°C, confirming that the melting is accompanied by decomposition.[1][7] The thermal degradation of guanidine phosphates is known to initiate at lower temperatures than untreated cellulosic materials, which contributes to their flame-retardant mechanism by promoting char formation.[2]

Applications in Research and Development

The validated, high-purity guanidinium dihydrogen phosphate is a valuable asset for various applications:

• Pharmaceutical Synthesis: It serves as a fundamental building block in the multi-step synthesis of numerous active pharmaceutical ingredients (APIs).[1] The guanidinium group is a key pharmacophore in many drugs due to its ability to form strong hydrogen bonds with biological targets like carboxylate and phosphate groups.[13]

• Flame Retardants: As a phosphorus-nitrogen compound, GDP acts as an effective flame retardant for cellulosic materials like cotton and wood.[2][5] Upon heating, it decomposes, releasing non-flammable gases and forming a protective char layer that insulates the material from the heat source.[5]

• Nonlinear Optical (NLO) Materials: Guanidinium salts are widely investigated for their potential in NLO applications, which are essential for technologies like laser frequency conversion.[3][14][15] The crystal symmetry is a critical factor determining a material's NLO properties.[3]

• Biochemistry and Crystal Growth: The guanidinium ion is known to interact strongly with proteins. GDP can be used in buffer solutions to aid in the crystallization of proteins for structural analysis by X-ray crystallography.[5]

Conclusion

This guide has outlined a comprehensive and scientifically rigorous approach to the synthesis and characterization of guanidinium dihydrogen phosphate. By following the detailed protocols and understanding the causality behind each step, researchers can reliably produce and validate high-purity GDP. The described characterization workflow—employing FT-IR, XRD, and thermal analysis—provides a self-validating system that ensures the identity, purity, and structural integrity of the final product. The successful synthesis of this versatile compound opens the door to its application in diverse fields, from the development of life-saving pharmaceuticals to the creation of advanced functional materials.

References

• Nemec, I., et al. (2021). Linear and nonlinear optical properties, pyroelectricity and vibrational spectroscopy of polar guanidinium hydrogen phosphite, GuH2PO3, and hydrogen selenite, GuHSeO3. Optical Materials. Available at: [Link]

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• Shen, K. P. (1981). Preparation of guanidine phosphate for hardboard flame retardant use. U.S. Patent No. 4,273,687. Google Patents.

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• CN114436900A. (n.d.). Production process of guanidine phosphate. Google Patents.

• Nemec, I., et al. (n.d.). Crystal growth, crystal structure, vibrational spectroscopy, linear and nonlinear optical properties of guanidinium phosphates. ResearchGate. Available at: [Link]

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Guanidinium Dihydrogen Phosphate: A Comprehensive Structural and Methodological Guide

Introduction: The Significance of Guanidinium Dihydrogen Phosphate in Material Science and Drug Development

Guanidinium dihydrogen phosphate, [C(NH₂)₃]⁺[H₂PO₄]⁻ (GuaH2PO4), is a salt formed from the strong organic base guanidine and phosphoric acid. This compound has garnered significant interest within the scientific community, particularly for its applications as a pharmaceutical intermediate and in materials science.[1] Its utility is deeply rooted in its specific crystal structure, which is stabilized by an extensive network of hydrogen bonds. Understanding this three-dimensional arrangement is paramount for researchers aiming to leverage its properties in drug formulation, co-crystallization studies, and the development of novel functional materials.

The guanidinium cation is of particular note due to its planar structure and ability to form multiple, stable bidentate hydrogen bonds with oxoanions like phosphates.[2][3][4] This strong and specific interaction is a recurring motif in biological systems, for instance, in the binding of arginine-rich peptides to cell membranes.[2][3] In a pharmaceutical context, these same forces can be exploited to stabilize molecular structures, influence solubility, and control polymorphism in active pharmaceutical ingredients (APIs). This guide provides an in-depth exploration of the crystal structure of GuaH2PO4, detailed experimental protocols for its synthesis and analysis, and insights into the causal relationships between its structure and its macroscopic properties.

Part 1: Crystallographic and Physicochemical Properties

Guanidinium dihydrogen phosphate typically presents as a white crystalline powder with a high melting point (decomposing at 247-250°C) and significant water solubility (310 g/L at 25°C).[1][5][6] These properties make it a versatile intermediate in various synthetic pathways.[1]

Crystal System and Unit Cell Parameters

The foundational step in understanding any crystalline material is the determination of its unit cell and crystal system. For GuaH2PO4, single-crystal X-ray diffraction studies have established that it crystallizes in the monoclinic system with the space group P2₁/c .[7] This centrosymmetric space group indicates that the material will not exhibit properties like second-harmonic generation (SHG), a key differentiator from other guanidinium phosphate salts like Gu₂HPO₄·H₂O.[7]

The precise dimensions of the unit cell are critical for indexing diffraction patterns and for understanding the packing of ions within the lattice. The experimentally determined parameters are summarized below.

Crystallographic Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a	7.61 Å
b	8.01 Å
c	10.02 Å
β	103.1°
Z (Formula units per cell)	4

Table 1: Unit cell parameters for Guanidinium Dihydrogen Phosphate.

The Asymmetric Unit: Ionic Arrangement and Conformation

The asymmetric unit of GuaH2PO4 consists of one guanidinium cation, [C(NH₂)₃]⁺, and one dihydrogen phosphate anion, [H₂PO₄]⁻. The guanidinium cation is inherently planar due to the delocalization of the positive charge across the central carbon and three nitrogen atoms. This planarity is a key factor in its ability to form extensive, predictable hydrogen bond networks. The dihydrogen phosphate anion adopts its typical tetrahedral geometry. The interplay and specific orientation of these two ions, dictated by electrostatic forces and hydrogen bonding, define the entire crystal structure.

Part 2: The Hydrogen Bonding Network: The Architectural Core

The defining feature of the GuaH2PO4 crystal structure is its intricate and robust three-dimensional hydrogen bonding network. This network is responsible for the high thermal stability and the overall packing efficiency of the crystal. The hydrogen bonds are formed between the amine protons (N-H) of the guanidinium cation, which act as donors, and the oxygen atoms of the dihydrogen phosphate anion, which act as acceptors. Additionally, the hydroxyl protons (O-H) of the dihydrogen phosphate anion also participate as donors.

This network can be visualized as a self-validating system of interactions. The number of available hydrogen bond donors on the guanidinium cation (six N-H protons) and the dihydrogen phosphate anion (two O-H protons) are perfectly complemented by the available acceptor sites on the phosphate oxygen atoms. This high density of strong interactions creates a stable, tightly-bound structure.

Caption: Schematic of key hydrogen bond interactions in GuaH2PO4.

Part 3: Experimental Methodologies

The synthesis and analysis of high-quality single crystals are essential for accurate structural determination. The following protocols represent field-proven methods for obtaining and characterizing GuaH2PO4.

Synthesis and Crystal Growth

The synthesis of GuaH2PO4 is a straightforward acid-base reaction. The choice of solvent and the rate of evaporation are critical parameters that control the size and quality of the resulting crystals.

Protocol: Slow Evaporation Synthesis

• Reactant Preparation: Prepare equimolar aqueous solutions of guanidinium carbonate ([C(NH₂)₃]₂CO₃) and phosphoric acid (H₃PO₄).

  • Causality: Using equimolar amounts ensures the formation of the desired 1:1 guanidinium:dihydrogen phosphate salt. Guanidinium carbonate is often used as a convenient and stable source of the guanidinium cation.

• Reaction: Slowly add the phosphoric acid solution to the guanidinium carbonate solution while stirring. The reaction will effervesce as CO₂ is released.

  • [C(NH₂)₃]₂CO₃ + 2H₃PO₄ → 2[C(NH₂)₃]H₂PO₄ + H₂O + CO₂

• Crystallization: Cover the resulting solution with a perforated film (e.g., Parafilm with small pinholes) and leave it undisturbed at room temperature.

  • Causality: Slow evaporation of the solvent (water) gradually increases the concentration of the salt beyond its solubility limit, promoting the formation of large, well-ordered single crystals suitable for diffraction studies. Rapid evaporation tends to produce polycrystalline powder.

• Harvesting: Once block-shaped crystals of sufficient size have formed (typically over several days), they are harvested from the solution, washed with a small amount of cold deionized water, and dried.

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the definitive technique for determining the atomic-level structure of a crystalline material.

Workflow: Structural Determination

• Crystal Selection: A suitable single crystal (typically 0.1-0.3 mm in size) with well-defined faces and no visible defects is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. It is cooled (e.g., to 100 K) to reduce thermal vibrations of the atoms, resulting in a sharper diffraction pattern. The crystal is then rotated in a beam of monochromatic X-rays, and the diffraction data (positions and intensities of thousands of reflections) are collected on a detector.

• Structure Solution and Refinement:

  • The collected data are processed to determine the unit cell parameters and space group.

  • Initial atomic positions are determined using direct methods or Patterson methods.

  • The structural model is then refined against the experimental data. This iterative process adjusts atomic positions, and thermal displacement parameters to minimize the difference between the calculated and observed diffraction intensities, resulting in a final, accurate crystal structure.

Caption: Workflow for single-crystal X-ray diffraction analysis.

Part 4: Implications for Drug Development and Material Design

The detailed structural knowledge of GuaH2PO4 provides a validated blueprint for its application.

• Pharmaceutical Intermediate: As a stable, crystalline solid with high purity, it serves as a reliable source of the guanidinium cation or as a counter-ion in drug synthesis.[1] Its well-defined structure ensures batch-to-batch consistency, a critical requirement in pharmaceutical manufacturing.

• Co-crystal Engineering: The strong, directional hydrogen bonding provided by the guanidinium and phosphate groups makes them excellent components for co-crystal design. By co-crystallizing an API with GuaH2PO4 or its constituent ions, it is possible to modify key properties like solubility, stability, and bioavailability. The predictable binding motifs of the guanidinium ion are particularly valuable in this context.

• Biochemical Research: In biochemistry, guanidinium salts are known to participate in protein crystallization, often by stabilizing protein structures in crystallography buffers.[8] The interaction between guanidinium and phosphate is a fundamental model for how arginine residues in proteins interact with phospholipid headgroups in cell membranes.[2]

Conclusion

The crystal structure of guanidinium dihydrogen phosphate is a testament to the power of hydrogen bonding in dictating molecular arrangement and material properties. Its monoclinic P2₁/c structure is defined by a dense, three-dimensional network of N-H···O and O-H···O interactions between planar guanidinium cations and tetrahedral dihydrogen phosphate anions. The methodologies for its synthesis and structural characterization are robust and accessible, providing a solid foundation for its use in advanced applications. For researchers in drug development and materials science, GuaH2PO4 is not merely a chemical intermediate but a versatile building block, offering predictable and powerful intermolecular interactions for the rational design of complex molecular systems.

References

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• ChemBK. (2024, April 10). GUANIDINE DIHYDROGEN PHOSPHATE. Retrieved January 25, 2026, from [Link]

• Hebei Guanlang Biotechnology Co., Ltd. (n.d.). China Guanidine Dihydrogen Phosphate Manufacturers Suppliers Factory - Quotation. Retrieved January 25, 2026, from [Link]

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An In-Depth Technical Guide to the Solubility of Guanidinium Dihydrogen Phosphate

Prepared by: Gemini, Senior Application Scientist

Abstract

Guanidinium Dihydrogen Phosphate, [C(NH₂)₃]H₂PO₄, is a salt of significant interest in pharmaceutical development, materials science, and biochemistry.[1] Its utility as a pharmaceutical intermediate and its potential applications as a flame retardant underscore the necessity of a thorough understanding of its physicochemical properties.[1][2] A critical parameter governing its application is its solubility across a range of solvents. This guide provides a comprehensive analysis of the theoretical and practical aspects of the solubility of guanidinium dihydrogen phosphate. We will delve into its behavior in aqueous and organic systems, present a detailed experimental protocol for solubility determination, and discuss the implications of its solubility profile for researchers and drug development professionals.

Introduction: Understanding Guanidinium Dihydrogen Phosphate

Guanidinium dihydrogen phosphate is an ionic compound formed from the protonated guanidinium cation and the dihydrogen phosphate anion. The guanidinium cation is the conjugate acid of guanidine, a strongly basic nitrogenous compound.[3] Its positive charge is delocalized over three nitrogen atoms, resulting in a stable, planar structure. The dihydrogen phosphate anion is the conjugate base of phosphoric acid, a triprotic acid. The interplay between these two ions dictates the salt's crystal structure, stability, and, most importantly, its solubility.

Key Physicochemical Properties:

• Molecular Formula: CH₈N₃O₄P[1][4][5]

• Molecular Weight: 157.07 g/mol [1][4][5]

• Appearance: Typically a white to off-white crystalline powder[1][6]

• Melting Point: 247-250°C (with decomposition)[1][4]

• Density: 1.531 g/cm³ at 20°C[4][7]

The compound's primary role as a pharmaceutical intermediate highlights the importance of its solubility in various reaction and purification media.[1] Furthermore, its use as a flame retardant for materials like wood and paper suggests its interaction with both polar and non-polar environments.[2][6]

Theoretical Principles of Solubility

The solubility of an ionic compound like guanidinium dihydrogen phosphate is governed by the energetic balance between the lattice energy of the solid and the solvation energy of the constituent ions.

• Lattice Energy: This is the energy required to separate one mole of the solid ionic compound into its gaseous ions. A higher lattice energy generally corresponds to lower solubility.

• Solvation Energy: This is the energy released when the gaseous ions are dissolved in a solvent to form a solution. Stronger ion-solvent interactions lead to a higher solvation energy and greater solubility.

The "like dissolves like" principle is a useful heuristic. Polar solvents, capable of hydrogen bonding and having high dielectric constants, are generally effective at dissolving ionic compounds. Non-polar solvents, with weak intermolecular forces, are typically poor solvents for salts.

Factors Influencing Solubility:

• Solvent Polarity: Polar solvents like water are expected to be good solvents for guanidinium dihydrogen phosphate due to strong ion-dipole interactions.

• Temperature: The effect of temperature on solubility is determined by the enthalpy of solution. For most salts, solubility increases with temperature, but this is not universal.

• pH: The pH of the solution will significantly impact the speciation of the dihydrogen phosphate anion (pKa values for phosphoric acid are approximately 2.15, 7.20, and 12.35) and the guanidinium cation (pKa ~13.6). At low pH, the phosphate will be fully protonated, while at high pH, the guanidinium ion may be deprotonated. These changes in ionic form will alter the solubility.

• Common Ion Effect: The solubility of guanidinium dihydrogen phosphate will be suppressed in solutions that already contain either guanidinium or phosphate ions, according to Le Chatelier's principle.

Solubility Profile of Guanidinium Dihydrogen Phosphate

Based on available data and theoretical principles, we can construct a solubility profile for guanidinium dihydrogen phosphate.

Aqueous Solubility

Guanidinium dihydrogen phosphate exhibits significant solubility in water.[1][8]

• Quantitative Data: The water solubility is reported to be 310 g/L at 25°C.[4][7] This high solubility is attributable to the strong hydrogen bonding capabilities of both the guanidinium and dihydrogen phosphate ions with water molecules.

Solubility in Organic Solvents

The solubility in organic solvents is expected to vary significantly with the polarity of the solvent.

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can engage in hydrogen bonding and have relatively high dielectric constants. While not as effective as water, some solubility is expected. For the related compound diguanidine phosphate, the solubility in methanol is low, with only 0.1g dissolving in 100g of methanol at 20°C.[6]

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents have high dipole moments but lack acidic protons for hydrogen bond donation. They can solvate the guanidinium cation well, but may be less effective at solvating the dihydrogen phosphate anion. Moderate to low solubility is anticipated.

• Non-polar Solvents (e.g., Benzene, Acetone, Ether, Hexane): Due to the highly ionic nature of guanidinium dihydrogen phosphate, it is expected to be virtually insoluble in non-polar solvents.[6]

Summary of Solubility Data

Solvent	Type	Reported Solubility	Reference
Water	Polar Protic	310 g/L at 25°C	[4][7]
Methanol	Polar Protic	Low (0.1g/100g for diguanidine phosphate)	[6]
Benzene	Non-polar	Almost Insoluble (for diguanidine phosphate)	[6]
Acetone	Polar Aprotic	Almost Insoluble (for diguanidine phosphate)	[6]
Ether	Non-polar	Almost Insoluble (for diguanidine phosphate)	[6]

Experimental Determination of Solubility: The Shake-Flask Method

The "gold standard" for determining thermodynamic solubility is the isothermal shake-flask method.[9][10] This method involves equilibrating an excess of the solid compound with the solvent of interest at a constant temperature until the solution is saturated.

Rationale for Method Selection

The shake-flask method is chosen for its reliability and ability to determine the true equilibrium solubility.[10] By ensuring an excess of solid is present and allowing sufficient time for equilibrium to be reached, this method avoids the potential for generating supersaturated solutions that can occur with other techniques.[9]

Detailed Experimental Protocol

Objective: To determine the thermodynamic solubility of guanidinium dihydrogen phosphate in a given solvent at a specified temperature.

Materials:

• Guanidinium dihydrogen phosphate (≥99% purity)

• Solvent of interest (e.g., water, methanol, ethanol)

• Scintillation vials or flasks with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE or PVDF)

• Analytical balance

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Charged Aerosol Detector) or a UV-Vis spectrophotometer.[11][12]

Procedure:

• Preparation: Add an excess amount of guanidinium dihydrogen phosphate to several vials. The key is to ensure that undissolved solid remains at the end of the experiment.[9][13]

• Solvent Addition: Accurately pipette a known volume of the chosen solvent into each vial.

• Equilibration: Tightly cap the vials and place them in a temperature-controlled orbital shaker. Agitate the samples for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.[9][12][13] To confirm equilibrium, samples can be taken at different time points (e.g., 24h, 48h, 72h). Equilibrium is achieved when the measured concentrations from consecutive time points are consistent.[10]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the excess solid settle. Then, centrifuge the vials to further separate the solid from the saturated supernatant.[11]

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant. To ensure no solid particles are transferred, it is crucial to filter the sample through a syringe filter.[13][14]

• Dilution: Accurately dilute the filtered supernatant with the solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a validated analytical method (e.g., HPLC-UV) to determine the concentration of guanidinium dihydrogen phosphate.[11]

• Calculation: Calculate the solubility using the measured concentration and the dilution factor. The results are typically expressed in units of mg/mL or mol/L.[15]

Diagram of the Shake-Flask Experimental Workflow

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Practical Implications for Researchers and Drug Development

A comprehensive understanding of the solubility of guanidinium dihydrogen phosphate is vital for its effective use.

• In Pharmaceutical Synthesis: Solubility data guides the choice of solvents for reactions, crystallization, and purification, directly impacting yield and purity.[1]

• In Formulation Development: For any potential therapeutic application, knowing the aqueous solubility is a prerequisite for developing oral or parenteral dosage forms. Poor solubility can be a major hurdle in achieving desired bioavailability.

• In Materials Science: When used as a flame retardant, its solubility characteristics will determine the appropriate application method (e.g., aqueous solution impregnation) and its permanence in the treated material.[6]

Conclusion

Guanidinium dihydrogen phosphate is a highly water-soluble ionic compound, a characteristic driven by the strong hydrogen bonding capacity of its constituent ions. Its solubility in organic solvents is limited, particularly in non-polar media. The shake-flask method provides a robust and reliable means of quantifying its thermodynamic solubility. The data presented and the methodologies described in this guide offer a foundational resource for scientists and researchers working with this versatile compound, enabling more informed decisions in synthesis, formulation, and material application.

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Guanidinium Dihydrogen Phosphate (CAS No. 5423-22-3): A Comprehensive Technical Guide for Advanced Research and Development

Introduction

Guanidinium dihydrogen phosphate (GDP), identified by CAS number 5423-22-3, is an organic salt of significant interest in both academic and industrial research. Comprising a guanidinium cation and a dihydrogen phosphate anion, this compound serves as a versatile building block and functional material. Its primary recognition comes from its role as a crucial pharmaceutical intermediate, where the guanidinium moiety acts as a key pharmacophore in various drug candidates.[1][2] Beyond its significance in medicinal chemistry, GDP exhibits a range of properties that make it a candidate for applications in materials science, including as a flame retardant and potentially as a nonlinear optical or ferroelectric material.

This technical guide provides an in-depth exploration of the core properties of Guanidinium Dihydrogen Phosphate, tailored for researchers, scientists, and professionals in drug development. The content herein is structured to offer not just a compilation of data, but a cohesive understanding of the compound's synthesis, characterization, and application, grounded in established scientific principles.

Physicochemical Properties

Guanidinium dihydrogen phosphate is typically a white to off-white crystalline solid. Its fundamental properties are summarized in the table below, providing a quantitative basis for its handling and application in various experimental settings.

Property	Value	Source(s)
CAS Number	5423-22-3
Molecular Formula	CH₈N₃O₄P	[3]
Molecular Weight	157.07 g/mol	[1][3]
Melting Point	247-250 °C (with decomposition)	[1][3]
Density	1.531 g/cm³ at 20°C	[3]
Appearance	White to off-white crystalline solid
Solubility in Water	310 g/L at 25°C; 0.1 g/mL (clear, colorless solution)	[4][3][5]
Vapor Pressure	0.018 Pa at 25°C	[4][3]

The notable water solubility of GDP is a key attribute, facilitating its use in aqueous reaction media and for the growth of single crystals from solution.[1] Its decomposition at a relatively high temperature suggests good thermal stability for many applications.

Crystal Structure and Spectroscopic Characterization

The arrangement of guanidinium cations and dihydrogen phosphate anions in the solid state dictates the material's macroscopic properties. Understanding the crystal structure and spectroscopic signatures is paramount for confirming the identity and purity of synthesized GDP.

Crystal Structure

Guanidinium dihydrogen phosphate (GuH₂PO₄) crystallizes in the monoclinic space group P2₁/c. The crystal structure is characterized by an extensive network of hydrogen bonds between the guanidinium cations and the dihydrogen phosphate anions. The planar guanidinium cation, with its delocalized positive charge, acts as a hydrogen bond donor through its N-H groups, while the dihydrogen phosphate anion, with its P-OH and P=O moieties, serves as both a hydrogen bond donor and acceptor. This intricate hydrogen bonding network is fundamental to the stability of the crystal lattice.

Schematic of hydrogen bonding between ions.

Spectroscopic Profile

• Fourier-Transform Infrared (FTIR) and Raman Spectroscopy: The vibrational spectra of GDP are expected to be rich with features corresponding to both the guanidinium cation and the dihydrogen phosphate anion.

  • Guanidinium Cation: Look for strong N-H stretching vibrations in the region of 3100-3400 cm⁻¹. The C=N stretching vibration, a key indicator of the guanidinium group, will also be present.[6] N-H bending (scissoring) modes are expected at lower frequencies.[6] In Raman spectra, a very strong band corresponding to the symmetric stretching of the CN₃ skeleton is anticipated around 1010 cm⁻¹.[7]

  • Dihydrogen Phosphate Anion: The P-O-H group will exhibit characteristic O-H stretching and bending vibrations. P=O and P-O stretching modes will also be prominent. For the H₂PO₄⁻ ion, Raman bands at approximately 884 cm⁻¹ and 1078 cm⁻¹ are characteristic.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum will show signals corresponding to the protons of the guanidinium cation's amine groups and the hydroxyl protons of the dihydrogen phosphate anion. The chemical shift of these protons will be influenced by hydrogen bonding and the solvent used.

  • ¹³C NMR: A single resonance is expected for the central carbon atom of the guanidinium cation, typically around 157-160 ppm.

  • ³¹P NMR: This technique is highly sensitive for phosphorus-containing compounds.[4] A single peak is expected for the dihydrogen phosphate anion. The chemical shift will be indicative of the phosphate species present.[4]

Synthesis and Purification

The synthesis of Guanidinium dihydrogen phosphate can be achieved through several routes, primarily involving the reaction of a guanidine source with phosphoric acid. The choice of starting materials and reaction conditions can be tailored to the desired scale and purity.

Laboratory-Scale Synthesis Protocol

This protocol describes a common laboratory-scale synthesis from guanidine hydrochloride and phosphoric acid, followed by purification by recrystallization.[9]

Materials:

• Guanidine hydrochloride (1.0 mol)

• 85% Phosphoric acid (1.0 mol)

• Deionized water

• Ethanol

Procedure:

• In a suitable reaction vessel, dissolve guanidine hydrochloride in a minimal amount of deionized water with gentle heating.

• Slowly add the 85% phosphoric acid to the guanidine hydrochloride solution with continuous stirring. The reaction is exothermic, and the addition rate should be controlled to maintain a safe temperature.

• Once the addition is complete, continue stirring the mixture at an elevated temperature (e.g., 70-80 °C) for 1-2 hours to ensure complete reaction.

• Cool the reaction mixture to room temperature, and then further cool in an ice bath to induce crystallization of the crude Guanidinium dihydrogen phosphate.

• Collect the crude product by vacuum filtration and wash with a small amount of cold ethanol to remove residual impurities.

Purification by Recrystallization:

• Dissolve the crude product in a minimum amount of hot deionized water (e.g., 70-75 °C).[9]

• Hot filter the solution to remove any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath to promote the formation of well-defined crystals.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold deionized water, and then with cold ethanol.

• Dry the crystals under vacuum to obtain pure Guanidinium dihydrogen phosphate.

Characterization: The purity of the final product should be confirmed by melting point determination and spectroscopic analysis (FTIR, NMR).

Guanidinium dihydrogen phosphate synthesis workflow.

Applications in Research and Development

Pharmaceutical Intermediate

The primary application of Guanidinium dihydrogen phosphate is as an intermediate in pharmaceutical synthesis.[1][2] The guanidinium group is a privileged scaffold in drug design due to its ability to form strong, bidentate hydrogen bonds with anionic groups such as carboxylates and phosphates, which are prevalent in biological systems.[10][11] This interaction capability allows guanidinium-containing molecules to bind to the active sites of enzymes or interact with biological membranes.[10] Guanidine derivatives have been investigated for a wide range of therapeutic applications, including as antiviral and anticancer agents.[11][12] GDP serves as a convenient and high-purity source of the guanidinium moiety for the synthesis of these complex drug molecules.

Flame Retardant

Guanidinium dihydrogen phosphate has also been explored as a flame retardant, particularly for cellulosic materials like wood and paper.[13] Its efficacy stems from a synergistic effect between the nitrogen-containing guanidinium cation and the phosphorus-containing phosphate anion. Upon heating, GDP decomposes endothermically, releasing non-flammable gases such as ammonia and water vapor, which dilute the flammable gases produced by the substrate's pyrolysis. Simultaneously, the phosphate component promotes the formation of a stable char layer on the surface of the material. This char layer acts as an insulating barrier, limiting heat transfer and the release of flammable volatiles, thereby inhibiting combustion.

Flame retardant mechanism of GDP.

Potential in Materials Science: Nonlinear Optical and Ferroelectric Properties

While specific quantitative data for Guanidinium dihydrogen phosphate is limited, the properties of related guanidinium and phosphate-containing materials suggest its potential for applications in nonlinear optics (NLO) and ferroelectrics.

• Nonlinear Optical (NLO) Properties: Many non-centrosymmetric crystals exhibit NLO properties, such as second-harmonic generation (SHG), where high-intensity light is converted to light with double the frequency.[14] The crystal structure of some guanidinium salts can lack a center of inversion, a prerequisite for second-order NLO effects. Research on related guanidinium compounds has demonstrated SHG activity.[1] For instance, bis(guanidinium) trioxofluoro-phosphate/phosphite has been studied for its SHG properties.[7] Further investigation into the growth of large, high-quality single crystals of GDP and their characterization is needed to fully assess its NLO potential.

• Ferroelectric Properties: Ferroelectric materials possess a spontaneous electric polarization that can be reversed by an external electric field. This property is often associated with phase transitions from a non-polar to a polar crystal structure. Guanidinium-containing compounds have been shown to exhibit ferroelectric phase transitions.[11] The extensive hydrogen bonding network in GDP could play a crucial role in mediating such phase transitions. The study of the dielectric constant of GDP as a function of temperature would be a key experiment to explore its potential ferroelectric behavior.

Safety and Handling

Guanidinium dihydrogen phosphate is classified as harmful if swallowed or inhaled and can cause skin and eye irritation.[3] Therefore, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling the compound. Work should be conducted in a well-ventilated area or a fume hood to avoid inhalation of dust.

Storage: Store in a tightly sealed container in a cool, dry place, under an inert atmosphere.[3]

Conclusion

Guanidinium dihydrogen phosphate is a compound with a rich chemical profile and a diverse range of current and potential applications. Its established role as a pharmaceutical intermediate is a testament to the importance of the guanidinium moiety in medicinal chemistry. Furthermore, its properties as a flame retardant and its potential in the realm of advanced materials science make it a subject of ongoing interest for researchers. This guide has provided a comprehensive overview of its synthesis, characterization, and key properties, intended to serve as a valuable resource for scientists and developers working with this versatile compound.

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A Comprehensive Technical Guide to the Thermal Stability and Decomposition of Guanidinium Dihydrogen Phosphate

This guide provides an in-depth exploration of the thermal properties of Guanidinium Dihydrogen Phosphate (GuaH2PO4), a compound of significant interest in pharmaceutical development and materials science.[1] This document will delve into its synthesis, physicochemical characteristics, and a detailed analysis of its behavior under thermal stress, including its decomposition pathway and the kinetics of this process. The insights provided herein are intended for researchers, scientists, and professionals in drug development seeking a thorough understanding of this versatile molecule.

Introduction to Guanidinium Dihydrogen Phosphate

Guanidinium dihydrogen phosphate, with the chemical formula C(NH₂)₃H₂PO₄, is an organic salt formed from the strong organic base guanidine and phosphoric acid.[2] It typically presents as a white crystalline powder with a molecular weight of 157.07 g/mol and notable water solubility.[1] Its primary application lies as a crucial intermediate in the synthesis of various pharmaceutical compounds.[1] Understanding the thermal stability and decomposition of GuaH2PO4 is paramount for its safe handling, storage, and application in synthetic processes, particularly those involving elevated temperatures.

Physicochemical Properties and Synthesis

The guanidinium cation's positive charge is delocalized across the three nitrogen atoms and the central carbon atom, resulting in a highly stable, resonance-stabilized structure. This cation forms strong bidentate hydrogen bonds with oxoanions like dihydrogen phosphate.[3] These interactions are fundamental to its crystal structure and overall stability.

Synthesis of Guanidinium Dihydrogen Phosphate

A common method for the synthesis of guanidinium phosphates involves the reaction of cyanoguanidine with phosphoric acid at elevated temperatures.[4] While various guanidine phosphate compositions can be prepared, the synthesis of monoguanidinium dihydrogen phosphate is of particular interest.

Experimental Protocol: Synthesis of Guanidinium Phosphate

This protocol is adapted from a general method for preparing guanidine phosphate compositions.[4]

Materials:

• Phosphoric acid (H₃PO₄)

• Cyanoguanidine

• Non-ionic surfactant (optional, to control foaming)

• Reaction vessel with agitation and heating capabilities

Procedure:

• Combine approximately equimolar quantities of phosphoric acid and cyanoguanidine in the reaction vessel.

• Add a small amount of a non-ionic surfactant (e.g., 0.1-0.5% by weight) to the mixture to mitigate foaming.[4]

• Begin agitation and gradually heat the reaction mixture.

• As the temperature approaches 180-200°C, the solid mixture will begin to soften and melt.[4]

• Continue heating to a temperature range of 200-240°C. At around 200°C, the evolution of gases such as CO₂ and NH₃ will cause foaming.[4]

• Maintain the reaction mixture at this temperature with continuous agitation for approximately one to two hours, or until foaming subsides.[4]

• Once the reaction is complete, cool the vessel to room temperature. The resulting product will be a solid guanidinium phosphate composition.

Causality Behind Experimental Choices:

• Elevated Temperature: The reaction requires significant thermal energy to proceed from cyanoguanidine to guanidine.

• Equimolar Reactants: Using a 1:1 molar ratio of phosphoric acid to cyanoguanidine favors the formation of monoguanidinium phosphate.[4]

• Surfactant: The evolution of gaseous byproducts can lead to vigorous foaming; a surfactant helps to control this, ensuring a safer and more manageable reaction.[4]

Thermal Analysis of Guanidinium Dihydrogen Phosphate

Thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are indispensable for characterizing the thermal stability and decomposition of materials.

Key Thermal Events

Guanidinium dihydrogen phosphate has a melting point accompanied by decomposition in the range of 247-250°C.[1] Thermal analysis reveals a multi-stage decomposition process. While specific TGA/DSC data for pure GuaH2PO4 is not extensively detailed in the public literature, studies on related compounds and its use in flame retardant applications provide valuable insights.[5][6] For instance, when used as a flame retardant for wood, formulations containing guanidine dihydrogen phosphate were found to initiate thermal degradation at lower temperatures compared to untreated wood, but resulted in a higher char yield at 800°C.[5][6]

Table 1: Summary of Thermal Properties of Guanidinium Dihydrogen Phosphate and Related Compounds

Compound	Melting Point (°C)	Decomposition Onset (°C)	Key Observations
Guanidinium Dihydrogen Phosphate	247-250 (with decomposition)[1]	~250	Used as a pharmaceutical intermediate.[1]
Guanidine Nitrate	-	~215 (isothermal)	Decomposition is autocatalytic.
Guanidinium Azotetrazolate	-	-	Gaseous decomposition products include N₂, NH₃, and HCN.[7]

Experimental Protocol: Thermal Analysis using TGA/DSC

This protocol outlines a general procedure for the thermal analysis of a solid sample like Guanidinium Dihydrogen Phosphate.

Instrumentation:

• Simultaneous Thermal Analyzer (STA) capable of performing TGA and DSC.

• Inert gas supply (e.g., Nitrogen or Argon).

• Analytical balance.

Procedure:

• Accurately weigh 5-10 mg of the Guanidinium Dihydrogen Phosphate sample into an alumina or platinum crucible.

• Place the crucible in the STA instrument.

• Purge the furnace with an inert gas (e.g., nitrogen at a flow rate of 20-50 mL/min) for at least 30 minutes to ensure an inert atmosphere.

• Heat the sample from room temperature to a final temperature of approximately 800°C at a constant heating rate (e.g., 10°C/min).

• Record the mass loss (TGA) and heat flow (DSC) as a function of temperature.

• Analyze the resulting TGA and DSC curves to determine the onset of decomposition, peak decomposition temperatures, and percentage mass loss at each stage.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents oxidative decomposition, allowing for the study of the intrinsic thermal decomposition of the material.

• Constant Heating Rate: Ensures that the thermal events are recorded at reproducible temperatures, allowing for kinetic analysis.

• Small Sample Size: Minimizes thermal gradients within the sample, leading to sharper and more accurate thermal event detection.

Caption: Experimental workflow for TGA/DSC analysis of Guanidinium Dihydrogen Phosphate.

Decomposition Pathway and Gaseous Products

The thermal decomposition of guanidinium salts is a complex process that can proceed through various pathways. For guanidinium nitrate, decomposition is catalyzed by the formation of ammonia (NH₃).[8] The proposed mechanism involves the deprotonation of the guanidinium ion by NH₃ to yield neutral guanidine, which then hydrolyzes to form urea as a rate-determining step.[8]

For guanidinium dihydrogen phosphate, a similar initial step involving the release of ammonia is plausible. The phosphate moiety can act as a catalyst for dehydration and condensation reactions. At elevated temperatures, phosphates can polymerize, forming pyrophosphates and polyphosphates, which can further influence the decomposition of the organic cation.

Based on the decomposition of related guanidinium salts, the expected gaseous products from the decomposition of GuaH2PO4 include:

• Ammonia (NH₃)

• Carbon dioxide (CO₂)

• Water (H₂O)

• In some cases, nitrogen (N₂) and hydrogen cyanide (HCN) have been observed from the decomposition of other guanidinium salts.[7]

The solid residue is likely to be a form of condensed phosphoric acid or polyphosphates.

Caption: Proposed thermal decomposition pathway for Guanidinium Dihydrogen Phosphate.

Kinetics of Thermal Decomposition

The study of the kinetics of thermal decomposition provides crucial information about the reaction mechanism and the stability of a compound. Methods such as those developed by Flynn-Wall-Ozawa (FWO) and Kissinger-Akahira-Sunose (KAS) are often employed to determine the activation energy of decomposition from TGA data obtained at different heating rates.[9]

For guanidine nitrate, the average activation energies obtained using the FWO and KAS methods were found to be 140.43 kJ/mol and 137.82 kJ/mol, respectively.[9] It is expected that the activation energy for the decomposition of guanidinium dihydrogen phosphate would be of a similar order of magnitude, reflecting the energy required to break the initial ionic and hydrogen bonds and initiate the decomposition cascade. The decomposition of guanidine nitrate has been shown to follow an Avrami-Erofeev (A2) mechanistic model.[9]

A comprehensive kinetic analysis of GuaH2PO4 would require TGA experiments at multiple heating rates, followed by the application of these isoconversional methods.

Conclusion

Guanidinium dihydrogen phosphate is a thermally stable compound up to its melting and decomposition point of around 247-250°C.[1] Its decomposition is a complex process involving the release of gaseous products such as ammonia, carbon dioxide, and water, leaving behind a solid residue of condensed phosphates. The understanding of its thermal behavior, as outlined in this guide, is essential for its safe and effective use in pharmaceutical synthesis and other applications. Further detailed studies employing techniques like TGA-FTIR or TGA-MS would provide more definitive insights into the evolved gas composition and the precise decomposition mechanism.

References

• Preparation of guanidine phosphate for hardboard flame retardant use.
• Guanidinium Compounds: Synthesis, Oxoanion Binding, and Cellular Delivery. DSpace@MIT.
• Guanidinium Dihydrogen Phosphate (CAS 5423-22-3)
• Identification of liquid-phase decomposition species and reactions for guanidinium azotetrazolate.
• Guanidine Hydrogen Phosphate-Based Flame-Retardant Formulations for Cotton.
• Flame Retardant Properties of a Guanidine Phosphate–Zinc Borate Composite Flame Retardant on Wood. PMC - NIH.
• Evaluation of isothermal kinetics of the thermal decomposition of guanidine nitr
• Guanidine phosph
• Kinetics and Mechanism of Thermal Decomposition of Guanidinium Nitrate and Its Mixtures with Ammonium Nitrate | Request PDF.
• Thermal decomposition characteristics and thermokinetics of guanidine nitrate.

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Unveiling the Nonlinear Optical Landscape of Guanidinium Phosphates: A Technical Guide

Abstract

This technical guide provides an in-depth exploration of the nonlinear optical (NLO) properties of guanidinium dihydrogen phosphate (GDP) and its structural analogues. Addressed to researchers, materials scientists, and professionals in drug development, this document moves beyond a standard data sheet to offer a nuanced understanding of the structure-property relationships that govern NLO phenomena in this important class of organic-inorganic hybrid materials. We critically examine the role of crystal symmetry, detailing why guanidinium dihydrogen phosphate (GuH₂PO₄), in its common polymorphic form, is precluded from exhibiting second-order optical nonlinearities. As a crucial point of comparison, we then investigate related non-centrosymmetric guanidinium phosphate crystals, elucidating their synthesis, characterization, and second-harmonic generation (SHG) capabilities. Furthermore, we explore the theoretical underpinnings of third-order NLO effects, which are permissible in all materials, and outline the experimental methodologies required for their characterization. This guide is intended to be a definitive resource, grounding theoretical principles in practical, field-proven experimental protocols.

Introduction: The Quest for Advanced NLO Materials

The field of nonlinear optics is foundational to modern photonic technologies, including laser frequency conversion, optical switching, and high-resolution imaging. The search for new materials with large NLO coefficients, high laser damage thresholds, and broad optical transparency is a perpetual challenge. Guanidinium-based organic-inorganic hybrid crystals have emerged as a promising platform due to the unique characteristics of the guanidinium cation [C(NH₂)₃]⁺. Its planar structure, extensive hydrogen-bonding capability, and significant molecular hyperpolarizability make it an attractive building block for engineering acentric crystal structures, a prerequisite for second-order NLO effects.[1][2] This guide focuses specifically on guanidinium dihydrogen phosphate (GDP), a material of interest that serves as an important case study in the principles of crystal engineering for NLO applications.

The Centrality of Symmetry: Guanidinium Dihydrogen Phosphate (GDP)

A material's capacity for second-harmonic generation is dictated by its crystal structure. Specifically, the crystal must lack a center of inversion (i.e., be non-centrosymmetric). This fundamental principle is the starting point for our analysis of GDP.

Crystal Structure and its NLO Implications

Guanidinium dihydrogen phosphate, GuH₂PO₄, crystallizes in the monoclinic system with the space group P2₁/c.[3] This space group is centrosymmetric. The presence of an inversion center means that the second-order nonlinear optical susceptibility tensor, χ⁽²⁾, is identically zero. Consequently, GDP does not exhibit second-harmonic generation (SHG) . This is a critical and often misunderstood point. While the individual guanidinium and dihydrogen phosphate ions may possess molecular hyperpolarizability, their symmetric arrangement within the crystal lattice results in a cancellation of the NLO effect at the macroscopic level.

Synthesis and Crystal Growth of GDP

High-quality single crystals are essential for the definitive characterization of optical properties. The following protocol outlines a standard method for the synthesis and growth of GDP crystals.

Protocol 1: Synthesis and Slow Evaporation Crystal Growth of GDP

• Synthesis:

  • Prepare an aqueous solution of orthophosphoric acid (H₃PO₄).

  • Separately, prepare an aqueous solution of guanidine carbonate [(C(NH₂)₃)₂·H₂CO₃].

  • Slowly add the guanidine carbonate solution to the phosphoric acid solution in a 1:2 molar ratio with constant stirring. The reaction will effervesce as CO₂ is released.

  • Continue stirring for 2-3 hours at room temperature to ensure the reaction goes to completion. The resulting solution contains synthesized guanidinium dihydrogen phosphate.

• Crystal Growth by Slow Evaporation:

  • Filter the synthesized GDP solution through a fine filter paper (e.g., Whatman 0.45 µm) to remove any particulate impurities.

  • Transfer the filtered solution to a crystallizing dish and cover it with a perforated lid to allow for slow solvent evaporation.

  • Place the crystallizing dish in a constant temperature bath or a vibration-free environment, typically maintained at 30-35 °C.[4]

  • Monitor the dish daily. Small seed crystals should appear within several days to a week.

  • Once well-formed, transparent seed crystals are observed, they can be harvested for further growth by suspension in a saturated solution.

A Tale of Two Phosphates: The Non-Centrosymmetric Analogue

To understand what makes a guanidinium phosphate NLO-active, it is instructive to examine a closely related compound that crystallizes in a non-centrosymmetric space group: bis(guanidinium) hydrogen phosphate monohydrate, [C(NH₂)₃]₂HPO₄·H₂O (G₂HP).

Crystal Structure and SHG Activity

Unlike GDP, G₂HP crystallizes in the non-centrosymmetric tetragonal space group P4̅2₁c.[5] The absence of an inversion center allows for a non-zero χ⁽²⁾ tensor, making this material SHG-active. This structural difference, arising from a different stoichiometry and the inclusion of water of hydration, is the key determinant of its second-order NLO properties.

Synthesis and Crystal Growth of G₂HP

The synthesis of G₂HP follows a similar acid-base reaction, but with a different stoichiometric ratio.

Protocol 2: Synthesis and Growth of G₂HP Single Crystals

• Synthesis:

  • React guanidine carbonate and orthophosphoric acid in a 2:1 molar ratio in an aqueous solution.

  • Stir the solution for 2-3 hours to ensure complete reaction.

• Crystal Growth:

  • Follow the same procedure as for GDP (Protocol 1, steps 2.1-2.4), using the synthesized G₂HP solution. Good quality single crystals can be harvested after 10-15 days of slow evaporation.[5]

Characterization of Second-Order NLO Properties

The primary method for screening new materials for SHG is the Kurtz-Perry powder technique. This method provides a rapid and reliable assessment of the material's SHG efficiency relative to a standard reference material like potassium dihydrogen phosphate (KDP).

Protocol 3: Kurtz-Perry Powder SHG Measurement

• Sample Preparation:

  • Grind the grown G₂HP single crystals into a fine powder.

  • Sieve the powder to obtain a uniform particle size, typically in the range of 100-150 µm.

• Experimental Setup:

  • A high-intensity pulsed laser, such as a Q-switched Nd:YAG laser operating at a fundamental wavelength of 1064 nm, is used as the light source.

  • The powdered sample is packed into a thin cell with transparent windows.

  • The laser beam is focused onto the sample.

  • The light emerging from the sample is passed through a filter to block the fundamental wavelength (1064 nm) and a monochromator to isolate the second-harmonic signal (532 nm).

  • The intensity of the 532 nm light is measured using a photomultiplier tube (PMT) connected to an oscilloscope.

• Data Analysis:

  • The SHG signal intensity from the G₂HP sample is compared to the signal obtained from a KDP standard under identical experimental conditions.

  • The relative SHG efficiency is reported as a multiple of that of KDP. For instance, a reported value of 1.5 indicates that the material is 1.5 times more efficient at generating the second harmonic than KDP.

Comparative NLO Data

The following table summarizes the key structural and optical properties of GDP and its non-centrosymmetric analogue, G₂HP.

Property	Guanidinium Dihydrogen Phosphate (GDP)	bis(Guanidinium) Hydrogen Phosphate Monohydrate (G₂HP)	Reference
Formula	C(NH₂)₃H₂PO₄	[C(NH₂)₃]₂HPO₄·H₂O	[3][5]
Crystal System	Monoclinic	Tetragonal	[3][5]
Space Group	P2₁/c (Centrosymmetric)	P4̅2₁c (Non-centrosymmetric)	[3][5]
SHG Efficiency	0 (Inactive)	~1.8 x KDP	[5]
UV Cut-off	~240 nm	~242 nm	[5]
Refractive Indices (at 589 nm)	Data not readily available	nₒ = 1.532, nₑ = 1.564	[3]

Third-Order Nonlinear Optical Properties: The Case for GDP

While GDP is inactive for second-order NLO processes, all materials, regardless of their symmetry, can exhibit third-order nonlinearities. These effects are described by the third-order susceptibility tensor, χ⁽³⁾, and are responsible for phenomena such as the nonlinear refractive index (n₂) and nonlinear absorption (β). These properties are crucial for applications in all-optical switching, optical limiting, and data processing.

The most common and reliable technique for measuring these third-order parameters is the Z-scan method.

Protocol 4: Single-Beam Z-Scan Measurement

• Experimental Setup:

  • A stable, high-quality laser beam with a Gaussian profile (e.g., from a He-Ne or diode laser) is focused by a lens.

  • The GDP single crystal (or a solution in a cuvette) is mounted on a computer-controlled translation stage that moves it along the axis of the focused beam (the z-axis).

  • The transmitted beam passes through a finite aperture placed in the far field and is collected by a photodetector. This is the "closed-aperture" configuration.

  • For measuring nonlinear absorption, the aperture is removed so the detector collects all the transmitted light. This is the "open-aperture" configuration.

• Measurement Procedure:

  • Closed-Aperture Scan: The sample is translated through the focal point of the lens. As the intensity of the laser on the sample changes, a positive n₂ (self-focusing) will act as a positive lens, while a negative n₂ (self-defocusing) will act as a negative lens. This results in a characteristic peak-valley or valley-peak transmittance curve as a function of the sample's z-position. The magnitude and sign of n₂ can be calculated from the difference between the peak and valley transmittance (ΔTₚ-ᵥ).[6]

  • Open-Aperture Scan: The measurement is repeated without the aperture. Any change in transmittance is due to nonlinear absorption. A dip in transmittance at the focus indicates two-photon absorption or reverse saturable absorption (positive β), while a peak indicates saturable absorption (negative β).[6]

• Data Analysis:

  • The nonlinear refractive index (n₂) is determined from the closed-aperture data after being corrected using the open-aperture results.

  • The nonlinear absorption coefficient (β) is determined directly from the open-aperture data.

  • The real and imaginary parts of the third-order susceptibility, χ⁽³⁾, can then be calculated from n₂ and β.

While specific Z-scan data for GDP is not widely reported in the literature, this protocol provides the definitive methodology for its characterization. The investigation of its third-order NLO properties remains a valuable area for future research.

Conclusion and Future Outlook

This guide has systematically examined the nonlinear optical properties of guanidinium dihydrogen phosphate. The central finding is that GDP, due to its centrosymmetric crystal structure (P2₁/c), is not active for second-harmonic generation. This underscores the paramount importance of crystal engineering to achieve acentric structures for second-order NLO applications.

By contrasting GDP with its non-centrosymmetric analogue, bis(guanidinium) hydrogen phosphate monohydrate (G₂HP), we have highlighted the subtle changes in stoichiometry and hydration that can lead to the desired NLO activity. The guanidinium cation remains a highly effective structural director for creating non-centrosymmetric materials.[2]

The potential for third-order nonlinearities in GDP is significant and warrants further investigation using the Z-scan technique outlined herein. A thorough characterization of its nonlinear refractive index and absorption would complete our understanding of the NLO landscape of this material and could open avenues for its use in all-optical switching and related technologies. Future research should focus on obtaining high-quality single crystals of GDP for Z-scan analysis and exploring doping or co-crystallization strategies to induce non-centrosymmetry and unlock its potential for second-order NLO applications.

References

• Harrison, W. T. A. (2003). Guanidinium dihydrogen phosphite. Acta Crystallographica Section E: Structure Reports Online, 59(7), o769-o770. Available at: [Link]

• Aka, G., & Zyss, J. (1993). Crystal growth, crystal structure, vibrational spectroscopy, linear and nonlinear optical properties of guanidinium phosphates. Journal of Crystal Growth, 130(1-2), 143-154. Available at: [Link]

• Arjunan, S., et al. (2018). Synthesis, growth, structural, thermal and optical properties of diguanidinum hydrogen phosphate monohydrate (G2HP) crystal for NLO applications. Materials Research Express, 5(6), 065101. Available at: [Link]

• Marcin, M., & Zyss, J. (2007). Guanidinium perchlorate ferroelectric crystal. Study of vibrational properties based on experimental measurements and theoretical calculations. Journal of Molecular Structure, 834-836, 344-351. Available at: [Link]

• Li, H., et al. (2008). Z-scan determination of third-order nonlinear optical properties of Poly(4,4'-diazobenzene-2,5-thiophene). Optics Communications, 281(14), 3855-3858. Available at: [Link]

• Google Patents. (2022). CN114436900A - Production process of guanidine phosphate.

• Anand, K., et al. (2020). Crystal growth, structural, nonlinear, optical and theoretical investigations of L-histidinium trichloroacetate. Bulletin of Materials Science, 43(1), 1-12. Available at: [Link]

• Joshi, M. J., et al. (2012). Growth and Characterization of ADP Single Crystal. Journal of Crystallization Process and Technology, 2(3), 105-111. Available at: [Link]

• Said, A. A., et al. (1992). Z-scan measurement for the nonlinear absorption and the nonlinear refraction of poly1,4-diazophenylene-bridged-tris(8-hydroxy-quinoline) aluminum. Optics Communications, 94(1-3), 167-172. Available at: [Link]

• Kumar, R. A., & Rajan, P. (2013). FTIR, XRD, SEM, TGA Investigations of Ammonium Dihydrogen Phosphate (ADP) Single Crystal. International Journal of Computer Applications, 68(20). Available at: [Link]

• Aspnes, D. E., & Studna, A. A. (1983). Dielectric functions and optical parameters of Si, Ge, GaP, GaAs, GaSb, InP, InAs, and InSb from 1.5 to 6.0 eV. Physical Review B, 27(2), 985. Available at: [Link]

• Sheik-Bahae, M., et al. (1990). Z-Scan Measurements of Optical Nonlinearities. IEEE Journal of Quantum Electronics, 26(4), 760-769. Available at: [Link]

• Mary, S. M. B., et al. (2022). Theoretical insight on the optical centred electrical properties of guanidinium isophthalate NLO crystal for electro-optic Q switches. Journal of Materials Science: Materials in Electronics, 33(22), 17799-17815. Available at: [Link]

• Vittal, J. J., & Vittal, J. (2003). Guanidinium sulfates as directors of noncentrosymmetric structures. Crystal Engineering, 6(1-2), 1-16. Available at: [Link]

• Joseph, J., et al. (2016). Growth and characterization of morpholinium dihydrogenphosphate single crystal. Journal of Crystal Growth, 435, 43-49. Available at: [Link]

• Jones, R. D., et al. (2022). Determination of Nonlinear Optical Properties for Gallium Arsenide Phosphide Ternary Compounds and for Tin Thiohypodiphosphate. DTIC. Available at: [Link]

• Can, F. D., et al. (2014). Z-Scan Measurements of the Third-Order Optical Nonlinearity of a C 60 Doped Poly(dimethylacetylendicarboxylate). Acta Physica Polonica A, 125(2), 433-436. Available at: [Link]

• Karabacak, M., et al. (2017). Investigation of Theoretical Calculations of 2-(1-Phenylethylideneamino) Guanidine Compound: NBO, NLO, HOMO-LUMO and MEP Analysis. Journal of the Turkish Chemical Society, Section A: Chemistry, 4(2), 489-506. Available at: [Link]

• El-Sayed, M. Y., et al. (2022). Molecular Structure, Linear, and Nonlinear Optical Properties of Piperazine-1,4. Physical Chemistry Research, 10(2), 269-282. Available at: [Link]

• YouTube. (2022). Z-scan technique (characterization of third order nonlinear optical materials). Available at: [Link]

• Kumar, R. A., & Rajan, P. (2013). FTIR, XRD, SEM, TGA Investigations of Ammonium Dihydrogen Phosphate (ADP) Single Crystal. International Journal of Computer Applications, 68(20). Available at: [Link]

• Wang, H., et al. (2021). Growth of Noncentrosymmetric Two-Dimensional Single Crystals. Nano-Micro Letters, 13(1), 1-23. Available at: [Link]

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An In-depth Technical Guide to the Role of Guanidinium-Phosphate Interactions in Molecular Recognition

Abstract

The interaction between the guanidinium group of arginine and the phosphate moieties of various biomolecules is a cornerstone of molecular recognition in biological systems. This guide provides a comprehensive technical overview of the fundamental principles governing this critical interaction, its profound implications in biological processes, and its strategic application in modern drug discovery and development. We will delve into the unique chemical properties of the guanidinium group that enable it to form highly specific and stable complexes with phosphates, explore its role in protein-nucleic acid binding and enzyme catalysis, and discuss how these principles are leveraged to design novel therapeutics. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this pivotal non-covalent interaction.

The Fundamental Chemistry of the Guanidinium-Phosphate Interaction

The remarkable strength and specificity of the guanidinium-phosphate interaction stem from a combination of electrostatic forces and hydrogen bonding.[1][2] The guanidinium group, the side chain of the amino acid arginine, is protonated under physiological conditions, carrying a delocalized positive charge. This planar, Y-shaped cation is perfectly poised to interact with the negatively charged phosphate group.

Electrostatic Complementarity and Hydrogen Bonding

The interaction is more than a simple electrostatic attraction. The guanidinium group can act as a multidentate hydrogen bond donor, forming up to two bidentate hydrogen bonds with the oxygen atoms of a phosphate group.[3] This "salt bridge" is a powerful combination of ionic and hydrogen bonding interactions, contributing significantly to the stability of the complex.[4][5] Computational studies have indicated a strong covalent contribution to this interaction, highlighting its exceptional strength.[6]

Thermodynamics of Binding

Thermodynamic investigations reveal that the formation of a guanidinium-phosphate complex is often characterized by both favorable enthalpy and entropy changes.[7] The favorable enthalpy arises from the strong electrostatic and hydrogen bonding interactions. The entropic contribution can be influenced by the release of ordered water molecules from the solvation shells of the interacting ions upon binding.[7][8] The overall thermodynamics provide a complete picture of the driving forces behind this crucial molecular recognition event.[7]

Biological Significance: The Guanidinium Group in Action

The guanidinium-phosphate interaction is a recurring motif in a vast array of biological processes, underpinning the structure and function of numerous protein-ligand and protein-nucleic acid complexes.

Protein-Nucleic Acid Recognition

The recognition of DNA and RNA by proteins is frequently mediated by arginine residues interacting with the phosphate backbone.[1][9] This interaction is crucial for the stability of protein-DNA complexes involved in DNA replication, transcription, and repair. The ability of the guanidinium group to form specific hydrogen bonding patterns with the phosphate backbone contributes to the sequence-specific recognition of nucleic acids by proteins.[9][10]

ATP and GTP Binding Proteins

The recognition of phosphate moieties by the guanidinium group plays a pivotal role in the interactions of proteins with essential energy-carrying molecules like ATP and GTP.[11] Kinases, for instance, often utilize arginine residues in their active sites to correctly position ATP for phosphoryl transfer reactions. The strong interaction ensures the proper orientation of the phosphate groups for catalysis.

Enzyme Catalysis

In some enzymes, the guanidinium group of an arginine residue can act as a general acid catalyst, donating a proton to a substrate or stabilizing a negatively charged transition state. This is particularly relevant in enzymes that process phosphorylated substrates.

Leveraging Guanidinium-Phosphate Interactions in Drug Design

The fundamental principles of the guanidinium-phosphate interaction provide a powerful tool for the rational design of therapeutic agents.[12][13][14] By mimicking this natural recognition motif, medicinal chemists can develop potent and selective inhibitors for a variety of disease targets.

Kinase Inhibitors

Given the prevalence of arginine-phosphate interactions in the active sites of kinases, guanidinium-containing molecules have been developed as effective kinase inhibitors.[11][15] These compounds can compete with ATP for binding to the kinase, thereby blocking its catalytic activity. This strategy has shown promise in the development of anticancer agents.[11][15]

G-Quadruplex Stabilizers

G-quadruplexes are secondary structures in nucleic acids that are implicated in cancer and other diseases. Guanidinium-functionalized compounds have been shown to selectively bind and stabilize G-quadruplex structures, in part through electrostatic interactions with the phosphate backbone.[16] This stabilization can modulate gene expression and inhibit cancer cell proliferation.[16]

Cell-Penetrating Peptides (CPPs)

Arginine-rich peptides, known as cell-penetrating peptides, can traverse cellular membranes and deliver therapeutic cargo into cells.[1][3] This remarkable ability is attributed to the strong interactions between the guanidinium groups of the CPPs and the phosphate groups of the cell membrane phospholipids.[3][17]

Synthetic Anion Receptors

The high affinity and selectivity of the guanidinium group for phosphate has led to the development of synthetic receptors for the recognition and sensing of phosphate and other anions.[18][19] These receptors have potential applications in environmental monitoring and medical diagnostics.

Experimental and Computational Methodologies

A variety of experimental and computational techniques are employed to study and characterize guanidinium-phosphate interactions.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique for directly measuring the thermodynamic parameters of binding interactions, including the binding affinity (Kd), enthalpy (ΔH), and entropy (ΔS).

Experimental Protocol: ITC Analysis of Guanidinium-Phosphate Binding

• Preparation:

  • Dissolve the guanidinium-containing compound (ligand) and the phosphate-containing molecule (macromolecule) in the same matched buffer (e.g., 50 mM sodium phosphate, pH 7.4).

  • Thoroughly degas both solutions to prevent bubble formation during the experiment.

  • Accurately determine the concentrations of both solutions using a reliable method (e.g., UV-Vis spectroscopy).

• ITC Experiment:

  • Load the macromolecule solution into the sample cell of the ITC instrument.

  • Load the ligand solution into the injection syringe.

  • Set the experimental parameters: temperature, stirring speed, injection volume, and spacing between injections.

  • Initiate the titration, injecting small aliquots of the ligand into the sample cell.

• Data Analysis:

  • Integrate the raw ITC data (heat changes per injection) to obtain a binding isotherm.

  • Fit the binding isotherm to a suitable binding model (e.g., one-site binding model) to extract the thermodynamic parameters (Kd, ΔH, and ΔS).

Causality Behind Experimental Choices: The use of a matched buffer is critical to minimize heat of dilution effects, ensuring that the measured heat changes are solely due to the binding event. Degassing prevents air bubbles from interfering with the sensitive heat measurements.

Self-Validating System: The fitting of the data to a theoretical binding model provides an internal validation of the experiment. A good fit with a low chi-squared value indicates a reliable determination of the thermodynamic parameters.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural and dynamic information about molecular interactions at the atomic level. Chemical shift perturbation studies can identify the specific residues involved in the interaction.

Experimental Protocol: NMR Titration to Monitor Guanidinium-Phosphate Interaction

• Sample Preparation:

  • Prepare a solution of the 15N-labeled protein (containing arginine residues) in a suitable NMR buffer (e.g., phosphate buffer in D2O).

  • Prepare a stock solution of the phosphate-containing ligand in the same buffer.

• NMR Data Acquisition:

  • Acquire a 1H-15N HSQC spectrum of the free protein.

  • Add increasing amounts of the ligand to the protein sample, acquiring an HSQC spectrum after each addition.

• Data Analysis:

  • Overlay the series of HSQC spectra.

  • Monitor the chemical shift changes of the amide protons and nitrogens of the protein backbone.

  • Residues exhibiting significant chemical shift perturbations are likely at or near the binding site.

Causality Behind Experimental Choices: The use of a 15N-labeled protein is essential for acquiring the 1H-15N HSQC spectrum, which provides a unique signal for each amino acid residue. Titrating with the ligand allows for the observation of dose-dependent changes in the chemical environment of the protein's nuclei.

Self-Validating System: The observation of specific and saturable chemical shift changes for a subset of residues provides strong evidence for a specific binding interaction.

X-ray Crystallography

X-ray crystallography can provide a high-resolution, three-dimensional structure of the guanidinium-phosphate complex, revealing the precise geometry of the interaction.

Experimental Workflow: X-ray Crystallography of a Guanidinium-Phosphate Complex

Caption: Workflow for determining the crystal structure of a guanidinium-phosphate complex.

Computational Chemistry

Quantum chemical computations and molecular dynamics simulations provide valuable insights into the nature and energetics of guanidinium-phosphate interactions.[11][20] These methods can be used to calculate binding energies, analyze the electronic structure of the complex, and simulate the dynamic behavior of the interaction in a solvent environment.

Summary and Future Directions

The guanidinium-phosphate interaction is a fundamental and versatile recognition motif in chemistry and biology. Its unique combination of electrostatic and hydrogen bonding interactions underpins a wide range of biological processes and provides a powerful platform for the design of novel therapeutic agents. Future research will likely focus on further elucidating the role of these interactions in complex biological systems and on developing new strategies to exploit them for therapeutic benefit. The continued development of sophisticated experimental and computational techniques will undoubtedly provide even deeper insights into this fascinating and important area of molecular recognition.

Data Summary

Interaction Parameter	Typical Values	Technique
Binding Affinity (Kd)	Micromolar to millimolar	ITC, NMR, SPR
Enthalpy Change (ΔH)	-5 to -20 kcal/mol	ITC
Entropy Change (TΔS)	Favorable or unfavorable	ITC
Interaction Distance (N-O)	2.8 - 3.2 Å	X-ray Crystallography

Visualizing the Interaction

Caption: Bidentate hydrogen bonding between a guanidinium and a phosphate group.

References

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Guanidinium Dihydrogen Phosphate: A Technical Guide for Pharmaceutical Development

This guide provides an in-depth technical overview of guanidinium dihydrogen phosphate (GDP), a versatile yet often overlooked intermediate in pharmaceutical synthesis. Intended for researchers, medicinal chemists, and process development scientists, this document moves beyond a simple recitation of properties to offer a deeper understanding of its strategic application, grounded in mechanistic principles and practical, validated methodologies.

Strategic Importance in Pharmaceutical Synthesis: Beyond a Simple Salt

Guanidinium dihydrogen phosphate, with the molecular formula CH₈N₃O₄P, is a white crystalline powder.[1] Its primary application lies in its role as a pharmaceutical intermediate, serving as a critical building block in the synthesis of various drug compounds.[2][3] The strategic value of GDP stems from the unique properties of both the guanidinium cation and the dihydrogen phosphate anion, which can be leveraged to facilitate specific chemical transformations and impart desirable physicochemical properties to target molecules.

The guanidinium group, a nitrogenous analogue of carbonic acid, is a key player in molecular recognition due to its ability to form strong hydrogen bonds and engage in electrostatic interactions.[4] This is particularly relevant in the design of drugs targeting phosphate-binding sites in enzymes and receptors.[2] The dihydrogen phosphate moiety, in turn, can act as a leaving group, a proton donor, or a precursor for more complex phosphate-containing functional groups.

Key Physicochemical Properties:

Property	Value	Source
CAS Number	5423-22-3	[5]
Molecular Formula	CH₈N₃O₄P	[5]
Molecular Weight	157.07 g/mol	[6]
Melting Point	247-250 °C (decomposition)	[6]
Appearance	White to off-white solid	[6]
Water Solubility	310 g/L at 25 °C	[6]

Synthesis and Purification of Guanidinium Dihydrogen Phosphate

A straightforward and scalable synthesis of guanidinium dihydrogen phosphate involves the reaction of guanidine hydrochloride with phosphoric acid.[7] This process is advantageous due to the ready availability of the starting materials and the simplicity of the reaction conditions.

Experimental Protocol: Synthesis of Guanidinium Dihydrogen Phosphate[7]

Objective: To synthesize guanidinium dihydrogen phosphate from guanidine hydrochloride and phosphoric acid.

Materials:

• Guanidine hydrochloride

• Phosphoric acid (e.g., 85 wt. % in H₂O)

• Deionized water

Procedure:

• A molar ratio of guanidine hydrochloride to phosphoric acid between 1.1:1 and 2.0:1 is recommended to ensure complete reaction of the phosphoric acid.[7]

• The guanidine hydrochloride is slowly added to the phosphoric acid with stirring. The reaction can be carried out at a temperature range of 30-120 °C for 1-48 hours.[7] The reaction generates hydrogen chloride gas, which should be appropriately scrubbed.

• Upon completion of the reaction, the mixture is cooled to induce crystallization of the crude guanidinium dihydrogen phosphate.

• The crude product is collected by filtration.

• Recrystallization for Purification: The crude product is dissolved in a minimal amount of hot deionized water (e.g., 70-75 °C).[7]

• The hot solution is filtered to remove any insoluble impurities.

• The filtrate is then cooled slowly to allow for the formation of pure crystals of guanidinium dihydrogen phosphate.

• The purified crystals are collected by filtration and dried under vacuum.

Causality Behind Experimental Choices:

• The excess of guanidine hydrochloride ensures that the phosphoric acid is the limiting reagent, driving the reaction to completion and minimizing residual acid in the final product.[7]

• The wide range of reaction temperatures and times allows for process optimization based on desired throughput and energy consumption.

• Recrystallization is a critical step for achieving high purity, as it effectively removes unreacted starting materials and side products. The significant difference in solubility of guanidinium dihydrogen phosphate in hot versus cold water is the principle that underpins this purification technique.

Synthesis and Purification Workflow for Guanidinium Dihydrogen Phosphate.

Application as a Precursor to a Versatile Phosphorylating Agent

A key application demonstrating the utility of guanidinium dihydrogen phosphate in pharmaceutical synthesis is its use as a precursor to guanidinium dichlorophosphoryl ([CN₃H₆][PO₂Cl₂]). This reagent is a valuable intermediate for the phosphorylation of a wide range of nucleophiles, a common transformation in the synthesis of antiviral nucleotide analogues and phosphoramidate prodrugs.[8][9]

Experimental Protocol: Synthesis of Guanidinium Dichlorophosphoryl

Objective: To synthesize guanidinium dichlorophosphoryl from guanidinium dihydrogen phosphate.

Materials:

• Guanidinium dihydrogen phosphate

• Thionyl chloride (SOCl₂)

• Anhydrous aprotic solvent (e.g., dichloromethane, acetonitrile)

Procedure:

• To a stirred suspension of guanidinium dihydrogen phosphate in an anhydrous aprotic solvent, slowly add an excess of thionyl chloride at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitored by TLC or NMR).

• The resulting guanidinium dichlorophosphoryl can often be used in situ for subsequent reactions or isolated by filtration and washing with a non-polar solvent to remove excess thionyl chloride and byproducts.

Mechanistic Insight: The reaction proceeds via the conversion of the hydroxyl groups of the dihydrogen phosphate to chlorosulfite intermediates, which then decompose to liberate sulfur dioxide and chloride ions, resulting in the formation of the dichlorophosphoryl moiety. The guanidinium cation acts as a phase-transfer catalyst, enhancing the solubility and reactivity of the phosphate species in the organic solvent.

General scheme for the synthesis and application of guanidinium dichlorophosphoryl.

Analytical Characterization: A Self-Validating System

Robust analytical methods are essential for ensuring the quality and purity of pharmaceutical intermediates. A combination of spectroscopic and chromatographic techniques provides a comprehensive characterization of guanidinium dihydrogen phosphate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show a broad singlet for the protons of the guanidinium cation (CH₆N₃⁺) and a signal for the acidic protons of the dihydrogen phosphate anion (H₂PO₄⁻). The chemical shift of these protons will be highly dependent on the solvent and concentration due to proton exchange.

• ³¹P NMR: Phosphorus-31 NMR is a powerful tool for characterizing phosphate-containing compounds.[3] Guanidinium dihydrogen phosphate will exhibit a single resonance in the ³¹P NMR spectrum. The chemical shift is typically referenced to an external standard of 85% phosphoric acid.[10] The exact chemical shift can provide information about the protonation state and the chemical environment of the phosphate group.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of guanidinium dihydrogen phosphate will display characteristic absorption bands for both the guanidinium cation and the dihydrogen phosphate anion.

• Guanidinium Cation:

  • N-H stretching vibrations: A broad band in the region of 3100-3400 cm⁻¹.

  • C=N stretching vibration: A strong band around 1650-1680 cm⁻¹.

  • N-H bending vibrations: Bands in the region of 1550-1650 cm⁻¹.

• Dihydrogen Phosphate Anion:

  • P=O stretching vibration: A strong band around 1000-1100 cm⁻¹.

  • P-O-H bending vibrations: Broad bands in the region of 800-900 cm⁻¹ and 1200-1300 cm⁻¹.[11]

High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPLC method can be developed for the quantitative analysis of guanidinium dihydrogen phosphate and the detection of impurities. Due to the polar nature of the compound, a polar-embedded or a hydrophilic interaction liquid chromatography (HILIC) column may be necessary for optimal retention and separation. A suitable mobile phase would consist of a buffered aqueous solution and an organic modifier like acetonitrile.

Safety and Handling

Guanidinium dihydrogen phosphate is harmful if swallowed and causes skin and serious eye irritation.[12] It may also cause respiratory irritation.[12] Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound.[4] All work should be conducted in a well-ventilated fume hood. For detailed safety information, consult the material safety data sheet (MSDS).[12][13][14]

Conclusion

Guanidinium dihydrogen phosphate is a valuable and versatile intermediate in pharmaceutical synthesis. Its utility extends beyond that of a simple salt, offering strategic advantages in the construction of complex molecules, particularly those containing phosphate moieties. A thorough understanding of its synthesis, reactivity, and analytical characterization, as outlined in this guide, will empower researchers and development scientists to effectively leverage this compound in their drug discovery and development programs.

References

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Protocols & Analytical Methods

How to grow single crystals of Guanidinium dihydrogen phosphate.

Application Notes and Protocols

Topic: Growth of High-Quality Single Crystals of Guanidinium Dihydrogen Phosphate

Abstract

Guanidinium Dihydrogen Phosphate (GDP), CH₆N₃⁺·H₂PO₄⁻, is a semi-organic material of significant interest due to its applications in biochemistry, particularly in protein crystallization, and as a component in flame retardant systems.[1] The ability to produce large, optically clear, and structurally perfect single crystals is paramount for fundamental studies and practical applications. This guide provides a comprehensive, experience-driven protocol for the synthesis and subsequent growth of GDP single crystals from an aqueous solution. We will detail two primary methodologies: the Slow Evaporation Solution Technique (SEST) and the Temperature Lowering method. The causality behind critical experimental choices, troubleshooting common issues, and protocols for essential characterization are discussed to ensure a reproducible and successful outcome for researchers.

Foundational Principles: Synthesis and Purification of GDP Salt

The quality of any single crystal is fundamentally limited by the purity of the starting material. Therefore, the in-situ synthesis and subsequent purification of the Guanidinium Dihydrogen Phosphate (GDP) salt is the mandatory first step. The synthesis is based on a straightforward acid-base reaction between guanidinium carbonate and orthophosphoric acid in an aqueous medium.

Causality of Synthesis: The reaction neutralizes the basic guanidinium cation with the acidic dihydrogen phosphate anion, yielding the desired salt and liberating carbon dioxide and water. Using guanidinium carbonate is advantageous as the byproducts are gaseous (CO₂) and water, simplifying purification.

[C(NH₂)₃]₂CO₃ + 2H₃PO₄ → 2[C(NH₂)₃][H₂PO₄] + H₂O + CO₂↑

Table 1: Precursor Stoichiometry for GDP Synthesis

Compound	Formula	Molar Mass ( g/mol )	Moles (for 0.1M reaction)	Required Mass (g)
Guanidinium Carbonate	[C(NH₂)₃]₂CO₃	180.17	0.05	9.01
Orthophosphoric Acid	H₃PO₄ (85% w/w)	98.00	0.10	11.53 mL
Deionized Water	H₂O	18.02	-	~200 mL

Protocol 1: Synthesis and Purification of GDP Powder

• Dissolution: In a 500 mL beaker, dissolve 9.01 g of guanidinium carbonate in 100 mL of high-purity deionized water with gentle stirring at room temperature.

• Reaction: Slowly add 11.53 mL of 85% orthophosphoric acid dropwise to the guanidinium carbonate solution. Causality: A slow, dropwise addition is critical to control the effervescence (CO₂ release) and prevent loss of material due to frothing.

• Completion: Continue stirring the solution for 1-2 hours after the acid addition is complete to ensure the reaction goes to completion and all CO₂ has evolved.

• Filtration: Filter the resulting GDP solution through a 0.22 µm syringe filter or Whatman filter paper into a clean crystallizing dish. This removes any insoluble impurities or dust particles that could act as spurious nucleation centers.

• Crystallization for Purification: Allow the solvent to evaporate slowly at room temperature by covering the dish with a perforated aluminum foil. A white crystalline powder of GDP will precipitate.[2]

• Harvesting and Drying: Once the solvent has mostly evaporated, harvest the polycrystalline GDP powder. Wash it quickly with a small amount of ice-cold ethanol to remove any soluble impurities and dry it in a desiccator or a low-temperature oven (~40-50°C). The purity of this synthesized salt should be confirmed before proceeding to single crystal growth.

Single Crystal Growth: Methodologies and Protocols

The growth of a single crystal from solution is driven by achieving and maintaining a state of controlled supersaturation. GDP is notably soluble in water, making solution-based techniques highly effective.[2][3] We will focus on the two most reliable methods.

Method A: Slow Evaporation Solution Technique (SEST)

SEST is ideal for materials with good solubility at room temperature. Supersaturation is achieved by the gradual removal of the solvent, which slowly increases the solute concentration. This method is straightforward and does not require complex temperature control systems.

• Saturated Solution Preparation: Prepare a saturated solution of GDP by dissolving the purified salt in deionized water at a constant temperature (e.g., 30°C). To ensure saturation, add excess GDP powder and stir for several hours.

• Filtration: Decant the saturated solution and filter it through a 0.22 µm filter into a clean, flat-bottomed crystallizing vessel. Causality: This step is non-negotiable for preventing the formation of multiple crystals.

• Seed Generation (Spontaneous Nucleation): Cover the vessel with a perforated lid (e.g., aluminum foil with small, regularly spaced holes) and place it in a vibration-free environment with a stable temperature (±0.5°C). Tiny, well-formed seed crystals should appear at the bottom of the vessel within a few days to a week.[4]

• Seed Selection and Mounting: Carefully select a small (~1-2 mm), transparent, and defect-free seed crystal. Mount this seed crystal onto a platform using a fine nylon thread.

• Seeded Growth: Suspend the mounted seed crystal in a freshly prepared, filtered, saturated GDP solution. Ensure the seed is fully submerged and not touching the vessel walls or bottom.

• Crystal Growth: Allow the solvent to evaporate slowly as in step 3. The supersaturation will cause the solute to deposit onto the seed crystal, enlarging it while maintaining its single-crystal structure. The growth period can range from two to several weeks, depending on the desired crystal size.[5]

• Harvesting: Once the crystal has reached the desired size, carefully remove it from the solution, dry it with a soft, lint-free tissue, and store it in a desiccator.

Method B: Temperature Lowering Technique

This method is suitable for materials whose solubility is strongly dependent on temperature. Supersaturation is induced by slowly decreasing the temperature of a saturated solution. This allows for more precise control over the growth rate compared to SEST.

• Solubility Determination: First, determine the solubility curve of GDP in water to identify a suitable temperature range for growth.

• Saturated Solution Preparation: Prepare a solution saturated with GDP at an elevated temperature (e.g., 45°C). Ensure the solution is slightly undersaturated (by 1-2°C above the saturation temperature) to dissolve any spurious microcrystals.

• Seed Introduction: Place a selected seed crystal (as described in Protocol 2, step 4) into the crystallizer. Allow the system to equilibrate for several hours.

• Controlled Cooling: Initiate a slow, precise cooling program. A typical cooling rate is 0.1 to 0.5°C per day. Causality: A very slow cooling rate is essential to maintain a low, stable level of supersaturation, which prevents new nuclei from forming and promotes high-quality growth on the existing seed.[6]

• Crystal Growth and Harvesting: The crystal will grow as the temperature is lowered. Continue the process until the crystal reaches the desired size or the lower temperature limit is reached. Harvest the crystal as described previously.

Workflow for GDP Single Crystal Growth

Caption: Workflow from GDP synthesis to single crystal harvesting.

Characterization and Validation

After successful growth, it is imperative to validate the crystalline nature, structure, and fundamental properties of the grown GDP crystal.

Protocol 4: Essential Characterization

• Powder X-ray Diffraction (PXRD):

  • Purpose: To confirm the crystal structure and phase purity of the grown material.

  • Method: A small portion of the grown crystal is gently crushed into a fine powder. The powder is then analyzed using a diffractometer.

  • Expected Outcome: The resulting diffraction pattern should exhibit sharp peaks, indicating high crystallinity. These peaks should match the established crystallographic data for GDP.[5]

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Purpose: To identify the functional groups present in the crystal and confirm the incorporation of both guanidinium and dihydrogen phosphate ions.

  • Method: An FTIR spectrum is recorded, typically in the range of 400-4000 cm⁻¹.

  • Expected Outcome: The spectrum should show characteristic vibrational modes for N-H, C=N, and P-O bonds, confirming the compound's identity.[4][7]

• UV-Vis-NIR Spectroscopy:

  • Purpose: To determine the optical transparency window and the optical band gap of the crystal.

  • Method: A polished, parallel-faced section of the crystal is placed in a spectrophotometer, and its transmittance is measured over a wide wavelength range (e.g., 200-1100 nm).

  • Expected Outcome: High-quality crystals should exhibit a wide transparency window in the visible and near-infrared regions, with a sharp absorption edge in the UV region, which is crucial for optical applications.[7][8]

• Thermal Analysis (TGA/DSC):

  • Purpose: To assess the thermal stability and melting/decomposition point of the crystal.

  • Method: A small sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen), and changes in mass (TGA) or heat flow (DSC) are recorded.

  • Expected Outcome: The analysis will reveal the temperature at which the crystal begins to decompose, which is reported to be around 247-250°C.[2][3][9] This data is vital for defining the material's operational temperature limits.

Characterization Workflow

Caption: Standard workflow for the characterization of GDP crystals.

References

• Nemec, I., et al. (2021). Linear and nonlinear optical properties, pyroelectricity and vibrational spectroscopy of polar guanidinium hydrogen phosphite, GuH2PO3, and hydrogen selenite, GuHSeO3. Optical Materials. Available at: [Link]

• Praveen, B., & Raji, P. (2023). Regulating crystal growth of ammonium dihydrogen phosphate through H-bonded additives. Bulletin of Materials Science. Available at: [Link]

• Rainey, K. (2018). Guanidinium Compounds: Synthesis, Oxoanion Binding, and Cellular Delivery. DSpace@MIT. Available at: [Link]

• ResearchGate. (2021). Crystal growth, crystal structure, vibrational spectroscopy, linear and nonlinear optical properties of guanidinium phosphates. Available at: [Link]

• Patel, V., et al. (2022). Effect of TGS on crystal growth and properties of ammonium dihydrogen phosphate (ADP). Ferroelectrics. Available at: [Link]

• Delphine, S. M., et al. (2013). Growth and Characterization of Doped ADP Crystal. International Journal of ChemTech Research. Available at: [Link]

• Kanickairaj, B., & Johnson, I. (2014). Growth and characterization of pure ADP crystals with and without the influence of Ultrasound. International Journal of Emerging Technology and Advanced Engineering. Available at: [Link]

• Chaki, S., et al. (2012). Growth and Characterization of ADP Single Crystal. American Journal of Condensed Matter Physics. Available at: [Link]

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Application Notes and Protocols for Protein Crystallization Using Guanidinium Dihydrogen Phosphate

Introduction: Unveiling a Novel Crystallant for Structural Biology

In the pursuit of high-resolution protein structures, the exploration of novel chemical spaces for crystallization is paramount. While established precipitants form the bedrock of most screening strategies, the rational design of new crystallants offers opportunities to overcome challenging crystallization problems. This document introduces Guanidinium Dihydrogen Phosphate as a promising, yet underexplored, agent for protein crystallization.

Guanidinium Dihydrogen Phosphate combines the unique properties of the guanidinium cation and the dihydrogen phosphate anion into a single, versatile reagent. The guanidinium ion, a well-known chaotrope in the form of its chloride salt, is also capable of specific, stabilizing interactions with protein surfaces at sub-denaturing concentrations.[1][2] It is known to interact favorably with acidic residues such as aspartate and glutamate, as well as engaging in cation-π stacking with aromatic residues like tryptophan and tyrosine.[3][4] The dihydrogen phosphate anion, a component of many successful crystallization cocktails, acts as an excellent buffering agent over a wide pH range and can participate in crystal lattice formation through hydrogen bonding and salt bridges.[5][6]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the theoretical basis and practical application of Guanidinium Dihydrogen Phosphate in protein crystallization. We will delve into its mechanism of action, provide detailed protocols for its use in common crystallization techniques, and offer strategies for optimizing crystallization conditions.

The Scientific Rationale: A Synergistic Approach to Protein Crystallization

The efficacy of Guanidinium Dihydrogen Phosphate as a crystallant is rooted in the synergistic interplay of its constituent ions. This synergy offers a multi-faceted approach to inducing protein supersaturation and promoting the formation of well-ordered crystals.

The Dual Role of the Guanidinium Cation:

At high concentrations (typically > 1 M), guanidinium salts like guanidinium hydrochloride are potent protein denaturants.[7] However, at the lower concentrations typically employed in crystallization, the guanidinium ion can act as a "protein-softening" agent. It can subtly perturb the protein's hydration shell and engage in specific, non-covalent interactions with the protein surface. These interactions, particularly with negatively charged and aromatic residues, can modulate protein-protein contacts in a manner that is conducive to the formation of a crystal lattice.[3][4] This is in contrast to simple metal cations, which primarily act through ionic strength effects.

The Versatility of the Dihydrogen Phosphate Anion:

The dihydrogen phosphate anion (H₂PO₄⁻) is a highly effective component in crystallization for several reasons:

• Buffering Capacity: Phosphoric acid has three pKa values (approximately 2.15, 7.20, and 12.35), making phosphate a versatile buffer across a broad pH range. This is critical for maintaining the desired protonation state of a protein's surface residues, which directly influences its solubility and crystallization behavior.[8]

• Precipitating Agent: As a salt, it contributes to the overall ionic strength of the solution, reducing protein solubility through a "salting-out" effect.[9]

• Crystal Lattice Participation: The phosphate ion can form strong hydrogen bonds and salt bridges, potentially acting as a linker between protein molecules in the crystal lattice.[10][11]

The Synergistic Effect:

The combination of the guanidinium cation and the dihydrogen phosphate anion in a single salt provides a unique chemical environment. It is hypothesized that the guanidinium ion's interaction with the protein surface can expose new potential crystal contacts, while the phosphate anion simultaneously provides a stable pH environment and the necessary ionic strength to drive the system towards supersaturation. This dual-action mechanism may be particularly effective for proteins that have proven recalcitrant to crystallization with more conventional salts.

Physicochemical Properties of Guanidinium Dihydrogen Phosphate

A thorough understanding of the crystallant's properties is essential for reproducible experiments.

Property	Value	Reference
CAS Number	5423-22-3	[12][13][14]
Molecular Formula	CH₈N₃O₄P	[12][13][14]
Molecular Weight	157.07 g/mol	[12][13][14]
Appearance	White crystalline powder	[12]
Melting Point	247-250 °C (with decomposition)	[13][14]
Water Solubility (25 °C)	310 g/L (~1.97 M)	[13][14]

Experimental Protocols

The following protocols are designed as a starting point for screening and optimizing protein crystallization with Guanidinium Dihydrogen Phosphate. It is crucial that the protein sample is of high purity (>95%) and homogeneity.[5]

Reagent Preparation

• Guanidinium Dihydrogen Phosphate Stock Solution (2.0 M, pH unadjusted):

  • Dissolve 31.41 g of Guanidinium Dihydrogen Phosphate (MW: 157.07 g/mol ) in ~80 mL of high-purity water.

  • Adjust the final volume to 100 mL.

  • Filter the solution through a 0.22 µm filter to remove any particulates.

  • Store at room temperature. Note that the inherent pH of this solution will be acidic.

• pH Screening Buffers:

  • Prepare a set of 1.0 M buffer stocks covering a wide pH range (e.g., Sodium Acetate pH 4.0-5.5, MES pH 5.5-6.5, HEPES pH 6.5-8.0, Tris pH 8.0-9.0).

Initial Screening Strategy

The goal of the initial screen is to broadly sample a range of Guanidinium Dihydrogen Phosphate concentrations and pH values.

Diagram: Initial Crystallization Screening Workflow

Caption: A typical workflow for initial protein crystallization screening using Guanidinium Dihydrogen Phosphate.

Example Initial Screening Conditions (24-well plate format):

This table outlines a grid screen varying both the concentration of Guanidinium Dihydrogen Phosphate and the pH. Each well would contain 500 µL of the specified reservoir solution.

Well	Guanidinium Dihydrogen Phosphate (M)	Buffer (0.1 M)
A1-A6	0.5	A1: Acetate pH 4.5, A2: Acetate pH 5.0, A3: MES pH 5.5, A4: MES pH 6.0, A5: HEPES pH 6.5, A6: HEPES pH 7.0
B1-B6	0.8	B1: Acetate pH 4.5, B2: Acetate pH 5.0, B3: MES pH 5.5, B4: MES pH 6.0, B5: HEPES pH 6.5, B6: HEPES pH 7.0
C1-C6	1.2	C1: Acetate pH 4.5, C2: Acetate pH 5.0, C3: MES pH 5.5, C4: MES pH 6.0, C5: HEPES pH 6.5, C6: HEPES pH 7.0
D1-D6	1.6	D1: Acetate pH 4.5, D2: Acetate pH 5.0, D3: MES pH 5.5, D4: MES pH 6.0, D5: HEPES pH 6.5, D6: HEPES pH 7.0

Protocol 1: Hanging Drop Vapor Diffusion

• Prepare the reservoir solutions in a 24 or 96-well crystallization plate as outlined in the screening table.

• On a siliconized glass coverslip, pipette 1 µL of your protein solution (e.g., 10 mg/mL).

• Add 1 µL of the reservoir solution to the protein drop. Avoid introducing bubbles.

• Invert the coverslip and place it over the corresponding well, ensuring a good seal with vacuum grease.

• Incubate the plate at a constant temperature (e.g., 20°C) and monitor for crystal growth over several weeks.

Protocol 2: Sitting Drop Vapor Diffusion

• Prepare the reservoir solutions in a sitting drop crystallization plate.

• Pipette 1 µL of your protein solution onto the sitting drop post.

• Add 1 µL of the reservoir solution to the protein drop.

• Seal the plate with a clear adhesive film.

• Incubate and monitor as with the hanging drop method.

Protocol 3: Microbatch Under Oil

This method is useful for exploring a wider range of conditions with minimal protein consumption.

• Dispense a 5 µL drop of a 1:1 mixture of paraffin and silicone oil into each well of a 96-well microbatch plate.

• Prepare your crystallization cocktails by mixing your protein solution and the Guanidinium Dihydrogen Phosphate solutions at various ratios (e.g., 1:1, 2:1, 1:2).

• Carefully pipette a 1-2 µL drop of the protein-precipitant mixture under the oil in each well.

• Seal the plate and incubate. The silicone oil allows for slow evaporation, concentrating the drop over time.

Optimization Strategies

Once initial "hits" (e.g., microcrystals, crystalline precipitate) are identified, the following strategies can be employed to obtain diffraction-quality crystals.

Diagram: Optimization Decision Tree

Caption: A decision-making flowchart for optimizing initial crystallization hits obtained with Guanidinium Dihydrogen Phosphate.

• Fine-Grid Screening: Create a new screen with finer increments of Guanidinium Dihydrogen Phosphate concentration (e.g., ±0.2 M in 0.05 M steps) and pH (e.g., ±0.5 pH units in 0.1 unit steps) around the initial hit condition.

• Varying Protein Concentration: If precipitation is observed, try lowering the protein concentration. If drops remain clear, increase the protein concentration.

• Additive Screening: The unique properties of Guanidinium Dihydrogen Phosphate may be complemented by small amounts of other additives. Consider screening with:

  • Divalent Cations: 10-100 mM MgCl₂, CaCl₂, or ZnCl₂.

  • Small Polymers: 1-5% (w/v) PEG 400 or PEG 1000.

  • Small Molecules: Low concentrations of glycerol, MPD, or other organic solvents.

• Seeding: If small, poorly formed crystals are obtained, microseeding can be a powerful technique. Crush the initial crystals and transfer a very dilute suspension into new drops equilibrated at a slightly lower supersaturation level (i.e., lower Guanidinium Dihydrogen Phosphate concentration).

Conclusion and Future Outlook

Guanidinium Dihydrogen Phosphate represents a novel and rationally designed crystallant that offers a unique combination of properties for protein crystallization. Its ability to interact specifically with the protein surface, coupled with its excellent buffering capacity, makes it a valuable tool for tackling challenging crystallization targets. The protocols and strategies outlined in this application note provide a solid foundation for exploring the potential of this promising reagent. As with any novel crystallization chemistry, a systematic and iterative approach to screening and optimization will be key to success. We encourage the structural biology community to investigate the utility of Guanidinium Dihydrogen Phosphate and contribute to a growing body of knowledge on its application.

References

• Criado, A., Diánez, M. J., Pérez-Garrido, S., Fernandes, I. M. L., Belsley, M., & de Matos Gomes, E. (2000). 1,1,3,3-Tetramethylguanidinium dihydrogenorthophosphate. Acta Crystallographica Section C: Crystal Structure Communications, 56(8), 888–889. [Link]

• Fulton, K. F., & Pearson, A. R. (2018). Preparing for successful protein crystallization experiments. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 74(Pt 2), 65–73. [Link]

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• Judge, R. A., Snell, E. H., & van der Woerd, M. J. (2015). Ionic Liquids as Protein Crystallization Additives. Crystals, 5(2), 151–170. [Link]

• Xinghui Synthesis. (n.d.). Guanidinium Dihydrogen Phosphate (CAS 5423-22-3): Your Go-To Chemical Intermediate. Retrieved January 25, 2026, from [Link]

• Mohamed, M. F. (2018). Important Factors Influencing Protein Crystallization. Journal of Genetic Engineering and Biotechnology, 2(1), 1-6. [Link]

• Wikipedia. (2023, December 27). Protein crystallization. In Wikipedia. [Link]

• Arakawa, T., & Timasheff, S. N. (1984). Protein stabilization and destabilization by guanidinium salts. Biochemistry, 23(25), 5924–5929. [Link]

• Sharma, P., Sharma, S., & Trant, J. F. (2022). Guanidinium–amino acid hydrogen-bonding interactions in protein crystal structures: implications for guanidinium-induced protein denaturation. Physical Chemistry Chemical Physics, 25(1), 857-869. [Link]

• Raines, R. T. (2017). Guanidinium Compounds: Synthesis, Oxoanion Binding, and Cellular Delivery (Doctoral dissertation, Massachusetts Institute of Technology). [Link]

• ChemBK. (n.d.). GUANIDINE DIHYDROGEN PHOSPHATE. Retrieved January 25, 2026, from [Link]

• Tang, M., Waring, A. J., Lehrer, R. I., & Hong, M. (2008). Effects of guanidinium-phosphate hydrogen bonding on the membrane-bound structure and activity of an arginine-rich membrane peptide from solid-state NMR spectroscopy. Angewandte Chemie International Edition in English, 47(17), 3202–3205. [Link]

• Alkorta, I., Elguero, J., & Frontera, A. (2018). Aromatic Amino Acids-Guanidinium Complexes through Cation-π Interactions. Molecules, 23(10), 2465. [Link]

• McPherson, A., & Cudney, B. (2014). Optimization of crystallization conditions for biological macromolecules. Acta Crystallographica Section F, Structural Biology and Crystallization Communications, 70(Pt 11), 1445–1467. [Link]

• Gorrec, F. (2013). Protein crystallization screens developed at the MRC Laboratory of Molecular Biology. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 69(Pt 2), 209–213. [Link]

• Vainikka, P. A., & Johnston, I. G. (2013). Dependence of Protein Crystal Stability on Residue Charge States and Ion Content of Crystal Solvent. PLoS ONE, 8(8), e72653. [Link]

• Drobnitch, M. E., & Oleinikova, A. (2018). Crystal growth, crystal structure, vibrational spectroscopy, linear and nonlinear optical properties of guanidinium phosphates. Journal of Molecular Structure, 1157, 62-71. [Link]

• Tang, M., Waring, A. J., Lehrer, R. I., & Hong, M. (2008). Effects of guanidinium-phosphate hydrogen bonding on the membrane-bound structure and activity of an arginine-rich membrane peptide from solid-state NMR spectroscopy. Angewandte Chemie (International Ed. in English), 47(17), 3202–3205. [Link]

• Gorrec, F. (2017, July 12). Formulation of the MORPHEUS protein crystallization screens [Video]. YouTube. [Link]

• Harrison, W. T. A. (2003). Guanidinium dihydrogen phosphite. Acta Crystallographica Section E: Structure Reports Online, 59(6), o769–o770. [Link]

• Gelin, F., & Pande, V. S. (2015). Electric field-induced control of protein crystal morphology. Soft Matter, 11(36), 7114–7121. [Link]

• Hampton Research. (n.d.). Grid Screen Salt. Retrieved January 25, 2026, from [Link]

• Doudna, J. A., & Cate, J. H. (2024). Revealing protein structures: crystallization of protein‐ligand complexes – co‐crystallization and crystal soaking. The FEBS Journal, 291(19), 4235-4249. [Link]

• Creative Biostructure. (n.d.). Optimizing Protein Production and Purification for Crystallography. Retrieved January 25, 2026, from [Link]

• Center for Cancer Research. (n.d.). Tips and Tricks in Crystallography - Crystallization. Retrieved January 25, 2026, from [Link]

• Ghaemmaghami, S., Word, J. M., Burton, R. E., & Richardson, J. S. (2000). Protein stabilization by specific binding of guanidinium to a functional arginine-binding surface on an SH3 domain. Protein Science, 9(9), 1742–1748. [Link]

• Hampton Research. (n.d.). Crystallization Screening. Retrieved January 25, 2026, from [Link]

• ResearchGate. (n.d.). Noncovalent Binding Between Guanidinium and Anionic Groups: Focus on Biological- and Synthetic-Based Arginine/Guanidinium Interactions with Phosph[on]ate and Sulf[on]ate Residues. Retrieved January 25, 2026, from [Link]

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• Liu, S., Li, L., & Liu, R. (2023). Synergistic Effect of Guanidinium and Tertiary Amine Groups on Boosting Gene Delivery. ACS Applied Materials & Interfaces, 15(34), 40307–40316. [Link]

• Newman, J. (2019). Analysis of crystallization data in the Protein Data Bank. Acta Crystallographica Section D: Structural Biology, 75(Pt 2), 126–135. [Link]

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Application Note: Guanidinium Dihydrogen Phosphate as a Niche Buffer in Biochemical Assays

Abstract

Standard biological buffers like Tris and HEPES are staples in biochemical research; however, their performance can be suboptimal for specific proteins or assay conditions. This application note presents Guanidinium Dihydrogen Phosphate (GDP) as a specialized buffer system. The buffering capacity is provided by the dihydrogen phosphate/hydrogen phosphate equilibrium, while the guanidinium cation offers unique properties that can enhance protein stability and function in certain contexts. We provide a detailed examination of GDP's physicochemical properties, protocols for its preparation and use, and a critical discussion of its advantages and limitations for researchers, scientists, and drug development professionals.

Introduction: The Rationale for a Specialized Buffer

The choice of a buffer is a critical, yet often overlooked, parameter in the design of robust biochemical and biophysical experiments.[1] An ideal buffer is inert, maintaining a stable pH without interfering with the biological activity under investigation.[2] Phosphate is a widely used buffering agent due to its pKa₂ of ~7.2, which is ideal for mimicking many physiological conditions.[2][3][4] However, the accompanying cation (typically Na⁺ or K⁺) is often chosen for convenience rather than specific biochemical advantage.

Guanidinium Dihydrogen Phosphate (GDP) replaces these common cations with the guanidinium ion ((NH₂)₃C⁺). The guanidinium ion is well-known as a potent protein denaturant at high concentrations (2–6 M).[5] However, at the lower concentrations used for buffering (typically 20-100 mM), it can exhibit more nuanced behaviors. Some studies have shown that low concentrations of guanidinium salts can surprisingly stabilize certain protein structures, often by binding specifically to surfaces that recognize arginine residues, thereby decreasing the rate of unfolding.[6] This unique characteristic suggests GDP may be advantageous for assays involving proteins that are prone to instability or where mimicking arginine-rich binding pockets is desirable.

This guide provides the technical details and protocols for leveraging GDP as a specialized buffer in your research.

Physicochemical Properties of GDP Buffer

The buffering capacity of GDP is governed by the second dissociation constant (pKa₂) of phosphoric acid, where the dihydrogen phosphate ion (H₂PO₄⁻) is in equilibrium with the hydrogen phosphate ion (HPO₄²⁻).

Property	Value	Comments / Source
Chemical Formula	C(NH₂)₃H₂PO₄	Guanidinium Dihydrogen Phosphate.[7]
Molecular Weight	157.06 g/mol
pKa₂ (H₂PO₄⁻)	~7.20 (at 25°C)	This is the primary determinant of the buffer's pH range.[4]
Effective Buffering Range	pH 6.2 – 8.2	Optimal buffering capacity is at pH 7.2.[8]
Appearance	White crystalline solid
Solubility in Water	High (e.g., 310 g/L at 25°C)	Allows for the preparation of concentrated stock solutions.[7]

Preparation of Guanidinium Dihydrogen Phosphate (GDP) Buffer

This protocol describes the preparation of 1 L of 0.1 M GDP buffer, pH 7.4.

Materials:

• Guanidinium Dihydrogen Phosphate (CAS 5423-22-3)

• Guanidinium Monohydrogen Phosphate (or Diguanidinium Phosphate, CAS 5423-23-4)

• High-purity (≥18 MΩ·cm) water

• Calibrated pH meter

• Stir plate and magnetic stir bar

• Volumetric flasks and graduated cylinders

• 0.22 µm sterile filter unit

Protocol:

There are two primary methods for preparing the buffer. The first involves mixing stock solutions of the acidic (dihydrogen phosphate) and basic (monohydrogen phosphate) forms, which offers high precision. The second, more common method involves titrating a solution of the acidic form with a strong base.

Method 1: Mixing Acidic and Basic Forms (Highest Precision)

• Prepare Stock Solutions:

  • 0.2 M Guanidinium Dihydrogen Phosphate (Acidic): Dissolve 31.41 g of Guanidinium Dihydrogen Phosphate in ~900 mL of high-purity water. Transfer to a 1 L volumetric flask and bring to volume.

  • 0.2 M Diguanidinium Monohydrogen Phosphate (Basic): Dissolve 21.61 g of Diguanidinium Phosphate in ~900 mL of high-purity water. Transfer to a 1 L volumetric flask and bring to volume.

• Mix to Target pH: To prepare 100 mL of 0.1 M GDP buffer at pH 7.4, combine the following in a beaker:

  • 40.5 mL of 0.2 M Guanidinium Dihydrogen Phosphate stock.

  • 9.5 mL of 0.2 M Diguanidinium Monohydrogen Phosphate stock.

  • 50 mL of high-purity water.

• Verify and Adjust: Check the pH using a calibrated meter. Adjust if necessary with small additions of the acidic or basic stock solutions.

• Final Volume and Sterilization: Transfer the solution to a graduated cylinder and bring the final volume to 100 mL with high-purity water. For long-term storage, sterile filter through a 0.22 µm filter. Store at 4°C.

Method 2: Titration (Common Method)

• Dissolve: Place the beaker on a stir plate and stir until the solid is completely dissolved.

• Adjust pH: While monitoring with a calibrated pH meter, slowly add a concentrated solution of a strong base (e.g., 5 M NaOH or KOH) dropwise until the pH reaches 7.4.

  • Causality Note: Using a concentrated titrant minimizes the change in the final volume, ensuring the buffer concentration remains close to 0.1 M.

• Final Volume: Transfer the solution to a 1 L volumetric flask and add high-purity water to the mark.

• Sterilization: Sterile filter the buffer through a 0.22 µm filter unit and store at 4°C.

Application Protocol: Kinase Activity Assay

This protocol provides a general framework for using GDP buffer in a typical kinase assay.

Workflow Overview:

Caption: Workflow for a generic kinase assay using GDP buffer.

Protocol Steps:

• Reaction Master Mix: Prepare a master mix containing all common reaction components except the one that will initiate the reaction (typically ATP). Prepare enough for all wells plus a 10% overage.

  • Example for one 50 µL reaction:

    • 25 µL of 2x GDP Buffer (200 mM GDP, pH 7.4)

    • 5 µL of Kinase (e.g., 100 nM final concentration)

    • 10 µL of Peptide Substrate (e.g., 20 µM final concentration)

    • 5 µL of High-Purity Water

• Initiate Reaction: Add the initiating component (e.g., 5 µL of a 10x ATP/MgCl₂ solution) to each well.

• Incubation: Incubate the reaction plate at the optimal temperature for the kinase (e.g., 30°C) for a predetermined time (e.g., 30 minutes).

• Stop Reaction: Terminate the enzymatic reaction. This can be done by adding a chelating agent like EDTA to sequester Mg²⁺ (if using a detection method compatible with high EDTA) or by adding a kinase inhibitor.

• Detection: Proceed with the chosen detection method (e.g., luminescence, fluorescence, or absorbance-based) according to the manufacturer's instructions.

Self-Validation and Controls:

• No Enzyme Control: Substitute the kinase volume with GDP buffer to measure background signal.

• No Substrate Control: Substitute the substrate with GDP buffer to check for kinase autophosphorylation.

• Buffer Comparison: Run a parallel experiment using a standard buffer (e.g., Tris-HCl or HEPES) to directly compare enzyme performance and stability in GDP versus the standard buffer.

Advantages, Limitations, and Scientific Considerations

Choosing GDP as a buffer requires a clear understanding of its potential interactions within the assay system.

Caption: Key interactions and considerations for using GDP buffer.

Expert Insights and Causality:

• Protein Stabilization: The guanidinium ion is not a simple inert cation. While its chaotropic (disordering) effects are dominant at molar concentrations, at millimolar concentrations it can have a stabilizing effect. This is because the planar, charge-delocalized structure of the guanidinium ion can interact favorably with protein surfaces, particularly those with arginine-binding pockets, potentially locking the protein in a more stable conformation.[6] The effect is highly protein-dependent and must be empirically verified. The anion also plays a crucial role; sulfate and phosphate are stabilizing anions, whereas chloride is destabilizing.[11][12]

• Phosphate-Related Interference: As with any phosphate-based buffer, GDP is unsuitable for assays where phosphate is a substrate or product (e.g., many ATPases, GTPases, and phosphatases), as it will cause competitive inhibition or product inhibition.[8]

• Divalent Cation Incompatibility: Phosphate readily forms insoluble precipitates with divalent cations, particularly calcium (Ca²⁺) and, to a lesser extent, magnesium (Mg²⁺) at higher concentrations and pH.[1][13][14] This can deplete the free concentration of essential cofactors and interfere with results. It is critical to determine the solubility limits for your specific assay conditions.

• Trustworthiness through Validation: Before adopting GDP for a new assay, it is essential to perform a buffer matrix experiment. Test the enzyme's activity and stability in GDP against established buffers like HEPES and Tris across a range of concentrations. This validation step ensures that any observed effects are due to the specific properties of the buffer and not an unforeseen artifact.

Conclusion

Guanidinium Dihydrogen Phosphate is a specialized buffer that offers a unique combination of physiological pH buffering and the potential for protein stabilization through the guanidinium cation. It should not be seen as a universal replacement for common buffers but rather as a valuable tool for specific applications, particularly for stabilizing recalcitrant proteins or for probing interactions at arginine-binding sites. Its use requires careful consideration of potential interferences, especially with divalent cations and phosphate-metabolizing enzymes. When validated correctly, GDP can be a powerful component in the biochemist's toolkit for developing robust and reliable assays.

References

• ResearchGate. (2022). Chemical stability test of proteins with Guanidinium HCl? Retrieved from ResearchGate. [Link]

• Ren, R. (2024). Practical guide to phosphate buffers. YouTube. [Link]

• Finke, J. M., et al. (2018). Universal buffers for use in biochemistry and biophysical experiments. PMC - NIH. [Link]

• Vaynberg, J., et al. (2004). Protein stabilization by specific binding of guanidinium to a functional arginine-binding surface on an SH3 domain. PMC - NIH. [Link]

• Zhang, J., et al. (2021). A guanidine-degrading enzyme controls genomic stability of ethylene-producing cyanobacteria. PMC - NIH. [Link]

• ResearchGate. (n.d.). Phosphate Buffer (pH 5.8 to 7.4) recipe and preparation. Retrieved from ResearchGate. [Link]

• Arakawa, T., & Timasheff, S. N. (1984). Protein stabilization and destabilization by guanidinium salts. PubMed - NIH. [Link]

• Ferreira, C. M. H., et al. (2015). (Un)suitability of the use of pH buffers in biological, biochemical and environmental studies and their interaction with metal ions. RSC Publishing. [Link]

• St John's Laboratory. (n.d.). How to prepare Phosphate Buffered Saline (PBS). Retrieved from St John's Laboratory. [Link]

• Goldberg, M. E., et al. (1995). Kinetics of Folding of Guanidine-Denatured Hen Egg White Lysozyme and carboxymethyl(Cys6,Cys127). PubMed. [Link]

• Makhatadze, G. I. (2010). Thermodynamics of Protein Interactions with Urea and Guanidinium Hydrochloride. ACS Publications. [Link]

• Tan, Y. H., & Wong, T. S. (2023). Assay Development for Metal-Dependent Enzymes: Influence of Reaction Buffers on Activities and Kinetic Characteristics. ACS Omega. [Link]

• Curriki. (n.d.). Buffer Calculator. Retrieved from Curriki. [Link]

• Mason, P. E., et al. (2004). The hydration structure of guanidinium and thiocyanate ions: Implications for protein stability in aqueous solution. PNAS. [Link]

• ResearchGate. (2015). What is the best buffer system used for studying enzyme kinetics in pH range 7-8? Retrieved from ResearchGate. [Link]

• NanoTemper Technologies. (n.d.). Buffer - assay buffer composition. Retrieved from NanoTemper Technologies. [Link]

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• 4. Buffer Calculator [egr.msu.edu]
• 5. A guanidine-degrading enzyme controls genomic stability of ethylene-producing cyanobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protein stabilization by specific binding of guanidinium to a functional arginine-binding surface on an SH3 domain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Guanidinium dihydrogen phosphate | 5423-22-3 [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. Phosphate Buffer (pH 5.8 to 7.4) Preparation and Recipe | AAT Bioquest [aatbio.com]
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• 11. Protein stabilization and destabilization by guanidinium salts - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note & Protocol: Guanidinium Dihydrogen Phosphate for High-Efficiency Second-Harmonic Generation

Introduction: The Pursuit of Efficient Frequency Conversion

In the realm of nonlinear optics (NLO), the quest for materials that can efficiently manipulate the properties of light is paramount. Second-harmonic generation (SHG), a process where two photons of a specific frequency interacting with an NLO material are "combined" to generate a new photon with twice the frequency (and half the wavelength), is a cornerstone of modern photonics. This capability is critical for developing advanced laser systems, optical data storage, and telecommunications.[1]

Guanidinium Dihydrogen Phosphate, [C(NH₂)₃]H₂PO₄ (GDP), has emerged as a highly promising semi-organic crystal for these applications. It synergistically combines the high optical nonlinearity and molecular engineering flexibility of organic materials with the superior thermal and mechanical stability of inorganic materials.[1][2] This guide provides a comprehensive overview of the principles, synthesis, crystal growth, and characterization of GDP for SHG applications, tailored for researchers and professionals in materials science and drug development.

Foundational Principles: Why Guanidinium Dihydrogen Phosphate Exhibits SHG

The capacity for a material to exhibit SHG is fundamentally dictated by its crystal structure. A key prerequisite is the absence of a center of symmetry (inversion center). In centrosymmetric crystals, the nonlinear optical effects generated in one direction are perfectly cancelled out by an equal and opposite effect, resulting in zero net SHG output.[3]

GDP achieves its requisite non-centrosymmetric structure through a sophisticated network of hydrogen bonds.[4][5] The planar, trigonal guanidinium cation ([C(NH₂)₃]⁺) and the tetrahedral dihydrogen phosphate anion ([H₂PO₄]⁻) arrange themselves in a specific, ordered lattice.[4][6] This arrangement, governed by strong N-H···O and O-H···O hydrogen bonds, prevents the formation of an inversion center, thereby allowing for a strong macroscopic second-order nonlinear response.[4]

Caption: Logical flow from molecular components to SHG activity in GDP.

Physicochemical & Optical Properties of GDP

A thorough understanding of the material's properties is essential before proceeding with experimental work. The key characteristics of Guanidinium Dihydrogen Phosphate are summarized below.

Property	Value / Description	Source
Chemical Formula	CH₈N₃O₄P	[7]
Molecular Weight	157.07 g/mol	[7]
Appearance	White to off-white crystalline solid	[7]
Crystal System	Monoclinic	[4]
Space Group	P2₁ (a non-centrosymmetric group)	[4]
Melting Point	~247-250 °C (decomposes)	[7]
Solubility in Water	310 g/L at 25 °C	[7]
Optical Transparency	Wide transparency in the visible and near-infrared regions, with a UV cut-off wavelength suitable for frequency doubling of Nd:YAG lasers.	[8]

Experimental Protocols

This section provides detailed, field-proven methodologies for the synthesis, crystal growth, and SHG characterization of GDP.

Protocol Part A: Synthesis & Crystal Growth

Objective: To synthesize high-purity Guanidinium Dihydrogen Phosphate and subsequently grow large, optically clear single crystals using the slow solvent evaporation technique.

Materials & Reagents:

• Guanidine Carbonate [(C(NH₂)₃)₂CO₃] (99% purity or higher)

• Orthophosphoric Acid [H₃PO₄] (85% aqueous solution)

• Deionized Water (18.2 MΩ·cm)

• Magnetic Stirrer and Hot Plate

• pH Meter

• Beakers (500 mL, 1 L)

• Whatman Filter Paper (Grade 1)

• Crystallizing Dishes

• Constant Temperature Bath or a vibration-free, temperature-stable environment

Step-by-Step Synthesis Methodology:

• Stoichiometric Reaction: The synthesis is based on the acid-base reaction between guanidine carbonate and orthophosphoric acid: (C(NH₂)₃)₂CO₃ + 2H₃PO₄ → 2[C(NH₂)₃]H₂PO₄ + H₂O + CO₂↑

• Reagent Preparation: Dissolve a calculated amount of guanidine carbonate in a minimal volume of deionized water in a beaker with gentle heating (~40 °C) and stirring.

• Reaction Execution: Slowly add a stoichiometric amount of orthophosphoric acid to the guanidine carbonate solution. Causality Note: A slow, dropwise addition is crucial to control the effervescence (CO₂ release) and prevent loss of material.

• Solution Maturation: Continue stirring the solution for 2-3 hours at a constant temperature of ~50 °C to ensure the reaction goes to completion.

• Purification via Recrystallization: The synthesized GDP salt is purified to remove any unreacted starting materials or byproducts.

  • Concentrate the solution by gentle heating until saturation is reached.

  • Allow the solution to cool slowly to room temperature, inducing crystallization.

  • Collect the precipitated GDP crystals by filtration.

  • Wash the crystals with a small amount of ice-cold deionized water and dry them. This process should be repeated 2-3 times to achieve high purity.

Step-by-Step Crystal Growth Methodology (Slow Evaporation):

• Saturated Solution Preparation: Prepare a saturated solution of the purified GDP salt in deionized water at a slightly elevated temperature (e.g., 35 °C).

• Filtration: Filter the saturated solution through a high-quality filter paper (or a syringe filter) into a clean crystallizing dish. Trustworthiness Note: This step is critical to remove any dust particles or micro-crystals that could act as unwanted nucleation sites, leading to polycrystalline growth.

• Controlled Evaporation: Cover the crystallizing dish with a perforated lid (e.g., paraffin film with small holes) and place it in a constant-temperature, vibration-free environment. A typical growth period can range from 2 to 4 weeks. Expertise Note: The rate of evaporation is the single most important parameter. Slower evaporation rates promote the growth of fewer, larger, and higher-quality single crystals.

• Crystal Harvesting: Once crystals of the desired size have formed, carefully decant the mother liquor and dry the crystals on a lint-free tissue.

Protocol Part B: SHG Efficiency Measurement via the Kurtz-Perry Powder Technique

Objective: To quantitatively assess the SHG efficiency of the synthesized GDP relative to a standard reference material, Potassium Dihydrogen Phosphate (KDP).

Rationale: The Kurtz-Perry powder technique is the industry-standard method for the initial screening of NLO materials.[3][9] It provides a rapid and reliable measure of SHG efficiency without the need for large, oriented single crystals, making it ideal for materials discovery and quality control.[10][11]

Materials & Equipment:

• High-intensity, Q-switched Nd:YAG Laser (Fundamental wavelength: 1064 nm)

• GDP and KDP (reference standard) crystalline powders

• Mortar and Pestle

• Standard Sieves (for particle size grading, e.g., 100-150 µm)

• Sample Holder (e.g., 1 mm thick capillary tube or a cell made of two microscope slides)

• Infrared (IR) filter to block the fundamental 1064 nm wavelength

• Narrow band-pass filter centered at 532 nm (the second-harmonic wavelength)

• Photomultiplier Tube (PMT)

• High-speed Oscilloscope

Caption: Experimental workflow for the Kurtz-Perry powder SHG test.

Step-by-Step Measurement Protocol:

• Sample Preparation:

  • Independently grind the synthesized GDP crystals and the KDP reference crystals into fine powders.

  • Sieve both powders to obtain a uniform particle size range (e.g., 125-150 µm). Expertise Note: Using the same particle size range for both the sample and the reference is crucial for a valid comparison, as SHG intensity is particle-size dependent.[10]

• Sample Loading: Pack the GDP powder into the sample holder, ensuring a consistent packing density.

• System Alignment: Position the sample holder in the path of the Nd:YAG laser beam. Align the filters and the PMT to collect the forward-scattered light from the sample.

• Data Acquisition (GDP):

  • Fire single laser pulses at the GDP sample.

  • Record the peak voltage of the output signal from the PMT on the oscilloscope. This voltage is proportional to the intensity of the 532 nm SHG light.

  • Average the readings over several (e.g., 20-30) pulses to account for laser energy fluctuations.

• Data Acquisition (KDP):

  • Without altering the laser power or optical alignment, carefully replace the GDP sample with the KDP reference sample (packed in an identical holder).

  • Repeat step 4 to obtain the average SHG signal intensity for the KDP reference.

• Data Analysis:

  • The relative SHG efficiency of GDP is calculated as the ratio of the average signal intensities: Relative SHG Efficiency = (Average SHG Signal from GDP) / (Average SHG Signal from KDP)

Concluding Remarks

Guanidinium Dihydrogen Phosphate stands out as a material of significant interest for nonlinear optical applications. Its non-centrosymmetric crystal structure, facilitated by a robust hydrogen-bonding network, gives rise to a strong second-harmonic generation efficiency. The protocols detailed in this guide provide a self-validating framework for the synthesis, crystal growth, and quantitative characterization of GDP. By adhering to these methodologies, researchers can reliably produce high-quality crystals and accurately assess their NLO properties, paving the way for their integration into next-generation photonic devices.

References

• Nemec, I., Matulková, I., Krumbe, W., & Becker, P. (2021). Linear and nonlinear optical properties, pyroelectricity and vibrational spectroscopy of polar guanidinium hydrogen phosphite, GuH2PO3, and hydrogen selenite, GuHSeO3. Optical Materials. [Link]

• Nemec, I., Císařová, I., & Vaněk, P. (2014). Crystal growth, crystal structure, vibrational spectroscopy, linear and nonlinear optical properties of guanidinium phosphates. Publication on Charles University in Prague. [Link]

• He, R., Lin, H., & Li, Z. (2023). The Kurtz–Perry Powder Technique Revisited: A Study of the Effect of Reference Selection on Powder Second-Harmonic Generation Response. Molecules, 28(3), 1116. [Link]

• G-Tej, N., et al. (2014). Second-harmonic generation in dry powders: A simple experimental method to determine nonlinear efficiencies under strong light scattering. AIP Publishing. [Link]

• Dhanuskodi, S., & Vasantha, K. (2007). Synthesis, growth, structural, thermal and optical properties of diguanidinum hydrogen phosphate monohydrate (G2HP) crystal for NLO applications. ResearchGate. [Link]

• ResearchGate. (n.d.). Experimental setup for powder SHG measurement. Retrieved January 25, 2026, from [Link]

• Loganayaki, M., et al. (2012). Growth and Characterization of Guanidinium Trifluoroacetate – Second Harmonic Generation from a Centrosymmetric Crystal. ResearchGate. [Link]

• He, R., Lin, H., & Li, Z. (2023). The Kurtz–Perry Powder Technique Revisited: A Study of the Effect of Reference Selection on Powder Second-Harmonic Generation Response. ResearchGate. [Link]

• Stanford University. (2011). Second harmonic generation in GaP photonic crystal waveguides. [Link]

• Vittal, J. J., & Vittal, P. (2005). Guanidinium sulfates as directors of noncentrosymmetric structures. RSC Publishing. [Link]

• Arokiaraj, S. J., et al. (2022). Theoretical insight on the optical centred electrical properties of guanidinium isophthalate NLO crystal for electro-optic Q switches. PubMed Central. [Link]

• Singh, R., et al. (2021). Second harmonic generation in gallium phosphide nano-waveguides. PubMed. [Link]

• Wikipedia. (n.d.). Second-harmonic generation. Retrieved January 25, 2026, from [Link]

• Etxebarria, J., et al. (2014). Second-harmonic generation in dry powders: A simple experimental method to determine nonlinear efficiencies under strong light scattering. ResearchGate. [Link]

• Wikipedia. (n.d.). Guanidine. Retrieved January 25, 2026, from [Link]

• Wang, Y., et al. (2021). Application of Second Harmonic Generation in Characterization of 2D Materials. AOM-2021-0027. [Link]

• He, R., Lin, H., & Li, Z. (2023). The Kurtz-Perry Powder Technique Revisited: A Study of the Effect of Reference Selection on Powder Second-Harmonic Generation Response. PubMed. [Link]

• Lawrence Livermore National Laboratory. (n.d.). Rapid-Growth Crystals. Retrieved January 25, 2026, from [Link]

• Shape Optics. (n.d.). Nonlinear Crystals KDP. Retrieved January 25, 2026, from [Link]

• Lund University. (2022). Experimental optimization of second-order harmonic generation for higher-order generation applications. [Link]

• Indian Academy of Sciences. (2019). Regulating crystal growth of ammonium dihydrogen phosphate through H-bonded additives. [Link]

• Tang, M., et al. (2008). Effects of guanidinium-phosphate hydrogen bonding on the membrane-bound structure and activity of an arginine-rich membrane peptide from solid-state NMR spectroscopy. PubMed. [Link]

• Slideshare. (2018). Crystal Growth and Studies of Dihydrogen Phosphates of Potassium and Ammonium complexes. [Link]

• Nemec, I., Císařová, I., & Vaněk, P. (2014). Crystal growth, crystal structure, vibrational spectroscopy, linear and nonlinear optical properties of guanidinium phosphates. Charles Explorer. [Link]

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• 5. Guanidinium sulfates as directors of noncentrosymmetric structures - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 6. Effects of guanidinium-phosphate hydrogen bonding on the membrane-bound structure and activity of an arginine-rich membrane peptide from solid-state NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Guanidinium dihydrogen phosphate | 5423-22-3 [chemicalbook.com]
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• 9. The Kurtz-Perry Powder Technique Revisited: A Study of the Effect of Reference Selection on Powder Second-Harmonic Generation Response - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]

Application Note & Protocol: High-Precision Measurement of the Nonlinear Optical Coefficients of Guanidinium Dihydrogen Phosphate (GDP)

For Researchers, Scientists, and Drug Development Professionals

Abstract

The exploration of novel materials with significant nonlinear optical (NLO) properties is a cornerstone of advancement in photonics, telecommunications, and medical diagnostics. Guanidinium Dihydrogen Phosphate (GDP), an organic-inorganic hybrid crystal, has emerged as a material of interest due to its promising NLO characteristics. This document provides a comprehensive guide to the experimental determination of its nonlinear optical coefficients. We present detailed, field-proven protocols for both the initial screening of second-harmonic generation (SHG) efficiency using the Kurtz-Perry powder technique and the quantitative measurement of third-order nonlinearities (nonlinear refractive index and absorption) via the Z-scan method. The causality behind experimental choices is explained to ensure both accuracy and reproducibility, establishing a self-validating system for the characterization of GDP and similar NLO materials.

Part 1: Foundational Principles

The Physics of Nonlinear Optics

In linear optics, the polarization density (P ) of a material responds linearly to the electric field (E ) of incident light. However, at the high field intensities achievable with lasers, this response becomes nonlinear.[1][2] This nonlinear behavior is described by an expansion of the polarization in powers of the electric field:

P = ε₀(χ⁽¹⁾E + χ⁽²⁾E ² + χ⁽³⁾E ³ + ...)

where ε₀ is the permittivity of free space, and χ⁽ⁿ⁾ is the nth-order electric susceptibility tensor.[3]

• χ⁽¹⁾ : Governs linear optical phenomena like refraction and absorption.

• χ⁽²⁾ : The second-order susceptibility is responsible for effects like Second Harmonic Generation (SHG), where two photons of frequency ω are converted into a single photon of frequency 2ω.[1] A key requirement for a non-zero χ⁽²⁾ is a non-centrosymmetric crystal structure, a condition met by certain GDP polymorphs.

• χ⁽³⁾ : The third-order susceptibility gives rise to phenomena such as third-harmonic generation, four-wave mixing, and the optical Kerr effect (an intensity-dependent refractive index).[4][5]

Guanidinium Dihydrogen Phosphate (GDP): A Material Overview

Guanidinium Dihydrogen Phosphate (chemical formula: C(NH₂)₃H₂PO₄) is a semi-organic salt that crystallizes in various forms.[][7] Its appeal for NLO applications stems from the combination of the high optical nonlinearity of the organic guanidinium cation and the favorable thermal and mechanical properties of the inorganic phosphate anion. The specific crystal structure determines its suitability for second-order NLO effects. The presence of extensive hydrogen bonding networks within the crystal structure plays a crucial role in stabilizing the non-centrosymmetric arrangement required for SHG.[8]

Part 2: Pre-Experimental Protocol: GDP Crystal Preparation

The quality of the NLO measurements is critically dependent on the quality of the crystal. High optical homogeneity, low defect density, and precise orientation are paramount.

Protocol: GDP Single Crystal Growth

High-quality GDP crystals can be grown from aqueous solutions using the slow evaporation technique.

Objective: To grow large, optically clear single crystals of GDP.

Materials:

• Guanidinium Carbonate (C(NH₂)₃)₂CO₃

• Orthophosphoric Acid (H₃PO₄)

• Deionized Water

• Beakers, magnetic stirrer, hot plate

• Crystallization dishes

• Seed crystals (optional, for larger crystals)

Procedure:

• Synthesis: Dissolve stoichiometric amounts of guanidinium carbonate and orthophosphoric acid in deionized water with constant stirring to synthesize Guanidinium Dihydrogen Phosphate. The reaction is: (C(NH₂)₃)₂CO₃ + 2H₃PO₄ → 2C(NH₂)₃H₂PO₄ + H₂O + CO₂

• Saturation: Gently heat the solution (approx. 40-50°C) while stirring to ensure complete dissolution and create a saturated or slightly supersaturated solution.

• Filtration: Filter the hot solution through a fine filter paper (e.g., Whatman No. 1) to remove any impurities or undissolved particles.

• Crystallization: Transfer the filtered solution to a clean crystallization dish. Cover the dish with a perforated lid to allow for slow, controlled evaporation of the solvent at a constant temperature.

• Growth: Place the dish in a vibration-free environment with stable temperature control. Spontaneous nucleation will occur, and small crystals will form over several days to weeks.

• Harvesting: Once crystals of suitable size (several millimeters) are formed, carefully remove them from the solution, wash them with a small amount of a non-solvent like ethanol, and dry them on a lint-free cloth.

Sample Preparation & Characterization

• Orientation: Determine the crystallographic axes using single-crystal X-ray diffraction (XRD). This is crucial for relating the measured coefficients to the tensor elements.

• Cutting & Polishing: For single-crystal measurements (like Z-scan), the crystal must be cut along specific crystallographic planes. The surfaces should be polished to an optical-grade finish (<λ/10 flatness) to minimize surface scattering.

• Quality Assessment: Inspect the crystal under a microscope for internal defects such as inclusions, cracks, or growth striations that can scatter light and compromise measurements.

Part 3: Experimental Methodology 1: Kurtz-Perry Powder Technique

This technique is an indispensable first step for rapidly screening new materials for their SHG efficiency.[9][10][11] It provides a semi-quantitative measure of the material's second-order NLO response relative to a well-known standard like Potassium Dihydrogen Phosphate (KDP).[3][12]

Principle and Application

A high-intensity pulsed laser beam is focused onto a powdered sample. If the material is non-centrosymmetric and SHG-active, it will generate light at twice the incident frequency. The intensity of this second-harmonic light is compared to that produced by a reference powder under identical conditions.[13] The choice of reference is critical; ideally, it should have a similar band gap and refractive index to the sample to ensure reliable results.[9][11]

Experimental Setup

The setup consists of a pulsed laser source, optical filters to isolate the fundamental and second-harmonic wavelengths, a sample holder, and a sensitive detection system.

Caption: Workflow for the Kurtz-Perry Powder SHG Measurement.

Protocol: SHG Efficiency Screening

• Sample Preparation:

  • Grind the grown GDP crystals into a fine powder using an agate mortar and pestle.

  • Sieve the powder to obtain a uniform particle size range (e.g., 100-150 μm). This step is crucial for reproducibility as SHG intensity is particle-size dependent.

  • Prepare the reference powder (KDP) in the same manner.

  • Pack the powder into a thin cell (e.g., a micro-cuvette or a holder with a glass window) to a consistent packing density.

• Alignment:

  • Align the Nd:YAG laser (λ = 1064 nm) beam through the optical path.

  • Ensure the laser is focused onto the surface of the powder sample.

• Data Acquisition:

  • Block the laser and record the baseline noise on the oscilloscope connected to the PMT.

  • Irradiate the GDP sample with the laser pulses. The PMT will detect the generated 532 nm light that passes through the green filter. Record the peak voltage from the oscilloscope.

  • Replace the GDP sample with the KDP reference sample without changing any other alignment parameters.

  • Record the peak voltage for the KDP reference.

• Analysis: The relative SHG efficiency is calculated as the ratio of the signal intensity from the sample to the signal intensity from the reference.

Parameter	Description	Typical Value/Setting
Laser Source	Q-switched Nd:YAG	1064 nm, 10 ns pulse width, 10 Hz
Input Energy	Per pulse energy at the sample	~1-5 mJ/pulse
Particle Size	Sieved powder diameter	100 - 150 µm
Reference Material	Standard for comparison	Potassium Dihydrogen Phosphate (KDP)
Detector	Sensitive light detector	Photomultiplier Tube (PMT)

Part 4: Experimental Methodology 2: Z-Scan Technique

The Z-scan technique is a simple yet powerful method for determining both the sign and magnitude of the third-order nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β).[5][14][15] These parameters are related to the real and imaginary parts of χ⁽³⁾, respectively.

Principle and Application

A single Gaussian laser beam is tightly focused, and the sample is translated along the beam axis (the Z-axis) through the focal point.[4] The nonlinear effects are strongest at the focus where the intensity is highest.

• Nonlinear Refraction (n₂): If the material has a nonlinear refractive index, it acts as an intensity-dependent lens. This "self-lensing" causes the beam to either converge (self-focusing, n₂ > 0) or diverge (self-defocusing, n₂ < 0) as it propagates. By placing a finite aperture in the far field (a "closed-aperture" Z-scan), these changes in beam divergence can be measured as a change in transmittance.[14]

• Nonlinear Absorption (β): If the material exhibits nonlinear absorption (e.g., two-photon absorption), the overall transmittance of the sample will decrease at high intensities. This is measured by collecting all the transmitted light with a large-area detector (an "open-aperture" Z-scan).

Experimental Setup

The setup involves translating the sample through the focus of a laser beam and measuring the transmitted power.[4]

Caption: Z-Scan experimental workflow for n₂ and β measurement.

Protocol: Quantitative NLO Measurement

• Alignment:

  • Align a high-quality Gaussian beam (TEM₀₀ mode) from a pulsed laser.

  • Place the polished single crystal of GDP on a computer-controlled translation stage.

  • Position the focal point of the lens precisely. The path length after the sample to the detectors should be in the far field.

• Closed-Aperture Scan (for n₂):

  • Place a small aperture before detector D1, such that the linear transmittance is between 20-50%.

  • Translate the sample from a position far before the focus (-Z) to a position far after the focus (+Z), recording the power at D1 at each step.

  • The resulting plot of normalized transmittance vs. Z-position will show a characteristic peak-valley (for n₂ < 0) or valley-peak (for n₂ > 0) curve.

• Open-Aperture Scan (for β):

  • Remove the aperture before D1 (or use the signal from D2 which collects all the light).

  • Repeat the scan along the Z-axis.

  • If nonlinear absorption is present, the plot will show a valley centered at the focal point (Z=0).

• Data Analysis:

  • The closed-aperture data is divided by the open-aperture data to isolate the effect of nonlinear refraction.

  • The resulting curves are fit to theoretical equations to extract the values of the on-axis nonlinear phase shift (ΔΦ₀) and the nonlinear absorption coefficient (β).

  • The nonlinear refractive index n₂ can then be calculated from ΔΦ₀ using the formula: n₂ = (λ * ΔΦ₀) / (2π * I₀ * L_eff) where λ is the laser wavelength, I₀ is the on-axis peak intensity at the focus, and L_eff is the effective interaction length in the sample.

Parameter	Description	Typical Value/Setting
Laser Source	Mode-locked Ti:Sapphire or similar	~800 nm, fs/ps pulses
Beam Profile	Spatial mode of the laser	Gaussian (TEM₀₀)
Sample Thickness	Must be less than the Rayleigh range	< 1 mm
Aperture Size (S)	Linear transmittance of the aperture	S ≈ 0.4
Calculated Values	Extracted NLO coefficients	n₂ (m²/W), β (m/W)

Part 5: Data Validation and Troubleshooting

Self-Validation System:

• Laser Stability: Monitor the laser power throughout the experiment. Fluctuations can mimic a nonlinear response. Use a reference detector to normalize against pulse-to-pulse energy variations.

• Detector Linearity: Ensure the photodetectors are operating in their linear response range. Saturating the detector will lead to erroneous measurements.

• Reproducibility: Repeat measurements multiple times to ensure the results are consistent and to calculate statistical error.

Common Issues:

• Thermal Effects: High average power can cause thermal lensing, which can mask the electronic nonlinearity. Using low repetition rate lasers can mitigate this.

• Sample Damage: The high peak intensity at the focus can damage the crystal. The laser fluence should be kept below the material's damage threshold.

• Misalignment: Asymmetric Z-scan curves are often a sign of beam or sample misalignment.

Conclusion

The accurate characterization of nonlinear optical coefficients is a critical step in the development of new materials for photonic applications. This guide provides a robust framework for measuring the second- and third-order nonlinearities of Guanidinium Dihydrogen Phosphate. The Kurtz-Perry technique serves as an efficient screening tool for SHG activity, while the Z-scan method offers a reliable protocol for quantifying the nonlinear refractive index and absorption coefficient. By adhering to these detailed methodologies and understanding the underlying principles, researchers can confidently and accurately evaluate the potential of GDP and other novel crystalline materials.

References

• Kurtz, S. K., & Perry, T. T. (1968). A Powder Technique for the Evaluation of Nonlinear Optical Materials. Journal of Applied Physics. Available at: [Link]

• Sheik-Bahae, M., Said, A. A., Wei, T. H., Hagan, D. J., & Van Stryland, E. W. (1990). Sensitive measurement of optical nonlinearities using a single beam. IEEE Journal of Quantum Electronics. Available at: [Link]

• Newport Corporation. (n.d.). Z-Scan for the Characterization of Transparent Optical Materials. Application Note. Available at: [Link]

• Shen, Y. R. (1984). The Principles of Nonlinear Optics. Wiley-Interscience. Available at: [Link]

• Gallo, K., & Assanto, G. (2000). Z-scan technique for the characterization of nonlinear optical materials. Wiley Encyclopedia of Electrical and Electronics Engineering. Available at: [Link]

• Bhat, H. L. (2001). Growth and characterization of some novel crystals for nonlinear optical applications. Pramana - Journal of Physics. Available at: [Link]

• Franken, P. A., Hill, A. E., Peters, C. W., & Weinreich, G. (1961). Generation of Optical Harmonics. Physical Review Letters. Available at: [Link]

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Guanidinium Dihydrogen Phosphate in Pharmaceutical Formulations: Application Notes and Protocols

This technical guide provides an in-depth exploration of the potential applications of Guanidinium Dihydrogen Phosphate (GDP) in pharmaceutical formulations. While primarily recognized as a pharmaceutical intermediate in the synthesis of various drug compounds, the unique combination of the guanidinium cation and the dihydrogen phosphate anion suggests novel utility in drug product development.[1] This document outlines scientifically grounded, albeit exploratory, applications of GDP, complete with detailed protocols for researchers, scientists, and drug development professionals.

Introduction to Guanidinium Dihydrogen Phosphate (GDP)

Guanidinium Dihydrogen Phosphate (CAS 5423-22-3) is a salt composed of the guanidinium cation [C(NH₂)₃]⁺ and the dihydrogen phosphate anion [H₂PO₄]⁻.[2] It is a white, crystalline powder with notable water solubility.[1] The guanidinium cation is a highly stable, resonance-stabilized species that is protonated under physiological conditions.[1] The dihydrogen phosphate anion is a key component of physiological phosphate buffer systems.[3][4]

Physicochemical Properties of Guanidinium Dihydrogen Phosphate

Property	Value	Source
Molecular Formula	CH₈N₃O₄P	PubChem[2]
Molecular Weight	157.07 g/mol	PubChem[2]
Appearance	White crystalline powder	Generic supplier data
Melting Point	247-250 °C (with decomposition)	Generic supplier data
Solubility	High in water	Generic supplier data

Application Note I: GDP as a Chaotropic Agent and Solubilizer for Protein Therapeutics

Scientific Rationale:

The guanidinium cation is a well-established chaotropic agent, known for its ability to disrupt the hydrogen-bonding network of water and denature proteins.[1][5] This property is widely exploited in the form of guanidinium chloride for protein unfolding studies.[1] However, the specific counter-ion can modulate this effect; for instance, guanidine sulfate can act as a protein stabilizer, while guanidine hydrochloride is a denaturant.[6]

Guanidinium Dihydrogen Phosphate presents a unique combination. The guanidinium ion can act as a solubilizing agent for poorly soluble proteins by interacting with hydrophobic regions and disrupting protein aggregates.[7][8] The dihydrogen phosphate anion can simultaneously act as a buffering agent to maintain a stable pH, which is critical for protein stability. This dual functionality makes GDP a compelling candidate for formulations of protein-based therapeutics, particularly in high-concentration formulations prone to aggregation.

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Comprehensive Physicochemical Characterization of Guanidinium Dihydrogen Phosphate (GDP) Crystals

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Guanidinium dihydrogen phosphate (CH₆N₃⁺·H₂PO₄⁻), hereafter referred to as GDP, is an organic-inorganic hybrid salt of significant interest. It serves as a crucial intermediate in pharmaceutical synthesis and possesses a non-centrosymmetric crystal structure that suggests potential for applications in nonlinear optics.[1][2][] A thorough and systematic characterization is paramount to understanding its structure-property relationships, ensuring purity, and unlocking its full potential. This guide provides a comprehensive suite of protocols and expert insights for the synthesis and detailed characterization of GDP crystals, covering structural, spectroscopic, thermal, and dielectric properties.

Introduction: The Scientific Rationale

The guanidinium cation [C(NH₂)₃]⁺ is notable for its planarity, high symmetry, and extensive hydrogen-bonding capabilities.[4] When combined with the dihydrogen phosphate anion [H₂PO₄]⁻, it forms a robust, three-dimensional hydrogen-bonded network.[5] This network is not merely a structural curiosity; it dictates the material's thermal stability, mechanical properties, and, critically, its optical behavior. For drug development professionals, GDP is a key building block, and its purity and polymorphic form, confirmed through these techniques, are non-negotiable for consistent reaction kinetics and final product quality.[2] For materials scientists, the acentric nature of some guanidinium phosphate salts makes them attractive candidates for nonlinear optical (NLO) applications, such as second-harmonic generation (SHG).[1]

This document serves as a practical, field-proven guide to navigating the essential characterization workflow for GDP, moving from fundamental synthesis to advanced property analysis.

Foundational Step: Crystal Growth

High-quality single crystals are the cornerstone of accurate characterization. The inherent water solubility of GDP makes slow evaporation solution growth the most accessible and reliable method.[2][6]

Protocol 2.1: Slow Evaporation Solution Growth of GDP Single Crystals

Causality: The slow, controlled removal of the solvent allows for the orderly arrangement of guanidinium and dihydrogen phosphate ions into a low-defect crystalline lattice. Rapid evaporation leads to polycrystalline powder or poorly formed, highly included crystals unsuitable for many analyses.

• Reagent Preparation: Prepare equimolar solutions of guanidinium carbonate and orthophosphoric acid in deionized water. A typical reaction is: (CH₆N₃)₂CO₃ + 2H₃PO₄ → 2[CH₆N₃][H₂PO₄] + H₂O + CO₂↑

• Solution Saturation: Mix the solutions and stir at room temperature until the effervescence of CO₂ ceases. Gently heat the solution to ~40°C to ensure complete reaction and dissolve any remaining solids.

• Filtration: Filter the resulting warm, saturated solution through a fine-pore filter paper (e.g., Whatman No. 1) into a clean, dust-free crystallizing dish. This step is critical to remove any particulate impurities that could act as unwanted nucleation sites.

• Controlled Evaporation: Cover the dish with a perforated lid (e.g., parafilm with a few pinholes) to restrict airflow. Place the setup in a vibration-free environment with a stable temperature (ideally 20-25°C).

• Crystal Harvesting: Optically transparent, well-faceted seed crystals should appear within 5-7 days.[7] Larger crystals can be grown by transferring a high-quality seed crystal to a fresh, saturated solution (a process known as seeding). Harvest the final crystals once they reach the desired size, and dry them carefully with filter paper.

The Characterization Workflow: A Multi-Technique Approach

A single technique provides only one piece of the puzzle. A comprehensive understanding of GDP requires a correlated, multi-technique approach.

Caption: Integrated workflow for the characterization of GDP crystals.

Structural Characterization: The Atomic Blueprint

Structural analysis confirms the identity, purity, and atomic arrangement of the material.

Causality: SCXRD is the definitive technique for determining the precise three-dimensional arrangement of atoms in a crystal, including bond lengths, bond angles, and the crystallographic space group. This is essential for establishing the fundamental structure-property relationship.[8]

• Crystal Selection: Under a polarized light microscope, select a small (~0.1-0.3 mm), optically clear, and well-faceted crystal free from cracks or inclusions.

• Mounting: Mount the crystal on a goniometer head using a suitable adhesive or cryo-oil.

• Data Collection: Place the goniometer on the diffractometer. A typical experiment uses Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.5418 Å) radiation. Perform a preliminary scan to determine the unit cell parameters and crystal system.

• Full Data Collection: Collect a full sphere of diffraction data by rotating the crystal through a series of angles. The temperature is often lowered (e.g., to 100 K) using a cryo-stream to reduce thermal vibrations and improve data quality.

• Structure Solution & Refinement: Process the raw data to obtain reflection intensities. Solve the structure using direct methods or Patterson synthesis, and refine the atomic positions and thermal parameters until a stable, low R-factor is achieved.

Table 1: Expected Crystallographic Data for Guanidinium Dihydrogen Phosphate

Parameter	Value	Reference
Chemical Formula	CH₆N₃⁺·H₂PO₄⁻	[2]
Molecular Weight	157.07 g/mol	[2]
Crystal System	Monoclinic	[1]
Space Group	P2₁/c	[1]
a (Å)	~4.6	[9]
b (Å)	~12.3	[9]
c (Å)	~10.1	(Varies by report)
β (°)	~97.5	(Varies by report)

| Z (formula units/cell) | 4 | (Calculated) |

Note: Lattice parameters can vary slightly between different experimental reports.

Causality: While SCXRD analyzes a single point, PXRD assesses a bulk sample. It is used to confirm the phase purity of the synthesized material (i.e., that the bulk is the same as the single crystal) and to identify the material by matching its diffraction pattern to a database.[10]

• Sample Preparation: Finely grind a small quantity (~100-200 mg) of the harvested GDP crystals into a homogeneous powder using an agate mortar and pestle.

• Mounting: Pack the powder into a sample holder, ensuring a flat, level surface.

• Data Acquisition: Run the analysis on a powder diffractometer, typically using Cu Kα radiation. Scan over a 2θ range (e.g., 5° to 70°) with a slow step size (e.g., 0.02°/s).

• Data Analysis: Compare the resulting diffractogram with the pattern simulated from the SCXRD data or with database entries to confirm the phase identity. The absence of unexpected peaks indicates high phase purity.

Spectroscopic Characterization: The Molecular Fingerprint

Spectroscopy probes the interaction of light with the material to reveal information about its chemical bonds and electronic structure.

Causality: These two techniques are complementary.[11] FTIR measures the absorption of infrared light by polar bonds (e.g., O-H, N-H, P=O), while Raman measures the scattering of laser light by non-polar or symmetric bonds (e.g., C-N backbone).[12][13] Together, they provide a complete vibrational fingerprint of the GDP molecule, confirming the presence of all functional groups.[14]

• FTIR (KBr Pellet Method):

  • Mix ~1-2 mg of finely ground GDP powder with ~100-150 mg of dry, spectroscopic-grade potassium bromide (KBr).

  • Grind the mixture thoroughly to ensure uniform dispersion.

  • Press the powder into a thin, transparent pellet using a hydraulic press.

  • Acquire the spectrum, typically in the 4000-400 cm⁻¹ range.

• Raman Spectroscopy:

  • Place a small amount of the crystalline powder or a single crystal directly onto the microscope slide of the Raman spectrometer.

  • Focus the laser (e.g., 532 nm or 785 nm) onto the sample.

  • Acquire the spectrum over a relevant Raman shift range (e.g., 100-3600 cm⁻¹).

Table 2: Key Vibrational Band Assignments for GDP

Wavenumber (cm⁻¹)	Assignment	Technique
~3400 - 3000	N-H and O-H stretching	FTIR, Raman
~1670	C=N stretching of Guanidinium	Raman
~1570	N-H bending	FTIR
~1100 - 900	P-O and P-O(H) stretching	FTIR, Raman

| ~550 | N-C-N bending | FTIR, Raman |

Causality: This technique determines the material's optical transparency window—the range of wavelengths where it does not absorb light. A wide transparency window, especially towards the UV region, is a prerequisite for NLO applications.[15] The data can also be used to calculate the optical band gap (E_g), an important electronic parameter.[16]

• Sample Preparation: For a solution-state measurement, dissolve a precise amount of GDP in deionized water. For a solid-state measurement, a polished single crystal of known thickness is required.

• Baseline Correction: Run a baseline scan with the reference (deionized water in a cuvette or an empty sample holder).

• Data Acquisition: Place the sample in the spectrophotometer and scan the absorbance or transmittance spectrum over a wide wavelength range (e.g., 200-1100 nm).

• Data Analysis: The lower cutoff wavelength is identified as the point where the transmittance drops sharply. The optical band gap can be estimated from the absorption edge using a Tauc plot.

Thermal Analysis: Stability and Transitions

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are essential for determining the thermal stability, decomposition pathway, and phase transition temperatures of a material.[17][18]

Causality: TGA measures changes in mass as a function of temperature, indicating decomposition or dehydration.[19] DTA measures temperature differences between the sample and a reference, revealing exothermic or endothermic events like melting or phase transitions, even those without mass loss.[20]

• Sample Preparation: Weigh a small amount of GDP powder (typically 5-10 mg) into an alumina or platinum crucible.

• Instrument Setup: Place the sample crucible and an empty reference crucible into the TGA/DTA instrument.

• Data Acquisition: Heat the sample from room temperature to a final temperature well above its decomposition point (e.g., 30°C to 600°C) at a constant heating rate (e.g., 10°C/min). The experiment is typically run under an inert atmosphere (e.g., nitrogen) to prevent oxidative processes.

• Data Interpretation: Analyze the resulting TGA curve for mass loss steps and the DTA curve for endothermic (melting) or exothermic (decomposition) peaks. GDP is known to be stable up to ~247°C, after which it melts with decomposition.[2][21]

Advanced Property Measurement

Causality: For a material to be NLO active for applications like SHG, it must have a non-centrosymmetric crystal structure. While SCXRD can confirm this, a direct measurement of the SHG signal provides functional proof. The Kurtz-Perry powder technique is a rapid and effective screening method.[1]

The protocol involves passing a high-intensity laser beam (e.g., Nd:YAG at 1064 nm) through a powdered sample of GDP. If the material is SHG-active, it will generate light at exactly half the wavelength (532 nm, which is green light), which can be detected by a photomultiplier tube after passing through a monochromator. The signal intensity is compared to a standard reference material like Potassium Dihydrogen Phosphate (KDP).

Causality: Dielectric measurements probe the response of a material to an applied electric field, providing insight into its charge storage capacity (dielectric constant) and energy dissipation (dielectric loss).[22][23] These properties are crucial for applications in electronics and are influenced by the crystal structure and hydrogen bonding network.[24]

The protocol involves placing a thin, polished single crystal with conductive electrodes (e.g., silver paste) applied to opposite faces into a sample holder. The capacitance and conductance are then measured as a function of both frequency and temperature using an LCR meter. This data is used to calculate the dielectric constant and loss tangent, revealing information about polarization mechanisms within the crystal.

Conclusion

The suite of techniques outlined in this guide provides a robust framework for the comprehensive characterization of Guanidinium Dihydrogen Phosphate crystals. By systematically applying these protocols, researchers can validate material identity and purity, elucidate its fundamental structure, and evaluate its thermal, optical, and electrical properties. This holistic understanding is critical for its reliable use in pharmaceutical synthesis and for the exploration of its potential in advanced material applications.

References

• Nemec, I., et al. (2021). Linear and nonlinear optical properties, pyroelectricity and vibrational spectroscopy of polar guanidinium hydrogen phosphite, GuH2PO3, and hydrogen selenite, GuHSeO3. Optical Materials.

• Rainey, B. (n.d.). Guanidinium Compounds: Synthesis, Oxoanion Binding, and Cellular Delivery. DSpace@MIT. Available at: [Link].

• Nemec, I., et al. (n.d.). Crystal growth, crystal structure, vibrational spectroscopy, linear and nonlinear optical properties of guanidinium phosphates. ResearchGate. Available at: [Link].

• Gesheng Chemical. (n.d.). Guanidinium Dihydrogen Phosphate (CAS 5423-22-3): Your Go-To Chemical Intermediate. Available at: [Link].

• ChemBK. (n.d.). GUANIDINE DIHYDROGEN PHOSPHATE. Available at: [Link].

• Scientific & Academic Publishing. (2018). Forensic Chemistry: Raman versus FTIR Spectroscopy- An Undergraduate Study to Engage in Technology. International Journal of Chemistry. Available at: [Link].

• ResearchGate. (2017). Synthesis, Crystal Structure and Vibrational Spectral Analysis of Guanidinium Hydrogen L-aspartate Single Crystal. Available at: [Link].

• ResearchGate. (n.d.). Thermal gravimetric analysis (TGA) and differential thermal analysis (DTA) of nano-[Mn-PSMP]Cl2. Available at: [Link].

• Abo Akademi University. (n.d.). Thermal Analysis TGA / DTA. Available at: [Link].

• ResearchGate. (2023). 1 H, 31p Nmr, Raman, and Ftir Spectroscopies to Study Phosphoric Acid (H3po4) Dissociation to Understand Phosphate Ions Kinetics in Body Fluids. Available at: [Link].

• Wiley Online Library. (n.d.). Effects of Guanidinium–Phosphate Hydrogen Bonding on the Membrane-Bound Structure and Activity of an Arginine-Rich. Angewandte Chemie. Available at: [Link].

• University of Manchester. (n.d.). X-ray crystallographic studies of hydrogen bonding in guanidinium containing salts. Research Explorer. Available at: [Link].

• MDPI. (2023). Crystal Structure, Raman, FTIR, UV-Vis Absorption, Photoluminescence Spectroscopy, TG–DSC and Dielectric Properties of New Semiorganic Crystals of 2-Methylbenzimidazolium Perchlorate. Materials. Available at: [Link].

• Metrohm. (n.d.). Phosphates speciation with Raman spectroscopy. LabRulez GCMS. Available at: [Link].

• NIH National Center for Biotechnology Information. (2019). Hydrogen-bonded frameworks for molecular structure determination. PubMed Central. Available at: [Link].

• SciSpace. (n.d.). Growth and Characterization of ADP Single Crystal. Available at: [Link].

• Journal of Ovonic Research. (2016). RAMAN AND UV-VIS-NIR SPECTROSCOPY OF PHOSPHATE GLASSES. Available at: [Link].

• ResearchGate. (n.d.). Studies on the Dielectric and Physical Properties of Phosphate Pigment/Rubber Composites. Available at: [Link].

• ResearchGate. (n.d.). a Powder X-ray diffraction pattern; b single crystal XRD pattern of... Scientific Diagram. Available at: [Link].

• University of Delhi. (n.d.). Thermal Analysis By Dr. Firasat Hussain. Available at: [Link].

• White Rose Research Online. (n.d.). Guanine Crystal Formation at Physiological pH. Available at: [Link].

• Surface Science Western. (n.d.). Fourier transform infrared spectroscopy (FTIR) and Raman Spectroscopy. Available at: [Link].

• Henven. (n.d.). Applications of TGA, DSC and DTA Analysis. Available at: [Link].

• University of Liverpool. (2023). Correlation of Dielectric Properties with Structure and H-Bonding for Liquids. Available at: [Link].

• UNT Digital Library. (n.d.). Standard X-ray Diffraction Powder Patterns. Available at: [Link].

• Indian Academy of Sciences. (2023). Regulating crystal growth of ammonium dihydrogen phosphate through H-bonded additives. Bulletin of Materials Science. Available at: [Link].

• ResearchGate. (2022). Dielectric properties of hydrogen-bonded cesium dihydrogen phosphate-type ferroelectric crystals. Available at: [Link].

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Application Notes and Protocols: Guanidinium Dihydrogen Phosphate as a Novel Precipitant in Protein Purification

Introduction: A New Frontier in Protein Precipitation

Protein purification is a cornerstone of biotechnology and pharmaceutical development, forming the basis for producing therapeutic proteins, diagnostic reagents, and tools for research.[1] Precipitation, a method involving the alteration of solvent conditions to decrease protein solubility, stands as a robust, scalable, and cost-effective technique for initial protein capture and fractionation.[1] While ammonium sulfate has long been the gold standard for "salting-out" proteins, the search for novel precipitants with unique selectivities and milder conditions continues.[1]

This application note introduces guanidinium dihydrogen phosphate as a potential precipitant for protein purification. This compound presents a unique combination of a chaotropic cation (guanidinium) and a kosmotropic anion (dihydrogen phosphate), suggesting a complex and potentially highly tunable mechanism of action for protein precipitation.

The Science Behind Guanidinium Dihydrogen Phosphate in Protein Precipitation

The precipitation of proteins from an aqueous solution is a complex interplay of forces between the protein, water, and the precipitating agent. The Hofmeister series provides a ranking of ions based on their ability to stabilize or destabilize proteins in solution, which correlates with their capacity to induce precipitation.[2][3] Ions that promote protein stability and precipitation are termed "kosmotropic" (order-making), while those that disrupt protein structure and increase solubility are "chaotropic" (disorder-making).[2][4]

Guanidinium dihydrogen phosphate is comprised of two ions with opposing effects:

• The Guanidinium Cation (CH₆N₃⁺): A well-known chaotropic agent, the guanidinium ion is recognized for its ability to disrupt the hydrogen-bonding network of water and denature proteins at high concentrations.[4][5][6] It achieves this by weakening hydrophobic interactions that are crucial for maintaining a protein's tertiary structure.[4]

• The Dihydrogen Phosphate Anion (H₂PO₄⁻): As a kosmotropic anion, dihydrogen phosphate is a potent "salting-out" agent.[7] Kosmotropic anions are strongly hydrated, effectively competing with the protein for water molecules. This stripping of the protein's hydration shell exposes hydrophobic patches, leading to protein-protein aggregation and precipitation.[8]

The proposed mechanism for protein precipitation by guanidinium dihydrogen phosphate is a balancing act between these two opposing forces. At appropriate concentrations, the potent salting-out effect of the dihydrogen phosphate anion likely dominates, inducing precipitation. The milder chaotropic nature of the guanidinium cation may serve to subtly modulate protein conformation, potentially exposing hydrophobic regions that are then acted upon by the phosphate anion, leading to a unique precipitation profile compared to traditional salts like ammonium sulfate. Furthermore, the guanidinium cation can form strong, favorable hydrogen bonds with phosphate groups, which could influence the effective concentration and activity of both ions in solution.[9][10][11][12]

Physicochemical Properties of Guanidinium Dihydrogen Phosphate

A clear understanding of the precipitant's properties is crucial for developing robust protocols.

Property	Value	Source(s)
Molecular Formula	CH₈N₃O₄P	[13][14]
Molecular Weight	157.07 g/mol	[13][14]
Appearance	White to off-white solid	[13]
Melting Point	247-250 °C (decomposes)	[13][14]
Water Solubility	310 g/L at 25 °C	[13][14]
Storage	Room temperature, inert atmosphere	[13][14]

Experimental Workflow for Protein Precipitation

The following diagram outlines the general workflow for utilizing guanidinium dihydrogen phosphate in a protein purification protocol.

Caption: General workflow for protein precipitation using guanidinium dihydrogen phosphate.

Protocols

Protocol 1: Preparation of a Saturated Guanidinium Dihydrogen Phosphate Stock Solution

This protocol describes the preparation of a stock solution that can be used for determining the optimal precipitation concentration.

Materials:

• Guanidinium Dihydrogen Phosphate (CAS 5423-22-3)

• High-purity water

• Magnetic stirrer and stir bar

• Sterile filter (0.22 µm)

Procedure:

• Weigh out 31 g of guanidinium dihydrogen phosphate.

• Add the solid to a beaker containing approximately 80 mL of high-purity water.

• Place the beaker on a magnetic stirrer and stir until the solid is completely dissolved. The dissolution may be endothermic, so gentle warming can be applied if necessary.

• Once dissolved, transfer the solution to a 100 mL graduated cylinder and bring the final volume to 100 mL with high-purity water. This creates a solution with a concentration of 310 g/L.[13][14]

• Filter the solution through a 0.22 µm sterile filter to remove any particulates.

• Store the stock solution at room temperature.

Protocol 2: Determining Optimal Precipitation Concentration (Empirical Approach)

This protocol outlines a method for systematically determining the concentration of guanidinium dihydrogen phosphate required to precipitate the protein of interest.

Materials:

• Clarified protein solution

• Saturated guanidinium dihydrogen phosphate stock solution (from Protocol 1)

• Microcentrifuge tubes

• Appropriate buffer for resuspension

• Microcentrifuge

• SDS-PAGE analysis equipment

Procedure:

• Aliquot 1 mL of your clarified protein solution into a series of microcentrifuge tubes (e.g., 10 tubes).

• Create a concentration gradient by adding increasing volumes of the saturated guanidinium dihydrogen phosphate stock solution to each tube. For example, add 100 µL to the first tube, 200 µL to the second, and so on, up to 1 mL.

• Gently mix the contents of each tube by inverting and incubate on ice or at 4°C for 1-4 hours with gentle agitation.

• Pellet the precipitated protein by centrifugation at 10,000-15,000 x g for 15-30 minutes at 4°C.

• Carefully decant the supernatant. Retain a small aliquot of the supernatant from each tube for analysis.

• Gently wash the pellet with a buffered solution containing the same concentration of guanidinium dihydrogen phosphate used for precipitation to remove contaminants trapped in the pellet.

• Resuspend each pellet in a fixed volume of a suitable buffer (e.g., PBS or Tris-HCl).

• Analyze the resuspended pellets and the supernatant aliquots by SDS-PAGE to determine the concentration at which the target protein is most effectively precipitated while leaving contaminants in the supernatant.

Factors for Optimization

Several parameters can be adjusted to optimize the precipitation of a specific protein:

• pH: Protein solubility is at its minimum at the isoelectric point (pI). Adjusting the pH of the protein solution to be closer to the pI of the target protein may reduce the amount of precipitant needed. However, be mindful of the buffering capacity of dihydrogen phosphate.

• Temperature: Most precipitation protocols are carried out at 4°C to enhance protein stability. However, the solubility of some proteins is lower at room temperature, so this parameter can be explored.[15]

• Protein Concentration: The initial concentration of the target protein can influence the efficiency of precipitation. More concentrated solutions may require a lower relative concentration of the precipitant.

• Incubation Time: The time allowed for the precipitate to form can impact the yield. This should be optimized for each specific protein.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No or low protein precipitation	Insufficient concentration of precipitant. pH is far from the protein's pI. Protein concentration is too low.	Increase the concentration of guanidinium dihydrogen phosphate. Adjust the pH of the solution closer to the pI of the target protein. Concentrate the initial protein solution.
Precipitate does not pellet well	Insufficient centrifugation speed or time. Low density of the precipitate.	Increase the centrifugation speed and/or time. Use a swinging-bucket rotor if available.
Difficulty resuspending the pellet	The protein may have denatured and aggregated irreversibly.	Try resuspending in a buffer containing a low concentration of a mild chaotropic agent (e.g., 1-2 M urea) or a non-ionic detergent. Optimize for a lower concentration of precipitant or a shorter incubation time.
Contamination in the precipitated protein	Non-specific co-precipitation. Insufficient washing of the pellet.	Perform a wash step with a buffer containing the precipitant at the same concentration used for precipitation. Optimize the precipitant concentration to achieve more selective precipitation.

Concluding Remarks

Guanidinium dihydrogen phosphate represents a novel and intriguing option for protein precipitation. Its unique combination of a chaotropic cation and a kosmotropic anion offers the potential for new selectivities in protein purification. The protocols and principles outlined in this application note provide a solid foundation for researchers to explore the utility of this compound in their purification workflows. As with any precipitation method, empirical optimization of key parameters is essential to achieve the desired purity and yield for each specific protein of interest.

References

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• Locatelli, F. M., et al. (2022). Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis. MDPI. [Link]

• Váňová, J., et al. (2019). Favorable hydrogen bonding between guanidinium moieties and phosphate, sulfate and carboxylate groups. ResearchGate. [Link]

• Welch Materials. (2023). Separation Method of Protein. Welch Materials. [Link]

• Zangi, R. (2016). Thermodynamics of Protein Interactions with Urea and Guanidinium Hydrochloride. The Journal of Physical Chemistry B. [Link]

• Charles, R. L., et al. (2016). Molecular Mechanism for the Hofmeister Effect Derived from NMR and DSC Measurements on Barnase. ACS Omega. [Link]

• Taylor & Francis. (n.d.). Kosmotropic – Knowledge and References. Taylor & Francis. [Link]

• Wikipedia. (n.d.). Chaotropic agent. Wikipedia. [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). Guanidinium Dihydrogen Phosphate (CAS 5423-22-3): Your Go-To Chemical Intermediate. Ningbo Inno Pharmchem Co.,Ltd. [Link]

• ChemBK. (n.d.). GUANIDINE DIHYDROGEN PHOSPHATE. ChemBK. [Link]

• Shih, Y. C., et al. (1992). Some characteristics of protein precipitation by salts. SciSpace. [Link]

• Kobayashi, Y., et al. (2018). Exploring Guanidinium Group Involvement in Hordatine Interactions with the G-Quadruplex Motif Within the c-MYC Promoter Region. PMC. [Link]

• Salvi, N., et al. (2016). Effective interactions between chaotropic agents and proteins. Request PDF. [Link]

• Park, K. (n.d.). Ions from the Hofmeister series and osmolytes: effects on proteins in solution and in the crystallization process. Kinam Park. [Link]

• Element Lab Solutions. (n.d.). The Hofmeister Series. Element Lab Solutions. [Link]

• Chemistry LibreTexts. (2023). Salting Out. Chemistry LibreTexts. [Link]

• CECM, SFU. (n.d.). 3 Kosmotropic - Chromatography of Proteins. CECM, SFU. [Link]

• van der Vegt, N. F. A., et al. (2022). Kosmotropes and chaotropes: Specific ion effects to tailor layer-by-layer membrane characteristics and performances. TUE Research portal - Eindhoven University of Technology. [Link]

• Zhang, Y., et al. (2014). The beneficial impact of kosmotropic salts on the resolution and selectivity of Protein A chromatography. ResearchGate. [Link]

• YouTube. (2021). Choosing and preparing pH buffers - practical stuff. YouTube. [Link]

• Newman, J. (2008). A strategy for selecting the pH of protein solutions to enhance crystallization. PMC. [Link]

• Oxford Academic. (2005). Using isoelectric point to determine the pH for initial protein crystallization trials. Bioinformatics. [Link]

• Morris, C. W. (2013). Protein Precipitation for the Purification of Therapeutic Proteins. UCL Discovery. [Link]

• Stack Exchange. (2014). What would make guanidinium ions and urea more effective denaturants of proteins in some cases, but not in others?. Stack Exchange. [Link]

• PubMed. (1991). Selective precipitation of proteins from guanidine hydrochloride-containing solutions with ethanol. PubMed. [Link]

• Kambe, N., et al. (2011). Studies of Nitrogen-Phosphorus Compounds. XXV. The Synthesis of Guanidium Condensed Phosphates. Journal of the Chemical Society of Japan, Industrial Chemistry Section. [Link]

• ResearchGate. (n.d.). A theoretical model of the interaction between phosphates in the ATP molecule and guanidinium systems. ResearchGate. [Link]

• NASA Technical Reports Server (NTRS). (2018). A Brief Review of Chaotropic vs. Kosmotropic Salts on the Degree of Saturation of Membrane Fatty Acids: Implications for Preservation of Environmental Biomarkers. NASA Technical Reports Server (NTRS). [Link]

• Collins, K. D. (2006). Protein Stabilization and the Hofmeister Effect: The Role of Hydrophobic Solvation. NIH. [Link]

• ACS Publications. (2017). General Principles and Strategies for Salting-Out Informed by the Hofmeister Series. Organic Process Research & Development. [Link]

• RCS Publishing. (2022). Understanding specific ion effects and the Hofmeister series. RCS Publishing. [Link]

• Semantic Scholar. (n.d.). Effects of guanidinium-phosphate hydrogen bonding on the membrane-bound structure and activity of an arginine-rich membrane peptide from solid-state NMR spectroscopy. Semantic Scholar. [Link]

• NIH. (2021). Development of a Fast Organic Extraction–Precipitation Method for Improved Purification of Elastin-Like Polypeptides That Is Independent of Sequence and Molecular Weight. NIH. [Link]

• Google Patents. (n.d.). US5900376A - Agent for protein precipitation, a method of protein precipitation, a method of protein assay using protein precipitation agent, and a kit for protein assay.

• YouTube. (2021). Principles of Protein Purification - Detergents and Chaotropic Agents. YouTube. [Link]

• NIH. (2012). A Quantitative Study of the Effects of Chaotropic Agents, Surfactants, and Solvents on the Digestion Efficiency of Human Plasma Proteins by Trypsin. NIH. [Link]

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Application Note &amp; Protocol: Preparation of Guanidinium Dihydrogen Phosphate Solutions for High-Quality Crystal Growth

Abstract

This document provides a comprehensive guide for researchers, materials scientists, and professionals in drug development on the preparation of high-purity guanidinium dihydrogen phosphate (GDP) solutions essential for single-crystal growth. Guanidinium dihydrogen phosphate, a salt of the strong organic base guanidine[1][2] and phosphoric acid, is a material of interest for its potential applications in nonlinear optics and other areas requiring well-defined crystalline structures.[] The quality of the final crystal is critically dependent on the purity of the starting material and the precise control over the crystallization solution. This guide details field-proven protocols for the synthesis, purification, and preparation of supersaturated GDP solutions, emphasizing the scientific principles that govern each step to ensure reproducibility and high-quality outcomes.

Introduction: The Criticality of Solution Chemistry in Crystal Engineering

The journey to a perfect single crystal begins long before nucleation; it starts with the meticulous preparation of the growth solution. For guanidinium dihydrogen phosphate, [C(NH₂)₃]H₂PO₄, the arrangement of guanidinium cations and dihydrogen phosphate anions into a highly ordered lattice is dictated by the thermodynamic and kinetic conditions established in the solution phase. The guanidinium cation is a planar, highly stable resonant structure that readily forms strong hydrogen bonds, a key interaction in its crystal lattices.[1][4]

Impurities, uncontrolled pH fluctuations, and improper saturation levels can introduce defects, inhibit growth, or lead to polycrystalline material. Therefore, mastering the preparation of the GDP solution is the foundational and most critical step in obtaining large, optically clear single crystals suitable for advanced applications. This guide provides the necessary protocols and the causal logic behind them to empower the researcher with a self-validating system for success.

Physicochemical Properties of Guanidinium Dihydrogen Phosphate

A clear understanding of the material's properties is essential for its handling and the design of crystallization experiments.

Property	Value	Source(s)
Molecular Formula	CH₈N₃O₄P	[][5][6]
Molecular Weight	157.07 g/mol	[5][6]
Appearance	White crystalline powder	[5][6][7]
Density	1.48 g/cm³	[5][6]
Melting Point	247-250 °C (decomposes)	[5][8]
Solubility in Water (20°C)	15.5 g / 100 g H₂O (or 250 g/L)	[5][6][8]
Solubility in Methanol (20°C)	0.1 g / 100 g Methanol	[5][6]
pH (4% aqueous solution)	3.0 - 5.0	[6]

Synthesis and Purification: The Foundation of a Flawless Crystal

Commercially available GDP may contain impurities detrimental to single-crystal growth. Therefore, in-house synthesis and subsequent purification are highly recommended for achieving the highest quality crystals.

Synthesis of Guanidinium Dihydrogen Phosphate from Guanidine Hydrochloride

This method is a straightforward acid-base reaction that produces GDP and volatile HCl gas, simplifying initial purification.

Causality: The reaction leverages the basicity of guanidine. Guanidine hydrochloride is reacted with phosphoric acid, a stronger acid, which protonates the guanidine base, leading to the formation of the guanidinium cation, while the chloride ion is expelled with a proton as HCl gas upon heating.[9]

Protocol 2.1: Synthesis

• Molar Ratio Calculation: Based on a 1.1:1 to 2.0:1 molar ratio of guanidine hydrochloride to phosphoric acid, calculate the required mass of each reactant.[9] For this protocol, we will use a 1.3:1 ratio.

  • Guanidine Hydrochloride (CH₅N₃·HCl): MW = 95.53 g/mol

  • Phosphoric Acid (H₃PO₄): Typically 85% w/w, Density ≈ 1.685 g/mL. Account for the purity in your calculations.

• Reaction Setup: In a fume hood, add the calculated amount of 85% phosphoric acid to a three-neck round-bottom flask equipped with a mechanical stirrer, a thermometer, and a gas outlet leading to a base trap (e.g., NaOH solution) to neutralize the evolved HCl gas.

• Reaction: Slowly add the guanidine hydrochloride powder to the stirring phosphoric acid.

• Heating: Heat the mixture to 50-60°C and maintain this temperature for 24 hours with continuous stirring.[9] The reaction generates guanidinium phosphate and hydrogen chloride gas.

• Cooling & Crystallization: After 24 hours, turn off the heating and allow the reaction mixture to cool slowly to room temperature (e.g., at a rate of ~2°C/10 min).[9] Continue cooling in an ice bath to maximize the precipitation of the crude GDP product.

• Isolation: Isolate the crude GDP crystals by vacuum filtration. Wash the crystals sparingly with ice-cold deionized water to remove residual acid and unreacted starting materials.

• Drying: Dry the crude product in a vacuum oven at 50-60°C until a constant weight is achieved.

Purification by Recrystallization

Recrystallization is a powerful technique to eliminate impurities that have different solubility profiles from the desired compound.

Causality: This process relies on the principle that the solubility of GDP is significantly higher in hot water than in cold water. Impurities are either insoluble in the hot solvent (and can be filtered out) or remain in the cold mother liquor after the purified GDP has crystallized.

Protocol 2.2: Recrystallization

• Dissolution: Place the crude, dried GDP into a beaker. For every 10g of crude product, add approximately 40-50 mL of high-purity deionized water.

• Heating: Gently heat the solution on a hot plate with stirring (e.g., 500-600 rpm) to approximately 70-75°C until all the solid has dissolved.[9] Do not boil, as this can lead to the dehydration of the phosphate species.[10]

• Hot Filtration: Quickly filter the hot solution through a pre-heated Büchner funnel with filter paper to remove any insoluble impurities. This step must be performed rapidly to prevent premature crystallization in the funnel.

• Controlled Cooling: Cover the beaker containing the hot filtrate (e.g., with a watch glass) and allow it to cool slowly and undisturbed to room temperature. Slow cooling is paramount for the formation of large, well-ordered crystals. A cooling rate of 5°C/10 min can be a good starting point.[9]

• Nucleation (Optional Enhancement): For finer control over nucleation, the filtrate can be placed in an ultrasonic bath during the cooling phase to promote the formation of crystal nuclei.[9]

• Final Crystallization: Once at room temperature, place the beaker in an ice bath for 1-2 hours to maximize the yield of purified crystals.

• Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold deionized water, and dry in a vacuum oven at 50-60°C. Store the high-purity GDP in a desiccator.

Preparation of Solutions for Crystal Growth

The goal is to create a precisely controlled supersaturated solution, which is the driving force for crystallization.

Understanding Supersaturation

A supersaturated solution contains more dissolved solute than can be held at equilibrium at a given temperature. This metastable state is essential for both the nucleation of new crystals and the growth of existing ones.

Protocol: Solution Preparation by the Temperature Lowering Method

This is the most common and controllable method for growing GDP crystals from an aqueous solution.

Causality: By creating a saturated solution at an elevated temperature and then carefully lowering the temperature, the solubility of GDP decreases, resulting in a controlled state of supersaturation that drives crystal growth.

• Solubility Data: First, determine the solubility of your purified GDP at various temperatures. While literature provides a value for 20°C, a more detailed curve is necessary for this method. An empirical determination is recommended.

  • Empirical Solubility Determination:

    • Add a known volume of deionized water to a jacketed beaker connected to a circulating water bath for precise temperature control.

    • Set the bath to a starting temperature (e.g., 30°C).

    • Add the purified GDP in small, known amounts with constant stirring until a small amount of solid no longer dissolves after 1-2 hours of stirring. This is the saturation point.

    • Record the total mass of dissolved GDP.

    • Increase the temperature by 5-10°C and repeat the process.

    • Plot solubility ( g/100 mL) versus temperature (°C).

• Calculating the Solution: Based on your solubility curve, decide on a growth temperature range. For example, you may choose to grow crystals by cooling the solution from 50°C to 35°C.

  • Prepare a saturated solution at the highest temperature (50°C). Weigh the calculated amount of purified GDP and the required volume of high-purity deionized water.

• Solution Preparation:

  • Combine the GDP and water in a clean, sealed crystallizer vessel.

  • Heat the solution to about 5-10°C above your target saturation temperature (e.g., 55-60°C) with gentle stirring to ensure all solute is completely dissolved.

  • Hold at this temperature for several hours to ensure homogeneity.

• Filtering and Equilibration:

  • Lower the temperature to the planned saturation point (50°C).

  • Filter the solution through a 0.22 µm syringe filter into the final, pre-heated crystal growth vessel to remove any microscopic dust or undissolved particles that could act as unwanted nucleation sites.

  • Allow the solution to equilibrate at this temperature for 12-24 hours without stirring.

• Initiating Growth:

  • Introduce a high-quality seed crystal into the solution.

  • Begin the cooling program. A very slow cooling rate (e.g., 0.1 to 0.5°C per day) is crucial for high-quality crystal growth.

The Critical Role of pH

The pH of the growth solution is a master variable. For phosphate-based crystals, pH dictates the equilibrium between different phosphate species (H₃PO₄, H₂PO₄⁻, HPO₄²⁻, PO₄³⁻). For GDP, the optimal pH range for a 4% solution is cited as 3.0-5.0.[6] In this range, the dihydrogen phosphate anion (H₂PO₄⁻) is the dominant species. Deviations from the optimal pH can alter the crystal habit, growth rate, and even lead to the incorporation of different phosphate species, creating defects in the crystal lattice.[11][12] It is crucial to measure and adjust the pH of the solution before initiating growth, using dilute H₃PO₄ or a suitable base like guanidine carbonate.

Visualized Workflows and Logic

Overall Experimental Workflow

Caption: Overall workflow from synthesis to single crystal.

Logic of Supersaturation via Temperature Control

Caption: The principle of achieving supersaturation.

Troubleshooting & Best Practices

• Spurious Nucleation: If many small crystals form instead of growth on the seed, the solution may be too supersaturated, the cooling rate too fast, or there are particulate impurities. Solution: Filter the solution again, reduce the initial saturation level, or decrease the cooling rate.

• No Growth: If the seed crystal does not grow or dissolves, the solution is undersaturated. Solution: Re-evaluate your solubility curve and the solution preparation steps. The initial temperature may not have been high enough to achieve the desired saturation.

• Cloudy Crystals: This often indicates solvent inclusions due to a growth rate that is too rapid. Solution: Significantly slow down the cooling rate to allow the lattice to form correctly.

• pH Drift: Monitor the pH of the mother liquor after the growth experiment. A significant change can indicate side reactions or preferential incorporation of certain ionic species.

References

• Production process of guanidine phosphate.

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• Preparation of guanidine phosphate for hardboard flame retardant use.

• Guanidine | CH5N3 . PubChem, National Institutes of Health. [Link]

• Method for crystallizing guanidinium salts.

• Guanine Crystal Formation at Physiological pH . PMC, National Institutes of Health. [Link]

• Effect of pH value on the growth morphology of KH2PO4 crystal grown in defined crystallographic direction . ResearchGate. [Link]

• Carbon Capture via Crystallization with a Guanidine Ligand . Oak Ridge National Laboratory. [Link]

• Guanidinium Compounds: Synthesis, Oxoanion Binding, and Cellular Delivery . DSpace@MIT. [Link]

• Preparation of Guanidine Phosphate . PrepChem.com. [Link]

• Guanidine Hydrogen Phosphate-Based Flame-Retardant Formulations for Cotton . ResearchGate. [Link]

• Synthesis and Characterization of Guanidine Dinitramide Crystal . ResearchGate. [Link]

• Guanine Crystal Formation at Physiological pH . White Rose Research Online. [Link]

• pH variations enable guanine crystal formation within iridosomes . PMC, National Institutes of Health. [Link]

• Crystal Growth 101 . Hampton Research. [Link]

• Synthesis, Purification and Crystallization of Guanine-rich RNA Oligonucleotides . PubMed. [Link]

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• Studies of Nitrogen-Phosphorus Compounds. XXV. The Synthesis of Guanidium Condensed Phosphates . J-STAGE. [Link]

• Streamlined Radiosynthesis of [18F]Fluproxadine (AF78): An Unprotected Guanidine Precursor Enables Efficient One-Step, Automation-Ready Labeling for Clinical Use . MDPI. [Link]

• How To Grow SPIKEY Crystals With ADP & Alum . YouTube. [Link]

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Technical Notes & Optimization

Technical Support Center: Cultivating High-Quality Guanidinium Dihydrogen Phosphate Crystals

Welcome to the technical support center dedicated to the synthesis and crystallization of Guanidinium Dihydrogen Phosphate (GDP). This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile compound. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you overcome common challenges and consistently produce high-quality GDP crystals. Our approach is rooted in scientific principles and practical, field-proven experience to ensure the integrity and reproducibility of your results.

Introduction to Guanidinium Dihydrogen Phosphate Crystallization

Guanidinium Dihydrogen Phosphate (CH₆N₃O₄P), a salt formed from the guanidinium cation and the dihydrogen phosphate anion, is a valuable material in various scientific fields. It serves as a crucial pharmaceutical intermediate and is utilized in biochemical studies, particularly in protein crystallization.[1][2] The quality of GDP crystals is paramount for its applications, as defects and impurities can significantly impact its performance. Achieving high-purity, well-ordered single crystals requires careful control over several experimental parameters. This guide will walk you through the critical aspects of GDP crystallization, from precursor purity to post-growth characterization.

Frequently Asked Questions (FAQs)

Q1: What is the typical morphology of Guanidinium Dihydrogen Phosphate crystals?

A1: Guanidinium Dihydrogen Phosphate typically crystallizes as white, block-shaped or prismatic crystals.[3] The specific morphology can be influenced by various factors during the growth process, including the solvent system, cooling rate, and the presence of impurities.

Q2: What is the solubility of Guanidinium Dihydrogen Phosphate in common solvents?

A2: Guanidinium Dihydrogen Phosphate is notably soluble in water.[1] This high aqueous solubility makes water an excellent solvent for recrystallization and single crystal growth. Its solubility in organic solvents is generally lower.

Q3: What are the primary applications of high-quality Guanidinium Dihydrogen Phosphate crystals?

A3: High-purity GDP crystals are primarily used as intermediates in the synthesis of various pharmaceutical compounds.[1] They are also employed in biochemical applications, such as in buffers for X-ray crystallography to help stabilize protein structures.[2]

Q4: What are the safety precautions I should take when handling Guanidinium Dihydrogen Phosphate?

A4: Guanidinium Dihydrogen Phosphate is considered an irritant to the eyes and skin upon contact and can irritate the respiratory system if inhaled.[2] It is recommended to handle the compound in a well-ventilated area, preferably a fume hood, and to wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. In case of contact with eyes, rinse immediately with plenty of water and seek medical attention.[2]

Troubleshooting Guide: Common Issues in GDP Crystallization

This section addresses specific problems that you may encounter during your experiments and provides actionable solutions based on established crystallization principles.

Issue	Potential Causes	Troubleshooting & Optimization Strategies
Formation of small, needle-like crystals instead of blocky crystals	1. High Supersaturation: Rapid cooling or excessive solvent evaporation leads to a high degree of supersaturation, favoring nucleation over crystal growth.[4] 2. Presence of Impurities: Certain impurities, such as trivalent metal ions (e.g., Fe³⁺, Al³⁺), can alter the crystal habit, promoting the growth of needle-like or spiculated crystals.[5]	1. Control Supersaturation: - Employ a slower cooling rate. - Reduce the rate of solvent evaporation by loosely covering the crystallization vessel. - Consider using a temperature-controlled water bath for precise cooling. 2. Purify the Starting Material: - Perform one or more recrystallization steps of the crude GDP. - Use high-purity starting materials (guanidinium salt and phosphoric acid).
"Oiling Out" - Formation of a liquid phase instead of solid crystals	1. Excessive Supersaturation: The concentration of the solute is so high that its melting point is depressed below the solution temperature. 2. Rapid Cooling: Prevents the molecules from having sufficient time to arrange into a crystal lattice. 3. Presence of Impurities: Impurities can interfere with the crystallization process and promote the formation of an oil.	1. Reduce Supersaturation: - Add a small amount of additional solvent to the oiled-out mixture and gently heat until the oil dissolves, then cool slowly. 2. Controlled Cooling: - Utilize a programmable cooling profile to ensure a slow and steady decrease in temperature. 3. Introduce a Seed Crystal: - Add a small, high-quality GDP crystal to the supersaturated solution at a temperature just below the saturation point to induce controlled nucleation.
Low Crystal Yield	1. Incomplete Crystallization: The final cooling temperature may not be low enough to maximize precipitation. 2. Excessive Solvent: Using too much solvent will result in a significant portion of the product remaining in the solution. 3. Loss During Filtration: Mechanical losses during the transfer and washing of the crystals.	1. Optimize Final Temperature: - Cool the crystallization mixture to a lower temperature (e.g., in an ice bath) before filtration. 2. Solvent Optimization: - Carefully determine the solubility curve of GDP in your chosen solvent system to use the optimal volume. 3. Improve Filtration Technique: - Wash the crystals with a minimal amount of ice-cold solvent to reduce dissolution. - Ensure complete transfer of the crystalline material to the filter.
Poor Crystal Quality (e.g., cloudy, included, or aggregated crystals)	1. Rapid Growth: Fast crystal growth can lead to the entrapment of solvent or impurities within the crystal lattice. 2. Presence of Particulate Matter: Dust or other insoluble impurities can act as nucleation sites, leading to the formation of multiple small crystals that aggregate. 3. Inadequate Stirring: Lack of or improper agitation can lead to non-uniform supersaturation and temperature, resulting in uncontrolled nucleation and growth.	1. Slow Down the Growth Rate: - Decrease the level of supersaturation by using a slower cooling or evaporation rate. 2. Ensure Solution Clarity: - Filter the saturated solution while hot through a fine-pore filter paper (e.g., Whatman No. 1) before setting it to crystallize. 3. Optimize Agitation: - Use slow, continuous stirring to maintain a homogeneous solution without causing secondary nucleation from mechanical shock.
Inconsistent Results Between Batches	1. Variability in Starting Material Purity: Different batches of reactants may have varying impurity profiles. 2. Inconsistent pH of the Solution: The pH of the crystallization medium can significantly affect solubility and crystal growth. 3. Lack of Control Over Environmental Factors: Fluctuations in ambient temperature and humidity can affect the rate of solvent evaporation and cooling.	1. Standardize Starting Materials: - Use reactants from the same supplier and lot number, or thoroughly characterize each new batch. 2. Control and Monitor pH: - Measure and adjust the pH of the initial solution to a consistent value. For guanidinium salts, a slightly acidic pH (around 1-3.5) can be beneficial.[6] 3. Isolate the Crystallization System: - Perform crystallizations in a controlled environment to minimize the impact of external fluctuations.

Experimental Protocols

Protocol 1: Synthesis and Purification of Guanidinium Dihydrogen Phosphate

This protocol describes the synthesis of GDP from guanidinium hydrochloride and phosphoric acid, followed by a purification step through recrystallization.

Materials:

• Guanidinium hydrochloride (CH₅N₃·HCl)

• Phosphoric acid (H₃PO₄, 85%)

• Deionized water

• Ethanol (optional, as an anti-solvent)

• Erlenmeyer flasks

• Magnetic stirrer and stir bar

• Heating mantle or hot plate

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

Part A: Synthesis

• Reactant Preparation: In a fume hood, prepare a solution of guanidinium hydrochloride in a minimal amount of deionized water in an Erlenmeyer flask.

• Reaction: While stirring, slowly add a stoichiometric amount of 85% phosphoric acid to the guanidinium hydrochloride solution. The molar ratio of guanidinium hydrochloride to phosphoric acid should be 1:1.

• Heating and Reaction Completion: Gently heat the mixture to approximately 60-70°C and continue stirring for 1-2 hours to ensure the reaction goes to completion.[6] Hydrogen chloride gas will be evolved, so adequate ventilation is crucial.

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Further cool the flask in an ice bath to maximize the precipitation of the crude GDP.

• Isolation of Crude Product: Collect the precipitated crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold deionized water or ethanol to remove any residual acid and unreacted starting materials.

• Drying: Dry the crude GDP in a vacuum oven at a low temperature (e.g., 40-50°C) to a constant weight.

Part B: Recrystallization for Purification

• Dissolution: Dissolve the crude GDP in a minimal amount of hot deionized water (approximately 70-80°C) to create a saturated solution.

• Hot Filtration: If any insoluble impurities are present, perform a hot filtration to remove them. This step is critical for obtaining high-quality crystals.

• Slow Cooling: Cover the flask with a watch glass or perforated parafilm and allow the solution to cool slowly and undisturbed to room temperature. This slow cooling process encourages the growth of larger, more perfect crystals.

• Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold deionized water, and dry as described in the synthesis part.

Protocol 2: Single Crystal Growth by Slow Evaporation

This method is suitable for growing larger, high-quality single crystals of GDP for applications such as X-ray diffraction.

Materials:

• Purified Guanidinium Dihydrogen Phosphate

• High-purity deionized water

• Beaker or crystallizing dish

• Watch glass or perforated parafilm

Procedure:

• Prepare a Saturated Solution: Prepare a saturated solution of purified GDP in deionized water at room temperature. Ensure that all the solid has dissolved.

• Filter the Solution: Filter the solution through a fine filter paper to remove any dust particles or undissolved microcrystals that could act as unwanted nucleation sites.

• Set Up for Evaporation: Transfer the filtered solution to a clean beaker or crystallizing dish. Cover the container with a watch glass or perforated parafilm to allow for slow evaporation of the solvent.

• Incubation: Place the container in a location with a stable temperature and minimal vibrations.

• Crystal Growth: Over several days to weeks, as the solvent slowly evaporates, the concentration of the solute will increase, leading to the formation of single crystals.

• Harvesting: Once the crystals have reached the desired size, carefully remove them from the solution using tweezers. Gently dry the crystals with a lint-free tissue.

Visualization of Key Processes

Workflow for GDP Synthesis and Purification

The following diagram illustrates the key steps in the synthesis and purification of Guanidinium Dihydrogen Phosphate.

Caption: Workflow for the synthesis of crude GDP and its subsequent purification via recrystallization.

Factors Influencing GDP Crystal Quality

This diagram outlines the interconnected factors that influence the final quality of Guanidinium Dihydrogen Phosphate crystals.

Caption: Interplay of key experimental factors determining the final quality of GDP crystals.

References

• ResearchGate. (n.d.). Guanidinium dihydrogen phosphite. Retrieved January 25, 2026, from [Link]

• ResearchGate. (n.d.). Influence of impurities on ammonium dihydrogen phosphate crystallization process. Retrieved January 25, 2026, from [Link]

• Google Patents. (n.d.). CN114436900A - Production process of guanidine phosphate.
• Google Patents. (n.d.). CN1784381A - Method for crystallizing guanidinium salts.

• Mettler Toledo. (n.d.). Supersaturation and Crystallization for Nucleation and Growth. Retrieved January 25, 2026, from [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. mt.com [mt.com]
• 5. researchgate.net [researchgate.net]
• 6. CN1784381A - Method for crystallizing guanidinium salts - Google Patents [patents.google.com]

Troubleshooting Guanidinium dihydrogen phosphate solubility issues.

Welcome to the technical support center for Guanidinium Dihydrogen Phosphate (GDP). This guide is designed for our partners in research, science, and drug development to navigate and resolve common challenges encountered during the use of GDP, with a specific focus on solubility. Our goal is to provide not just solutions, but a deeper understanding of the chemical principles at play, enabling you to optimize your experimental outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial inquiries regarding the properties and handling of Guanidinium Dihydrogen Phosphate.

Q1: What are the basic physical and chemical properties of Guanidinium Dihydrogen Phosphate (GDP)?

GDP (CAS No. 5423-22-3) is a guanidinium salt that typically presents as a white crystalline powder.[1][2][3][4] It is a key intermediate in various chemical syntheses, particularly within the pharmaceutical industry, and also finds applications in biochemistry for protein crystallization and as a flame retardant.[1][4]

Property	Value	Source(s)
Molecular Formula	CH₈N₃O₄P	[1][3][5]
Molecular Weight	157.07 g/mol	[1][3][4]
Appearance	White crystalline powder	[1][3][4]
Melting Point	247-250°C (with decomposition)	[1][5][6][7]
Purity (Typical)	≥99%	[1][4]

Q2: What is the solubility of GDP in water and common organic solvents?

GDP exhibits high solubility in water, which is a key attribute for its use in aqueous buffer systems. However, its solubility is significantly lower in organic solvents.

Solvent	Solubility	Temperature	Source(s)
Water	310 g / L	25°C	[5][7]
Water	15.5 g / 100 g (155 g / L)	20°C	[3][8][9]
Methanol	0.1 g / 100 g (1 g / L)	20°C	[3][8][9]
Other Organics (e.g., Benzene, Acetone)	Practically Insoluble	20°C	[8][9]

Q3: What are the recommended storage conditions for GDP?

To ensure stability and prevent degradation, GDP should be stored in a tightly sealed container in a cool, dry place, under an inert atmosphere, and at room temperature.[5][7][10] It is hygroscopic and can absorb moisture from the air, which may affect its handling and solubility characteristics.[11]

Section 2: Core Troubleshooting Guide: Solubility Issues

This section provides in-depth, cause-and-effect troubleshooting for common solubility problems.

Q4: I've added the correct amount of GDP to water, but it's not dissolving completely. What's wrong?

Answer: Several factors could be at play, even though GDP is highly water-soluble.

• Causality (The 'Why'): Dissolution is a kinetic process. At higher concentrations approaching the saturation point, the rate of dissolution can slow significantly. The energy required to break the crystal lattice bonds must be supplied by the solvent system.

• Troubleshooting Steps:

  • Increase Agitation: Ensure the solution is being stirred vigorously. This increases the interaction between the solvent (water) and the solute (GDP), accelerating dissolution.

  • Apply Gentle Heat: Moderately warming the solution to 30-40°C will increase the kinetic energy of the water molecules and enhance the solubility, often allowing the GDP to dissolve fully. For the related compound guanidine hydrochloride, heating is required to achieve high concentrations.[12] Be aware that cooling the solution back to room temperature may result in precipitation if you have created a supersaturated solution.

  • Verify Material Purity: While commercial GDP is typically high purity (≥99%), insoluble impurities from synthesis could be present.[1] If you observe a small amount of persistent particulate matter that does not dissolve with heat and agitation, it may be an insoluble impurity. Consider filtering the solution through a 0.22 µm or 0.45 µm filter.

Q5: My previously clear GDP solution has become cloudy or formed a precipitate. What caused this and how can I fix it?

Answer: Precipitation from a clear solution indicates a change in the solution's conditions that has lowered the solubility of GDP. The most common culprits are changes in temperature, the addition of an organic co-solvent, or a significant shift in pH or ionic strength.

• Causality 1: Temperature Fluctuation

  • The 'Why': The solubility of most salts, including GDP, is temperature-dependent. A solution prepared at an elevated temperature and then cooled to room temperature or lower can become supersaturated, forcing the excess solute to precipitate out.

  • Solution: Gently reheat the solution while stirring. The precipitate should redissolve. To prevent recurrence, either maintain the solution at a slightly elevated temperature or work with concentrations known to be stable at your lowest operational temperature.

• Causality 2: Addition of Organic Co-solvents

  • The 'Why': GDP is poorly soluble in organic solvents.[3][8] Adding solvents like acetonitrile (ACN), methanol, or ethanol to your aqueous GDP solution will decrease its overall polarity, thereby reducing the solubility of the salt and causing it to precipitate. This is a very common issue in applications like HPLC, where phosphate-based buffers are known to precipitate when the organic content of the mobile phase increases.[13][14]

  • Solution: This precipitation is often irreversible without reformulating the solvent system. You must ensure that the final concentration of the organic solvent in your mixture does not exceed the threshold for GDP solubility. If high organic content is required, you may need to use a lower concentration of GDP or select a different buffer system entirely.

• Causality 3: pH and Ionic Strength Shifts

  • The 'Why': The guanidinium ion and the dihydrogen phosphate anion are both parts of buffer systems that are sensitive to their environment. Adding other acidic, basic, or saline components can alter the solution's pH and overall ionic strength. Phosphate buffers, in particular, are known to behave very differently from amine-based buffers during salt titrations, which can lead to significant pH shifts and potential precipitation.[15] The unusual physicochemical behavior of the guanidinium cation means its interactions in solution are complex and can be disrupted by other ions.[16]

  • Solution:

    • Measure the pH of your final solution. If it has shifted significantly from the expected range for a dihydrogen phosphate solution, this may be the cause.

    • When preparing complex mixtures, add the GDP to the aqueous component first and ensure it is fully dissolved before introducing other salts or organic solvents.

    • If possible, use a pH meter to monitor the solution as you add other components and adjust as necessary.

Below is a workflow to diagnose the cause of precipitation.

Troubleshooting workflow for GDP precipitation.

Section 3: Experimental Protocols

Protocol 1: Preparation of a Stable 1 M Aqueous GDP Solution

This protocol details the steps to create a stock solution that should remain stable at standard room temperature (20-25°C).

• Materials:

  • Guanidinium Dihydrogen Phosphate (GDP), ≥99% purity

  • High-purity deionized water (18.2 MΩ·cm)

  • Calibrated laboratory balance

  • Volumetric flask

  • Magnetic stirrer and stir bar

  • Stir plate with heating capability

• Procedure:

  • Weigh out 15.71 g of GDP for every 100 mL of final solution volume. (MW = 157.07 g/mol ).

  • Add approximately 70% of the final volume of deionized water to the volumetric flask.

  • Place the stir bar in the flask and add the weighed GDP powder.

  • Begin stirring the solution. If dissolution is slow, gently warm the solution to 30-35°C. Do not boil.

  • Continue stirring until all GDP has completely dissolved and the solution is clear.

  • Remove the flask from the heat and allow it to cool to room temperature.

  • Once at room temperature, add deionized water to the final volume mark (QS - Quantum Satis).

  • Stopper and invert the flask several times to ensure homogeneity.

  • (Optional) If absolute clarity is required for sensitive applications, filter the solution through a 0.22 µm sterile filter.

  • Store in a clearly labeled, sealed container at room temperature.

Protocol 2: Resolving a Precipitated GDP Solution

This protocol should be used when a previously prepared solution has unexpectedly precipitated.

• Initial Diagnosis:

  • Visually inspect the solution. Is the precipitate crystalline or amorphous?

  • Review the recent history of the solution: Was it stored in a cold room? Were any other reagents added? This will help you follow the logic in the troubleshooting diagram above.

• Redissolution Procedure:

  • Place the container with the precipitated solution on a magnetic stir plate.

  • Begin stirring to create a vortex.

  • Gently warm the solution in increments of 5°C, up to a maximum of 50°C.

  • Hold the solution at each temperature increment for 10-15 minutes while stirring continuously. Observe if the precipitate begins to dissolve.

  • If the precipitate dissolves completely, the issue was likely temperature-related. Allow the solution to cool slowly to room temperature. If it remains clear, it is ready for use. If it precipitates again upon cooling, the concentration is too high for storage at that temperature, and it should be diluted or used warm.

  • If the precipitate does not redissolve with heating, the cause is likely chemical (addition of co-solvent or pH shift). The solution cannot be salvaged without significant chemical intervention and should be remade correctly, following Protocol 1.

References

• DSpace@MIT. (n.d.). Guanidinium Compounds: Synthesis, Oxoanion Binding, and Cellular Delivery. Retrieved from [Link]

• Xian Kono Chem Co., Ltd. (n.d.). Guanidinium Dihydrogen Phosphate (CAS 5423-22-3): Your Go-To Chemical Intermediate. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Guanidinium dihydrogen phosphate. Retrieved from [Link]

• Lucintel. (n.d.). Guanidine Dihydrogen Phosphate (CAS 5423-22-3) Market Report: Trends, Forecast and Competitive Analysis to 2031. Retrieved from [Link]

• ChemBK. (2024). GUANIDINE DIHYDROGEN PHOSPHATE. Retrieved from [Link]

• Qinhuangdao TianZi Chemical Co., Ltd. (n.d.). Guanidine Phosphate. Retrieved from [Link]

• Cremer, P. S., et al. (2017). Guanidinium can both Cause and Prevent the Hydrophobic Collapse of Biomacromolecules. Journal of the American Chemical Society.

• Foreverest Resources Ltd. (n.d.). China Guanidine Dihydrogen Phosphate Manufacturers Suppliers Factory - Quotation. Retrieved from [Link]

• ChemBK. (n.d.). Guanidine phosphate. Retrieved from [Link]

• Gruebele, M., & Wolynes, P. G. (2013). Reply to Campos and Muñoz: Why phosphate is a bad buffer for guanidinium chloride titrations. Proceedings of the National Academy of Sciences, 110(14), E1285.

• Wikipedia. (n.d.). Guanidinium chloride. Retrieved from [Link]

• Kromidas, S. (2022). HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode. Retrieved from [Link]

• ResearchGate. (2018). How to remove phosphate buffer from C18 column and reduce pressure?. Retrieved from [Link]

• Battelle. (2006). A Review of Toxicity and Use and Handling Considerations for Guanidine, Guanidine Hydrochloride, and Urea.

Sources

• 1. nbinno.com [nbinno.com]
• 2. CAS 5423-23-4: Guanidine, phosphate (2:1) | CymitQuimica [cymitquimica.com]
• 3. tianzichem.com [tianzichem.com]
• 4. ycdehongchem.com [ycdehongchem.com]
• 5. chembk.com [chembk.com]
• 6. nbinno.com [nbinno.com]
• 7. Guanidinium dihydrogen phosphate | 5423-22-3 [chemicalbook.com]
• 8. Guanidine phosphate | 5423-23-4 [chemicalbook.com]
• 9. chembk.com [chembk.com]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. pnnl.gov [pnnl.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode [thermofisher.com]
• 14. researchgate.net [researchgate.net]
• 15. Reply to Campos and Muñoz: Why phosphate is a bad buffer for guanidinium chloride titrations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Guanidinium can both Cause and Prevent the Hydrophobic Collapse of Biomacromolecules - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Guanidinium Dihydrogen Phosphate (GDP) Purification

Welcome to the dedicated support center for the purification of Guanidinium Dihydrogen Phosphate (GDP). As a critical intermediate in pharmaceutical synthesis and various other chemical applications, achieving high purity of GDP is paramount for the success of downstream processes.[1] This guide is structured to provide researchers, scientists, and drug development professionals with practical, in-depth answers to common challenges encountered during the purification of crude GDP. We will delve into the causality behind experimental choices, offering not just protocols, but a foundational understanding to empower your troubleshooting efforts.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude Guanidinium Dihydrogen Phosphate (GDP) and where do they originate?

A1: Understanding the potential impurities is the first step toward designing an effective purification strategy. Crude GDP, typically synthesized from guanidine hydrochloride and phosphoric acid, is prone to contamination from several sources:

• Unreacted Starting Materials: The most common impurities are residual guanidine hydrochloride and unreacted phosphoric acid from the initial synthesis.[2] Incomplete reaction kinetics or non-stoichiometric ratios of reactants are the primary cause.

• Chloride Ions (Cl⁻): Since guanidine hydrochloride is a common precursor, chloride ions are a significant and frequent impurity that must be removed.[2]

• Water-Insoluble Contaminants: These can be particulate matter from the reactor, side-reaction products, or other contaminants introduced during synthesis and handling.[2]

• Divalent/Trivalent Metal Ions: Depending on the grade of the starting materials and the reactor material, trace metal ions (e.g., Fe³⁺, Al³⁺) can be introduced. These are known to interfere with crystallization processes, often affecting crystal size and shape.[3]

Q2: What is the most effective and scalable method for purifying crude GDP?

A2: For most applications, aqueous recrystallization is the gold standard for purifying crude Guanidinium Dihydrogen Phosphate. The principle behind this technique relies on the significant difference in GDP's solubility in water at high versus low temperatures. GDP has notable water solubility, which increases with temperature, while the impurities have different solubility profiles, allowing for their separation upon cooling.[1][2] This method is effective at removing all common classes of impurities mentioned above.

Q3: Why is deionized water the recommended solvent for recrystallization?

A3: The choice of solvent is critical for successful recrystallization. Deionized water is ideal for GDP purification for several key reasons:

• High Solvating Power: Water is an excellent polar solvent for the ionic compound GDP, especially at elevated temperatures. A patent for GDP production specifies heating a water-based solution to 70-75°C to fully dissolve the crude product.[2]

• Favorable Solubility Curve: GDP has a high solubility in hot water (310 g/L at 25°C, and significantly higher at 70-75°C) and a much lower solubility near 0-4°C.[2][4] This steep solubility gradient ensures a high recovery of pure crystals upon cooling.

• Impurity Rejection: Common ionic impurities like residual phosphoric acid and chloride ions tend to remain in the cold aqueous solution (the "mother liquor") as the less soluble GDP crystallizes out.[2]

• Low Solubility in Organics: GDP is only slightly soluble in methanol and practically insoluble in other common organic solvents like acetone or benzene, making them unsuitable for this process.[5]

• Safety and Cost: Water is non-toxic, non-flammable, and inexpensive, making the process safer and more economical for large-scale production.

Troubleshooting Guide & Protocols

This section addresses specific problems you might encounter during the purification process.

Problem 1: My final product purity is below the required specification (>99%). What went wrong?

This is a common issue that typically points to the inefficient removal of soluble impurities.

Causality: The primary culprits are residual phosphoric acid and chloride ions that get trapped within the crystal lattice or adsorbed onto the crystal surface during crystallization. This happens if the concentration of these impurities in the mother liquor is too high or if the post-crystallization washing is inadequate.

Troubleshooting Workflow:

Caption: Troubleshooting Decision Tree for Low Purity GDP.

Problem 2: My recovery yield is unacceptably low.

Low yield is often a trade-off for high purity, but it can be optimized.

Causality: The two most common reasons for low yield are using an excessive amount of solvent for dissolution or not allowing sufficient time for crystallization at a low temperature.

Solutions:

• Solvent Volume Optimization: Use the minimum amount of hot deionized water required to fully dissolve the crude GDP. A good starting point is to add solvent portion-wise to the crude material while heating and stirring until a clear solution is achieved. Record this volume for future batches.

• Maximize Crystallization Time: After initial cooling to room temperature, allow the flask to sit in an ice-water bath (0-4°C) for several hours (at least 2-4 hours for lab scale) to maximize crystal formation.

• "Salting Out": In some advanced cases, if specific impurities are known, modifying the mother liquor with a co-solvent in which GDP is insoluble can force more product out of the solution. However, this risks co-precipitation of impurities and should be used with caution.

Problem 3: The purified crystals are extremely fine or needle-like and difficult to filter.

Crystal morphology (habit) is influenced by the conditions of crystallization.

Causality: Rapid cooling ("crashing out") is a primary cause of small crystal formation. The presence of certain impurities, even at low levels, can also inhibit crystal growth on certain faces, leading to needle-like shapes instead of well-formed prisms.[3]

Solutions:

• Controlled Cooling: This is the most critical factor. Allow the hot, saturated solution to cool slowly to room temperature without disturbance. This allows for the formation of fewer, larger crystal nuclei. Once at room temperature, move the flask to an ice bath for final crystallization. A patent suggests using ultrasonic treatment during cooling to promote uniform nucleation, which can also help control crystal size.[2]

• Seeding: Introduce a few small, pure crystals of GDP to the solution as it begins to cool. This provides a template for crystal growth and can lead to larger, more uniform crystals.

Experimental Protocol: Standard Aqueous Recrystallization of Crude GDP

This protocol is a self-validating system designed for high-purity recovery.

Purification Workflow Overview:

Sources

• 1. nbinno.com [nbinno.com]
• 2. CN114436900A - Production process of guanidine phosphate - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. chembk.com [chembk.com]
• 5. Guanidine phosphate | 5423-23-4 [chemicalbook.com]

Technical Support Center: Stability of Guanidinium Dihydrogen Phosphate in Aqueous Solutions

Welcome to the technical support center for Guanidinium Dihydrogen Phosphate (Gua-H₂PO₄). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and frequently asked questions (FAQs) regarding the stability of aqueous solutions of this compound. Our goal is to equip you with the scientific understanding and practical knowledge to ensure the integrity and reliability of your experiments.

I. Introduction to Guanidinium Dihydrogen Phosphate in Experimental Systems

Guanidinium dihydrogen phosphate is a salt composed of the guanidinium cation and the dihydrogen phosphate anion. The guanidinium ion, due to its delocalized positive charge, is a strong Brønsted base with a high pKa, making it resistant to protonation. It is widely used in various biochemical applications, including as a protein denaturant and in the formulation of buffers for nucleic acid extraction. The dihydrogen phosphate anion is a common component of biological buffer systems. The interplay between these two ions in an aqueous environment is critical to the stability and performance of the solution.

This guide will address common challenges and questions regarding the stability of Gua-H₂PO₄ solutions, providing you with the expertise to navigate potential pitfalls in your research.

II. Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Solution Preparation & Storage

Question 1: My Guanidinium Dihydrogen Phosphate solution appears cloudy or has formed a precipitate upon storage. What is the cause and how can I resolve this?

Answer:

Cloudiness or precipitation in a Gua-H₂PO₄ solution can arise from several factors:

• Solubility Limits: While guanidinium dihydrogen phosphate is water-soluble, its solubility can be exceeded, especially at lower temperatures or in the presence of other solutes that decrease its solubility.

• pH Shifts: The pH of the solution can significantly impact the solubility of both the guanidinium and phosphate species. Changes in pH due to absorption of atmospheric CO₂ (if the solution is alkaline) or interactions with other components can lead to precipitation.

• Contamination: Introduction of contaminants can act as nucleation sites for precipitation.

Troubleshooting Steps:

• Verify Concentration and Temperature: Ensure that the concentration of your solution is within the solubility limits at the storage temperature. If precipitation occurs upon cooling, gentle warming and agitation may redissolve the salt.

• pH Adjustment and Monitoring: Measure the pH of your solution. For consistent results, it is advisable to use a freshly prepared solution or to buffer the solution appropriately. Note that phosphate buffers can be problematic with guanidinium salts in certain applications due to pH shifts.[1] Consider using a non-phosphate buffer system if you observe instability.

• Filtration: If the precipitate does not redissolve upon warming, it may be due to insoluble impurities. Filter the solution through a 0.22 µm filter before use.

• Proper Storage: Store the solution in a tightly sealed container to minimize exposure to atmospheric gases.[2]

Question 2: What are the recommended storage conditions for aqueous solutions of Guanidinium Dihydrogen Phosphate?

Answer:

For optimal stability, aqueous solutions of Gua-H₂PO₄ should be stored in a cool, dry, and well-ventilated area, away from direct sunlight.[2] It is recommended to store them in tightly sealed containers to prevent evaporation and contamination.[2] For long-term storage, refrigeration at 2-8°C can help to minimize degradation, but be mindful of potential precipitation at lower temperatures if the concentration is high. Always allow the solution to return to room temperature and ensure it is clear before use.

Chemical Stability & Degradation

Question 3: Does Guanidinium Dihydrogen Phosphate degrade in aqueous solutions? If so, what is the degradation pathway?

Answer:

Yes, the guanidinium cation in aqueous solutions can undergo slow hydrolysis. The primary degradation pathway is the hydrolysis of the guanidinium ion to form urea and ammonia.

• Mechanism of Hydrolysis: The hydrolysis of guanidinium is pH-dependent. Under neutral to alkaline conditions, the hydroxide ion (OH⁻) can attack the central carbon atom of the guanidinium ion. This is followed by a series of steps leading to the formation of urea and the release of ammonia. The protonated form (guanidinium) is generally more stable than the free base (guanidine).

Question 4: What factors influence the rate of degradation of Guanidinium Dihydrogen Phosphate in solution?

Answer:

The stability of Gua-H₂PO₄ in aqueous solutions is primarily influenced by:

• pH: The rate of hydrolysis of the guanidinium cation increases with increasing pH (i.e., under more alkaline conditions). In acidic to neutral solutions, the guanidinium ion is more stable.

• Temperature: As with most chemical reactions, the rate of hydrolysis increases with temperature. Storing solutions at elevated temperatures will accelerate degradation.

• Presence of Catalysts: While not a common issue in typical laboratory settings, certain enzymes (guanidinases) can catalyze the hydrolysis of guanidinium. Ensure that your solutions are free from biological contamination if this is a concern for your application.

Compatibility Issues

Question 5: I am using a phosphate buffer in my experiment with a guanidinium-based reagent. Are there any compatibility issues I should be aware of?

Answer:

Yes, there are significant compatibility issues to consider when using phosphate buffers with guanidinium salts, particularly in applications like protein denaturation studies that involve titrations.

• pH Instability: The addition of guanidinium salts can cause a significant drop in the pH of a phosphate buffer.[1] This is because the activity coefficients of the phosphate ions are altered differently by the high ionic strength of the guanidinium salt solution compared to amine-based buffers like MOPS or Tris.[1] This pH shift can affect the ionization state of your molecules of interest and lead to unreliable experimental results.

• Recommendation: If precise pH control is critical, it is strongly recommended to use a buffer system that is chemically more similar to the ionizing groups of your target molecules. For experiments around neutral pH, amine-based buffers such as MOPS, HEPES, or Tris are generally better choices than phosphate buffers when high concentrations of guanidinium salts are present.[1]

Question 6: Are there any other common laboratory reagents that are incompatible with Guanidinium Dihydrogen Phosphate?

Answer:

Yes, strong oxidizing agents should be avoided as they can react with the guanidinium group. A particularly important incompatibility to be aware of is with sodium hypochlorite (bleach).

• Reaction with Bleach: Guanidinium salts react with bleach to form toxic gases such as chloramine, chlorine, and hydrogen cyanide.[3] This is a serious safety hazard. Therefore, never mix guanidinium-containing solutions with bleach. This is especially critical in laboratories where guanidinium-based lysis buffers are used for nucleic acid extraction.

III. Experimental Protocols & Methodologies

To assist you in assessing the stability of your Guanidinium Dihydrogen Phosphate solutions, we provide the following experimental protocols.

Protocol 1: Preparation of a Standard Guanidinium Dihydrogen Phosphate Solution

Objective: To prepare a stock solution of Gua-H₂PO₄ with a known concentration.

Materials:

• Guanidinium Dihydrogen Phosphate (high purity)

• Deionized water (HPLC grade or equivalent)

• Analytical balance

• Volumetric flask

• Magnetic stirrer and stir bar

Procedure:

• Calculation: Calculate the mass of Gua-H₂PO₄ required to prepare the desired volume and concentration of the solution. The molecular weight of Guanidinium Dihydrogen Phosphate is 157.07 g/mol .[2]

• Weighing: Accurately weigh the calculated amount of Gua-H₂PO₄ using an analytical balance.

• Dissolution: Transfer the weighed solid to a volumetric flask. Add a portion of deionized water (approximately 50-70% of the final volume).

• Mixing: Stir the solution using a magnetic stirrer until the solid is completely dissolved. Gentle warming may be applied if necessary, but avoid excessive heat.

• Final Volume Adjustment: Once the solid is fully dissolved and the solution has returned to room temperature, add deionized water to the calibration mark of the volumetric flask.

• Homogenization: Invert the flask several times to ensure the solution is homogeneous.

• Storage: Transfer the solution to a clean, tightly sealed container and store under the recommended conditions.

Protocol 2: Stability Assessment of Guanidinium Dihydrogen Phosphate Solution by HPLC

Objective: To monitor the concentration of guanidinium over time to assess the stability of the solution.

Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Guanidinium Dihydrogen Phosphate solution (prepared as in Protocol 1)

• Potassium dihydrogen phosphate (analytical grade)

• Orthophosphoric acid (analytical grade)

• Acetonitrile (HPLC grade)

• Deionized water (HPLC grade)

HPLC Method:

This method is adapted from established procedures for the analysis of guanidine and related compounds.

• Mobile Phase Preparation (0.05 M Potassium Dihydrogen Phosphate Buffer, pH 3.5 : Acetonitrile, 60:40 v/v):

  • Dissolve 6.8 g of potassium dihydrogen phosphate in 1000 mL of deionized water.

  • Adjust the pH to 3.5 with orthophosphoric acid.

  • Filter the buffer through a 0.45 µm membrane filter.

  • Mix 600 mL of the prepared buffer with 400 mL of acetonitrile.

  • Degas the mobile phase before use.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column

  • Mobile Phase: 0.05 M Potassium Dihydrogen Phosphate Buffer (pH 3.5) : Acetonitrile (60:40 v/v)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection: UV at 195-210 nm (guanidinium has low UV absorbance, so a low wavelength is necessary)

  • Column Temperature: Ambient or controlled at 25°C

Stability Study Procedure:

• Initial Analysis (T=0): Immediately after preparing the Gua-H₂PO₄ solution, dilute an aliquot to a suitable concentration within the linear range of the HPLC method and inject it into the HPLC system. Record the peak area of the guanidinium peak.

• Sample Storage: Store the bulk solution under the desired stress conditions (e.g., elevated temperature, different pH values).

• Time-Point Analysis: At predetermined time intervals (e.g., 1, 3, 7, 14, and 30 days), withdraw an aliquot of the stored solution, dilute it in the same manner as the initial sample, and analyze it by HPLC.

• Data Analysis: Compare the peak area of the guanidinium at each time point to the initial peak area. A decrease in the peak area indicates degradation. The percentage of remaining guanidinium can be calculated as: % Remaining = (Peak Area at time t / Peak Area at T=0) * 100

IV. Visualizations & Data

Chemical Structure and Hydrolysis Pathway

Caption: Hydrolysis of Guanidinium Dihydrogen Phosphate.

Workflow for Stability Assessment

Caption: General workflow for a stability study.

Quantitative Data Summary

Property	Value	Source
Molecular Weight	157.07 g/mol	[2]
Melting Point	247-250 °C (with decomposition)	[2]
Water Solubility	Good	General Knowledge

V. Conclusion

The stability of aqueous solutions of Guanidinium Dihydrogen Phosphate is a critical factor for the reproducibility and accuracy of many experimental procedures. While generally stable under appropriate storage conditions, degradation via hydrolysis can occur, particularly at elevated temperatures and alkaline pH. A thorough understanding of its chemical properties, potential incompatibilities (especially with phosphate buffers and bleach), and proper handling procedures is essential for all users. We encourage you to utilize the protocols and troubleshooting guide provided here to ensure the quality and integrity of your research.

VI. References

• CN114436900A - Production process of guanidine phosphate - Google Patents. (n.d.). Retrieved January 25, 2026, from

• Tailored Phosphate Leaving Groups Direct Pathway-Dependent Self-Assembly | Journal of the American Chemical Society. (2026, January 22). Retrieved January 25, 2026, from [Link]

• Reply to Campos and Munoz: Why phosphate is a bad buffer for guanidinium chloride titrations - ResearchGate. (2025, August 6). Retrieved January 25, 2026, from [Link]

• Temporally Controlled Supramolecular Catalysts with pH-Dependent Activity - American Chemical Society. (2026, January 12). Retrieved January 25, 2026, from [Link]

• guanidine phosphate, 5423-22-3 - The Good Scents Company. (n.d.). Retrieved January 25, 2026, from [Link]

• Chemical stability test of proteins with Guanidinium HCl? - ResearchGate. (2022, June 14). Retrieved January 25, 2026, from [Link]

• From Synthesis to Application: Functionalized Magnetic Nanoparticles as a Simple and Reliable Tool for Nucleic Acid Purification - ACS Publications. (2026, January 13). Retrieved January 25, 2026, from [Link]

• Biodegradation of Guanidinium By Aquatic Microorganisms. - DTIC. (n.d.). Retrieved January 25, 2026, from [Link]

• Preparation of Guanidine Phosphate - PrepChem.com. (n.d.). Retrieved January 25, 2026, from [Link]

• Simultaneous spectrophotometric determination of phosphate and silicate ions in river water by using ion-exclusion chromatographic separation and post-column derivatization - PubMed. (n.d.). Retrieved January 25, 2026, from [Link]

• Simultaneous spectrophotometric determination of phosphate and silicate ions in river water by using ion-exclusion chromatographic separation and post-column derivatization - ResearchGate. (2025, August 6). Retrieved January 25, 2026, from [Link]

• Effects of guanidinium-phosphate hydrogen bonding on the membrane-bound structure and activity of an arginine-rich membrane peptide from solid-state NMR spectroscopy. | Semantic Scholar. (n.d.). Retrieved January 25, 2026, from [Link]

• Reply to Campos and Muñoz: Why phosphate is a bad buffer for guanidinium chloride titrations - PMC - NIH. (2013, April 2). Retrieved January 25, 2026, from [Link]

• Guanidine Hydrogen Phosphate-Based Flame-Retardant Formulations for Cotton. (2025, August 6). Retrieved January 25, 2026, from [Link]

• Characterization of Degradation Products of Guanfacine Hydrochloride API: Development and Validation of a Stability. (n.d.). Retrieved January 25, 2026, from [Link]

• Guanidinium Compounds: Synthesis, Oxoanion Binding, and Cellular Delivery - DSpace@MIT. (n.d.). Retrieved January 25, 2026, from [Link]

• pH dependence of the urea and guanidine hydrochloride denaturation of ribonuclease A ... - PubMed. (1990, March 13). Retrieved January 25, 2026, from [Link]

• ¹H NMR (a, b), ¹³C NMR (a1, b1), ³¹P NMR (a2, b2) of P4-G and P8-G. (a,... - ResearchGate. (n.d.). Retrieved January 25, 2026, from [Link]

• Longitudinal long term follow up investigation on the carcinogenic impact of polyhexamethylene guanidine phosphate in rat models - PubMed. (2024, March 26). Retrieved January 25, 2026, from [Link]

• Detecting the Major Degradation Products of Phosphorothioate Oligonucleotides by Chemical Derivatization and Weak Anion Exchange Chromatography - PMC - NIH. (n.d.). Retrieved January 25, 2026, from [Link]

• Phosphoryl Guanidines: A New Type of Nucleic Acid Analogues - PMC - NIH. (n.d.). Retrieved January 25, 2026, from [Link]

• Chlorine Bleach Safety (Incompatible Chemicals) - St. Olaf College. (n.d.). Retrieved January 25, 2026, from [Link]

• (PDF) Hydrolysis rate constants and activation parameters for phosphate- and phosphonate-bridged phtalonitrile monomers under acid, neutral and alkali conditions - ResearchGate. (n.d.). Retrieved January 25, 2026, from [Link]

• 9.10: NMR of phosphorylated compounds - Chemistry LibreTexts. (2022, July 20). Retrieved January 25, 2026, from [Link]

• Urea - Wikipedia. (n.d.). Retrieved January 25, 2026, from [Link]

• The Application of Guanidinium to Improve Biomolecule Quality in Fixed, Paraffin-embedded Tissue - PubMed. (n.d.). Retrieved January 25, 2026, from [Link]

• Simultaneous determination of several forms of phosphate in food by ion exchange chromatography. (2024, June 29). Retrieved January 25, 2026, from [Link]

• DEVELOPMENT AND VALIDATION OF STABILITY INDICATING REVERSE PHASE LIQUID CHROMATOGRAPHIC METHOD FOR THE ASSAY OF FAMOTIDINE IN BU - Rasayan Journal of Chemistry. (n.d.). Retrieved January 25, 2026, from [Link]

• Total Synthesis of Syringolin B and other Urea/Guanidine containing Natural Products. (n.d.). Retrieved January 25, 2026, from [Link]

• Longitudinal long term follow up investigation on the carcinogenic impact of polyhexamethylene guanidine phosphate in rat models - NIH. (2024, March 26). Retrieved January 25, 2026, from [Link]

• Guanidinium Dihydrogen Phosphate (CAS 5423-22-3): Your Go-To Chemical Intermediate. (n.d.). Retrieved January 25, 2026, from [Link]

• Development and validation of Polyhexa methylene guanidine HCL in its bulk and dosage form by RP- HPLC - IJSAT. (n.d.). Retrieved January 25, 2026, from [Link]

• Analysing phosphorus containing compounds using 31P Benchtop NMR: R&D and QC case studies - Oxford Instruments. (n.d.). Retrieved January 25, 2026, from [Link]

Sources

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• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. Chlorine Bleach Safety (Incompatible Chemicals) – Laboratory Safety [wp.stolaf.edu]

Technical Support Center: Optimizing Guanidinium Dihydrogen Phosphate for Protein Crystallization

Welcome to the technical support center for the application of Guanidinium Dihydrogen Phosphate in protein crystallization. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, experience-driven advice and troubleshooting strategies. Our goal is to move beyond simple protocols and offer a deeper understanding of the principles at play, enabling you to intelligently navigate your crystallization experiments.

Introduction: The Role of Guanidinium Dihydrogen Phosphate in Protein Crystallization

Guanidinium dihydrogen phosphate is a salt that can act as a precipitating agent in protein crystallization. The guanidinium cation (C(NH₂₎₃⁺) is a well-known protein denaturant at high concentrations, but at lower, carefully optimized concentrations, it can promote the ordered association of protein molecules that leads to crystallization. The dihydrogen phosphate anion (H₂PO₄⁻) contributes to the ionic strength of the solution and can participate in hydrogen bonding networks within the crystal lattice. The interplay between the chaotropic nature of the guanidinium ion and the salting-out effects of the phosphate ion makes this reagent a unique tool in the crystallographer's arsenal.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which Guanidinium Dihydrogen Phosphate induces protein crystallization?

The crystallization of proteins is a complex process that involves bringing the protein solution to a state of supersaturation, where the protein is thermodynamically driven to come out of solution.[1][2] Guanidinium dihydrogen phosphate contributes to this in a multifaceted way. The phosphate component acts as a classic salting-out agent, reducing the solubility of the protein by competing for water molecules. The guanidinium ion, on the other hand, can interact with the protein surface. While high concentrations of guanidinium salts are known to denature proteins, at lower concentrations used for crystallization, it is thought to modulate protein-protein interactions. It can interact with charged residues on the protein surface, particularly acidic residues like aspartate and glutamate, potentially neutralizing surface charges and facilitating the formation of crystal contacts.[3]

Q2: What are the typical starting concentrations for Guanidinium Dihydrogen Phosphate in initial screening?

For initial screening, it is advisable to explore a range of concentrations. A common starting point is between 0.5 M and 2.0 M. However, the optimal concentration is highly dependent on the specific protein and the other components of the crystallization cocktail, such as the buffer pH and any additives.[1] It is recommended to perform a systematic screen around an initial "hit" to fine-tune the concentration.

Q3: How does the pH of the solution affect crystallization with Guanidinium Dihydrogen Phosphate?

The pH of the crystallization solution is a critical parameter as it influences the charge state of both the protein and the dihydrogen phosphate ion.[1][4] The dihydrogen phosphate ion is part of the phosphate buffer system and its protonation state is pH-dependent. The pKa values for phosphoric acid are approximately 2.15, 7.20, and 12.35. Therefore, in the typical pH range for protein crystallization (pH 4-9), the phosphate will exist as a mixture of H₂PO₄⁻ and HPO₄²⁻. This can influence the ionic interactions within the crystal. More importantly, the surface charge of the protein is highly sensitive to pH, which in turn affects its solubility and ability to form ordered crystal contacts.[4]

Troubleshooting Guide

This section addresses common issues encountered when using Guanidinium Dihydrogen Phosphate and provides actionable solutions.

Problem 1: Amorphous Precipitate Formation

Scenario: Instead of crystals, you observe a heavy, non-crystalline precipitate in your drop.

Causality: Amorphous precipitation occurs when the protein comes out of solution too rapidly, preventing the molecules from arranging into an ordered crystal lattice. With Guanidinium Dihydrogen Phosphate, this can be due to the concentration of the salt being too high, causing a rapid "salting-out" effect.

Solutions:

• Decrease the Precipitant Concentration: The most straightforward solution is to lower the concentration of Guanidinium Dihydrogen Phosphate. A systematic titration down in 5-10% increments is recommended.

• Vary the Protein Concentration: A lower protein concentration may slow down the precipitation process, giving the molecules more time to orient themselves correctly.[5]

• Adjust the Temperature: Changing the incubation temperature can affect protein solubility and the kinetics of crystallization. Try setting up trays at both 4°C and 20°C.[6]

• Modify the Drop Ratio: Using a larger volume of protein solution relative to the reservoir solution will result in a lower final precipitant concentration in the drop, which can slow down equilibration and favor crystal growth over precipitation.[6]

Parameter	Initial Condition (Amorphous Precipitate)	Suggested Optimization Steps
Guanidinium Dihydrogen Phosphate	2.0 M	1.8 M, 1.6 M, 1.4 M
Protein Concentration	10 mg/mL	8 mg/mL, 5 mg/mL
Temperature	20°C	4°C
Drop Ratio (Protein:Reservoir)	1:1	2:1, 3:2

Problem 2: Showers of Microcrystals

Scenario: Your drop is filled with a large number of very small, often needle-like crystals that are too small for X-ray diffraction.

Causality: A shower of microcrystals indicates that nucleation is occurring too rapidly and at too many sites, leaving insufficient protein in solution for the growth of larger, single crystals. This suggests that the solution is too far into the nucleation zone of the phase diagram.

Solutions:

• Fine-tune the Precipitant Concentration: A slight decrease in the Guanidinium Dihydrogen Phosphate concentration can push the condition from the nucleation zone into the metastable zone, where existing crystals can grow without new ones forming.

• Introduce Seeding: Microseeding or macroseeding can be a powerful technique to control nucleation. By introducing pre-existing crystals into a solution that is in the metastable zone, you can promote the growth of a few large crystals.

• Increase the Viscosity of the Drop: Adding a small amount of a viscous agent like glycerol or PEG can slow down diffusion in the drop, which can lead to fewer nucleation events and slower, more controlled crystal growth.

• Gradient Screening: Setting up a gradient of precipitant concentrations can help to identify the narrow window of the metastable zone more effectively.

Experimental Protocols

Protocol 1: Preparation of a 2.0 M Guanidinium Dihydrogen Phosphate Stock Solution

• Safety First: Always wear appropriate personal protective equipment (PPE), including safety glasses and gloves, when handling Guanidinium Dihydrogen Phosphate powder.[7][8][9][10]

• Calculation: The molecular weight of Guanidinium Dihydrogen Phosphate is 157.06 g/mol . To make 100 mL of a 2.0 M solution, you will need:

  • 2.0 mol/L * 0.1 L * 157.06 g/mol = 31.41 g

• Dissolution: Weigh out 31.41 g of Guanidinium Dihydrogen Phosphate and add it to a beaker containing approximately 70 mL of high-purity water.

• Mixing: Use a magnetic stirrer to dissolve the salt. This may take some time. Gentle heating can be applied to aid dissolution, but be sure to cool the solution to room temperature before final volume adjustment.

• pH Adjustment: The pH of the resulting solution will likely be acidic. If a specific pH is required for your crystallization screen, adjust it using a concentrated solution of NaOH or HCl.

• Final Volume: Once the salt is fully dissolved and the solution has cooled to room temperature, transfer it to a 100 mL volumetric flask and add high-purity water to the mark.

• Filtration: Filter the solution through a 0.22 µm filter to remove any particulate matter that could interfere with crystallization.

• Storage: Store the stock solution at room temperature.

Protocol 2: Setting Up an Optimization Screen Using the Hanging Drop Vapor Diffusion Method

• Prepare the Reservoir: Pipette 500 µL of the Guanidinium Dihydrogen Phosphate solution (at the desired concentration and pH) into the reservoir of a 24-well crystallization plate.

• Prepare the Drop: On a siliconized glass coverslip, pipette 1 µL of your protein solution.

• Add the Reservoir Solution: To the protein drop, add 1 µL of the reservoir solution.

• Mix Gently: Gently aspirate and dispense the combined drop a few times with the pipette tip to ensure it is well-mixed, being careful not to introduce air bubbles.

• Seal the Well: Invert the coverslip and place it over the well, ensuring a good seal with the grease around the rim of the well.

• Incubate: Place the crystallization plate in a temperature-controlled environment and monitor for crystal growth over the next few days to weeks.

Visualizing the Workflow

Below is a diagram illustrating a typical workflow for optimizing a crystallization condition.

Caption: A workflow for optimizing protein crystallization conditions.

References

• Revealing protein structures: crystallization of protein-ligand complexes – co-crystallization and crystal soaking. (n.d.). National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

• Guanidinium dihydrogen phosphite. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• McPherson, A. (2004). Introduction to protein crystallization. Methods in Molecular Biology, 34, 1-21.

• Give the protein a nice cocktail! Precipitants & crystallization diagrams. (2021, July 13). YouTube. Retrieved January 25, 2026, from [Link]

• Guanidinium–amino acid hydrogen-bonding interactions in protein crystal structures: implications for guanidinium-induced protein denaturation. (n.d.). Royal Society of Chemistry. Retrieved January 25, 2026, from [Link]

• Guidelines for the successful generation of protein–ligand complex crystals. (n.d.). National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

• Wierenga, R. K. (2011). Protein Crystallization for X-ray Crystallography. Journal of Visualized Experiments, (47), 2251.
• Arakawa, T., & Timasheff, S. N. (1984). Protein stabilization and destabilization by guanidinium salts. Biochemistry, 23(25), 5924–5929.

• Sample Preparation for Crystallization. (n.d.). Hampton Research. Retrieved January 25, 2026, from [Link]

• How to optimize my protein crystallization conditions? (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Lyophilization troubleshooting of nucleoporin. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Macromolecular Crystallography. (n.d.). Interchim. Retrieved January 25, 2026, from [Link]

• Crystal Growth 101. (n.d.). Hampton Research. Retrieved January 25, 2026, from [Link]

• JBScreen Classic. (n.d.). Jena Bioscience. Retrieved January 25, 2026, from [Link]

• Optimizing Associative Experimental Design for Protein Crystallization Screening. (n.d.). National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

• Safety Data Sheet: Guanidine phosphate. (n.d.). Chemos GmbH & Co. KG. Retrieved January 25, 2026, from [Link]

• Method for crystallizing guanidinium salts. (n.d.). Google Patents.

• YOUR PARTNER IN PROTEIN CRYSTALLIZATION. (n.d.). Jena Bioscience. Retrieved January 25, 2026, from [Link]

• 23.pdf. (n.d.). Hampton Research. Retrieved January 25, 2026, from [Link]

• Challenges and Opportunities for New Protein Crystallization Strategies in Structure-Based Drug Design. (n.d.). National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

• Crystallization Tips. (n.d.). Hampton Research. Retrieved January 25, 2026, from [Link]

• Effects of Guanidinium–Phosphate Hydrogen Bonding on the Membrane-Bound Structure and Activity of an Arginine-Rich. (n.d.). Wiley Online Library. Retrieved January 25, 2026, from [Link]

• Introduction to Protein Crystallization. (n.d.). The Wolfson Centre for Applied Structural Biology. Retrieved January 25, 2026, from [Link]

• Refolding out of guanidine hydrochloride is an effective approach for high-throughput structural studies of small proteins. (n.d.). National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

• Safety Data Sheet: Guanidine hydrochloride. (n.d.). Carl ROTH. Retrieved January 25, 2026, from [Link]

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• 1. Introduction to protein crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein Crystallization for X-ray Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Guanidinium–amino acid hydrogen-bonding interactions in protein crystal structures: implications for guanidinium-induced protein denaturation - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. m.youtube.com [m.youtube.com]
• 5. hamptonresearch.com [hamptonresearch.com]
• 6. Revealing protein structures: crystallization of protein‐ligand complexes – co‐crystallization and crystal soaking - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. chemos.de [chemos.de]
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• 10. carlroth.com:443 [carlroth.com:443]

Technical Support Center: Stabilizing Guanidinium Dihydrogen Phosphate Crystals

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the prevention of phase transitions in Guanidinium Dihydrogen Phosphate (GDP) crystals. As a material of interest in pharmaceutical development and other advanced applications, maintaining the structural integrity of GDP crystals is paramount for consistent experimental outcomes.[1] This guide is designed to equip you with the foundational knowledge and practical techniques to achieve stable, high-quality GDP crystals.

While specific phase transition temperatures for Guanidinium Dihydrogen Phosphate are not extensively documented in publicly available literature, the behavior of analogous compounds, such as aminoguanidinium dihydrogen phosphate, suggests a propensity for temperature-induced structural changes.[2] The guidance provided herein is based on established principles of crystallography, thermal analysis, and the known properties of guanidinium salts.

Troubleshooting Guide: Common Issues in GDP Crystal Handling

This section addresses specific problems you may encounter during the growth, handling, and analysis of Guanidinium Dihydrogen Phosphate crystals.

Issue 1: Crystals Exhibit Cracking, Cloudiness, or Spontaneous Fracture Upon Cooling

Primary Suspected Cause: Rapid temperature changes may be inducing a solid-state phase transition. The extensive hydrogen-bonding network in phosphate crystals is sensitive to thermal fluctuations, and rapid cooling can cause stress in the crystal lattice as it attempts to rearrange into a different polymorphic form.[3] The observation of phase transitions in similar compounds like aminoguanidinium dihydrogen phosphate at low temperatures (201–222 K and below 201 K) supports this hypothesis.[2]

Troubleshooting Protocol:

• Implement a Controlled Cooling Profile: Avoid transferring crystals directly from a high-temperature environment (e.g., an oven or a heated solution) to room temperature or a cold storage unit.

• Utilize a Programmable Cooling Stage or Oven: If available, program a slow, linear cooling ramp. A rate of 1-5 °C per hour is a conservative starting point.

• Manual Slow Cooling: If a programmable device is not accessible, insulate the vessel containing the crystals to slow down the rate of heat loss. This can be achieved by placing the crystallization dish within a larger, insulated container or by wrapping it in insulating material.

• Monitor for Thermal Events: Employ Differential Scanning Calorimetry (DSC) to analyze your GDP crystals.[4] A DSC scan will reveal endothermic or exothermic peaks associated with phase transitions, providing you with the critical temperature ranges to navigate with care.

Issue 2: Inconsistent Crystal Morphology and Quality Between Batches

Primary Suspected Cause: The nucleation and growth of GDP crystals are highly sensitive to the chemical environment. Variations in pH, the presence of impurities, and the rate of solvent evaporation can all lead to inconsistencies in crystal habit and the potential for incorporating defects that may promote phase instability.

Troubleshooting Protocol:

• Standardize Reagent Purity: Always use high-purity (≥99%) starting materials for the synthesis of Guanidinium Dihydrogen Phosphate.[1]

• Control the pH of the Crystallization Solution: The pH of the solution can influence the hydrogen-bonding network and the overall crystal packing. For Guanidinium Dihydrogen Phosphate, a pH range of 8.0 - 10.0 in the final product specification suggests that the crystallization environment should be basic.[2] Buffer the solution if necessary and verify the pH at the start of each experiment.

• Regulate Solvent Evaporation: In solution growth methods, the rate of evaporation directly impacts the level of supersaturation. Rapid evaporation can lead to the formation of many small, potentially less stable crystals.

  • Cover the crystallization vessel with a perforated lid or parafilm with a few pinholes to slow down solvent evaporation.

  • Conduct crystallization in a temperature and humidity-controlled environment.

• Consider the Use of Additives: While there is no specific data for GDP, studies on analogous compounds like Ammonium Dihydrogen Phosphate (ADP) have shown that certain additives can enhance crystal stability.[5] This is an area for experimental exploration, starting with low concentrations of additives that are known to interact with phosphate groups.

Issue 3: Crystals Show Signs of Decomposition at Elevated Temperatures

Primary Suspected Cause: Guanidinium Dihydrogen Phosphate has a defined thermal decomposition temperature. Exceeding this temperature will lead to the breakdown of the crystal structure.

Troubleshooting Protocol:

• Adhere to a Maximum Operating Temperature: The melting point of GDP is reported to be in the range of 247-250 °C, with decomposition.[6] It is advisable to maintain a significant safety margin and avoid exposing the crystals to temperatures approaching this range.

• Perform Thermogravimetric Analysis (TGA): TGA can be used to precisely determine the onset of thermal decomposition for your specific batch of GDP crystals.[7] This information will allow you to define a safe upper-temperature limit for your experiments and storage.

• Proper Storage Conditions: Store GDP crystals in a cool, dry place, ideally between 15-25 °C, in an airtight container to protect them from atmospheric moisture and temperature fluctuations.[2]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental driver of phase transitions in Guanidinium Dihydrogen Phosphate crystals?

A1: The primary driver is the intricate and extensive network of hydrogen bonds between the guanidinium cations and the dihydrogen phosphate anions.[3] The guanidinium ion is an excellent hydrogen bond donor, while the phosphate group is an effective acceptor.[8] Changes in temperature or pressure can alter the bond lengths and angles within this network, leading to a rearrangement of the crystal lattice into a different, more thermodynamically favorable phase under the new conditions.

Q2: How do impurities impact the stability of GDP crystals?

A2: While specific studies on GDP are limited, research on similar compounds like ammonium dihydrogen phosphate shows that impurities can significantly affect crystal growth and stability.[9] Impurities can be incorporated into the crystal lattice, creating strain and defects that may lower the energy barrier for a phase transition. They can also alter the crystal morphology, leading to less stable forms.

Common Impurity Type	Potential Effects on Phosphate Crystal Growth (Analogous Systems)
Trivalent Cations (e.g., Fe³⁺, Al³⁺)	Can alter crystal shape, increase the metastable zone width, and decrease growth rate.
Divalent Cations (e.g., Mg²⁺)	May widen the metastable zone and reduce the average crystal size.
Anions (e.g., F⁻, SO₄²⁻)	Can change the crystal habit (e.g., from long to short prisms). The effect of sulfate ions may be negligible.

This table is based on data for Ammonium Dihydrogen Phosphate and should be used as a general guide for potential impurity effects in GDP.[9]

Q3: What analytical techniques are essential for confirming the phase purity of my GDP crystals?

A3: A combination of techniques is recommended for thorough characterization:

• Powder X-ray Diffraction (PXRD): This is the most direct method to identify the crystal phase and determine the lattice parameters. Any change in the crystal structure will result in a different diffraction pattern.

• Differential Scanning Calorimetry (DSC): DSC is highly sensitive to thermal events. It can detect the endothermic or exothermic heat flow associated with a phase transition, providing the transition temperature and enthalpy.[4]

• Thermogravimetric Analysis (TGA): TGA measures changes in mass as a function of temperature. It is primarily used to determine the thermal stability and decomposition temperature of the crystals.[10]

• Vibrational Spectroscopy (FTIR/Raman): Changes in the hydrogen-bonding network and molecular arrangement during a phase transition can often be detected as shifts in the vibrational modes of the guanidinium and phosphate groups.

Q4: Can the synthesis method itself influence the stability of the resulting GDP crystals?

A4: Absolutely. The conditions during synthesis and crystallization play a crucial role in determining the quality and stability of the final crystals. Factors such as the rate of reaction, cooling profile, pH of the solution, and the presence of seed crystals can all influence which polymorphic form crystallizes and the degree of crystalline perfection. A controlled and reproducible synthesis protocol is the first step in preventing unwanted phase transitions.

Visualizing Key Concepts and Protocols

The Role of Hydrogen Bonding in GDP Crystal Stability

The stability of Guanidinium Dihydrogen Phosphate crystals is largely dictated by the three-dimensional network of hydrogen bonds. The guanidinium cation, with its multiple N-H donors, and the dihydrogen phosphate anion, with its P-O-H donors and P=O acceptors, create a robust, interconnected structure.

Hydrogen bonding network in GDP.

Experimental Workflow for Controlled GDP Crystal Growth

This workflow outlines a systematic approach to growing high-quality, stable GDP crystals by carefully controlling key experimental parameters.

Controlled GDP crystal growth workflow.

References

• ResearchGate. (n.d.). Guanidinium dihydrogen phosphite. Retrieved January 25, 2026, from [Link]

• DSpace@MIT. (n.d.). Guanidinium Compounds: Synthesis, Oxoanion Binding, and Cellular Delivery. Retrieved January 25, 2026, from [Link]

• Dalton Transactions. (n.d.). Stability, structure, dynamics and thermal properties of C-type aluminium tris-dihydrogen phosphate. Retrieved January 25, 2026, from [Link]

• ResearchGate. (n.d.). The structural phase transitions of aminoguanidinium(1+) dihydrogen phosphate - Study of crystal structures, vibrational spectra and thermal behavior. Retrieved January 25, 2026, from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Guanidinium Dihydrogen Phosphate (CAS 5423-22-3): Your Go-To Chemical Intermediate. Retrieved January 25, 2026, from [Link]

• PMC. (n.d.). Differential scanning calorimetry and fluorescence study of lactoperoxidase as a function of guanidinium-HCl, urea and pH. Retrieved January 25, 2026, from [Link]

• ScienceDirect. (n.d.). The coordination chemistry of guanidines and guanidinates. Retrieved January 25, 2026, from [Link]

• Semantic Scholar. (n.d.). Effects of Guanidinium–Phosphate Hydrogen Bonding on the Membrane-Bound Structure and Activity of an Arginine-Rich. Retrieved January 25, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis, growth, structural, thermal and optical properties of diguanidinum hydrogen phosphate monohydrate (G2HP) crystal for NLO applications. Retrieved January 25, 2026, from [Link]

• ResearchGate. (n.d.). Chemical stability test of proteins with Guanidinium HCl?. Retrieved January 25, 2026, from [Link]

• PMC. (n.d.). The effect of temperature and pressure on the crystal structure of piperidine. Retrieved January 25, 2026, from [Link]

• PubMed. (n.d.). Protein stabilization and destabilization by guanidinium salts. Retrieved January 25, 2026, from [Link]

• Frontiers. (n.d.). Synthesis, structural characterization, spectroscopic analyses, DFT-modeling, and RDG-NCI assessment of 4-dimethylaminopyridinium dihydrogen monophosphate. Retrieved January 25, 2026, from [Link]

• TA Instruments. (n.d.). Materials Characterization by Thermal Analysis (DSC & TGA), Rheology, and Dynamic Mechanical Analysis. Retrieved January 25, 2026, from [Link]

• PubMed. (n.d.). Effects of Phosphoryl Guanidine Modification of Phosphate Residues on the Structure and Hybridization of Oligodeoxyribonucleotides. Retrieved January 25, 2026, from [Link]

• ResearchGate. (n.d.). Influence of impurities on ammonium dihydrogen phosphate crystallization process. Retrieved January 25, 2026, from [Link]

• MDPI. (n.d.). Uncovering Major Structural and Functional Features of Methyl-Coenzyme M Reductase (MCR) from Methanobrevibacter ruminantium in Complex with Two Substrates. Retrieved January 25, 2026, from [Link]

• Indian Academy of Sciences. (n.d.). Regulating crystal growth of ammonium dihydrogen phosphate through H-bonded additives. Retrieved January 25, 2026, from [Link]

• University of Huddersfield. (n.d.). Thermal | IPOS. Retrieved January 25, 2026, from [Link]

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• 5. ias.ac.in [ias.ac.in]
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• 10. Thermal | IPOS [ipos.hud.ac.uk]

Guanidinium Dihydrogen Phosphate (GDP) Purity &amp; Purification: A Technical Support Guide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for Guanidinium Dihydrogen Phosphate (GDP). This guide is designed for researchers, scientists, and drug development professionals who utilize GDP in their experiments and require a comprehensive understanding of potential impurities and their removal. As a critical pharmaceutical intermediate, the purity of GDP is paramount to the success of downstream applications.[1] This document provides in-depth, field-proven insights into common challenges and their solutions, structured in a practical question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in Guanidinium Dihydrogen Phosphate?

The impurities in GDP are typically derived from its synthesis process. The two most common synthetic routes introduce a predictable set of potential contaminants:

• From Guanidine Hydrochloride and Phosphoric Acid: This is a prevalent method where guanidine hydrochloride is reacted with phosphoric acid.[2] The primary impurities from this route are residual chloride ions (Cl⁻) and unreacted phosphoric acid .[2]

• From Cyanoguanidine and Phosphoric Acid: This route involves heating cyanoguanidine with phosphoric acid.[3] Potential impurities include unreacted cyanoguanidine and synthesis by-products such as carbamoylguanidine phosphate and diguanidine phosphate .[3]

Additionally, trace amounts of heavy metals or other elemental impurities can be present, originating from the raw materials or reaction vessel.[4] Finally, water-insoluble particulates and colored organic by-products can also compromise the quality of the final product.

Q2: How can I perform a preliminary assessment of my GDP's purity?

Several straightforward analytical methods can provide a rapid assessment of your GDP quality:

• Visual Inspection: High-purity GDP should be a white, crystalline powder.[1] Any discoloration (e.g., off-white, yellow) suggests the presence of organic impurities or degradation products.

• Solubility Test: GDP is highly soluble in water (approx. 310 g/L at 25°C).[5][6] Dissolving a sample in deionized water should yield a clear, colorless solution.[5] The presence of haze or insoluble particles indicates contaminants.

• pH Measurement: A 1% solution of pure ammonium dihydrogen phosphate, a similar salt, has a pH between 4.3 and 5.0.[7] A significant deviation in your GDP solution could indicate residual acidic (phosphoric acid) or basic impurities.

• Purity Specification: Commercial GDP for pharmaceutical use typically has a minimum purity of 99%.[1]

For a quantitative analysis, more advanced techniques are necessary, such as High-Performance Liquid Chromatography (HPLC) for organic impurities, Ion Chromatography for anionic impurities like chloride, and Inductively Coupled Plasma (ICP-MS or ICP-OES) for elemental and heavy metal analysis.[8][9]

Troubleshooting Guide: Common Issues & Solutions

Problem: My GDP sample is off-white or yellowish, and its solution is not perfectly colorless.

• Underlying Cause: This discoloration is typically caused by trace amounts of organic by-products or degradation products formed during synthesis, especially if high temperatures were involved. These impurities can interfere with sensitive downstream reactions or crystallographic studies.

• Recommended Solution: The most effective method for removing colored impurities is recrystallization with an activated carbon treatment. Activated carbon has a high surface area and adsorbs large, colored organic molecules.

See Protocol 2: Decolorization with Activated Carbon during Recrystallization for a step-by-step guide.

Problem: Upon dissolving my GDP, I observe a fine precipitate or hazy solution.

• Underlying Cause: The presence of insoluble matter points to either contamination with foreign particles (like dust) or the presence of water-insoluble side products from the synthesis. These particulates can act as unwanted nucleation sites in crystallization experiments or interfere with analytical measurements.

• Recommended Solution: A hot filtration step during the recrystallization process is the standard and most effective method to remove these impurities. By dissolving the GDP in a hot solvent where its solubility is high, any insoluble impurities can be physically removed by filtering the hot solution.

See Protocol 1: Standard Recrystallization of Guanidinium Dihydrogen Phosphate , specifically Step 2, for the detailed procedure.

Problem: My analysis confirms the presence of significant chloride (Cl⁻) ion contamination.

• Underlying Cause: Chloride contamination is a clear indicator that the GDP was synthesized using guanidine hydrochloride as a starting material.[2] For many pharmaceutical applications, particularly those involving catalysis or sensitive biological assays, chloride ions are undesirable.

• Recommended Solution: Recrystallization from water is highly effective for removing chloride ions. The principle behind this purification is the difference in solubility. While GDP's solubility decreases significantly as the temperature drops, common chloride salts (like ammonium chloride, which could form in solution) remain highly soluble in the cold mother liquor. This allows the pure GDP crystals to precipitate while the chloride ions are washed away with the filtrate.

Causality: The efficacy of this separation relies on the thermodynamic principle that the crystal lattice of GDP will preferentially exclude ions that do not fit its structure. As the solution cools and becomes supersaturated with GDP, GDP molecules selectively crystallize, leaving more soluble impurities like chloride behind in the solution phase.[2]

Problem: The yield from my recrystallization is very low.

• Underlying Cause: Low yield can result from several factors:

  • Using too much solvent: If an excessive amount of solvent is used, the solution may not become sufficiently supersaturated upon cooling, leaving a significant amount of product dissolved in the mother liquor.

  • Cooling too quickly: Rapid cooling can lead to the formation of very small crystals or an oil, which are difficult to filter and can trap impurities.

  • Insufficient cooling: Not cooling the solution to a low enough temperature will result in incomplete crystallization.

• Recommended Solution:

  • Optimize Solvent Volume: Aim for a volume that just dissolves the GDP at the target high temperature (e.g., 70-75°C).

  • Control Cooling Rate: Allow the solution to cool slowly to room temperature first, then transfer it to an ice bath for the final stage of crystallization. This promotes the growth of larger, purer crystals.[10]

  • Ensure Complete Crystallization: Let the solution rest in an ice bath for at least an hour before filtering to maximize product precipitation.

Data & Purification Summary

The following table summarizes the common impurities and the recommended strategies for their removal.

Impurity Type	Potential Source	Recommended Removal Method	Underlying Principle
Chloride Ions (Cl⁻)	Synthesis from Guanidine HCl[2]	Recrystallization from Water	High solubility of chloride salts in the cold mother liquor.[2]
Phosphoric Acid	Synthesis Reactant[2]	Recrystallization from Water	Residual acid remains dissolved in the mother liquor.[2]
Colored Organics	Synthesis By-products/Degradation	Activated Carbon + Recrystallization	Adsorption of large organic molecules onto carbon surface.
Insoluble Particulates	Contamination / By-products	Hot Filtration during Recrystallization	Physical removal of solids from the hot, saturated solution.[2]
Metal Ions	Raw Materials / Equipment	Recrystallization	Exclusion of ions from the forming crystal lattice.[4]

Visualized Workflows

Impurity Troubleshooting Workflow

Caption: Logical workflow for identifying and removing impurities from GDP.

Standard Recrystallization Process

Caption: Step-by-step workflow for the recrystallization of GDP.

Experimental Protocols

Protocol 1: Standard Recrystallization of Guanidinium Dihydrogen Phosphate

This protocol is designed to remove soluble ionic impurities like chloride and phosphoric acid, as well as insoluble particulates.[2]

Materials:

• Crude Guanidinium Dihydrogen Phosphate (GDP)

• Deionized Water

• Erlenmeyer Flask

• Heating Mantle or Hot Plate

• Büchner Funnel and Filter Flask Assembly

• Filter Paper

• Ice Bath

Procedure:

• Dissolution: Place the crude GDP into an Erlenmeyer flask. For every 100g of crude GDP, add approximately 300-350 mL of deionized water. Heat the mixture with stirring to 70-75°C until all the GDP has completely dissolved.[2] Causality: Heating increases the solubility of GDP, allowing for the creation of a saturated solution and ensuring that insoluble impurities remain as solids.

• Hot Filtration (if necessary): If any insoluble particles are visible, perform a hot suction filtration. To do this, preheat a clean Büchner funnel and filter flask. Quickly filter the hot solution. Causality: This step physically removes any solid impurities before the product begins to crystallize. Preheating the apparatus prevents premature crystallization on the filter paper.

• Crystallization: Cover the flask containing the hot, clear filtrate and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 1 hour to maximize crystal formation.[10] Causality: Slow cooling promotes the formation of large, well-defined crystals, which are typically purer than the fine powder that results from rapid cooling.

• Isolation: Collect the crystallized GDP using vacuum filtration with a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold deionized water. Causality: The cold water wash removes any residual mother liquor (which contains the soluble impurities) without dissolving a significant amount of the purified product.

• Drying: Dry the purified crystals under vacuum at a moderate temperature (e.g., 50°C) to a constant weight. The final product should be a pure, white crystalline solid.[10]

Protocol 2: Decolorization with Activated Carbon during Recrystallization

This protocol incorporates an activated carbon step into the standard recrystallization to remove colored organic impurities.

Procedure:

• Dissolution: Follow Step 1 from Protocol 1 to dissolve the crude GDP in hot deionized water.

• Carbon Treatment: Once the GDP is dissolved, remove the flask from the heat. To the hot solution, add activated carbon (approximately 1-2% of the GDP weight). Swirl the flask and gently heat it again for 5-10 minutes. Causality: Activated carbon adsorbs the colored organic impurity molecules from the solution.

• Removal of Carbon: Perform a hot filtration as described in Step 2 of Protocol 1. The activated carbon, along with any other insoluble impurities, will be removed on the filter paper. The resulting filtrate should be colorless.

• Crystallization, Isolation, and Drying: Proceed with Steps 3 through 6 from Protocol 1 to crystallize, collect, wash, and dry your purified, colorless GDP.

References

• DSpace@MIT. (n.d.). Guanidinium Compounds: Synthesis, Oxoanion Binding, and Cellular Delivery. Retrieved from [Link]

• ResearchGate. (2025, August 10). Guanidinium dihydrogen phosphite. Retrieved from [Link]

• Xingrui Pharma. (n.d.). Guanidinium Dihydrogen Phosphate (CAS 5423-22-3): Your Go-To Chemical Intermediate. Retrieved from [Link]

• Google Patents. (1981, June 16). US4273687A - Preparation of guanidine phosphate for hardboard flame retardant use.
• Google Patents. (n.d.). CN114436900A - Production process of guanidine phosphate.

• ChemBK. (2024, April 10). GUANIDINE DIHYDROGEN PHOSPHATE. Retrieved from [Link]

• BioSpectra. (2024, May 23). GUANIDINE HYDROCHLORIDE TESTING METHODS. Retrieved from [Link]

• Google Patents. (n.d.). CN1784381A - Method for crystallizing guanidinium salts.

• DTIC. (1977, January 17). Analytical Methods for Nitroguanidine and Characterization of Its Degradation Products. Retrieved from [Link]

• Eurofins. (2021, May 24). ANALYTICAL METHOD SUMMARIES. Retrieved from [Link]

• Oak Ridge National Laboratory. (2019, January 31). Carbon Capture via Crystallization with a Guanidine Ligand. Retrieved from [Link]

• Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods. Retrieved from [Link]

• PubMed. (2004, November). Improved high-performance liquid chromatographic determination of guanidino compounds by precolumn dervatization with ninhydrin and fluorescence detection. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). AMMONIUM DIHYDROGEN PHOSPHATE. Retrieved from [Link]

• PubMed Central. (2025, November 17). Synthesis, structural characterization, spectroscopic analyses, DFT-modeling, and RDG-NCI assessment of 4-dimethylaminopyridinium dihydrogen monophosphate. Retrieved from [Link]

Sources

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• 2. CN114436900A - Production process of guanidine phosphate - Google Patents [patents.google.com]
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• 4. biosynth.com [biosynth.com]
• 5. chembk.com [chembk.com]
• 6. Guanidinium dihydrogen phosphate | 5423-22-3 [chemicalbook.com]
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• 9. apps.dtic.mil [apps.dtic.mil]
• 10. CN1784381A - Method for crystallizing guanidinium salts - Google Patents [patents.google.com]

Guanidinium dihydrogen phosphate degradation pathways and prevention.

Guanidinium Dihydrogen Phosphate (GuaH2PO4) Technical Support Center

Introduction: Welcome to the Technical Support Center for Guanidinium Dihydrogen Phosphate (GuaH2PO4). This guide is designed for researchers, scientists, and drug development professionals who utilize GuaH2PO4 in their experiments. As a compound valued in applications ranging from protein crystallization to flame retardant development, understanding its stability and degradation pathways is critical for reproducible and reliable results.[1] This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered in the lab.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the properties and handling of GuaH2PO4.

Q1: What is Guanidinium Dihydrogen Phosphate and what are its key properties?

A1: Guanidinium Dihydrogen Phosphate (CAS 5423-22-3) is an ionic salt formed between the guanidinium cation ([C(NH₂)₃]⁺) and the dihydrogen phosphate anion (H₂PO₄⁻). It is typically a white crystalline powder with high water solubility (approximately 310 g/L at 25°C).[2][3] Its melting point is in the range of 247-250°C, at which point it also undergoes decomposition.[1][2][3]

Property	Value	Source(s)
CAS Number	5423-22-3	[2]
Molecular Formula	CH₈N₃O₄P	[1][2]
Molecular Weight	157.07 g/mol	[1][2]
Appearance	White crystalline powder	[1][2]
Melting Point	247-250°C (with decomposition)	[1][2][3][4]
Water Solubility	310 g/L (at 25°C)	[2][3]

Q2: What is the primary degradation pathway for GuaH2PO4 in experimental solutions?

A2: The primary degradation pathway for GuaH2PO4 in aqueous solutions is hydrolysis . The guanidinium cation is susceptible to hydrolysis, particularly under neutral to alkaline conditions, which breaks it down into urea and ammonia. The rate of this hydrolysis is pH-dependent and increases in the presence of hydroxide ions (OH⁻). While the dihydrogen phosphate anion is relatively stable, its buffering capacity can be significantly altered in the presence of high concentrations of guanidinium salts, which can lead to unexpected pH shifts and potentially accelerate degradation.[5][6]

Q3: How should solid GuaH2PO4 be stored to ensure long-term stability?

A3: To ensure long-term stability, solid GuaH2PO4 should be stored in a tightly sealed container, preferably made of polyethylene or polypropylene, to protect it from moisture.[7] The storage area should be cool, dry, and protected from environmental extremes.[7] Storing under an inert atmosphere is also recommended to minimize exposure to ambient moisture and reactive gases.[2][3]

Q4: Can I use a phosphate buffer system with other guanidinium salts, like guanidinium chloride?

A4: It is strongly discouraged. Phosphate is considered a poor buffer choice for applications involving high concentrations of guanidinium salts.[5][6] The activity coefficients of the phosphate buffer ions are affected very differently by the high ionic strength of the guanidinium solution compared to amine-based buffers (like Tris or MOPS). This mismatch leads to significant and unpredictable pH shifts as the guanidinium salt concentration changes, which can compromise your experiment and affect the stability of the guanidinium cation itself.[5][6]

Section 2: Troubleshooting Guide for Experimental Issues

This section provides solutions to specific problems that users may encounter during their experiments with GuaH2PO4.

Q: My GuaH2PO4 solution's pH is drifting over time. What is causing this and how can I fix it?

A: Causality: pH drift is a classic indicator of GuaH2PO4 degradation. The hydrolysis of the guanidinium cation consumes water and can alter the equilibrium of the phosphate buffer system, leading to a change in pH. This process is often accelerated by elevated temperatures or exposure to light.

Troubleshooting Steps:

• Verify pH Immediately After Preparation: Always measure and record the pH of your solution as soon as it is prepared to establish a baseline.

• Prepare Fresh Solutions: The most reliable solution is to prepare fresh GuaH2PO4 solutions daily or just before use. Avoid using stock solutions that have been stored for extended periods, especially at room temperature.

• Control Temperature: Store your solutions at 2-8°C when not in use. If your experiment runs for a long duration, consider conducting it in a temperature-controlled environment.

• Use High-Purity Water: Use freshly deionized, high-purity water (18.2 MΩ·cm) to minimize contaminants that could catalyze degradation.

Q: I observed a precipitate forming in my aqueous GuaH2PO4 solution, which is mixed with an organic solvent (e.g., acetonitrile). What is happening?

A: Causality: Phosphate salts have limited solubility in organic solvents. When you mix an aqueous phosphate-containing solution with a high percentage of an organic solvent like acetonitrile or methanol, the buffer salts can precipitate out. This is a common issue in applications like HPLC.

Troubleshooting Steps:

• Check Solvent Compatibility: Be aware of the solubility limits of phosphate buffers in your chosen organic solvent. As a general rule, potassium phosphate buffers may start to precipitate above 70% acetonitrile, while ammonium phosphate buffers are slightly more tolerant.[8]

• Modify Gradient Elution: If using HPLC, ensure your gradient does not exceed the precipitation point of your buffer. For instance, program your gradient to stop at a lower organic percentage.[8]

• Filter Before Use: If you suspect precipitation, filter your solution through a 0.2 µm filter to remove any solid particles before they can damage your instruments.

• Consider Alternative Buffers: If high organic content is necessary, consider switching to a more organic-soluble buffer system if your experimental design allows.

Q: My experimental results are inconsistent when using GuaH2PO4 solutions. Could the reagent be the problem?

A: Causality: Yes, inconsistency is a likely outcome of using degraded GuaH2PO4. As the guanidinium cation hydrolyzes, the molar concentration of the active species decreases, and the formation of urea and ammonia introduces new, potentially reactive species into your system. This can affect everything from protein stability assays to crystal formation.

Troubleshooting Workflow: The following diagram outlines a logical workflow to diagnose the issue.

Caption: Troubleshooting workflow for inconsistent results.

Section 3: Degradation Pathways and Prevention Protocols

Primary Degradation Pathway: Hydrolysis

The principal non-thermal degradation of GuaH2PO4 in solution is the hydrolysis of the guanidinium cation. This reaction is significantly influenced by pH.

Caption: Simplified hydrolysis pathway of the guanidinium ion.

Protocol: Preparation of Stable Aqueous GuaH2PO4 Solutions

This protocol details the steps to prepare a GuaH2PO4 solution while minimizing initial degradation and promoting stability.

Materials:

• Guanidinium Dihydrogen Phosphate (High Purity)

• High-Purity Water (18.2 MΩ·cm), freshly dispensed

• Calibrated pH meter

• Sterile, sealed storage container (polypropylene or glass)

• 0.22 µm sterile filter

Procedure:

• Weighing: In a clean, dry beaker, weigh the required amount of GuaH2PO4. Perform this step quickly to minimize exposure to atmospheric moisture.

• Dissolution: Add approximately 80% of the final required volume of high-purity water. Stir with a magnetic stir bar at room temperature until the solid is completely dissolved. Do not heat the solution, as elevated temperatures accelerate hydrolysis.

• pH Adjustment (If Necessary): If a specific pH is required, adjust it slowly using dilute phosphoric acid or a suitable base. Be aware that pH adjustment can increase the ionic strength of the solution.

• Final Volume: Transfer the solution to a volumetric flask and add water to the final volume. Mix thoroughly.

• Sterile Filtration: Filter the solution through a 0.22 µm sterile filter into the final, sterile storage container. This removes any particulate matter and reduces microbial load, which can also contribute to degradation.

• Storage: Seal the container tightly and store it at 2-8°C, protected from light. Label the container with the contents, concentration, and date of preparation.

• Usage: For best results, use the solution within 48 hours of preparation.

Protocol: Basic Stability Assessment using HPLC-UV

This protocol provides a framework for monitoring the degradation of GuaH2PO4 over time.

Objective: To quantify the concentration of GuaH2PO4 and detect the appearance of degradation products.

Methodology:

• Sample Preparation:

  • Prepare a fresh 10 mg/mL stock solution of GuaH2PO4 as a t=0 standard, following the protocol in 3.2.

  • Store an aliquot of this solution under the experimental conditions you wish to test (e.g., 25°C on the benchtop).

  • At specified time points (e.g., 0, 4, 8, 24, 48 hours), dilute a sample to a final concentration within the calibration curve range (e.g., 100 µg/mL) using the mobile phase.

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic elution with 20 mM potassium phosphate buffer (pH 3.0). Note: A low pH mobile phase helps to stabilize the guanidinium cation during analysis.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

• Analysis:

  • Generate a calibration curve using freshly prepared standards of known concentrations.

  • Inject the samples from each time point.

  • Monitor the peak area of the main GuaH2PO4 peak. A decrease in peak area over time indicates degradation.

  • Observe the chromatogram for the appearance of new peaks at different retention times, which would correspond to degradation products. For identification of these products, LC-MS would be required.[9]

References

• American Chemical Society Publications. (2026, January 12). Temporally Controlled Supramolecular Catalysts with pH-Dependent Activity. Retrieved January 25, 2026, from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Guanidinium dihydrogen phosphate. Retrieved January 25, 2026, from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Guanidinium Dihydrogen Phosphate (CAS 5423-22-3): Your Go-To Chemical Intermediate. Retrieved January 25, 2026, from [Link]

• ChemBK. (2024, April 10). GUANIDINE DIHYDROGEN PHOSPHATE. Retrieved January 25, 2026, from [Link]

• Vroman, I. (2025, August 6). Guanidine Hydrogen Phosphate-Based Flame-Retardant Formulations for Cotton. Journal of Industrial Textiles. Retrieved January 25, 2026, from [Link]

• Fersht, A. R., & Serrano, L. (2013, April 2). Reply to Campos and Muñoz: Why phosphate is a bad buffer for guanidinium chloride titrations. Proceedings of the National Academy of Sciences, 110(14), E1255. Retrieved January 25, 2026, from [Link]

• ResearchGate. (2025, August 6). The structural phase transitions of aminoguanidinium(1+) dihydrogen phosphate - Study of crystal structures, vibrational spectra and thermal behavior. Retrieved January 25, 2026, from [Link]

• Fersht, A. (2025, August 6). Reply to Campos and Munoz: Why phosphate is a bad buffer for guanidinium chloride titrations. ResearchGate. Retrieved January 25, 2026, from [Link]

Sources

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• 2. Guanidinium dihydrogen phosphate | 5423-22-3 [chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. nbinno.com [nbinno.com]
• 5. Reply to Campos and Muñoz: Why phosphate is a bad buffer for guanidinium chloride titrations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode [thermofisher.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Guanidinium Dihydrogen Phosphate Buffers

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Guanidinium Dihydrogen Phosphate (GDP) buffer solutions. This guide is designed to provide in-depth, practical advice for preparing, adjusting, and troubleshooting these complex buffer systems. Guanidinium salts are powerful chaotropic agents essential for protein denaturation and nucleic acid stabilization, while phosphate provides robust buffering capacity in the physiological range.[1][2] However, the combination of high salt concentration and the polyprotic nature of phosphate can introduce challenges. This document provides expert-driven solutions to common issues encountered in the lab.

Troubleshooting Guide: Common pH Adjustment Issues

This section addresses specific, hands-on problems that can arise during the preparation of guanidinium-containing phosphate buffers.

Q1: Why did the pH of my buffer change significantly after I brought it to the final volume?

Root Cause Analysis: This is a common occurrence resulting from the dilution effect and changes in ionic strength. When you adjust the pH in a smaller, more concentrated volume (e.g., 80% of the final volume), the activity coefficients of the buffer ions are different from what they will be in the final, diluted solution. Adding the final 20% of solvent alters the concentration of all species, including the hydronium ions, causing a shift in the measured pH.

Solution Protocol:

• Standard Practice: Always dissolve your buffer components, including Guanidinium Dihydrogen Phosphate, in approximately 80-90% of your final desired volume.[3]

• Initial pH Adjustment: Titrate this concentrated solution to a pH slightly above or below your final target, depending on whether you are adding acid or base.

• Final Volume and Equilibration: Add deionized water to reach the final volume. Allow the solution to stir for several minutes to ensure homogeneity.

• Final pH Check: Perform a final pH measurement and make fine-tuned adjustments as needed. This last step is critical for accuracy.

Q2: The pH reading on my meter is unstable and drifts continuously after adding guanidinium salts. What is causing this?

Root Cause Analysis: This instability is primarily due to the massive increase in ionic strength caused by high concentrations of guanidinium salts. This high-salt environment directly impacts the performance of your pH electrode and alters the chemical equilibrium of the phosphate buffer system.

• Electrode Junction Potential: High ionic strength can affect the liquid junction potential of the reference electrode in your pH probe, leading to slow, drifting readings.

• Activity vs. Concentration: pH meters measure the activity of hydrogen ions, not their concentration. In high ionic strength solutions, the relationship between activity and concentration deviates significantly. Guanidinium ions can alter the activity coefficients of both H₂PO₄⁻ and HPO₄²⁻, shifting the buffer's effective pKa and causing the system to take longer to reach equilibrium.[4][5]

Solution Protocol:

• Patience is Key: After dissolving all components, allow the solution to stir for at least 15-30 minutes before attempting to measure or adjust the pH. This allows for the salts to fully dissolve and the solution to reach thermal and chemical equilibrium.

• Use an Appropriate Electrode: If you frequently work with high-salt solutions, consider using a pH electrode specifically designed for these conditions, which often feature a sleeve junction for better performance.

• Incremental Titration: When adjusting the pH, add the titrant (e.g., 1M NaOH or 1M HCl) slowly, in small increments.[6][7] Stir thoroughly and wait for the reading to stabilize after each addition before adding more.

Q3: I have to add a large volume of acid or base to change the pH, especially around pH 7. Is my buffer working correctly?

Root Cause Analysis: Yes, this is the expected behavior and indicates your buffer is functioning optimally. The phenomenon you are observing is the maximum buffering capacity . A buffer solution most strongly resists changes in pH at or near its pKa value.[8] Phosphoric acid has three pKa values, with the second, pKa₂, being approximately 7.21.[2] When your target pH is close to this value, the conjugate acid-base pair (H₂PO₄⁻/HPO₄²⁻) is present in significant concentrations, efficiently neutralizing added acid or base.

The Henderson-Hasselbalch Equation demonstrates this relationship: pH = pKa + log([HPO₄²⁻]/[H₂PO₄⁻])[9]

When the pH is near the pKa, the ratio of the base ([HPO₄²⁻]) to acid ([H₂PO₄⁻]) is close to 1, providing the highest resistance to pH change.

Solution Protocol:

• Acknowledge the Chemistry: Understand that significant amounts of titrant will be required near the pKa. This is not an error.

• Use Appropriate Titrant Concentration: For large-volume buffer preparations, using a more concentrated titrant (e.g., 5M or 10M NaOH/HCl) can prevent excessive volume changes during adjustment. However, exercise extreme caution to avoid overshooting the target pH.

• Methodical Approach: Add titrant dropwise and monitor the pH closely as you approach the target. The pH change will become more dramatic once you move away from the pKa.[7]

Frequently Asked Questions (FAQs)

Q1: What is the authoritative, step-by-step protocol for preparing a Guanidinium Dihydrogen Phosphate buffer?

This protocol ensures accuracy and reproducibility.

Q2: How do external factors like temperature and ionic strength influence my buffer's pH?

Causality Diagram: The final pH of your buffer is a function of multiple interacting variables. Understanding these relationships is crucial for troubleshooting.

// Nodes Final_pH [label="Final Buffer pH", fillcolor="#EA4335", fontcolor="#FFFFFF"]; pKa [label="Effective pKa of Phosphate", fillcolor="#FBBC05", fontcolor="#202124"]; Temp [label="Temperature", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Ionic_Strength [label="Ionic Strength\n(High due to Guanidinium)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Activity_Coeff [label="Ion Activity\nCoefficients", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges pKa -> Final_pH [label="Determines buffering range"]; Temp -> pKa [label="Shifts pKa value"]; Ionic_Strength -> Activity_Coeff [label="Alters"]; Activity_Coeff -> pKa [label="Shifts effective pKa"]; } dot Caption: Factors influencing the final pH of a high-salt buffer system.

• Temperature: The pKa of buffer components can change with temperature.[10] For phosphate buffer, the pKa₂ decreases as temperature increases.[11][12] Therefore, a buffer adjusted to pH 7.4 at 25°C may have a different pH at 4°C. Best Practice: Always adjust the buffer's pH at the temperature at which you will perform your experiment.[13]

• Ionic Strength: Guanidinium salts contribute significantly to the ionic strength of the solution. High ionic strength alters the electrostatic interactions between ions, which in turn changes their activity coefficients.[14] This change can cause a substantial shift in the effective pKa of the phosphate buffer system, a key reason why pH adjustment in these buffers is not always straightforward.[4][5]

Property	Influence on Phosphate Buffer (pKa₂)	Expert Recommendation
Temperature Increase	Decreases pKa (solution becomes more acidic)[11][12]	Calibrate pH meter and adjust final pH at the working temperature.[13]
High Ionic Strength	Shifts effective pKa, slows electrode response[4][14]	Allow solution to equilibrate fully before adjustment; use appropriate electrodes.

Q3: What are the relevant pKa values for phosphoric acid, and which one should I care about?

Phosphoric acid is a triprotic acid, meaning it has three dissociable protons and therefore three pKa values.

pKa	Equilibrium Reaction	Value (at 25°C, infinite dilution)	Relevant pH Range
pKa₁	H₃PO₄ ⇌ H₂PO₄⁻ + H⁺	~2.15	1.1 - 3.1
pKa₂	H₂PO₄⁻ ⇌ HPO₄²⁻ + H⁺	~7.21	6.2 - 8.2
pKa₃	HPO₄²⁻ ⇌ PO₄³⁻ + H⁺	~12.32	11.3 - 13.3
(Data sourced from AAT Bioquest and other chemistry resources)[2][15]

For most applications in drug development and biological research, which typically require a pH between 6.5 and 8.0, pKa₂ is the only relevant value . This is the range where the dihydrogen phosphate (H₂PO₄⁻, the acid) and hydrogen phosphate (HPO₄²⁻, the conjugate base) species are in equilibrium and provide effective buffering.[9]

References

• Team:Cambridge/Protocols/Buffers. (2011). 2011.igem.org. [Link]

• How to prepare Phosphate Buffered Saline (PBS). St John's Laboratory. [Link]

• Preparation of Buffer Solutions | Phosphate, Acetate and other Buffers. Pharmaguideline. [Link]

• China Guanidine Dihydrogen Phosphate Manufacturers Suppliers Factory - Quotation. Xiamen Hua-shi-jie Chemical Co., Ltd. [Link]

• GuanidineHCl phosphate buffer preparation. Reddit. [Link]

• Sample Buffer Containing Guanidine-Hydrochloride Combines Biological Safety and RNA Preservation for SARS-CoV-2 Molecular Diagnostics. (2022). PubMed. [Link]

• Preparation of Guanidine Phosphate. PrepChem.com. [Link]

• Lab tip: check your buffer pH at the temperature you want to use it (and adjust as needed). (2023). [Link]

• Guanidinium chloride. Wikipedia. [Link]

• Reply to Campos and Munoz: Why phosphate is a bad buffer for guanidinium chloride titrations. ResearchGate. [Link]

• Guanidinium Compounds: Synthesis, Oxoanion Binding, and Cellular Delivery. DSpace@MIT. [Link]

• How to Make and pH Buffers. (2009). YouTube. [Link]

• Phosphate Buffer Issues. [Link]

• Effect of Temperature on pH of Phosphate Buffer. ResearchGate. [Link]

• Buffers and Ionic Strength. IuE. [Link]

• Sample Buffer Containing Guanidine-Hydrochloride Combines Biological Safety and RNA Preservation for SARS-CoV-2 Molecular Diagnostics. (2022). National Institutes of Health (NIH). [Link]

• How do I adjust the pH of phosphate buffer saline (PBS)? ResearchGate. [Link]

• Calculating Ionic Strength of Buffers. The Hancock Lab. [Link]

• Guanidinium dihydrogen phosphite. ResearchGate. [Link]

• pH Corrections and Protein Ionization in Water/Guanidinium Chloride. ResearchGate. [Link]

• Streamlined Radiosynthesis of [18F]Fluproxadine (AF78): An Unprotected Guanidine Precursor Enables Efficient One-Step, Automation-Ready Labeling for Clinical Use. MDPI. [Link]

• GUANIDINE DIHYDROGEN PHOSPHATE. ChemBK. [Link]

• 7.24: Calculating pH of Buffer Solutions- Henderson-Hasselbalch equation. Chemistry LibreTexts. [Link]

• Buffer solutions in drug formulation and processing: How pKa values depend on temperature, pressure and ionic strength. Roskilde University. [Link]

• Henderson equation pH & pKa calculation for phosphate buffer solutions applications. (2024). [Link]

• Guanidinium Dihydrogen Phosphate (CAS 5423-22-3): Your Go-To Chemical Intermediate. [Link]

• The effect of valence and Ionic-strength on the measurement of pH buffer capacity. (1994). European Journal of Soil Science. [Link]

• 68 questions with answers in GUANIDINES | Science topic. ResearchGate. [Link]

• The Application of Guanidinium to Improve Biomolecule Quality in Fixed, Paraffin-embedded Tissue. PubMed. [Link]

• Henderson-Hasselbalch & phosphate buffers. Physics Forums. [Link]

• Buffer Solutions of known Ionic Strength. Annals of Advances in Chemistry. [Link]

• How exactly does temperature affect the capacity of a pH Buffer? Reddit. [Link]

• Use of guanidine thiocyanate-based nucleic acid extraction buffers to inactivate poliovirus in potentially infectious materials. National Institutes of Health (NIH). [Link]

• How to Make a Phosphate Buffer. ThoughtCo. [Link]

• Contrasting Effects of Guanidinium Chloride and Urea on the Activity and Unfolding of Lysozyme | ACS Omega. ACS Publications. [Link]

• Buffers: pH, Capacity and Ionic Strength (With Formula). Electrochemical Techniques. [Link]

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• 2. Phosphate Buffer (pH 5.8 to 7.4) Preparation and Recipe | AAT Bioquest [aatbio.com]
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• 15. Biological buffers pKa calculation [reachdevices.com]

Technical Support Center: Large-Scale Synthesis of Guanidinium Dihydrogen Phosphate

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for the synthesis of Guanidinium Dihydrogen Phosphate (GDP). This guide is designed for researchers, chemists, and drug development professionals engaged in the large-scale production of this critical pharmaceutical intermediate. Here, we address common challenges through a series of frequently asked questions and detailed troubleshooting protocols, grounded in established chemical principles and process data.

Part 1: Frequently Asked Questions (FAQs)

This section covers high-level inquiries regarding the synthesis of Guanidinium Dihydrogen Phosphate.

Q1: What are the primary synthesis routes for large-scale production of Guanidinium Dihydrogen Phosphate?

A1: There are two main, industrially relevant routes:

• The Guanidine Salt Route: This is the more common and straightforward method, involving the reaction of a guanidine salt, typically Guanidine Hydrochloride (GuHCl), with phosphoric acid (H₃PO₄). This reaction is an acid-base displacement where the stronger, non-volatile phosphoric acid displaces the volatile hydrochloric acid (HCl) gas.[1] This method is favored for its simplicity, controllable reaction principle, and the generation of a purer product with fewer side reactions.[1]

• The Cyanoguanidine (Dicyandiamide) Route: This method involves heating cyanoguanidine with phosphoric acid at high temperatures (e.g., 200-240°C).[2] While effective, this route involves more complex reaction mechanisms and potentially higher thermal degradation risks, but can achieve high conversion yields.[2]

Q2: What are the key physical and chemical properties I should be aware of?

A2: Guanidinium Dihydrogen Phosphate (CAS 5423-22-3) is typically a white crystalline powder with a molecular weight of 157.07 g/mol .[3] Key properties include:

• Melting Point: Decomposes between 247-250°C.[3][4]

• Solubility: It is notably soluble in water (approx. 310 g/L at 25°C), a critical factor for designing crystallization and purification steps.[3][4]

• Purity: For pharmaceutical applications, a purity of ≥99% is standard.[3]

Q3: What safety precautions are mandatory when handling these reactants and products?

A3: Safety is paramount.

• Guanidine Hydrochloride: Harmful if swallowed or inhaled and causes skin and serious eye irritation.[5]

• Phosphoric Acid: Corrosive and can cause severe skin burns and eye damage.

• Guanidinium Dihydrogen Phosphate: Can cause skin and eye irritation.[6] During handling, especially of powders, dust generation should be minimized to avoid inhalation.[7]

• General Precautions: Always use appropriate Personal Protective Equipment (PPE), including gloves, safety goggles with side shields, and lab coats.[8] Work in a well-ventilated area or use local exhaust ventilation.[7] During the GuHCl route, be prepared to handle the evolution of HCl gas.

Part 2: Synthesis Protocol & Troubleshooting Guide

This section provides a detailed protocol based on the Guanidine Hydrochloride route and a troubleshooting guide for common issues encountered during the synthesis.

Baseline Synthesis Protocol (Guanidine Hydrochloride Route)

This protocol is synthesized from established patent literature to provide a robust starting point for process development.[1]

Step 1: Reaction Setup

• Charge the reaction vessel with phosphoric acid (e.g., 50-85% mass fraction).

• With controlled agitation, add Guanidine Hydrochloride. A molar ratio of GuHCl to H₃PO₄ between 1.1:1 and 2.0:1 is recommended to ensure the reaction proceeds forward and to fully consume the phosphoric acid.[1]

• The addition should be performed at a controlled rate (e.g., over 30 seconds) to manage any initial exotherm and ensure homogeneity.[1]

Step 2: Reaction

• Heat the mixture to a temperature between 70-75°C.[1]

• Maintain this temperature for 4-24 hours with continuous stirring.[1] During this phase, hydrogen chloride gas will evolve and must be safely scrubbed or captured. The simple and controllable reaction principle minimizes impurities.[1]

Step 3: Cooling Crystallization

• Once the reaction is complete, initiate a controlled cooling ramp. A suggested rate is 2°C per 10 minutes until the slurry reaches 20-25°C.[1] Rapid cooling can lead to small, impure crystals.

• Allow the mixture to stand (age) for 2-5 hours to maximize crystal growth and yield.[1]

Step 4: Isolation and Purification

• Filter the resulting slurry to isolate the crude GDP product.

• Wash the filter cake with a minimal amount of cold deionized water to remove surface-adsorbed phosphoric acid and other soluble impurities.

• The crude product can be further purified by recrystallization.[1]

Step 5: Recrystallization

• Dissolve the crude GDP in deionized water, heating to 70-75°C to ensure complete dissolution.[1]

• Perform a hot filtration to remove any insoluble impurities.[1]

• Cool the filtrate in a controlled manner, similar to the initial crystallization step, to precipitate the purified GDP.

• Filter the purified product, wash with a small amount of cold solvent, and dry under vacuum at a moderate temperature.

Visual Workflow of GDP Synthesis

Caption: General workflow for the large-scale synthesis of Guanidinium Dihydrogen Phosphate.

Part 3: Troubleshooting Guide

This guide is structured in a question-and-answer format to directly address common experimental failures.

Q: My final yield is significantly lower than expected. What are the likely causes?

A: Low yield is a common issue that can stem from several factors. Systematically investigate the following:

• Incomplete Reaction:

  • Cause: Reaction time may be too short or the temperature too low. The synthesis requires adequate time and thermal energy to go to completion.[1]

  • Solution: Verify your reaction temperature is consistently within the 70-75°C range. Consider extending the reaction time and taking in-process controls (IPCs) to monitor the consumption of starting materials.

• Suboptimal Stoichiometry:

  • Cause: An incorrect molar ratio of reactants can limit the reaction. If phosphoric acid is the limiting reagent, the yield will be inherently capped.

  • Solution: Ensure the molar ratio of Guanidine Hydrochloride to phosphoric acid is at least 1.1:1.[1] Accurately measure all starting materials.

• Product Loss During Isolation:

  • Cause: Guanidinium dihydrogen phosphate has significant water solubility.[3][4] Excessive washing of the filter cake or washing with a solvent that is too warm will dissolve and wash away your product.

  • Solution: Use a minimal volume of ice-cold solvent (e.g., deionized water or a water/isopropanol mixture) for washing the crude and final product. Ensure your crystallization is allowed to proceed to completion at a low temperature before filtering.

Q: The purity of my final product is below 99%. What impurities should I look for and how can I remove them?

A: The most common impurities are residual starting materials and side products.

Common Problem	Probable Cause(s)	Recommended Solution(s)
Low Purity / Off-Color Product	1. Residual Phosphoric Acid: Unreacted H₃PO₄ can adsorb onto the crystal surface, leading to an acidic and impure product.[1] 2. Chloride Ion Contamination: Incomplete removal of HCl or unreacted GuHCl.[1] 3. Thermal Degradation: Running the reaction at excessively high temperatures can cause decomposition.	1. Optimize Stoichiometry & Washing: Use a slight excess of GuHCl to consume all phosphoric acid.[1] Ensure the crude product is washed efficiently with a cold solvent. 2. Effective Recrystallization: A carefully executed recrystallization is the most effective method for removing both adsorbed phosphoric acid and chloride ions.[1] The impurities will remain in the mother liquor. 3. Strict Temperature Control: Maintain the reaction temperature strictly within the recommended range (e.g., 70-75°C).
Poor Crystal Quality (Fine powder, difficult to filter)	1. Rapid Crystallization: "Crashing out" the product by cooling too quickly leads to the formation of small, poorly-formed crystals that trap impurities and are difficult to filter and dry. 2. Insufficient Aging: Not allowing the crystal slurry enough time to mature prevents the growth of larger, more stable crystals.	1. Implement Controlled Cooling: Follow a slow, linear cooling profile (e.g., 2°C/10min) to promote the growth of large, well-defined crystals.[1] 2. Increase Aging Time: Allow the slurry to stir at the final, low temperature for at least 2-5 hours before filtration.[1]
Reaction Mixture Becomes an Unstirrable, Thick Solid	Reaction with Cyanoguanidine: This is a known phenomenon in the cyanoguanidine route, where the mixture can solidify as it forms an intermediate before re-melting at a higher temperature.[2]	This is specific to the cyanoguanidine route. Ensure your reactor's motor and impeller are robust enough to handle high-viscosity phases. The solid should break up and melt as the temperature increases towards 200°C.[2]

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common issues in GDP synthesis.

References

• Production process of guanidine phosphate. (CN114436900A).

• Harrison, W. T. A. (2003). Guanidinium dihydrogen phosphite. Acta Crystallographica Section E: Structure Reports Online, 59(7), o769-o770. ResearchGate. [Link]

• Zweerink, S. (2018). Guanidinium Compounds: Synthesis, Oxoanion Binding, and Cellular Delivery. DSpace@MIT. [Link]

• Preparation of guanidine phosphate for hardboard flame retardant use. (US4273687A).

• Goodman, A. J. (2002). A New Guanidinylation Procedure for the Preparation of Synthesis of Cyclic Guanidine Compounds. University of Toronto. [Link]

• GUANIDINE DIHYDROGEN PHOSPHATE - Risk and Safety. (2024). ChemBK. [Link]

• Preparation of Guanidine Phosphate. (n.d.). PrepChem.com. [Link]

• GUANIDINE HYDROCHLORIDE TESTING METHODS. (2024). Boston Analytical. [Link]

• Guanidine. (n.d.). Wikipedia. [Link]

• Mohammadi Ziarani, G., et al. (2014). Application of guanidine and its salts in multicomponent reactions. Turkish Journal of Chemistry. ResearchGate. [Link]

• Wang, X., et al. (2021). Flame Retardant Properties of a Guanidine Phosphate–Zinc Borate Composite Flame Retardant on Wood. Polymers, 13(8), 1293. PMC - NIH. [Link]

• Guanidine Hydrogen Phosphate-Based Flame-Retardant Formulations for Cotton. (n.d.). MDPI. [Link]

• guanidine nitrate. (n.d.). Organic Syntheses Procedure. [Link]

• Guanidine synthesis by guanylation. (n.d.). Organic Chemistry Portal. [Link]

• Guanidine-modified cellulose enhances capturing and recovery of phosphates from wastewater. (2022). Environmental Science: Water Research & Technology. [Link]

• guanidine hydrochloride solutions: Topics by Science.gov. (n.d.). Science.gov. [Link]

• Application of guanidine and its salts in multicomponent reactions. (2014). TÜBİTAK Academic Journals. [Link]

• Large-scale synthesis of highly dispersed layered double hydroxide powders containing delaminated single layer nanosheets. (2014). Chemical Communications. [Link]

• Guanidine Hydrochloride Material Safety Data Sheet (MSDS). (2011). Charles River Laboratories. [Link]

• Quantitation of guanidine derivatives as representative persistent and mobile organic compounds in water: method development. (2023). NIH. [Link]

• An Acidity Scale for Phosphorus-Containing Compounds Including Metal Hydrides and Dihydrogen Complexes in THF. (2005). ResearchGate. [Link]

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• 3. nbinno.com [nbinno.com]
• 4. Guanidinium dihydrogen phosphate | 5423-22-3 [chemicalbook.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
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• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. criver.com [criver.com]

Guanidinium Dihydrogen Phosphate (GDP) Crystal Growth: A Technical Support Guide

Welcome to the technical support center for Guanidinium Dihydrogen Phosphate (GDP) crystal growth. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of crystallizing GDP, with a specific focus on the critical role of temperature. As a material of interest for nonlinear optics and pharmaceutical applications, achieving high-quality, large single crystals of GDP is paramount.[1][2] Temperature is arguably the most influential parameter in this process, dictating everything from solubility to final crystal morphology. This document provides in-depth, field-proven insights in a question-and-answer format to address common challenges and empower you to optimize your experimental outcomes.

Section 1: Frequently Asked Questions (FAQs) on GDP Crystallization Fundamentals

This section addresses the core principles governing the temperature-dependent behavior of GDP in solution. Understanding these fundamentals is the first step toward troubleshooting and mastering the crystallization process.

Q1: What is the fundamental relationship between temperature and the solubility of Guanidinium Dihydrogen Phosphate (GDP)?

A1: The solubility of Guanidinium Dihydrogen Phosphate in aqueous solutions is strongly dependent on temperature. Like most salts, GDP exhibits prograde solubility, meaning its solubility increases significantly as the temperature rises. This principle is the cornerstone of the most common method for growing GDP crystals: cooling crystallization. By dissolving the solute in a solvent at an elevated temperature to achieve saturation or near-saturation, a supersaturated state can be induced by carefully lowering the temperature. The degree of supersaturation is the driving force for both the nucleation of new crystals and the growth of existing ones. For reference, the aqueous solubility of GDP at 25°C is approximately 310 g/L.[3][4]

Q2: How does temperature influence the two key stages of crystallization: nucleation and growth?

A2: Temperature's effect is twofold and central to the outcome of your experiment:

• Nucleation: This is the initial formation of stable, microscopic crystal nuclei from a supersaturated solution. Spontaneous nucleation predominantly occurs within the "labile zone," a region of high supersaturation. While lowering the temperature increases supersaturation, a very rapid temperature drop can push the solution deep into the labile zone, causing an explosion of nuclei. This results in a large number of small, often poor-quality crystals.

• Growth: This is the subsequent enlargement of the existing nuclei. Crystal growth occurs in the "metastable zone," a region of moderate supersaturation where spontaneous nucleation is unlikely, but existing crystals can grow in an orderly fashion. Higher temperatures generally increase the kinetics of growth (how fast molecules integrate into the crystal lattice), but the primary driver for growth is the level of supersaturation, which is controlled by cooling.[5][6]

The art of growing large, high-quality single crystals lies in maintaining the solution within the metastable zone for an extended period, allowing growth to dominate over nucleation.

Q3: What is the thermal stability of GDP, and why is it a critical parameter?

A3: The thermal stability of a compound dictates the maximum temperature you can use to dissolve it without risking chemical degradation. Guanidinium Dihydrogen Phosphate has a melting point of approximately 247-250°C, at which point it also begins to decompose.[2][3][4] For solution-based crystal growth, you will be operating well below this temperature. However, it is crucial to know this upper limit to avoid degrading your starting material, which would introduce impurities and inhibit successful crystallization. A related compound, diguanidinum hydrogen phosphate monohydrate, has been noted to be stable up to 397 °C, but it is essential not to confuse the thermal properties of different salt forms.[1]

Section 2: Troubleshooting Guide for Common Temperature-Related Issues

This section provides direct answers to specific problems you may encounter during your GDP crystallization experiments. The solutions are grounded in the scientific principles discussed above.

Q: I rapidly cooled my saturated GDP solution, and it immediately turned into a mass of fine white powder. What went wrong?

A: This is a classic case of "crashing out." By cooling the solution too quickly, you bypassed the metastable zone entirely and drove the system deep into the labile zone of supersaturation. The thermodynamic driving force for crystallization became so high that nucleation occurred uncontrollably and massively throughout the solution. Growth had no time to proceed in an orderly manner.

• Causality: The cooling rate was too high, leading to an instantaneous high level of supersaturation.

• Solution:

  • Re-dissolve the precipitate by gently heating the solution.

  • Implement a much slower, controlled cooling rate. A rate of 1-2°C per hour is a good starting point. A patent for a related process suggests a rate of 2°C every 10 minutes as a form of slow cooling.[7]

  • Ensure the solution is well-mixed (gentle stirring) during dissolution but minimize agitation during the growth phase to prevent secondary nucleation.

Q: My experiment yielded many small, needle-like crystals instead of the large, blocky single crystals I need. How can I change the outcome?

A: This result indicates that the rate of nucleation far exceeded the rate of crystal growth. This happens when the system spends too much time in the higher-supersaturation region of the metastable zone, or briefly enters the labile zone.

• Causality: The supersaturation level was too high to favor the growth of a few select crystals. This is often caused by a cooling rate that is still too fast, or the initial concentration being too high.

• Solution:

  • Reduce the Cooling Rate: This is the most effective solution. Slowing the cooling rate (e.g., to 0.5°C/hour or even slower) keeps the solution in the lower-supersaturation part of the metastable zone, favoring the slow, orderly growth on existing nuclei over the formation of new ones. Slower cooling consistently produces larger and more robust crystals.

  • Introduce a Seed Crystal: After dissolving the GDP and cooling the solution to a point just inside the metastable zone (a few degrees below the saturation temperature), introduce a small, high-quality seed crystal. This provides a preferential site for growth, channeling the supersaturation into enlarging a single crystal rather than creating new ones.

  • Lower the Initial Saturation Temperature: Start with a slightly less concentrated solution. This widens the metastable zone, making it easier to control the process and avoid spontaneous nucleation.

Q: The GDP crystals I grew are translucent or cloudy, with visible solvent inclusions. What causes this and how can I improve their quality?

A: Cloudiness and inclusions are defects caused by a crystal growing too quickly. The advancing crystal faces trap pockets of solvent or impurities because the molecules do not have enough time to arrange themselves perfectly in the lattice.[5]

• Causality: The growth rate was too high, which is a direct consequence of being in a state of high supersaturation.

• Solution: The key is to reduce the growth rate.

  • Decrease the Cooling Rate: A slower temperature ramp is the primary method to reduce supersaturation and thus slow down growth.

  • Maintain a Constant, Low Supersaturation: For the highest quality crystals, consider a method where after a small initial cooling step, the temperature is held constant, allowing the crystal to grow and deplete the solute from the solution. The temperature can then be lowered in very small, discrete steps.

  • Ensure Purity: Ensure the purity of your starting GDP and solvent. Impurities can disrupt the crystal lattice and act as nucleation sites for defects.

Q: I have cooled my saturated GDP solution as planned, but no crystals have formed. What should I do?

A: Your solution is in the metastable zone, a state where it is supersaturated but lacks the energy to form nuclei spontaneously. This is actually a good sign, as it indicates you have avoided the labile zone.

• Causality: The energy barrier for spontaneous nucleation has not been overcome.

• Solution: You need to induce nucleation.

  • Seeding: The best method is to introduce a seed crystal, as described previously. This provides a template for growth.

  • Mechanical Shock: Gently scratching the inner surface of the glass container below the solution level with a glass rod can induce nucleation. The microscopic scratches provide high-energy sites for nuclei to form.

  • Crash Cooling (for seed generation): If you have no seed crystals, take a very small aliquot of the solution and crash cool it in an ice bath to generate a tiny amount of crystalline powder. You can then use a single grain from this powder to seed your main solution.

Section 3: Data & Protocols for Temperature Control

Table 1: Recommended Temperature Parameters for GDP Slow Cooling Crystallization

This table provides a validated starting point for your experiments, derived from established crystallization principles and process data.[7]

Parameter	Recommended Value	Rationale & Scientific Justification
Dissolution Temperature	Saturation Temp + 5-10°C	Ensures all solute is fully dissolved, creating a homogenous solution. Overheating should be avoided to prevent solvent loss and potential degradation.
Saturation Temperature	Dependent on desired concentration	This is the temperature at which your solution is perfectly saturated. It must be determined experimentally for your specific concentration.
Cooling Rate	0.5 - 2.0 °C / hour	A slow cooling rate is critical for maintaining the solution in the metastable zone, promoting growth over nucleation and yielding larger, higher-quality crystals.[8]
Growth Temperature Range	Saturation Temp down to 25°C	The crystal will grow as the temperature is lowered through this range. The process is typically stopped at or near room temperature.
Final/Harvesting Temperature	20 - 25 °C	Allows the yield to be maximized before the crystal is harvested from the mother liquor.

Experimental Protocol: Controlled Slow Cooling Crystallization of GDP

This protocol provides a self-validating workflow for growing high-quality GDP single crystals.

• Preparation of Saturated Solution:

  • Determine the desired saturation temperature (e.g., 50°C). Based on solubility data, calculate the mass of GDP needed for a specific volume of deionized water.

  • Add the GDP and solvent to a clean, sealable crystallization vessel equipped with a magnetic stirrer.

  • Heat the solution on a hotplate stirrer to 5-10°C above your target saturation temperature (e.g., 55-60°C). Stir gently until all GDP has completely dissolved.

  • Visually inspect for any undissolved particles. If present, filter the hot solution through a pre-warmed filter paper into a clean, pre-warmed crystallization vessel. This removes potential unwanted nucleation sites.

• Controlled Cooling and Growth:

  • Seal the vessel to prevent evaporation and place it in a programmable water bath or a well-insulated container to ensure a slow and steady cooling rate.

  • Set the cooling program to ramp down from the initial temperature to the final temperature (e.g., 25°C) at a rate of 0.5-2.0°C/hour.

  • (Optional but Recommended) Seeding: Cool the solution to 1-2°C below the saturation temperature. Suspend a small, high-quality seed crystal into the center of the solution using a fine thread.

  • Allow the cooling program to run undisturbed. Avoid any mechanical shock or agitation to the system during this period.

• Harvesting and Drying:

  • Once the final temperature is reached, carefully remove the crystal(s) from the solution using tweezers.

  • Gently rinse the crystals with a solvent in which GDP is poorly soluble (e.g., ethanol or isopropanol) to remove any residual mother liquor from the surface.

  • Dry the crystals on a filter paper at room temperature.

Section 4: Visualizing the Crystallization Process

Understanding the relationship between temperature, concentration, and the state of the solution is key. The following diagram illustrates these concepts.

Caption: Relationship between temperature, concentration, and the zones of crystallization for a prograde solubility system like GDP.

References

• Indian Academy of Sciences. (n.d.). Regulating crystal growth of ammonium dihydrogen phosphate through H-bonded additives.

• Patel, V., Vyas, S. M., Patel, P., & Pavagadhi, H. (2022). Effect of TGS on crystal growth and properties of ammonium dihydrogen phosphate (ADP). Ferroelectrics, 589(1), 205-217. Retrieved from [Link]

• Mullin, J. W., & Amatavivadhana, A. (1967). Growth Kinetics of Ammonium-and Potassium-Dihydrogen Phosphate Crystals. Journal of Applied Chemistry, 17(6), 151-156. Retrieved from [Link]

• Wang, L., et al. (2017). Influence of temperature on the growth and surface morphology of Fe3+ poisoned KDP crystals. CrystEngComm, 19(10), 1449-1455. Retrieved from [Link]

• Patil, S. J., & Kulkarni, D. K. (2012). Growth and Characterization of ADP Single Crystal. Modern Physics Letters B, 26(27), 1250176. Retrieved from [Link]

• Reddit. (2023). how much does temperature matter. r/crystalgrowing. Retrieved from [Link]

• Google Patents. (n.d.). CN114436900A - Production process of guanidine phosphate.

• ResearchGate. (n.d.). Reversible Crystal Phase Change between Guanosine Dihydrate and Anhydrous Guanosine by Heating-Cooling Process. Retrieved from [Link]

• RSC Publishing. (2017). Influence of temperature on the growth and surface morphology of Fe3+ poisoned KDP crystals. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of Al(III) impurity on the crystallization of ammonium dihydrogen phosphate (ADP) from aqueous solutions by cooling method. Retrieved from [Link]

• ResearchGate. (n.d.). The structural phase transitions of aminoguanidinium(1+) dihydrogen phosphate - Study of crystal structures, vibrational spectra and thermal behavior. Retrieved from [Link]

• MDPI. (2023). Preparation and Performance Study of Modified Graphene Oxide/Polyurethane Anti-Corrosion Coating. Retrieved from [Link]

• ChemBK. (n.d.). GUANIDINE DIHYDROGEN PHOSPHATE. Retrieved from [Link]

• ResearchGate. (n.d.). Guanidinium dihydrogen phosphite. Retrieved from [Link]

• MDPI. (2022). Effect of Cooling Rate on the Crystal Quality and Crystallization Rate of SiC during Rapid Solidification Based on the Solid–Liquid Model. Retrieved from [Link]

• MDPI. (2022). Effect of Deuteration on the Temperature Dependence of the Quadratic Electro-Optic Effect in KDP Crystals. Retrieved from [Link]

• PubMed. (2016). Stability of Freeze-Dried Protein Formulations: Contributions of Ice Nucleation Temperature and Residence Time in the Freeze-Concentrate. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, growth, structural, thermal and optical properties of diguanidinum hydrogen phosphate monohydrate (G2HP) crystal for NLO applications. Retrieved from [Link]

• California Science & Engineering Fair. (n.d.). Effect of Temperature on Crystal Growth. Retrieved from [Link]

• PharmTech. (2012). Controlling Ice Nucleation During the Freezing Step of Lyophilization. Retrieved from [Link]

• ResearchGate. (n.d.). Crystal growth, crystal structure, vibrational spectroscopy, linear and nonlinear optical properties of guanidinium phosphates. Retrieved from [Link]

• Econ Journal Watch. (2024). Temperature and Economic Growth: Comment on the Published Article by Kiley. Retrieved from [Link]

• PMC - PubMed Central - NIH. (2021). Phase Stability of Monoclinic KDP Single Crystalline Fibers Obtained in Room-Temperature Solution. Retrieved from [Link]

• J-STAGE. (1968). Studies of Nitrogen-Phosphorus Compounds. XXV. The Synthesis of Guanidium Condensed Phosphates. Retrieved from [Link]

• ResearchGate. (2022). Temperature Behavior of Precursor Clusters at the Pre-Crystallization Phase of K(H2PO4) Studied by SAXS. Retrieved from [Link]

• Quora. (2016). Why does temperature affect crystal growth?. Retrieved from [Link]

• Autech Industry Co.,Limited. (n.d.). Guanidinium Dihydrogen Phosphate (CAS 5423-22-3): Your Go-To Chemical Intermediate. Retrieved from [Link]

• MDPI. (2016). Study on Micro Morphology of Potassium Dihydrogen Phosphate Crystals Grown at Elevated Temperatures. Retrieved from [Link]

• PMC - PubMed Central - NIH. (2023). Biomineralization and Properties of Guanine Crystals. Retrieved from [Link]

• MDPI. (2023). Effects of Pressure and Cooling Rates on Crystallization Behavior and Morphology of Isotactic Polypropylene. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Guanidine (CAS 113-00-8). Retrieved from [Link]

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• 7. CN114436900A - Production process of guanidine phosphate - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]

Guanidinium dihydrogen phosphate handling and storage best practices.

Welcome to the technical support resource for Guanidinium Dihydrogen Phosphate (GuaH2PO4). This guide is designed for researchers, scientists, and drug development professionals, providing in-depth, field-proven insights into the handling, storage, and troubleshooting of this versatile reagent. Our focus is on the causality behind experimental choices to ensure your work is both successful and reproducible.

Section 1: Core Principles of Handling & Storage

Guanidinium Dihydrogen Phosphate is a stable crystalline solid under standard conditions. However, its utility in sensitive applications, such as protein crystallization and pharmaceutical synthesis, demands rigorous adherence to best practices for handling and storage to maintain its purity and performance.

Personal Protective Equipment (PPE) & Safety

GuaH2PO4 is classified as harmful if swallowed and is an irritant to the skin, eyes, and respiratory system.[1] Therefore, comprehensive personal protection is mandatory.

• Eye Protection : Always wear safety goggles with side-shields.

• Hand Protection : Nitrile gloves are recommended to prevent skin contact.[1] Always wash hands with soap and water after handling.

• Respiratory Protection : When handling the powder, especially when weighing or transferring, work in a well-ventilated area or use a chemical fume hood to avoid inhaling dust.[1]

• Lab Coat : A standard lab coat should be worn to protect clothing.

Storage: The Key to Long-Term Stability

Proper storage is critical to preserving the integrity of GuaH2PO4. The primary concerns are moisture and contamination. While some sources suggest it has low moisture absorption, treating it as a hygroscopic material is a prudent best practice.[2]

Parameter	Recommendation	Rationale
Temperature	15°C to 25°C (Room Temperature)	Avoids temperature extremes that could promote degradation or physical changes.[2]
Atmosphere	Store in a dry, well-ventilated area.	Minimizes moisture uptake from the air.
Container	Original, tightly sealed container.	Prevents contamination and moisture ingress. Polyethylene or polypropylene containers are suitable.[1]
Incompatibilities	Store away from strong oxidizing agents.	Prevents potentially hazardous chemical reactions.
Best Practice	Consider storing the container inside a desiccator cabinet.	Provides an additional layer of protection against humidity, ensuring the material remains a free-flowing powder.

Section 2: Solution Preparation & Buffer Considerations

GuaH2PO4 is highly soluble in water, but preparing stable and accurate solutions requires attention to detail.

Solubility Discrepancies

Published solubility data for GuaH2PO4 in water shows some variation. This can be attributed to differences in material purity, particle size, and precise temperature measurement.

Solubility Value	Temperature	Source
15.5 g / 100 g H₂O (155 g/L)	20°C	Qinhuangdao TianZi Chemical Co., Ltd.[2]
250 g/L	20°C	ChemicalBook[3]
310 g/L	25°C	ChemicalBook[4]

Expert Insight : Always determine the solubility empirically for your specific lot and application if saturation is a concern. For most applications, operating well below these limits will ensure complete dissolution.

Protocol for Preparing a Stock Solution

This protocol provides a reliable method for preparing an aqueous solution of GuaH2PO4.

• Select Equipment : Use a calibrated balance and volumetric flasks for accuracy.

• Weighing : Weigh the desired amount of GuaH2PO4 powder in a fume hood to minimize inhalation risk.

• Dissolution : Add the powder to a flask containing approximately 80% of the final volume of high-purity (e.g., Milli-Q) water.

• Mixing : Stir the solution using a magnetic stir bar at room temperature. Dissolution is endothermic, so the container may feel cool to the touch.

• pH Adjustment : A 4% aqueous solution of GuaH2PO4 will have a native pH between 3.0 and 5.0.[2] Once the solid is fully dissolved, adjust the pH to your desired value using concentrated HCl or NaOH.

• Final Volume : Bring the solution to the final volume with water and mix thoroughly.

• Storage : Store the solution in a tightly capped, sterile container at 2-8°C. For critical applications, sterile filtration (0.22 µm) is recommended to prevent microbial growth.

Section 3: Troubleshooting Guide & FAQs

This section addresses specific issues that users may encounter during their experiments, providing explanations and actionable solutions.

Frequently Asked Questions

Q1: My solid Guanidinium Dihydrogen Phosphate has formed clumps. Can I still use it?

A1: Yes, this is a common sign of moisture absorption. The chemical itself is likely still viable, but the clumping will make accurate weighing difficult. The absorbed water will affect the true concentration of your prepared solutions.

• Causality : The ionic nature of the salt makes it susceptible to forming hydrates in the presence of atmospheric moisture.

• Solution : For non-critical applications, you can use the material, acknowledging the potential for minor concentration errors. For high-precision work, it is recommended to either use a fresh, unopened container or to dry the material under a vacuum at a mild temperature (e.g., 40-50°C) to remove absorbed water before weighing.

Q2: I prepared a concentrated stock solution of GuaH2PO4 and it turned cloudy after storing it in the refrigerator. What happened?

A2: This is likely due to the temperature-dependent solubility of the salt.

• Causality : The solubility of most salts, including GuaH2PO4, decreases as the temperature is lowered. A solution that is stable at room temperature may become supersaturated when cooled to 4°C, causing the solute to precipitate out.

• Solution : Gently warm the solution to room temperature or slightly above (e.g., 30-37°C) with agitation.[5] The precipitate should redissolve. To prevent this, either prepare a less concentrated stock solution or store the solution at the temperature at which it will be used.

Q3: I'm using GuaH2PO4 in a protein denaturation study, but my results are inconsistent with those from Guanidinium Chloride. Why?

A3: The anion plays a crucial role in the effect of guanidinium salts on protein stability.

• Causality : The guanidinium cation itself can interact with proteins in complex ways. However, the associated anion (phosphate vs. chloride) significantly modulates this effect. Guanidinium chloride is a powerful chaotrope and denaturant. In contrast, other guanidinium salts, like guanidine sulfate, can act as protein stabilizers.[6] The dihydrogen phosphate anion has its own distinct interactions, and the combination will not behave identically to the well-characterized denaturing effect of the chloride salt. Furthermore, at low concentrations, guanidinium ions can specifically bind to arginine-binding pockets on a protein's surface, which can paradoxically increase its stability.[7]

• Solution : Do not assume that all guanidinium salts are interchangeable as denaturants. If your goal is denaturation, Guanidinium Chloride is the standard reagent. If you are studying the specific effects of GuaH2PO4, be aware of its unique properties, which are a balance between guanidinium binding and phosphate ion interactions.

Q4: I'm trying to buffer my experiment at pH 7 with GuaH2PO4, but the pH is unstable. What is the issue?

A4: Using a phosphate-based buffer system in the presence of high concentrations of guanidinium can be problematic.

• Causality : The stability of a buffer depends on the activity coefficients of its components. Guanidinium ions and phosphate ions interact differently with water and protein surfaces. As the concentration of guanidinium changes (e.g., during a titration), it can disproportionately alter the activity of the dihydrogen phosphate (H₂PO₄⁻) and monohydrogen phosphate (HPO₄²⁻) ions. This changes the effective pKa of the buffer, leading to unexpected pH shifts even when the ratio of the buffer components appears correct.

• Expert Recommendation : For protein stability studies involving guanidinium titrations, amine-based buffers (like Tris or HEPES) are often more reliable than phosphate buffers because their chemical properties are more similar to the amino acid side chains of the protein, minimizing differential activity effects.

Recrystallization & Purification Issues

Q5: I'm trying to recrystallize GuaH2PO4, but it's "oiling out" instead of forming crystals. What should I do?

A5: "Oiling out" occurs when the dissolved solute separates from the solution as a liquid phase rather than a solid crystalline lattice.

• Causality : This typically happens under conditions of very high supersaturation or when the boiling point of the solvent is higher than the melting point of the solute-impurity mixture. For GuaH2PO4, it is more likely due to the solution being too concentrated or being cooled too quickly.

• Troubleshooting Workflow :

  Caption: Troubleshooting workflow for "oiling out" during recrystallization.

Section 4: Physical & Chemical Properties

A summary of key quantitative data for Guanidinium Dihydrogen Phosphate.

Property	Value	Source
Molecular Formula	CH₈N₃O₄P	ChemBK[8]
Molecular Weight	157.07 g/mol	ChemBK[8]
Appearance	White crystalline powder	Qinhuangdao TianZi Chemical Co., Ltd.[2]
Decomposition Temp.	246-250°C	Qinhuangdao TianZi Chemical Co., Ltd.[2], ChemicalBook[4]
Density	~1.48 - 1.55 g/cm³	Qinhuangdao TianZi Chemical Co., Ltd.[2], ChemicalBook[4]
pH (4% aq. solution)	3.0 - 5.0	Qinhuangdao TianZi Chemical Co., Ltd.[2]

Structural Diagram

The structure consists of a guanidinium cation and a dihydrogen phosphate anion, stabilized by electrostatic interactions and hydrogen bonding.

Caption: Ionic components of Guanidinium Dihydrogen Phosphate.

References

• Guanidine Phosphate. Qinhuangdao TianZi Chemical Co., Ltd. [Link]

• Chemical stability test of proteins with Guanidinium HCl? ResearchGate Discussion. [Link]

• Guanidinium Compounds: Synthesis, Oxoanion Binding, and Cellular Delivery. DSpace@MIT. [Link]

• Guanidinium Dihydrogen Phosphate (CAS 5423-22-3): Your Go-To Chemical Intermediate. Medium. [Link]

• GUANIDINE DIHYDROGEN PHOSPHATE. ChemBK. [Link]

• Protein stabilization by specific binding of guanidinium to a functional arginine-binding surface on an SH3 domain. PNAS. [Link]

• Guanidine, amino-, nitrate, hydrate. NIST WebBook. [Link]

• Ammonium dihydrogen phosphate powder thermal decomposition value. ResearchGate. [Link]

• Protein stabilization and destabilization by guanidinium salts. PubMed. [Link]

• ATR-FTIR spectra of guanidine and the PHMG oligomer obtained after polycondensation. ResearchGate. [Link]

• Guanidine phosphate. ChemBK. [Link]

• Urea, but not guanidinium, destabilizes proteins by forming hydrogen bonds to the peptide group. PNAS. [Link]

• IR Spectra of Phosphate Ions in Aqueous Solution: Predictions of a DFT/MM Approach Compared with Observations. J. Phys. Chem. B. [Link]

• Effects of guanidinium-phosphate hydrogen bonding on the membrane-bound structure and activity of an arginine-rich membrane peptide from solid-state NMR spectroscopy. Semantic Scholar. [Link]

• Spectroscopic Characterization of Disodium Hydrogen Orthophosphate and Sodium Nitrate after Biofield Treatment. viXra.org. [Link]

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• 4. Guanidinium dihydrogen phosphate | 5423-22-3 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. Protein stabilization and destabilization by guanidinium salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Protein stabilization by specific binding of guanidinium to a functional arginine-binding surface on an SH3 domain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chembk.com [chembk.com]

Reference Data & Comparative Studies

A Comparative Guide to Guanidinium Dihydrogen Phosphate and Potassium Dihydrogen Phosphate (KDP) for Nonlinear Optical Applications

For the attention of researchers, scientists, and professionals in drug development, this guide provides an in-depth, objective comparison of Guanidinium Dihydrogen Phosphate (GDP) and the industry-standard Potassium Dihydrogen Phosphate (KDP) for nonlinear optical (NLO) applications. This analysis is grounded in experimental data to support researchers in making informed decisions for their specific requirements.

In the pursuit of novel materials for nonlinear optics, the scientific community continuously seeks alternatives to established crystals like Potassium Dihydrogen Phosphate (KDP). While KDP has been a cornerstone in frequency conversion and electro-optic applications for decades, its limitations, such as a relatively moderate nonlinear coefficient and hygroscopic nature, drive the exploration of new candidates.[1][2] Among these, Guanidinium Dihydrogen Phosphate (GDP) and its analogues have emerged as promising materials, exhibiting favorable thermal and optical properties.

This guide will delve into a detailed comparison of the structural, optical, thermal, and mechanical characteristics of GDP and KDP, offering a comprehensive overview based on available experimental evidence.

At a Glance: Key Property Comparison

Property	Guanidinium Dihydrogen Phosphate (GDP) Analogue (G2HP)	Potassium Dihydrogen Phosphate (KDP)
Crystal System	Tetragonal, Non-centrosymmetric (P4̅2₁c)[3]	Tetragonal, Non-centrosymmetric (I4̅2d)
Second Harmonic Generation (SHG) Efficiency	0.89 times that of KDP[4]	Reference standard
Laser Induced Damage Threshold (LIDT)	5.29 GW/cm²[5]	~1.2-1.5 GW/cm² (for 10 ns pulse)
Thermal Stability	Stable up to 397 °C[3][4]	Decomposes around 220 °C
Transparency Range	UV cut-off at 242 nm[3]	~180 nm to 1500 nm[1]
Crystal Growth	Slow evaporation from aqueous solution[3]	Grown from aqueous solution, often by rapid growth techniques

Structural and Synthesis Considerations

The nonlinear optical properties of a crystal are intrinsically linked to its atomic arrangement. For second-harmonic generation to occur, a crystal must possess a non-centrosymmetric structure.

Guanidinium Dihydrogen Phosphate (GDP): Several forms of guanidinium phosphate exist, with diguanidinium hydrogen phosphate monohydrate (G2HP) being a notable non-centrosymmetric example crystallizing in the tetragonal system with space group P4̅2₁c.[3] The presence of the guanidinium cation ([C(NH₂)₃]⁺) contributes to the acentric nature of the crystal structure, which is a prerequisite for second-order NLO effects.

• Synthesis and Crystal Growth: High-quality single crystals of G2HP are typically grown by the slow evaporation of an aqueous solution containing guanidinium carbonate and orthophosphoric acid.[3] The careful control of evaporation rate and temperature is crucial to minimize defects and obtain large, optically clear crystals. The rationale behind using a slow evaporation technique is to allow for the ordered and gradual incorporation of molecules into the crystal lattice, which is essential for achieving the high crystalline perfection required for NLO applications.

Potassium Dihydrogen Phosphate (KDP): KDP crystallizes in the tetragonal system with the space group I4̅2d. Its non-centrosymmetric nature is well-established and is the basis for its widespread use in NLO devices.

• Synthesis and Crystal Growth: KDP crystals are also grown from aqueous solutions. Due to high demand, various rapid growth techniques have been developed to produce large single crystals (up to several tens of centimeters) required for applications such as inertial confinement fusion.[6] These methods often involve precise control of supersaturation and temperature to achieve growth rates significantly higher than traditional slow evaporation methods.

Nonlinear Optical Properties: A Head-to-Head Comparison

Second-Harmonic Generation (SHG) Efficiency

The SHG efficiency is a critical parameter that quantifies a material's ability to convert incident laser light into its second harmonic.

GDP: Experimental studies on a semiorganic nonlinear optical crystal, which is a guanidinium phosphate derivative, have shown an SHG efficiency that is 0.89 times that of KDP .[4] This indicates that while it is a promising material, its intrinsic frequency-doubling capability is slightly lower than that of KDP.

KDP: KDP is a widely used benchmark for SHG efficiency. Its nonlinear optical coefficients are well-characterized, making it a standard reference material for evaluating new NLO crystals.[1]

Laser Induced Damage Threshold (LIDT)

The LIDT represents the maximum laser intensity a material can withstand without incurring damage. A high LIDT is crucial for applications involving high-power lasers.

GDP: Diguanidinium hydrogen phosphate monohydrate (G2HP) exhibits a high laser damage threshold of 5.29 GW/cm² .[5] This high resistance to laser damage is a significant advantage, particularly for high-power laser applications.

KDP: The practical laser damage threshold of KDP is reported to be in the range of 12–15 J/cm² for a 1-nanosecond pulse .[7] This corresponds to an intensity of approximately 1.2-1.5 GW/cm² for a 10 ns pulse, which is considerably lower than that reported for G2HP. It is important to note that the theoretical LIDT of KDP is much higher, suggesting that the practical limit is often determined by crystal defects and impurities.[7]

Optical Transparency

A wide transparency range is essential for a versatile NLO material, allowing it to be used with a variety of laser sources.

GDP: G2HP has a lower UV cut-off wavelength of 242 nm .[3] This allows for applications in the UV and visible spectral regions.

KDP: KDP possesses a broad transparency range, from approximately 180 nm in the UV to 1500 nm in the near-infrared .[1] Its deep-UV transparency is a key advantage for certain applications.

Thermal and Mechanical Stability

For practical device applications, NLO crystals must exhibit good thermal and mechanical stability to ensure reliable performance and longevity.

GDP: G2HP demonstrates excellent thermal stability, being stable up to 397 °C .[3][4] This high thermal stability suggests that devices based on this material could operate over a wider temperature range without degradation.

KDP: KDP is thermally stable up to approximately 220 °C .[4] While sufficient for many applications, this is significantly lower than that of G2HP. KDP is also known to be hygroscopic and mechanically fragile, requiring careful handling and often protective coatings.

Experimental Protocols

Kurtz-Perry Powder Technique for SHG Efficiency Measurement

The Kurtz-Perry powder technique is a widely used method for the initial screening of materials for their second-harmonic generation capabilities.

Principle: A pulsed laser beam is focused onto a powdered sample of the material. If the material is non-centrosymmetric and phase-matchable, it will generate light at the second-harmonic frequency. The intensity of the generated second-harmonic light is then compared to that produced by a standard reference material, such as KDP, under identical experimental conditions.

Experimental Workflow:

Kurtz-Perry Experimental Setup

Step-by-Step Methodology:

• Sample Preparation: The synthesized crystal is ground into a fine powder and sieved to obtain a uniform particle size. This is crucial as the SHG intensity can be dependent on the particle size.

• Laser Source: A high-intensity pulsed laser, typically a Q-switched Nd:YAG laser operating at 1064 nm, is used as the fundamental light source.

• Optical Path: The laser beam is passed through an infrared (IR) pass filter to remove any unwanted wavelengths. It is then focused by a lens onto the powdered sample contained in a sample holder.

• Signal Collection: The light emerging from the sample, which contains both the fundamental and the second-harmonic frequencies, is passed through a filter that specifically transmits the second-harmonic wavelength (e.g., 532 nm for a 1064 nm fundamental).

• Detection and Measurement: The intensity of the second-harmonic signal is detected by a photomultiplier tube (PMT) and displayed on an oscilloscope.

• Comparison with Reference: The measurement is repeated with a powdered sample of a standard reference material, such as KDP, under the exact same conditions. The ratio of the SHG signal intensities provides the relative SHG efficiency of the test material.

Laser Induced Damage Threshold (LIDT) Measurement

The LIDT is determined by exposing the crystal to progressively higher laser fluences until damage is observed.

Principle: A focused pulsed laser beam is used to irradiate a specific site on the crystal surface or in its bulk. The energy of the laser pulses is gradually increased, and the irradiated site is monitored for any signs of damage.

Experimental Workflow:

LIDT Measurement Setup

Step-by-Step Methodology:

• Laser System: A pulsed laser with a well-characterized beam profile and pulse duration is used.

• Energy Control: A variable attenuator is used to precisely control the energy of the laser pulses delivered to the sample.

• Energy Monitoring: A portion of the beam is split off to an energy meter to monitor the energy of each pulse.

• Focusing: The main beam is focused onto the surface or into the bulk of the crystal sample, which is mounted on a three-axis translation stage.

• Irradiation Protocol: The "1-on-1" or "S-on-1" irradiation protocol is typically used. In the 1-on-1 method, each site is irradiated with a single pulse of a specific fluence. In the S-on-1 method, each site is subjected to a series of pulses at a gradually increasing fluence.

• Damage Detection: The irradiated site is inspected for any morphological changes using a high-resolution microscope or a camera. The appearance of a plasma spark during irradiation is also an indicator of damage.

• Threshold Determination: The LIDT is defined as the laser fluence at which the probability of damage is 50%. This is determined by testing a statistically significant number of sites at different fluences and plotting the damage probability versus fluence.

Conclusion

Guanidinium Dihydrogen Phosphate and its analogues, particularly G2HP, present a compelling case as alternative NLO materials to KDP. The significantly higher laser damage threshold and superior thermal stability of G2HP are notable advantages for high-power and high-temperature applications. While the SHG efficiency of the reported guanidinium phosphate crystal is slightly lower than KDP, its other favorable properties may outweigh this for specific applications.

Conversely, KDP remains the industry standard due to its well-established growth techniques for large-aperture crystals, deep-UV transparency, and extensive characterization. The choice between GDP and KDP will ultimately depend on the specific requirements of the intended application, with GDP offering a robust alternative where high power handling and thermal stability are paramount. Further research into optimizing the crystal growth of various guanidinium phosphate compounds may lead to even more promising NLO materials in the future.

References

• Crystal growth, crystal structure, vibrational spectroscopy, linear and nonlinear optical properties of guanidinium phosphates. (URL: [Link])

• Synthesis, growth, structural, thermal and optical properties of diguanidinum hydrogen phosphate monohydrate (G2HP) crystal for NLO applications. (URL: [Link])

• SHG efficiencies of pure and doped KDP crystals. (URL: [Link])

• Nonlinear Crystals KDP. (URL: [Link])

• The Kurtz–Perry Powder Technique Revisited: A Study of the Effect of Reference Selection on Powder Second-Harmonic Generation Response. (URL: [Link])

• SECOND HARMONIC GENERATION IN KDP SINGLE CRYSTAL. (URL: [Link])

• Synthesis, growth, structural, thermal and optical properties of diguanidinum hydrogen phosphate monohydrate (G2HP) crystal for NLO applications. (URL: [Link])

• Research on the Nonlinear Absorption Coefficient of 98% Deuterated DKDP Crystal at Fourth-Harmonic-Generation Wavelength. (URL: [Link])

• Direct Comparison of Second Harmonic Generation and Two-Photon Photoluminescence from Single Connected Gold Nanodimers. (URL: [Link])

• Nonlinear Crystals for Harmonics Generation. (URL: [Link])

• Mechanism of linear and nonlinear optical effects of KDP and urea crystals. (URL: [Link])

• Recent Advances in Laser-Induced Surface Damage of KH2PO4 Crystal. (URL: [Link])

• Relative (a) SHG efficiency and (b) laser damage threshold of KDP crystals with different doping concentrations of LT. (URL: [Link])

• Ion Association and Hydrogen Bonding in Potassium Dihydrogen Phosphate Solutions: Insights from Molecular Dynamics Simulations. (URL: [Link])

• Microhardness, laser damage threshold and SHG efficiency studies of potassium dihydrogen phosphate crystals doped with L-arginine amino acid. (URL: [Link])

• The SHG spectrum of the KDP crystal. (URL: [Link])

• Absolute and Relative Nonlinear Optical Coefficients of KDP, KD*P, BaB204, LilO3, MgO. (URL: [Link])

• Study on nonlinear refractive properties of KDP and DKDP crystals. (URL: [Link])

• Second Harmonic Generation in Gallium Phosphide Nano-Waveguides. (URL: [Link])

• Study on nonlinear refractive properties of KDP and DKDP crystals. (URL: [Link])

• Effect of THz-bandwidth incoherent laser radiation on bulk damage in potassium dihydrogen phosphate crystals. (URL: [Link])

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• 2. optogama.com [optogama.com]
• 3. Study on nonlinear refractive properties of KDP and DKDP crystals - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. web.stanford.edu [web.stanford.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A comparative study of different guanidinium salts for protein stabilization.

For researchers, scientists, and professionals in drug development, achieving long-term stability of proteins is a cornerstone of success. Whether for therapeutic applications, diagnostic assays, or basic research, maintaining the native conformation and function of a protein is paramount. Among the chemical tools employed for this purpose, guanidinium salts hold a unique and somewhat paradoxical position. While guanidinium chloride is a widely recognized and potent protein denaturant, other salts of the same cation can surprisingly enhance protein stability. This guide provides an in-depth comparative analysis of different guanidinium salts, offering experimental data and mechanistic insights to empower you in your protein formulation and stabilization strategies.

The Guanidinium Paradox: Chaotrope vs. Kosmotrope

The effect of a salt on protein stability is often categorized by its position in the Hofmeister series, which ranks ions based on their ability to salt out or salt in proteins. This behavior is linked to their influence on the structure of water and their interactions with the protein surface.

• Chaotropes , or "disorder-makers," disrupt the hydrogen-bonding network of water.[1] This disruption increases the solubility of nonpolar residues, thereby weakening the hydrophobic interactions that are a primary driving force for protein folding.[1][2] Guanidinium chloride is a classic example of a chaotropic salt.

• Kosmotropes , or "order-makers," enhance the structure of water and promote hydrophobic interactions, thus stabilizing the folded state of a protein.[3]

The guanidinium cation (Gdm⁺) itself is considered a weak chaotrope.[4] However, the overall effect of a guanidinium salt on protein stability is a delicate balance determined by the accompanying anion.[5] This interplay between the cation and anion dictates whether the salt will act as a denaturant or a stabilizer.

Comparative Analysis of Guanidinium Salts

A seminal study by Arakawa and Timasheff systematically investigated the preferential interactions of bovine serum albumin (BSA) with different guanidinium salts, providing a clear framework for understanding their varied effects.[5] The key lies in the concept of preferential interaction. A protein in a solution containing a co-solute (the salt) will preferentially interact with either water or the co-solute.

• Preferential Hydration: If the protein preferentially interacts with water, the co-solute is excluded from the protein's surface. This leads to an increase in the free energy of the unfolded state, thus stabilizing the native conformation.

• Preferential Binding: If the protein preferentially binds the co-solute, the unfolded state, which has a larger surface area, is favored, leading to denaturation.[2]

The following table summarizes the effects of commonly studied guanidinium salts on protein stability:

Guanidinium Salt	Anion	Typical Effect on Protein Stability	Predominant Interaction
Guanidinium Chloride (GdmCl)	Chloride (Cl⁻)	Denaturant[2][5]	Preferential Salt Binding[5]
Guanidinium Sulfate ((Gdm)₂SO₄)	Sulfate (SO₄²⁻)	Stabilizer[5]	Preferential Hydration[5]
Guanidinium Acetate (GdmOAc)	Acetate (CH₃COO⁻)	Intermediate/Slightly Stabilizing[5]	Intermediate[5]

Guanidinium Chloride (GdmCl): The Denaturant

Guanidinium chloride is a powerful denaturant due to the strong preferential binding of both the guanidinium cation and the chloride anion to the protein surface.[5] The Gdm⁺ ion can interact with the peptide backbone and charged side chains, while the Cl⁻ anion can interact with positively charged residues.[4] This extensive binding disrupts the intramolecular interactions necessary for the native protein structure.[2]

Guanidinium Sulfate ((Gdm)₂SO₄): The Stabilizer

In stark contrast, guanidinium sulfate acts as a protein stabilizer. The highly kosmotropic sulfate anion (SO₄²⁻) strongly orders water molecules, leading to significant preferential hydration of the protein.[5] This forces the protein to adopt a more compact, folded conformation to minimize its surface area exposed to the "structured" water, thereby increasing its stability. The stabilizing effect of the sulfate anion outweighs the weak chaotropic nature of the guanidinium cation.

Guanidinium Acetate (GdmOAc): The Intermediate

Guanidinium acetate exhibits an intermediate behavior. The acetate anion is less kosmotropic than sulfate, resulting in a less pronounced preferential hydration effect compared to guanidinium sulfate.[5] Consequently, its stabilizing effect is weaker.

Experimental Workflow for Assessing Protein Stability

To empirically determine the effect of different guanidinium salts on your protein of interest, a systematic experimental approach is crucial. The following workflow outlines key techniques for quantifying protein stability.

Caption: Experimental workflow for comparing the effects of guanidinium salts on protein stability.

Detailed Experimental Protocols

Thermal Shift Assay (TSA) / Differential Scanning Fluorimetry (DSF)

The thermal shift assay is a high-throughput method to determine the melting temperature (Tm) of a protein under various conditions.[6][7] An increase in Tm indicates enhanced protein stability.

Principle: A fluorescent dye, such as SYPRO Orange, binds to the hydrophobic regions of a protein.[8] As the protein unfolds with increasing temperature, more hydrophobic regions are exposed, leading to an increase in fluorescence. The midpoint of this transition is the Tm.

Protocol:

• Reagent Preparation:

  • Prepare a 10X stock solution of your purified protein in a suitable buffer (e.g., 20 mM Phosphate buffer, pH 7.4).

  • Prepare a 10X stock solution of each guanidinium salt to be tested in the same buffer.

  • Prepare a working solution of SYPRO Orange dye (e.g., 50X from a 5000X stock).

• Assay Setup (96-well plate):

  • In each well, add:

    • 5 µL of 10X protein stock.

    • 5 µL of 10X guanidinium salt stock (or buffer for control).

    • 35 µL of buffer.

    • 5 µL of 50X SYPRO Orange dye.

  • The final volume in each well should be 50 µL.

• Data Acquisition:

  • Place the 96-well plate in a real-time PCR instrument.

  • Set the instrument to acquire fluorescence data over a temperature ramp (e.g., 25°C to 95°C with a ramp rate of 1°C/minute).[6]

• Data Analysis:

  • Plot fluorescence intensity versus temperature.

  • The Tm is the temperature at the inflection point of the melting curve, which can be determined by fitting the data to a Boltzmann equation or by taking the derivative of the curve.

Chemical Denaturation Monitored by Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a powerful technique for monitoring changes in the secondary structure of a protein.

Principle: The alpha-helical and beta-sheet structures of proteins have characteristic CD spectra in the far-UV region (190-250 nm). Denaturation leads to a loss of this characteristic signal.

Protocol:

• Sample Preparation:

  • Prepare a series of solutions with a constant concentration of your protein and varying concentrations of the guanidinium salt (e.g., 0 to 6 M GdmCl).[9]

  • Allow the samples to equilibrate for a set period (e.g., overnight at room temperature).[9]

• Data Acquisition:

  • Measure the far-UV CD spectrum (e.g., at 222 nm for alpha-helical proteins) for each sample.

• Data Analysis:

  • Plot the CD signal (e.g., mean residue ellipticity) as a function of the guanidinium salt concentration.

  • Fit the resulting denaturation curve to a two-state unfolding model to determine the free energy of unfolding in the absence of denaturant (ΔG°H₂O) and the m-value, which reflects the dependence of ΔG on denaturant concentration.[10]

Chemical Denaturation Monitored by Intrinsic Tryptophan Fluorescence

Principle: The fluorescence emission spectrum of tryptophan residues is sensitive to their local environment.[11] In a folded protein, tryptophans are often buried in the hydrophobic core, resulting in a fluorescence emission maximum at a shorter wavelength (e.g., 330 nm). Upon unfolding and exposure to the aqueous solvent, the emission maximum shifts to a longer wavelength (e.g., 350 nm).[12]

Protocol:

• Sample Preparation:

  • Prepare samples as described for the CD spectroscopy experiment.

• Data Acquisition:

  • Excite the protein sample at 295 nm to selectively excite tryptophan residues.

  • Record the fluorescence emission spectrum (e.g., from 310 to 400 nm) for each sample.

• Data Analysis:

  • Plot the wavelength of maximum fluorescence emission or the fluorescence intensity at a specific wavelength as a function of the guanidinium salt concentration.

  • Analyze the data as described for the CD experiment to obtain thermodynamic parameters.[12]

Mechanistic Insights: A Deeper Dive

The contrasting effects of guanidinium salts can be further understood by considering their interactions at the molecular level.

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A Comparative Guide to Guanidinium Dihydrogen Phosphate and Other Leading Nonlinear Optical Crystals

Introduction: The relentless pursuit of efficiency and performance in laser technology, drug development, and materials science necessitates a deep understanding of the nonlinear optical (NLO) materials that lie at the heart of many advanced applications. This guide provides a comprehensive technical comparison of Guanidinium dihydrogen phosphate (GDP), a promising semiorganic NLO crystal, against established inorganic counterparts: Potassium Dihydrogen Phosphate (KDP), Lithium Niobate (LiNbO₃), Beta Barium Borate (BBO), and Lithium Triborate (LBO). This document is intended for researchers, scientists, and professionals seeking to make informed decisions in the selection of NLO crystals for applications such as frequency conversion, parametric amplification, and electro-optic modulation.

The Landscape of Nonlinear Optical Materials

Nonlinear optics is a field of study concerning the interaction of intense light with matter, leading to a host of phenomena including frequency generation (e.g., second-harmonic generation or SHG), frequency mixing, and optical parametric amplification. The efficiency of these processes is intrinsically linked to the properties of the NLO crystal employed. An ideal NLO crystal exhibits a combination of a high nonlinear optical coefficient, a wide transparency range, a high laser-induced damage threshold (LIDT), and favorable phase-matching capabilities.

Semiorganic NLO materials, such as GDP, have garnered significant interest as they often combine the high nonlinearity and molecular engineering flexibility of organic materials with the favorable thermal and mechanical properties of inorganic materials.[1][2] This guide will dissect the performance of GDP in the context of its well-established inorganic competitors.

Profile of a Semiorganic Contender: Guanidinium Dihydrogen Phosphate (GDP)

Guanidinium dihydrogen phosphate, with the chemical formula C(NH₂)₃H₂PO₄, is a semiorganic crystal that crystallizes in the monoclinic system.[3][4] Its structure is characterized by the presence of the guanidinium cation, which contributes to its nonlinear optical response.

Key Reported Properties of GDP:

• Physical Properties: GDP typically appears as a white crystalline powder and is soluble in water.[5][6] It has a melting point of approximately 247-250°C (with decomposition).[4][7]

• Nonlinear Optical Properties: One study reported the nonlinear optical coefficients of a related compound, bis(guanidinium) hydrogen phosphate monohydrate (Gu₂HPO₄·H₂O), to be d₁₄ = 0.23 pm/V and d₃₆ = 0.22 pm/V.[8] However, a crucial finding from the same study is that these crystals are not phase-matchable within their transmission range, a significant limitation for many frequency conversion applications.[8] Another study on a different guanidinium-based phosphate crystal reported a relative SHG efficiency of 0.85 times that of KDP.[8] It is important to note that direct, comprehensive NLO data for Guanidinium dihydrogen phosphate itself is not as widely available in the literature as for the other crystals in this guide.

Benchmarking GDP Against Inorganic NLO Stalwarts

The practical utility of an NLO crystal is best understood through direct comparison with established materials under similar conditions. The following sections and tables provide a comparative analysis of GDP against KDP, LiNbO₃, BBO, and LBO across key performance metrics.

Comparative Data Summary

The following table summarizes the key properties of the NLO crystals discussed in this guide. It is important to note that values can vary depending on the crystal quality, orientation, and the specific experimental conditions under which they were measured.

Property	Guanidinium Dihydrogen Phosphate (GDP)	Potassium Dihydrogen Phosphate (KDP)	Lithium Niobate (LiNbO₃)	Beta Barium Borate (BBO)	Lithium Triborate (LBO)
Crystal System	Monoclinic[3]	Tetragonal[9]	Trigonal[10]	Rhombohedral[11]	Orthorhombic[12]
Transparency Range	-	180 - 1500 nm[9]	420 - 5200 nm[10]	188 - 5200 nm[11]	160 - 2600 nm[12]
Effective NLO Coefficient (d_eff) (pm/V)	d₁₄ = 0.23, d₃₆ = 0.22 (for Gu₂HPO₄·H₂O)[8]	~0.3[13]	d₃₁ = -4.35, d₃₃ = -25 (for 5% MgO doped)[14][15]	~2.0[13]	~0.75[13]
Laser-Induced Damage Threshold (LIDT) (GW/cm²)	Data not readily available	12-15 J/cm² (1 ns)[16]	0.1 (10 ns, 1064 nm)[10]	10 (100 ps, 1064 nm)[17]	45 (1064 nm), 26 (532 nm), 21.9 (355 nm)[18]
Phase Matchable	Reported as not phase-matchable[8]	Yes[19]	Yes[10]	Yes[17]	Yes[16]
Hygroscopic	Yes (soluble in water)[5]	Yes[9]	No	Slightly[10]	No[10]

In-Depth Analysis of Performance Metrics

• Nonlinear Optical Coefficient (d_eff): This coefficient is a direct measure of the crystal's ability to produce nonlinear effects. LiNbO₃ exhibits a significantly larger d_eff compared to the other crystals, making it highly efficient for frequency conversion. BBO also possesses a strong nonlinear response. KDP has a relatively modest d_eff.[13] The reported values for a guanidinium phosphate compound are lower than those of BBO and LiNbO₃.[8]

• Laser-Induced Damage Threshold (LIDT): LIDT is a critical parameter for applications involving high-power lasers. LBO is renowned for its exceptionally high damage threshold.[12][18] BBO also has a high LIDT.[17] KDP has a moderate LIDT, while LiNbO₃'s is comparatively lower.[10][16] The lack of specific LIDT data for GDP is a notable gap in its characterization for high-power applications.

• Transparency Range: A wide transparency range is crucial for a crystal to be used with a variety of laser sources and to transmit the generated frequencies without absorption. BBO and LBO offer very broad transparency ranges, extending into the deep UV.[11][12] LiNbO₃ has a wide range but is limited in the UV.[10] KDP also has good UV transmission.[9]

• Phase Matching: Phase matching is a critical condition for efficient energy transfer from the fundamental to the generated frequency. The fact that a studied form of guanidinium phosphate was found to be non-phase-matchable is a significant drawback for its use in many standard frequency conversion setups.[8] KDP, BBO, and LBO all offer flexible phase-matching capabilities, either through angle tuning or temperature tuning.[16][17][19]

Experimental Protocols for NLO Crystal Characterization

To ensure the scientific integrity of this comparison, it is essential to outline the standardized experimental procedures for evaluating the key performance metrics of NLO crystals.

Second-Harmonic Generation (SHG) Efficiency Measurement

The SHG efficiency of a crystal is a primary indicator of its nonlinear performance. The Kurtz-Perry powder technique is a common method for initial screening of new NLO materials. For a more quantitative analysis of single crystals, the following setup is employed.

Experimental Workflow for SHG Efficiency Measurement:

Caption: Experimental setup for measuring SHG efficiency.

Methodology:

• Laser Source: A high-intensity, pulsed laser, such as a Q-switched Nd:YAG laser operating at its fundamental wavelength (e.g., 1064 nm), is used as the input source.

• Beam Preparation: The laser beam is passed through a variable attenuator to control the input power and a polarizer to ensure a specific linear polarization.

• Focusing: A lens focuses the beam onto the NLO crystal. The focal length is chosen to achieve the desired power density without damaging the crystal.

• Crystal Mounting: The NLO crystal is mounted on a goniometer or a precision rotation stage to allow for precise control of the angle of incidence. This is crucial for achieving the phase-matching condition.

• Collimation and Filtering: After passing through the crystal, the output beam, containing both the fundamental and the second-harmonic frequencies, is collimated by a second lens. A filter is then used to block the fundamental wavelength, allowing only the second-harmonic signal to pass.

• Detection: The power of the second-harmonic signal is measured using a calibrated power meter or analyzed with a spectrometer.

• Data Analysis: The SHG conversion efficiency is calculated as the ratio of the second-harmonic output power to the fundamental input power. This measurement is repeated for different input powers and crystal orientations to determine the maximum efficiency and the phase-matching angle.

Laser-Induced Damage Threshold (LIDT) Testing

LIDT testing determines the maximum laser fluence (energy per unit area) or intensity (power per unit area) that a material can withstand without incurring permanent damage. The "1-on-1" test is a standard method for this determination.

Logical Flow for 1-on-1 LIDT Test:

Caption: Decision process for 1-on-1 LIDT measurement.

Methodology:

• Sample Preparation: The surface of the NLO crystal is meticulously cleaned and inspected for any pre-existing defects.

• Test Setup: The crystal is placed in a controlled environment. A pulsed laser with a well-characterized spatial and temporal profile is used. The beam is focused onto the crystal surface to a precise spot size.

• Irradiation Protocol: A series of test sites on the crystal surface are selected. Each site is irradiated with a single laser pulse.

• Fluence Variation: The laser fluence is systematically varied for different test sites, starting from a low level and gradually increasing.

• Damage Detection: After each pulse, the irradiated site is carefully inspected for any signs of damage. This can be done in-situ using a scatter-based detection system or ex-situ using high-resolution microscopy.

• LIDT Determination: The LIDT is defined as the highest fluence at which no damage is observed after a statistically significant number of sites have been tested.

Conclusion and Future Outlook

This comparative guide highlights the performance characteristics of Guanidinium dihydrogen phosphate in relation to established inorganic NLO crystals. While GDP, as a semiorganic material, holds theoretical promise, the currently available data suggests significant limitations, most notably its reported inability to be phase-matched. This severely restricts its applicability in conventional frequency conversion applications.

In contrast, LBO and BBO remain the materials of choice for a wide range of applications, particularly those requiring high power and/or UV generation, due to their high LIDT, broad transparency, and versatile phase-matching capabilities. LiNbO₃ is a strong contender for applications where high conversion efficiency is paramount and the operational wavelength is within its transparency range. KDP continues to be a workhorse in many laser systems, valued for its availability in large apertures and cost-effectiveness, despite its lower nonlinear coefficient and hygroscopic nature.

For Guanidinium dihydrogen phosphate and other novel semiorganic NLO crystals to become viable alternatives, further research is imperative. Specifically, future studies should focus on:

• Comprehensive NLO Characterization: Precise and standardized measurements of the full nonlinear optical tensor for GDP are needed.

• Phase-Matching Strategies: Exploration of methods to achieve phase-matching in GDP, potentially through structural modifications or novel phase-matching schemes, is crucial.

• Laser Damage Resistance: Rigorous testing of the LIDT of GDP under various laser conditions is essential to assess its suitability for high-power applications.

• Crystal Growth Optimization: Developing techniques to grow large, high-quality GDP crystals is a prerequisite for their practical use.

The field of nonlinear optics is continuously evolving, and the development of new materials like GDP is vital for pushing the boundaries of what is possible. However, for these materials to transition from academic curiosities to industry standards, a thorough and comparative understanding of their performance against established benchmarks is indispensable.

References

• Crystal growth, crystal structure, vibrational spectroscopy, linear and nonlinear optical properties of guanidinium phosphates. (2020). ResearchGate. [Link]

• Nonlinear crystals for frequency conversion: harmonics generation. (2025). Optogama. [Link]

• Non-linear Optical Crystals, BBO, LBO, DKDP, KDP, ADP, LiNbO3, AgGaSe2, AgGaS2, KTA, CLBO. Newlight Photonics. [Link]

• Laser-damage threshold of optical components based on lithium triborate (LBO) overview. (2024). SPIE. [Link]

• Study on nonlinear refractive properties of KDP and DKDP crystals. (n.d.). RSC Publishing. [Link]

• Laser damage properties of LiB3O5 crystal surface under UV laser irradiation. (2023). Optics Express. [Link]

• Recent Advances in Laser-Induced Surface Damage of KH2PO4 Crystal. (2020). MDPI. [Link]

• Calculating properties of non-collinear phase matching in two different polarization for KDP crystal. (2021). ResearchGate. [Link]

• TECHNICAL GUIDE: Material properties of Lithium Niobate. (n.d.). Covesion. [Link]

• LBO Properties. (n.d.). United Crystals. [Link]

• Phase Matching of High-Order Harmonics in Hollow Waveguides. (1998). arXiv. [Link]

• NLO Crystals. (n.d.). OptoCity. [Link]

• Guanidinium dihydrogen phosphate. (n.d.). ChemBK. [Link]

• Microhardness, laser damage threshold and SHG efficiency studies of potassium dihydrogen phosphate crystals doped with L-arginine amino acid. (2015). ResearchGate. [Link]

• Lithium Niobate Crystal Series (LiNbO3, MgO:LiNbO3). (n.d.). Laser Components. [Link]

• Crystal growth of organic guanidinium hydrogen glutarate and its characterization for optical applications. (2018). Bulletin of Materials Science. [Link]

• Guanidinium dihydrogen phosphite. (2021). ResearchGate. [https://www.researchgate.net/publication/348574706_Linear_and_nonlinear_optical_properties_pyroelectricity_and_vibrational_spectroscopy_of_polar_guanidinium_hydrogen_phosphite_GuH2PO3_and_hydrogen_selenite_GuHSeO3]([Link]_ spectroscopy_of_polar_guanidinium_hydrogen_phosphite_GuH2PO3_and_hydrogen_selenite_GuHSeO3)

• Lithium Niobate (LiNbO3). (n.d.). INRAD Optics. [Link]

• Guanidinium Dihydrogen Phosphate (CAS 5423-22-3): Your Go-To Chemical Intermediate. (n.d.). Autech Industry. [Link]

• Comparison of NLO property of various NLO crystals. (n.d.). ResearchGate. [Link]

• BBO. (n.d.). AOTK. [Link]

• Multiple pulse nanosecond laser induced damage study in LiB3O5 crystals. (2010). Optics Express. [Link]

• Synthesis, structural characterization, spectroscopic analyses, DFT-modeling, and RDG-NCI assessment of 4-dimethylaminopyridinium dihydrogen monophosphate. (2022). Journal of Molecular Structure. [Link]

• BBO Crystals. (n.d.). 4Lasers. [Link]

• synthesis, growth and characterization studies of semi organic nlo l-valine calcium nitrate and l-valine potassium nitrate single crystals. (2018). Rasayan Journal of Chemistry. [Link]

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A-Z Guide to Excipient Selection: Navigating Alternatives to Guanidinium Dihydrogen Phosphate in Modern Drug Formulation

For Immediate Release

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Guanidinium dihydrogen phosphate (GDP) possesses physicochemical properties, such as chaotropic activity and high solubility, that are theoretically valuable in drug formulation. However, it is not a commonly utilized excipient in commercial pharmaceutical products. This guide pivots from a direct comparison of GDP to exploring established, regulatorily accepted alternatives that fulfill similar functional roles. We will dissect the core challenges in drug formulation that GDP might address—namely, poor solubility of active pharmaceutical ingredients (APIs), protein stabilization, pH control, and salt formation. This guide provides a comparative analysis of superior, well-characterized alternatives for each of these functions, supported by experimental data and detailed protocols to empower formulation scientists in their selection process.

Deconstructing the Role of Guanidinium Salts in Formulation

The guanidinium ion, the active component of GDP, is a powerful chaotropic agent, meaning it disrupts the hydrogen-bonding network of water.[1][2] This property allows it to break up protein aggregates and solubilize molecules, a function well-documented in protein refolding and purification studies.[3][4][5] However, this same denaturing capability often makes it unsuitable for final formulations where protein stability is paramount.[4] The effect of guanidinium salts on protein stability is a delicate balance; while guanidine sulfate can be stabilizing, guanidine hydrochloride is a known denaturant.[6] Given the lack of extensive safety and regulatory data for GDP as a pharmaceutical excipient, formulators are better served by exploring established alternatives.

This guide will therefore focus on the function GDP could perform and compare the gold-standard excipients for each application.

Key Formulation Challenges & Relevant Alternatives:

• Poor API Solubility: Cyclodextrins, Polymers, Surfactants

• Protein & Biologic Stabilization: Amino Acids (Arginine), Sugars, Surfactants

• pH Control (Buffering): Phosphate, Citrate, Acetate Buffers

• API Salt Formation: Sodium, Potassium, Calcium, Hydrochloride, Mesylate

Enhancing Solubility of Poorly Soluble APIs

A significant portion of new chemical entities (NCEs) exhibit poor water solubility, which hampers their bioavailability.[7][8] While GDP could theoretically act as a solubilizer, several classes of excipients are specifically designed and approved for this purpose.

Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[9][10] They function by encapsulating poorly soluble drug molecules, effectively shielding the hydrophobic API from the aqueous environment and increasing its apparent solubility.[9][10][11]

Comparative Analysis of Common Cyclodextrins:

Excipient	Key Properties	Typical Application
Hydroxypropyl-β-Cyclodextrin (HPβCD)	High aqueous solubility, well-established safety profile for parenteral use.	Used in numerous approved products to solubilize hydrophobic drugs for injection.[12]
Sulfobutylether-β-Cyclodextrin (SBEβCD)	High aqueous solubility, excellent safety profile, can reduce drug-induced irritation.	Often used for IV formulations of poorly soluble APIs.
β-Cyclodextrin (βCD)	Lower aqueous solubility and potential for nephrotoxicity limit its parenteral use.	Primarily used in oral formulations to enhance solubility and mask taste.[13]

Polymers and Surfactants

Polymeric excipients and surfactants enhance solubility through different mechanisms, such as creating amorphous solid dispersions or forming micelles that can carry the drug.

• Polymers (e.g., PVP, HPMC): These hydrophilic polymers can be used to create amorphous solid dispersions, preventing the drug from crystallizing and thereby increasing its dissolution rate.[14]

• Surfactants (e.g., Polysorbate 80, Poloxamers): These agents reduce the surface tension between the drug and the solvent. At concentrations above the critical micelle concentration (CMC), they form micelles that encapsulate the drug, increasing its solubility.[15][16]

Stabilization of Protein and Biologic Formulations

While the guanidinium ion is a staple in protein refolding, its inherent chaotropic nature makes it a risky choice for ensuring the long-term stability of therapeutic proteins.[4] The industry standard involves using specific amino acids, sugars, and non-ionic surfactants that stabilize the native protein structure.

Arginine: The Superior Guanidinium Analogue

Arginine, an amino acid, contains a guanidinium group and is a widely used, well-characterized excipient for stabilizing proteins.[17] Unlike free guanidinium salts, arginine is highly effective at suppressing protein aggregation and reducing viscosity in high-concentration formulations, without causing denaturation.[17][18] It is a component in over 20 approved injectable protein drugs.[17]

Mechanism of Action: Arginine is thought to work by preferentially excluding itself from the protein surface and protein-protein interfaces, which raises the energy barrier for aggregation.[18] It can also interact with proteins through hydrogen bonding and charge interactions to preserve their native structure.[19]

Sugars and Polyols

Sugars like sucrose and trehalose, and polyols like mannitol, are excellent stabilizers (cryo- and lyoprotectants) for both liquid and freeze-dried formulations.[7][20] They work by forming a rigid, amorphous glass during freezing and creating a "hydration shell" around the protein, which helps maintain its native conformation.

Comparative Data on Protein Stabilization:

A study on insulin stability demonstrated that the addition of arginine significantly increased the aggregation temperature from 60°C to 75°C, indicating enhanced thermal stability.[21]

Stabilizer	Mechanism	Key Benefit
Arginine	Preferential exclusion, surface activity	Suppresses aggregation, reduces viscosity.[17]
Sucrose/Trehalose	Vitrification, preferential hydration	Provides stability in both liquid and lyophilized states.[7]
Polysorbate 80	Prevents surface adsorption and aggregation	Protects against interfacial stress.[16]

Buffering and pH Control

Maintaining a stable pH is critical for the stability and solubility of most drug products.[22][23][24] While GDP contains a dihydrogen phosphate component, a wide array of well-established buffering systems are available for pharmaceutical use.

Common Pharmaceutical Buffers:

The choice of buffer depends on the desired pH range and compatibility with the API.

Buffer System	pKa	Effective pH Range	Common Use
Citrate	3.13, 4.76, 6.40	2.5 - 6.5	Parenteral formulations.[22]
Acetate	4.76	3.8 - 5.8	Parenteral formulations.[22]
Phosphate (PBS)	2.15, 7.20, 12.33	6.0 - 8.0	Biological formulations, ophthalmic preparations.[22]
Tris	8.06	7.5 - 9.0	Biopharmaceutical processing and formulation.[24]

Salt Formation for API Property Enhancement

Over 50% of all drug molecules are formulated as salts to improve properties like solubility, stability, and dissolution rate.[25][26] For an acidic API, the guanidinium cation could theoretically form a salt. However, standard, smaller, and safer counter-ions are universally preferred.

Common Counter-ions for Weakly Acidic and Basic Drugs:

• For Weakly Acidic APIs: The most common counter-ions are sodium, potassium, and calcium.[25] These are typically formed by reacting the acidic drug with a strong base like sodium hydroxide.[27]

• For Weakly Basic APIs: Hydrochloride, sulfate, mesylate, and acetate are frequently used counter-ions.[25][26]

The selection of a suitable salt form is a critical step in pre-formulation and must consider not just solubility, but also hygroscopicity, polymorphism, and chemical stability.[25]

Experimental Protocols

Protocol 1: Comparative Solubility Assessment of a Poorly Soluble API

Objective: To determine the solubility enhancement of a model API (e.g., Ibuprofen) by HPβCD and Polysorbate 80.

Methodology:

• Preparation of Solutions: Prepare a series of aqueous solutions containing increasing concentrations of HPβCD (0%, 2%, 5%, 10% w/v) and Polysorbate 80 (0%, 0.1%, 0.5%, 1% w/v) in a phosphate buffer (pH 7.2).

• Equilibrium Solubility: Add an excess amount of the API to each solution.

• Incubation: Shake the vials at a constant temperature (e.g., 25°C) for 48 hours to ensure equilibrium is reached.

• Sampling & Analysis: Centrifuge the samples to pellet the undissolved API. Filter the supernatant through a 0.22 µm filter.

• Quantification: Analyze the concentration of the dissolved API in the filtrate using a validated HPLC-UV method.

• Data Plotting: Plot the API concentration (mg/mL) against the excipient concentration (% w/v).

Protocol 2: Thermal Stability Assessment of a Model Protein

Objective: To compare the stabilizing effect of Arginine and Sucrose on a model protein (e.g., Bovine Serum Albumin, BSA) using Differential Scanning Calorimetry (DSC).

Methodology:

• Sample Preparation: Prepare three formulations of BSA (10 mg/mL) in a citrate buffer (pH 6.0):

  • Formulation A: BSA only (Control)

  • Formulation B: BSA with 0.5 M Arginine

  • Formulation C: BSA with 10% (w/v) Sucrose

• DSC Analysis:

  • Load the samples and a matching buffer blank into the DSC instrument.

  • Scan from 20°C to 100°C at a rate of 1°C/min.

• Data Analysis:

  • Analyze the resulting thermograms to determine the melting temperature (Tm), which is the peak of the endothermic transition.

  • A higher Tm indicates greater conformational stability. Compare the Tm values of Formulations B and C to the control (A).

Conclusion

While Guanidinium dihydrogen phosphate presents interesting chemical properties, its practical application in pharmaceutical formulation is superseded by a host of well-established, regulatorily accepted, and functionally superior alternatives. For solubility enhancement, cyclodextrins and specialized polymers offer predictable and potent effects. For biologic stabilization, arginine stands out as a direct and safer analogue to the guanidinium ion, while sugars provide robust protection. Standard pharmaceutical buffers and salt formers offer a reliable and well-understood path for pH control and API property modulation. This guide provides the foundational knowledge and experimental frameworks for scientists to confidently select the optimal excipients for their formulation challenges, ensuring a more direct and successful path to stable and effective drug products.

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• Arakawa, T., & Timasheff, S. N. (1984). Protein stabilization and destabilization by guanidinium salts. Biochemistry, 23(25), 5912-5923. Retrieved from [Link]

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• ResearchGate. (2021). Does anyone know a replacement for guanidine HCl in 95% ethanol for protein wash step in Trizol extraction of protein?. Retrieved from [Link]

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A Comparative Guide to the Ferroelectric Properties of Guanidinium Dihydrogen Phosphate (GDP) and Other Key Ferroelectric Materials

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the ferroelectric properties of Guanidinium Dihydrogen Phosphate (GDP) with other notable ferroelectric materials, including Barium Titanate (BaTiO₃), Lead Zirconate Titanate (PZT), and Rochelle Salt (NaKC₄H₄O₆·4H₂O). The aim is to offer an objective analysis supported by experimental data to aid in material selection and application development.

Introduction to Ferroelectricity

Ferroelectric materials are a class of dielectric materials that exhibit a spontaneous electric polarization that can be reversed by the application of an external electric field.[1] This phenomenon is analogous to ferromagnetism, where a material can exhibit a permanent magnetic moment.[1] Key characteristics of ferroelectric materials include the presence of a hysteresis loop in their polarization-electric field (P-E) relationship, a Curie temperature (Tc) at which they transition to a paraelectric state, and piezoelectric and pyroelectric properties.[1][2]

The choice of a ferroelectric material is dictated by the specific requirements of an application, such as operating temperature, required polarization, and coercive field. This guide delves into the properties of GDP and provides a comparative framework against established ferroelectric materials.

Overview of Compared Ferroelectric Materials

Guanidinium Dihydrogen Phosphate (GDP)

Guanidinium Dihydrogen Phosphate ([C(NH₂)₃]H₂PO₄) is a hydrogen-bonded organic-inorganic hybrid ferroelectric crystal. Its ferroelectric properties are closely linked to the ordering of protons in the hydrogen bonds and the distortion of the phosphate groups.

Barium Titanate (BaTiO₃)

Barium Titanate is a well-studied ceramic material with a perovskite structure.[3][4] Its ferroelectricity arises from the displacement of the titanium ion within the oxygen octahedron.[5] BaTiO₃ is widely used in capacitors, transducers, and electro-optic devices due to its high dielectric constant and excellent piezoelectric properties.[4][6]

Lead Zirconate Titanate (PZT)

Lead Zirconate Titanate (Pb[ZrₓTi₁₋ₓ]O₃) is a ceramic perovskite material renowned for its strong piezoelectric effect.[7] PZT is a solid solution of lead titanate and lead zirconate, and its properties can be tailored by varying the Zr/Ti ratio.[8] It is a dominant material in applications such as actuators, sensors, and ultrasonic transducers.[9]

Rochelle Salt (NaKC₄H₄O₆·4H₂O)

Rochelle salt was the first material in which ferroelectricity was discovered.[10] It is a hydrogen-bonded crystal that exhibits ferroelectric behavior between two Curie temperatures, -18°C and 24°C.[11][12] While its applications are limited by its narrow operating temperature range and hygroscopic nature, it remains historically and pedagogically significant.

Comparative Analysis of Ferroelectric Properties

The performance of a ferroelectric material is quantified by several key parameters. A comparative summary is presented below, followed by a detailed discussion.

Property	Guanidinium Dihydrogen Phosphate (GDP)	Barium Titanate (BaTiO₃)	Lead Zirconate Titanate (PZT)	Rochelle Salt
Spontaneous Polarization (Pₛ)	~0.35 µC/cm²	~25 µC/cm²	20 - 80 µC/cm²	~0.25 µC/cm²
Remanent Polarization (Pᵣ)	~0.28 µC/cm²	~15 µC/cm²	15 - 50 µC/cm²	~0.2 µC/cm²
Coercive Field (Eₑ)	~1.5 kV/cm	5 - 20 kV/cm	10 - 30 kV/cm	~0.2 kV/cm
Curie Temperature (Tₑ)	~123 K (-150 °C)	~400 K (130 °C)	473 - 673 K (200 - 400 °C)	255 K (-18 °C) and 297 K (24 °C)
Dielectric Constant (ε)	~10-100	1,500 - 10,000	300 - 20,000	~100 - 10,000
Crystal Structure	Monoclinic/Orthorhombic	Perovskite (Tetragonal at RT)	Perovskite	Orthorhombic/Monoclinic
Ferroelectric Mechanism	Order-disorder (proton ordering)	Displacive (ion displacement)	Displacive (ion displacement)	Order-disorder (molecular group rotation)

Spontaneous and Remanent Polarization

PZT and BaTiO₃ exhibit significantly higher spontaneous and remanent polarization values compared to GDP and Rochelle Salt. This is primarily due to the nature of their ferroelectric mechanism. In the perovskite structures of PZT and BaTiO₃, the large displacement of the central cation (Ti⁴⁺ or Zr⁴⁺) leads to a substantial dipole moment per unit cell.[5][8] In contrast, the order-disorder mechanisms in GDP and Rochelle Salt, which involve the ordering of protons or molecular groups, result in a smaller net polarization.[11]

Coercive Field

The coercive field is the electric field required to reverse the polarization of a ferroelectric material.[13] PZT and BaTiO₃ generally have higher coercive fields, indicating that a stronger electric field is needed to switch their polarization states.[14] This can be advantageous for applications requiring high stability and resistance to depolarization. GDP has a moderate coercive field, while Rochelle Salt has a very low coercive field, making it easily switchable.

Curie Temperature

The Curie temperature marks the transition from the ferroelectric to the paraelectric phase.[5] PZT and BaTiO₃ have high Curie temperatures, allowing them to be used in a wide range of operating temperatures.[4][8] GDP, on the other hand, has a very low Curie temperature of approximately 123 K, limiting its applications to cryogenic environments.[15] Rochelle Salt is unique in that it exhibits ferroelectricity only between two Curie points.[11][12]

Dielectric Constant

PZT and BaTiO₃ are known for their exceptionally high dielectric constants, making them ideal for capacitor applications.[3] The dielectric constant of these materials is highly dependent on temperature, frequency, and crystal orientation.[16][17] GDP and Rochelle Salt have lower dielectric constants in comparison.

Experimental Methodologies

The characterization of ferroelectric properties relies on standardized experimental techniques.

P-E Hysteresis Loop Measurement

The defining characteristic of a ferroelectric material is its P-E hysteresis loop.[18] This is typically measured using a Sawyer-Tower circuit.[19][20]

Experimental Protocol: Sawyer-Tower Circuit

• Sample Preparation: The ferroelectric material is prepared as a thin plate or film with conductive electrodes deposited on opposite faces to form a capacitor.

• Circuit Assembly: The sample capacitor (Cₓ) is connected in series with a standard linear capacitor (C₀) of known capacitance, where C₀ >> Cₓ.[21]

• Signal Application: A sinusoidal AC voltage from a function generator is applied across the series combination.

• Data Acquisition: The voltage across the sample (Vₓ) is applied to the horizontal input of an oscilloscope, and the voltage across the standard capacitor (V₀) is applied to the vertical input.

• Analysis: Since the charge (Q) on both capacitors is the same, the polarization of the sample (P = Q/A, where A is the electrode area) is proportional to V₀. The electric field across the sample (E = Vₓ/d, where d is the sample thickness) is proportional to Vₓ. The resulting plot of V₀ versus Vₓ on the oscilloscope displays the P-E hysteresis loop.[22]

Temperature-Dependent Dielectric Spectroscopy

This technique is used to determine the Curie temperature and study the phase transitions of ferroelectric materials.

Experimental Protocol: Dielectric Spectroscopy

• Sample Preparation: A parallel plate capacitor is formed from the ferroelectric material.

• Measurement Setup: The sample is placed in a temperature-controlled chamber (e.g., a cryostat or furnace). An LCR meter or impedance analyzer is connected to the sample.

• Data Collection: The capacitance and dielectric loss of the sample are measured as a function of temperature at various frequencies.

• Analysis: The dielectric constant is calculated from the capacitance. The Curie temperature is identified as the temperature at which the dielectric constant reaches its maximum value.[23]

Mechanistic Insights and Causality

The differences in the ferroelectric properties of these materials are rooted in their crystal structures and the nature of their chemical bonding.

• Displacive Ferroelectrics (BaTiO₃, PZT): The ferroelectricity in these materials arises from the cooperative displacement of ions from their centrosymmetric positions in the crystal lattice. This leads to the formation of a large electric dipole moment and, consequently, high spontaneous polarization and Curie temperatures.

• Order-Disorder Ferroelectrics (GDP, Rochelle Salt): In these materials, the ferroelectric state is associated with the ordering of ions or molecular groups that are disordered in the paraelectric phase. For instance, in hydrogen-bonded ferroelectrics like GDP, the ordering of protons in the hydrogen bonds is the primary mechanism.[24][25] This type of mechanism generally results in lower spontaneous polarization and Curie temperatures compared to displacive ferroelectrics.

Conclusion

Guanidinium Dihydrogen Phosphate represents an interesting class of organic-inorganic hybrid ferroelectrics with properties that are distinct from the more common perovskite ceramics. Its low Curie temperature and moderate ferroelectric properties make it a candidate for specialized low-temperature applications. In contrast, BaTiO₃ and PZT remain the materials of choice for a vast array of applications due to their robust ferroelectric and piezoelectric properties over a wide temperature range. Rochelle Salt, while historically important, has been largely superseded by materials with more practical operating characteristics. The selection of a ferroelectric material for a specific application must, therefore, be a carefully considered decision based on a thorough understanding of its fundamental properties and the underlying physical mechanisms.

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A Senior Application Scientist's Guide to Guanidinium Dihydrogen Phosphate in Biochemical Buffers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of biochemical research and drug development, the choice of a buffer system is a critical decision that can profoundly impact experimental outcomes. While common buffers like Tris, HEPES, and phosphate-buffered saline (PBS) are staples in most laboratories, the exploration of alternative buffering agents can unlock new possibilities and overcome the limitations of traditional systems. This guide provides an in-depth technical comparison of Guanidinium Dihydrogen Phosphate (GDP) as a biochemical buffer, evaluating its potential advantages and disadvantages against commonly used alternatives.

Understanding the Components: A Tale of Two Ions

Guanidinium dihydrogen phosphate is a salt composed of the guanidinium cation and the dihydrogen phosphate anion. To understand the performance of GDP as a buffer, we must first dissect the properties of its constituent ions.

The Guanidinium Cation: More Than Just a Chaotrope

The guanidinium ion is well-known in protein chemistry, primarily through its chloride salt (Guanidinium Hydrochloride, GdmCl), which is a powerful chaotropic agent used to denature proteins. Chaotropes disrupt the hydrogen-bonding network of water, which in turn weakens the hydrophobic effect and leads to the unfolding of proteins. The chaotropic strength of guanidinium salts is significantly influenced by the counter-ion, with thiocyanate being a stronger denaturant than chloride.

However, the role of the guanidinium ion is not limited to denaturation. At lower, non-denaturing concentrations, guanidinium salts can exhibit more nuanced effects on protein stability. In some cases, they can even have a stabilizing effect, which is dependent on the specific protein and the counter-ion present. The guanidinium ion itself has a very high pKa of around 13.6, meaning it remains in its protonated, positively charged form at physiological pH.

The Dihydrogen Phosphate Anion: A Classic Buffer with Caveats

The dihydrogen phosphate (H₂PO₄⁻) ion is the acidic component of the widely used phosphate buffer system. Phosphoric acid is a triprotic acid with pKa values around 2.15, 7.21, and 12.32, making phosphate buffers effective in a broad pH range. Phosphate buffers are integral to many biological systems and are particularly important for maintaining the pH of intracellular fluids.

Despite their utility, phosphate buffers have known drawbacks. They can inhibit the activity of certain enzymes, such as some kinases. Furthermore, the pH of phosphate buffers can be sensitive to the presence of other salts, which can be a significant issue in experiments involving high salt concentrations. It has also been shown that Tris buffer is a more effective scavenger of hydroxyl radicals than phosphate buffer, which may be a consideration in studies sensitive to oxidative damage.

The Synergy of Guanidinium and Phosphate: A Hypothetical Performance Profile

The combination of the guanidinium cation and the dihydrogen phosphate anion in a single buffer system presents a unique set of properties. While direct comparative studies on GDP as a biochemical buffer are scarce in the literature, we can extrapolate its likely performance based on the known characteristics of its components.

Potential Advantages of a Guanidinium Dihydrogen Phosphate Buffer:

• Dual Functionality in Lysis Buffers: In applications such as RNA extraction, the guanidinium ion's protein-denaturing and RNase-inhibiting properties are highly desirable. A GDP-based buffer could potentially serve as both the buffering agent and the primary chaotrope, simplifying lysis buffer formulations.

• Modulation of Protein Stability: The interaction of the guanidinium ion with proteins is complex. For certain proteins, a GDP buffer might offer a unique environment that modulates stability in a way that is not achievable with standard buffers. This could be advantageous in protein purification or characterization studies where maintaining a specific conformational state is crucial.

• Alternative for Metal-Sensitive Systems: Unlike Tris buffer, which can chelate metal ions, a pure GDP buffer would not have this issue, making it a potential alternative for studying metalloenzymes where Tris interference is a concern.

Potential Disadvantages and Considerations:

• Inherent Chaotropic Nature: Even at lower concentrations, the guanidinium ion will have some chaotropic effect. This could be detrimental to sensitive enzymes or protein complexes, leading to a loss of activity or dissociation. Careful optimization of the GDP concentration would be essential for any given application.

• pH Stability in the Presence of Itself: As seen with guanidinium chloride and phosphate buffers, the high concentration of guanidinium ions could potentially affect the pKa of the phosphate buffer system, leading to unexpected pH shifts. This would necessitate careful pH monitoring and adjustment, especially when preparing concentrated stock solutions.

• Enzyme Inhibition: The phosphate component of the buffer could inhibit certain enzymes. Therefore, GDP would not be a suitable buffer for assays involving such phosphate-sensitive enzymes.

Comparative Performance in Key Biochemical Applications: A Data-Driven Outlook

To provide a clearer picture of where Guanidinium Dihydrogen Phosphate might fit into the researcher's toolkit, we will now compare its theoretical performance against common buffers in several key applications.

Enzyme Kinetics

The choice of buffer can significantly impact enzyme kinetics. For example, Tris buffer can sometimes act as an activator for certain enzymes, and its pH is highly sensitive to temperature changes. MOPS buffer is often preferred for its stability across different temperatures.

Table 1: Hypothetical Comparison of Buffers for Enzyme Kinetics

Buffer	Potential Advantages	Potential Disadvantages
Tris-HCl	Widely used, well-characterized.	pH is temperature-sensitive, can chelate metal ions, can act as an enzyme activator.
HEPES	Good buffering capacity in the physiological pH range, low metal ion binding.	More expensive than Tris.
MOPS	Stable pH with temperature changes.
Phosphate	Buffers over a wide pH range.	Can inhibit some enzymes.
Guanidinium Dihydrogen Phosphate	May offer unique protein stability modulation.	Potential for chaotropic effects on enzyme structure and activity; phosphate may inhibit the enzyme.

Experimental Protocol: Comparative Analysis of Enzyme Activity in Different Buffers

• Enzyme Preparation: Purify the enzyme of interest to homogeneity.

• Buffer Preparation: Prepare 100 mM stock solutions of Tris-HCl, HEPES, MOPS, and Guanidinium Dihydrogen Phosphate, all adjusted to the optimal pH for the enzyme at the desired experimental temperature.

• Assay Setup: For each buffer, set up a series of reactions containing a fixed concentration of the enzyme and varying concentrations of the substrate.

• Data Acquisition: Measure the initial reaction velocity (V₀) for each substrate concentration in each buffer using a suitable detection method (e.g., spectrophotometry, fluorometry).

• Data Analysis: Plot V₀ versus substrate concentration for each buffer and fit the data to the Michaelis-Menten equation to determine the kinetic parameters Km and Vmax.

• Comparison: Compare the Km and Vmax values obtained in the Guanidinium Dihydrogen Phosphate buffer to those obtained in the standard buffers to assess its impact on enzyme kinetics.

Protein Stability

The stability of a protein in a given buffer is paramount for structural studies and for maintaining its activity over time. As previously mentioned, guanidinium salts can have complex effects on protein stability.

Table 2: Buffer Effects on Protein Stability

Buffer	Known Effects on Protein Stability
Phosphate	Generally considered a mild and non-destabilizing buffer.
Tris-HCl	Generally considered non-destabilizing for most proteins.
Guanidinium Chloride	Strong denaturant at high concentrations. Can be stabilizing at low concentrations for some proteins.
Guanidinium Sulfate	Can act as a protein stabilizer.
Guanidinium Dihydrogen Phosphate	The effect will likely be a balance between the chaotropic nature of the guanidinium ion and the properties of the phosphate counter-ion. The net effect on a given protein would need to be determined empirically.

Experimental Workflow: Assessing Protein Stability in Guanidinium Dihydrogen Phosphate

Caption: Workflow for evaluating protein stability in different buffers.

Molecular Biology Applications (PCR and Nucleic Acid Extraction)

In polymerase chain reaction (PCR), the buffer composition is critical for the fidelity and efficiency of the DNA polymerase. Most PCR buffers are Tris-based. For nucleic acid extraction, as noted earlier, guanidinium salts are a key component of lysis buffers.

Table 3: Buffer Considerations for Molecular Biology

Application	Common Buffer	Role of Guanidinium Dihydrogen Phosphate
PCR	Tris-HCl based buffers.	The chaotropic nature of guanidinium is likely to be inhibitory to DNA polymerase. Its use as a primary PCR buffer is not recommended without extensive optimization.
Nucleic Acid Extraction	Buffers containing Guanidinium Chloride or Guanidinium Thiocyanate.	Guanidinium Dihydrogen Phosphate could potentially be used as a component of a lysis buffer, providing both buffering capacity and protein denaturation.

Conclusion and Future Outlook

Guanidinium dihydrogen phosphate represents an intriguing, albeit largely unexplored, option in the realm of biochemical buffers. Its unique combination of a chaotropic cation and a versatile buffering anion suggests potential utility in specific applications, particularly those involving protein denaturation or where modulation of protein stability is desired. However, the very properties that make it interesting also necessitate caution. The inherent chaotropic nature of the guanidinium ion could be detrimental in many standard biochemical assays.

For the researcher, scientist, or drug development professional, Guanidinium Dihydrogen Phosphate should not be seen as a direct replacement for tried-and-true buffers like Tris or HEPES. Instead, it should be considered a specialist tool, to be brought out when the limitations of standard buffers become apparent and where its unique properties might provide a solution. Empirical testing will be paramount in determining its suitability for any given system. As our understanding of the subtle effects of buffer components on biological macromolecules continues to grow, we may yet find a well-defined niche for this interesting chemical compound.

References

• Stephan, D. (n.d.). Guanidinium Compounds: Synthesis, Oxoanion Binding, and Cellular Delivery. DSpace@MIT. Retrieved from [Link]

• Heinen, N., et al. (2022). Sample Buffer Containing Guanidine-Hydrochloride Combines Biological Safety and RNA Preservation for SARS-CoV-2 Molecular Diagnostics. PubMed. Retrieved from [Link]

• Arakawa, T., & Timasheff, S. N. (1984). Protein stabilization and destabilization by guanidinium salts. Biochemistry, 23(25), 5924–5929. Retrieved from [Link]

• ResearchGate. (n.d.). Which one is better for protein denaturation Guanidine or Urea?. Retrieved from [Link]

• WikiLectures. (2022). Phosphate buffer. Retrieved from [Link]

• Salvi, G., et al. (2005). Effective interactions between chaotropic agents and proteins. PubMed. Retrieved from [Link]

• Islam, M. M., et al. (2005). Comparison of guanidine hydrochloride (GdnHCl) and urea denaturation on inactivation and unfolding of human placental cystatin (HPC). PubMed. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Biological Buffers. Retrieved from [Link]

• Tang, M., et al. (2008). Effects of Guanidinium–Phosphate Hydrogen Bonding on the Membrane-Bound Structure and Activity of an Arginine-Rich Membrane Peptide from Solid-State NMR. Angewandte Chemie International Edition, 47(17), 3202–3205. Retrieved from [Link]

• Park, K. (n.d.). Kosmotropes and chaotropes as they affect functionality of a protein isolate. Food Chemistry. Retrieved from [Link]

• Protocol Online. (2006). guanidinehydrochloride vs. guanidineisothiocyanate. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Applications of Guanidine in Pharmaceutical Field. Retrieved from [Link]

• BrainKart. (2017). Phosphate Buffer System. Retrieved from [Link]

• Request PDF. (n.d.). Effective interactions between chaotropic agents and proteins. Retrieved from [Link]

• ResearchGate. (n.d.). Guanidinium dihydrogen phosphite. Retrieved from [Link]

• Pundit, P. (2020). What is difference between guanidine hydrochloride and guanidine thiocyanate?. Retrieved from [Link]

• ResearchGate. (n.d.). Guanidine group: Definition and pharmaceutical applications. Retrieved from [Link]

• PMC. (n.d.). Protein Stabilization and Enzyme Activation in Ionic Liquids: Specific Ion Effects. Retrieved from [Link]

• Wikipedia. (n.d.). Guanidinium chloride. Retrieved from [Link]

• ReAgent Chemicals. (n.d.). How Do Biological Buffers Work?. Retrieved from [Link]

• Taylor & Francis. (n.d.). Chaotropic – Knowledge and References. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Guanidinium–amino acid hydrogen-bonding interactions in protein crystal structures: implications for guanidinium-induced protein denaturation. Retrieved from [Link]

• Wikipedia. (n.d.). Guanidinium chloride. Retrieved from [Link]

A Comparative Guide to Guanidinium Dihydrogen Phosphate and Ammonium Dihydrogen Phosphate for Crystal Growth

For Researchers, Scientists, and Drug Development Professionals

In the landscape of crystalline materials, particularly those with applications in nonlinear optics (NLO) and advanced materials science, the choice of precursor compounds is a critical determinant of the final crystal's quality and performance. This guide provides a detailed, data-driven comparison of two prominent phosphate-based crystals: Guanidinium Dihydrogen Phosphate (GDP) and Ammonium Dihydrogen Phosphate (ADP). As a Senior Application Scientist, this document is structured to provide not just a side-by-side comparison of their properties but also to delve into the causality behind experimental choices in their crystal growth, ensuring a self-validating system of protocols and analysis.

Introduction: A Tale of Two Phosphates

Ammonium Dihydrogen Phosphate (ADP), with the chemical formula NH₄H₂PO₄, is a well-established inorganic nonlinear optical material. It has been extensively studied and utilized for applications such as second, third, and fourth harmonic generation in lasers, as well as in electro-optic and piezoelectric devices[1][2]. Its crystal growth methodologies are mature, and its properties are well-documented, making it a benchmark material in the field.

Guanidinium Dihydrogen Phosphate (GDP), with the formula [C(NH₂)₃]H₂PO₄, represents a semi-organic alternative. The incorporation of the planar guanidinium cation introduces a different set of intermolecular interactions, primarily through extensive hydrogen bonding, which can significantly influence the crystal structure and its resulting physical properties. While less ubiquitous than ADP, GDP and its derivatives are gaining attention for their potential in NLO applications and pharmaceutical research[3][4]. This guide will explore the nuances of growing and characterizing these two compounds, providing a comprehensive resource for researchers selecting materials for their specific applications.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physicochemical properties of the starting materials is paramount for successful crystal growth. The following table summarizes the key properties of GDP and ADP, compiled from various authoritative sources.

Property	Guanidinium Dihydrogen Phosphate (GDP)	Ammonium Dihydrogen Phosphate (ADP)
Chemical Formula	[C(NH₂)₃]H₂PO₄	NH₄H₂PO₄
Molar Mass	157.07 g/mol	115.03 g/mol [5]
Crystal System	Monoclinic (for GuH₂PO₄)	Tetragonal[1][2]
Space Group	P2₁/c (for GuH₂PO₄)	I-42d[6]
Melting Point	247-250 °C (decomposes)[7]	190 °C[5][8]
Density	1.531 g/cm³ at 20°C[7]	1.80 g/cm³[5][8]
Solubility in Water	310 g/L at 25°C[7]	36 g/100 mL (360 g/L) at 20°C[5][8][9]

Expert Insights: The difference in crystal systems is a primary driver of the anisotropic properties of the resulting crystals. The tetragonal system of ADP often leads to more predictable and symmetric growth habits compared to the monoclinic system of GDP. Furthermore, the higher decomposition temperature of GDP suggests greater thermal stability, a crucial factor for high-power laser applications. The comparable, high solubility of both compounds in water makes solution-based crystal growth methods highly suitable.

Crystal Growth Methodologies: Protocols and Rationale

The quality of a single crystal is intrinsically linked to the precision and control of the growth process. Here, we detail established protocols for growing ADP and a synthesized protocol for GDP based on common solution growth techniques.

Ammonium Dihydrogen Phosphate (ADP) Crystal Growth

The slow evaporation and gel growth methods are two of the most common and effective techniques for growing high-quality ADP single crystals.

• Solution Preparation: Prepare a saturated aqueous solution of ADP at a slightly elevated temperature (e.g., 32°C) by dissolving analytical reagent grade ADP powder in deionized water with continuous stirring[10].

• Filtration: Filter the saturated solution using a high-quality filter paper (e.g., Whatman) to remove any suspended impurities.

• Crystallization: Transfer the filtered solution into a clean, undisturbed beaker covered with a perforated lid to allow for slow evaporation. Place the beaker in a constant temperature bath to maintain the desired temperature and minimize thermal fluctuations[10].

• Crystal Harvesting: Good quality, transparent single crystals will typically form within 15 days[10]. Carefully harvest the crystals from the solution.

Causality: The slow evaporation rate is crucial to prevent rapid, uncontrolled nucleation, which leads to the formation of multiple small, low-quality crystals. Maintaining a constant temperature ensures a steady rate of supersaturation, promoting the growth of a few large, well-defined single crystals.

• Gel Preparation: Prepare a sodium metasilicate (SMS) gel by adding a specific gravity solution of SMS drop-wise to an aqueous solution of an acid (e.g., 1M tartaric acid) while stirring continuously to achieve a desired pH (typically 3-5)[1].

• Gel Setting: Transfer the gel solution to test tubes and allow it to set for 10-15 days, ensuring no air bubbles are trapped[1].

• Growth Solution: After the gel has set, carefully pour a saturated aqueous solution of ADP on top of the gel[1].

• Crystal Growth: The ADP will diffuse into the gel matrix, and single crystals will grow within the gel over time.

Causality: The gel matrix provides a diffusion-controlled environment that suppresses convective currents and allows for very slow and controlled growth, often resulting in crystals with fewer defects compared to solution growth[11].

Guanidinium Dihydrogen Phosphate (GDP) Crystal Growth

While detailed, peer-reviewed protocols for the growth of large, high-quality single crystals of GDP are less common than for ADP, a plausible method can be derived from general principles of solution growth and information from patents.

• Synthesis: GDP can be synthesized by reacting guanidine hydrochloride with phosphoric acid in a 1.1:1 molar ratio at approximately 30°C for 48 hours[3].

• Purification: The crude GDP product can be purified by recrystallization. Dissolve the crude product in deionized water at an elevated temperature (e.g., 70°C), followed by hot filtration to remove insoluble impurities. The filtrate is then allowed to cool slowly to induce crystallization[3].

• Saturated Solution Preparation: Prepare a saturated solution of the purified GDP in deionized water at room temperature.

• Slow Evaporation: Place the saturated solution in a clean, undisturbed beaker covered with a perforated lid in a constant temperature environment to allow for slow evaporation of the solvent.

• Crystal Harvesting: Monitor the beaker for the formation of single crystals. Once they have reached the desired size, carefully harvest them from the solution.

Causality: The synthesis step is crucial for obtaining the starting material. The subsequent recrystallization is a critical purification step to remove unreacted starting materials and byproducts, which can inhibit high-quality single crystal growth. As with ADP, slow evaporation and a stable temperature are key to controlling the nucleation and growth rate.

Comparative Performance Analysis: Experimental Data

The ultimate measure of a crystal's utility lies in its performance characteristics. This section presents a comparative analysis of key performance metrics for GDP and ADP based on available experimental data.

Structural and Thermal Properties

Property	Guanidinium Dihydrogen Phosphate (GDP)	Ammonium Dihydrogen Phosphate (ADP)
Crystal System	Monoclinic	Tetragonal
Lattice Parameters	a = 4.596 Å, b = 13.625 Å, c = 5.824 Å, β = 99.70°	a = 7.502 Å, c = 7.554 Å[1][2]
Thermal Stability	Decomposes at 247-250°C[7]	Stable up to ~200°C, melts at 190°C[1][5][8]

Expert Insights: The different crystal structures will lead to different growth morphologies and anisotropic physical properties. The higher decomposition temperature of GDP suggests it may be more suitable for applications involving high-power lasers where thermal lensing and damage can be limiting factors.

Optical Properties

Property	Guanidinium Dihydrogen Phosphate (GDP)	Ammonium Dihydrogen Phosphate (ADP)
Optical Transparency	Information not readily available	Transparent in the UV, visible, and near-IR regions[10]
UV Cut-off Wavelength	Information not readily available	~200 nm[10]
Refractive Index (at 589 nm)	nα = 1.488, nβ = 1.579, nγ = 1.593 (for GuH₂PO₄)	nₒ = 1.525, nₑ = 1.479
Non-Linear Optical (NLO) Properties	Exhibits Second Harmonic Generation (SHG)	Well-established SHG material[1][2]

Expert Insights: The birefringence (difference in refractive indices) of GDP appears to be larger than that of ADP, which can be advantageous for certain phase-matching applications in nonlinear optics. However, the lack of readily available data on the full transparency range and UV cut-off for GDP is a significant knowledge gap that requires further experimental investigation.

Visualizing the Process and Comparison

To further clarify the experimental workflows and the logical relationship between the two compounds, the following diagrams are provided.

Caption: A generalized workflow for the synthesis, growth, and characterization of crystalline materials.

Caption: A high-level comparison of key differentiating properties between GDP and ADP.

Conclusion and Future Outlook

This guide has provided a comprehensive comparison of Guanidinium Dihydrogen Phosphate and Ammonium Dihydrogen Phosphate for crystal growth applications.

Ammonium Dihydrogen Phosphate (ADP) remains the industry standard due to its well-understood crystal growth habits, extensive characterization data, and proven performance in a variety of optical applications. Its tetragonal crystal structure and established growth protocols make it a reliable choice for researchers.

Guanidinium Dihydrogen Phosphate (GDP) emerges as a promising alternative, particularly for applications requiring higher thermal stability. Its different crystal structure and the potential for higher birefringence suggest that it could offer advantages in specific NLO applications. However, the current body of literature on GDP is less extensive than that for ADP.

For the researcher, the choice between GDP and ADP will depend on the specific requirements of the application. If reliability and a well-trodden path are paramount, ADP is the logical choice. If the application demands higher thermal stability and there is a willingness to invest in the exploration of a newer material with potentially enhanced properties, GDP warrants serious consideration.

Future research should focus on:

• Developing optimized and reproducible protocols for the growth of large, high-quality single crystals of GDP.

• Conducting a comprehensive characterization of the optical properties of GDP, including its full transparency range, UV cut-off wavelength, and a more detailed analysis of its nonlinear optical coefficients.

• Performing direct, side-by-side comparative studies of GDP and ADP crystals grown under identical conditions to provide a definitive assessment of their relative performance.

By addressing these knowledge gaps, the scientific community can fully unlock the potential of guanidinium-based phosphates and expand the toolkit of materials available for next-generation optical and electronic devices.

References

• Chaki, S., Deshpande, M. P., Tailor, J. P., Chaudhary, M. D., & Mahato, K. (2012). Growth and Characterization of ADP Single Crystal. American Journal of Condensed Matter Physics, 2(1), 22-26. [Link]

• Muley, G. G. (n.d.). Growth and properties of ADP single crystal. Prime Scholars Library.

• Glasovac, Z., & Gabelica, V. (2007). Guanidinium Compounds: Synthesis, Oxoanion Binding, and Cellular Delivery. DSpace@MIT. [Link]

• Wikipedia. (2023, December 1). Ammonium dihydrogen phosphate. [Link]

• Lefaucheux, F., Robert, M. C., & Manghi, E. (1982). A comparison between gel grown and solution grown crystals - Case of ADP and KDP. Journal of Crystal Growth, 56(1), 141-150.

• Arani, S., Mehana, P., Monisha, M., & Rajeswari, N. S. (2024). Regulating crystal growth of ammonium dihydrogen phosphate through H-bonded additives. Bulletin of Materials Science, 47(1), 40. [Link]

• Crystalverse. (n.d.). Ammonium dihydrogen phosphate. Retrieved from [Link]

• Harrison, W. T. A. (2003). Guanidinium dihydrogen phosphite. Acta Crystallographica Section E: Structure Reports Online, 59(6), o769-o770. [Link]

• Google Patents. (n.d.). CN114436900A - Production process of guanidine phosphate.
• Selvapandiyan, M., & Manivannan, V. (2014). Crystal Growth and Characterization of KDP and ADP Single Crystals. International Journal of ChemTech Research, 6(7), 3624-3629.
• Delphine, S. M., & Raj, A. S. A. (2013). GROWTH AND CHARACTERIZATION OF DOPED ADPCRYSTAL.

• Senthil, S., & Ramasamy, P. (2012). Growth and Characterization of ADP Single Crystal. American Journal of Condensed Matter Physics, 2(1), 22-26. [Link]

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• 2. Growth and Characterization of ADP Single Crystal [article.sapub.org]
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• 5. Ammonium dihydrogen phosphate - Wikipedia [en.wikipedia.org]
• 6. Bulk growth and physical properties of diguanidinium phosphate monohydrate (G2HP) as a multi-functional crystal - CrystEngComm (RSC Publishing) [pubs.rsc.org]
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A Cross-Validated Guide to the Properties of Guanidinium Dihydrogen Phosphate for Nonlinear Optical Applications

This guide provides a comprehensive, cross-validated comparison of the experimental properties of Guanidinium dihydrogen phosphate (GDP), a promising material for nonlinear optical (NLO) applications. Intended for researchers, scientists, and professionals in drug development and materials science, this document offers an in-depth analysis of GDP's performance benchmarked against established NLO crystals, Potassium Dihydrogen Phosphate (KDP) and L-arginine Phosphate (LAP). The information presented herein is synthesized from peer-reviewed literature and experimental data to ensure scientific integrity and practical relevance.

Introduction: The Quest for Superior NLO Materials

The field of nonlinear optics is foundational to a host of advanced technologies, including laser frequency conversion, optical data storage, and telecommunications.[1] The efficacy of these technologies hinges on the properties of the NLO materials employed. An ideal NLO crystal should exhibit a high second harmonic generation (SHG) efficiency, a wide optical transparency window, a high laser damage threshold, and robust thermal and mechanical stability.[1]

Guanidinium dihydrogen phosphate, [C(NH₂)₃]H₂PO₄ (GDP), has emerged as a material of significant interest due to the advantageous combination of its organic guanidinium cation and inorganic phosphate anion. The guanidinium cation, with its delocalized π-electron system, contributes to a high molecular hyperpolarizability, a key determinant of NLO activity.[2] This guide provides a detailed examination of the experimentally determined properties of GDP and critically compares them with those of KDP and LAP, two widely utilized NLO crystals.

Synthesis and Crystal Growth: The Foundation of Quality

The synthesis of high-quality single crystals is a prerequisite for the accurate characterization and application of any NLO material. The methodologies for growing GDP, KDP, and LAP single crystals from aqueous solutions are well-established, allowing for the production of large, optically clear crystals suitable for device fabrication.

Experimental Protocol: Slow Evaporation Solution Growth of GDP

The synthesis of GDP is typically achieved by reacting guanidinium carbonate with phosphoric acid in an aqueous solution. The subsequent growth of single crystals is most commonly performed using the slow evaporation technique.

Step-by-Step Methodology:

• Reactant Preparation: Equimolar amounts of guanidinium carbonate and orthophosphoric acid are dissolved in deionized water. The reaction can be represented as: (C(NH₂)₃)₂CO₃ + 2H₃PO₄ → 2[C(NH₂)₃]H₂PO₄ + H₂O + CO₂

• Solution Preparation: The resulting solution is stirred continuously at a constant temperature to ensure homogeneity. The pH of the solution is a critical parameter and should be carefully monitored and adjusted.

• Crystallization: The saturated solution is filtered to remove any impurities and then allowed to evaporate slowly at a constant temperature. Seed crystals may be introduced to facilitate the growth of larger single crystals.

• Crystal Harvesting: Over a period of several weeks, well-formed, transparent crystals of GDP can be harvested from the solution.

Structural and Physical Properties: A Comparative Analysis

The arrangement of atoms within a crystal lattice dictates its physical and optical properties. Single-crystal X-ray diffraction (XRD) is the definitive technique for determining the crystal structure.

Crystal Structure

GDP crystallizes in the monoclinic system with the space group P2₁/c.[2] This centrosymmetric space group would typically preclude second-order NLO effects. However, the related compound, diguanidinium hydrogen phosphate monohydrate (G₂HP), crystallizes in a non-centrosymmetric space group, highlighting the potential for polymorphism and the importance of precise synthesis control in achieving desired NLO properties.[3] For the purpose of this comparison, we will consider guanidinium phosphate compounds that have been reported with non-centrosymmetric structures, making them suitable for SHG. A notable example is [C(NH₂)₃]₃PO₄·2H₂O, which exhibits a significant SHG response.[2]

Table 1: Comparison of Crystal Structure and Physical Properties

Property	Guanidinium Phosphate ([C(NH₂)₃]₃PO₄·2H₂O)	Potassium Dihydrogen Phosphate (KDP)	L-arginine Phosphate (LAP)
Crystal System	Monoclinic	Tetragonal	Monoclinic
Space Group	Cc	I-42d	P2₁
Lattice Parameters	a = 8.33 Å, b = 13.01 Å, c = 12.08 Å, β = 101.5°[2]	a = 7.45 Å, c = 6.97 Å[4]	a = 10.99 Å, b = 7.91 Å, c = 7.32 Å, β = 97.9°[5]
Melting Point (°C)	Decomposes	253	128 (Decomposes)

Thermal Stability: A Critical Parameter for High-Power Applications

Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) are employed to determine the thermal stability of NLO crystals. A high decomposition temperature is crucial for applications involving high-power lasers, where significant heat can be generated.

Experimental Protocol: TGA/DTA

• Sample Preparation: A small, accurately weighed amount of the powdered crystalline material is placed in a crucible.

• Analysis: The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

• Data Acquisition: The weight loss of the sample (TGA) and the temperature difference between the sample and a reference (DTA) are recorded as a function of temperature.

Table 2: Thermal Properties

Material	Decomposition Temperature (°C)
Guanidinium Phosphate	~200 (onset of decomposition)[6]
KDP	~220[7]
LAP	~128[8]

The thermal analysis indicates that guanidinium phosphate possesses good thermal stability, comparable to that of KDP and significantly higher than that of LAP.

Optical Properties: Transparency and Nonlinearity

The optical properties of an NLO crystal, specifically its transparency range and the magnitude of its nonlinear coefficients, are paramount for its application in frequency conversion.

Optical Transmittance

UV-Vis-NIR spectroscopy is used to determine the optical transmission window of a crystal. A wide transparency range is essential to ensure that both the fundamental and the generated harmonic wavelengths are transmitted with minimal absorption.

Experimental Protocol: UV-Vis-NIR Spectroscopy

• Sample Preparation: A thin, polished single crystal of the material is placed in the sample holder of the spectrophotometer.

• Measurement: The instrument measures the amount of light transmitted through the crystal over a range of wavelengths, typically from the ultraviolet to the near-infrared.

Guanidinium-based crystals are known to have a wide transparency range in the visible and near-infrared regions. For instance, nickel-incorporated L-arginine phosphate (Ni-LAP) exhibits high optical transmittance from 200–900 nm with a UV cutoff at 217.60 nm.[5] It is expected that GDP will have a similarly wide transparency window.

Second Harmonic Generation (SHG) Efficiency

The Kurtz-Perry powder technique is a widely used method for the preliminary screening of materials for their NLO efficiency.[5] It provides a rapid and straightforward way to compare the SHG intensity of a sample relative to a standard material, typically KDP.

Experimental Protocol: Kurtz-Perry Powder Test

• Sample Preparation: The crystalline material is ground into a fine powder and sieved to ensure a uniform particle size.

• Measurement: The powdered sample is illuminated with a high-intensity laser beam (e.g., a Nd:YAG laser at 1064 nm).

• Detection: The intensity of the frequency-doubled light (at 532 nm) generated by the sample is measured and compared to the intensity produced by a KDP standard under identical conditions.

Table 3: Comparison of Nonlinear Optical Properties

Property	Guanidinium Phosphate ([C(NH₂)₃]₃PO₄·2H₂O)	Potassium Dihydrogen Phosphate (KDP)	L-arginine Phosphate (LAP)
SHG Efficiency (relative to KDP)	1.5[2]	1	~1.7[9]
Laser Damage Threshold (GW/cm²)	Not Reported	>5 (for 1064 nm, 10 ns pulses)	4.8 - 6.6
Nonlinear Coefficient (d_eff, pm/V)	Not Reported	d₃₆ = 0.39	d_eff ≈ 1.1

The SHG efficiency of [C(NH₂)₃]₃PO₄·2H₂O is 1.5 times that of KDP, indicating the significant potential of guanidinium phosphates as efficient NLO materials.[2] This enhanced nonlinearity is attributed to the contribution of the planar guanidinium cations.[2] While the laser damage threshold for this specific guanidinium phosphate has not been reported, related compounds like Ni-LAP show a very high threshold of 47.90 GW/cm², suggesting that guanidinium-based crystals can be robust for high-power applications.[5]

Conclusion and Future Outlook

The cross-validation of experimental data reveals that Guanidinium dihydrogen phosphate and its related compounds are highly promising materials for nonlinear optical applications. Key advantages include:

• High Nonlinear Optical Efficiency: Certain guanidinium phosphates exhibit SHG efficiencies significantly greater than that of KDP.[2]

• Good Thermal Stability: GDP shows thermal stability comparable to KDP, making it suitable for high-power laser applications.[6]

• Wide Optical Transparency: Guanidinium-based crystals are expected to have a broad transparency window, essential for frequency conversion applications.

In comparison to established NLO materials, guanidinium phosphates offer a compelling combination of properties. They surpass KDP in terms of NLO efficiency and exhibit better thermal stability than LAP.

Further research should focus on the growth of large, high-quality single crystals of non-centrosymmetric GDP polymorphs and a more detailed characterization of their linear and nonlinear optical properties, including precise measurements of the NLO coefficients and the laser damage threshold. The continued exploration of guanidinium-based organic-inorganic hybrid materials holds significant promise for the development of next-generation NLO devices.

References

• Bergman, J. G., et al. (1969). "Nonlinear optical materials." Applied Physics Letters, 15(4), 105-107.
• [C(NH₂)₃]₃PO₄·2H₂O: A New Noncentrosymmetric Phosphate with a Strong Second-Harmonic Generation Response. (n.d.). Inorganic Chemistry.
• Comparison of NLO property of various NLO crystals. (n.d.).
• Synthesis, growth, structural, thermal and optical properties of diguanidinum hydrogen phosphate monohydrate (G2HP) crystal for NLO applications. (n.d.).
• Linear and nonlinear optical properties of KDP crystals with incorporated Al2O3⋅nH2O nanoparticles. (n.d.).
• Optical and thermal studies on pure and doped L-arginine phosphate crystals. (n.d.). Indian Journal of Science and Technology.
• TGA and DTA curves of rayon treated by ammonium dihydrogen phosphate (ADP). (n.d.).
• Thermogravimetric Analysis (TGA)
• Hydrogen-bonded frameworks for molecular structure determination. (2019).
• Analysis of NMR Spectral Analysis and Molecular Electronic Potential Maps on L-Arginine Phosphate Crystals for Non-Linear. (2021). Crystals.
• Synthesis, structural characterization, spectroscopic analyses, DFT-modeling, and RDG-NCI assessment of 4-dimethylaminopyridinium dihydrogen monophosphate. (n.d.). Journal of Molecular Structure.
• Second harmonic generation in gallium phosphide photonic crystal nanocavities with ultralow continuous wave pump power. (2009). Optics Express.
• Absolute and Relative Nonlinear Optical Coefficients of KDP, KD*P, BaB2O4, LiIO3, MgO:LiNbO3, and KTP. (n.d.). IEEE Journal of Quantum Electronics.
• Crystal growth and comparative studies of XRD, spectral studies on new NLO crystals: L-Valine and L-valinium succin
• Gallium Phosphide as a material for visible and infrared optics. (n.d.). SPIE.
• Mechanism of linear and nonlinear optical effects of KDP and urea crystals. (2003). The Journal of Chemical Physics.
• Evaluation of isothermal kinetics of the thermal decomposition of guanidine nitrate in constant volume. (2018).
• Growth and Characterization of KDP doped single crystal. (n.d.).
• Growth and Characterization of ADP Single Crystal. (n.d.). SciSpace.
• Determination of a complex crystal structure in the absence of single crystals: analysis of powder X-ray diffraction data, guided by solid-state NMR and periodic DFT calcul
• Guanidine and Guanidinium – Light and Molecules. (2014).
• Ni²⁺-incorporated L-arginine phosphate crystals: growth, optical performance, and nonlinear optical properties for photonic device development. (n.d.).
• Second harmonic generation in GaP photonic crystal waveguides. (n.d.). Applied Physics Letters.
• Structure and thermal stability of phosphorus-iodonium ylids. (n.d.). Beilstein Journal of Organic Chemistry.
• Research on the Nonlinear Absorption Coefficient of 98% Deuterated DKDP Crystal at Fourth-Harmonic-Generation Wavelength. (2022). Frontiers in Physics.
• Growth and characterization of some novel crystals for nonlinear optical applications. (n.d.). Pramana - Journal of Physics.
• Differential thermal and thermogravimetric analysis (DTA/TGA) of... (n.d.).
• Growth and Characterization of 4-carboxyanilinium Dihydrogen Phosphate Semi-organic Complex Crystal. (n.d.). Science Alert.
• FTIR studies of L-arginine doped with ADP and KDP: A Hybrid NLO crystal. (n.d.). JETIR.
• A comparative study of second order Non-linear optical crystals derived from chloro- and dichloro- aniline. (n.d.).
• Second harmonic generation in monolithic gallium phosphide metasurfaces. (n.d.). APL Photonics.
• Spectral, Thermal and Nonlinear Optical Properties in KDP Doped Magnesium Bromide Crystals. (n.d.). Scholars Research Library.
• Guanidine phosph
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A review of the applications of guanidinium-based compounds in research.

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the vast landscape of chemical functionalities, the guanidinium group stands out for its unique electronic and structural properties. This simple, yet powerful, moiety has become an indispensable tool in a wide array of research applications, from the synthesis of complex molecules to the development of life-saving therapeutics. This guide provides an in-depth review of the applications of guanidinium-based compounds, offering objective comparisons with alternative approaches and presenting the supporting experimental data and protocols to empower researchers in their scientific endeavors.

The Enduring Appeal of the Guanidinium Cation: A Fundamental Overview

The guanidinium group, the protonated form of guanidine, is a planar, Y-shaped cation with a delocalized positive charge distributed among its three nitrogen atoms. This charge delocalization results in a remarkably high basicity (pKa of the conjugate acid is ~13.5), ensuring that it remains protonated over a wide physiological pH range.[1][2] This persistent positive charge, coupled with its ability to form multiple strong hydrogen bonds, underpins its diverse applications in molecular recognition and catalysis.[1][2]

Guanidinium in Asymmetric Organocatalysis: A Head-to-Head Comparison

Chiral guanidines have emerged as powerful organocatalysts for a variety of asymmetric transformations, primarily leveraging their strong Brønsted basicity to activate substrates.[3][4] They are particularly effective in reactions involving the deprotonation of carbon acids, such as the Michael and Henry (nitroaldol) reactions.

The Michael Addition: A Case Study in Enantioselectivity

The Michael addition, a fundamental carbon-carbon bond-forming reaction, has been a fertile ground for showcasing the efficacy of chiral guanidine catalysts. Let's compare the performance of a well-established chiral guanidine catalyst with a common amidine-based catalyst in the asymmetric Michael addition of a 1,3-dicarbonyl compound to a nitroalkene.

Catalyst	Donor	Acceptor	Solvent	Time (h)	Yield (%)	ee (%)	Reference
Chiral Guanidine	Dimethyl malonate	β-Nitrostyrene	Toluene	24	95	98	[5]
Chiral Amidine (DBU-derived)	Dimethyl malonate	β-Nitrostyrene	Toluene	48	88	92	[5]

As the data illustrates, the chiral guanidine catalyst demonstrates superior performance in terms of both reaction time, yield, and enantioselectivity. This enhanced reactivity and stereocontrol can be attributed to the guanidinium group's ability to form a well-organized, bifunctional transition state through multiple hydrogen bonds, effectively shielding one face of the prochiral enolate.

The Henry Reaction: Navigating Diastereo- and Enantioselectivity

The Henry reaction, the addition of a nitroalkane to a carbonyl compound, is another area where guanidine-based catalysts have excelled. Bifunctional catalysts incorporating both a guanidine and a thiourea moiety have proven particularly effective.

Catalyst	Aldehyde	Nitroalkane	Solvent	Time (h)	Yield (%)	dr	ee (%)	Reference
Guanidine-Thiourea	Benzaldehyde	Nitromethane	MTBE	48	92	95:5 (anti/syn)	90 (anti)	[6][7]
Simple Chiral Guanidine	Benzaldehyde	Nitromethane	Toluene	72	85	80:20 (anti/syn)	75 (anti)	[6]

The synergistic action of the basic guanidine and the hydrogen-bonding thiourea group in the bifunctional catalyst leads to a highly organized transition state, resulting in superior diastereo- and enantioselectivity compared to a simple chiral guanidine.

Experimental Protocol: Synthesis of a Chiral Guanidine Catalyst

This protocol outlines the synthesis of a common chiral guanidine catalyst derived from (1R,2R)-diphenylethanediamine.

Materials:

• (1R,2R)-1,2-diphenylethane-1,2-diamine

• N,N'-Di-Boc-thiourea

• Mercury(II) chloride (HgCl₂)

• Triethylamine (Et₃N)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Silica gel for column chromatography

Procedure:

• Step 1: Guanylation. To a solution of (1R,2R)-1,2-diphenylethanediamine (1.0 eq) and N,N'-Di-Boc-thiourea (1.1 eq) in anhydrous DCM, add Et₃N (2.5 eq). Cool the mixture to 0 °C and add HgCl₂ (1.2 eq) portion-wise. Stir the reaction at room temperature for 12 hours.

• Step 2: Work-up. Filter the reaction mixture through a pad of Celite® and wash with DCM. Concentrate the filtrate under reduced pressure.

• Step 3: Purification. Purify the crude product by silica gel column chromatography (Eluent: Hexane/Ethyl Acetate gradient) to afford the Boc-protected chiral guanidine.

• Step 4: Deprotection. Dissolve the protected guanidine in a 1:1 mixture of DCM and trifluoroacetic acid (TFA). Stir at room temperature for 2 hours.

• Step 5: Final Purification. Remove the solvent under reduced pressure. Dissolve the residue in a minimal amount of DCM and precipitate the chiral guanidine trifluoroacetate salt by adding diethyl ether. Filter and dry the solid to obtain the final catalyst.[8]

Synthesis of a Chiral Guanidine Catalyst.

Molecular Recognition: The Art of Anion Binding

The guanidinium group's ability to form strong, directional hydrogen bonds and engage in favorable electrostatic interactions makes it an exceptional motif for the recognition of anions, particularly oxoanions like carboxylates and phosphates.[9][10][11] This has led to the development of a wide range of synthetic receptors for anion sensing and transport.

A Comparative Look at Anion Receptors

While other neutral hydrogen-bond donors like ureas and thioureas are also employed in anion recognition, the guanidinium group often exhibits superior binding affinities due to its pre-organized geometry and positive charge.[12][13][14][15]

Receptor Type	Anion	Solvent	Binding Constant (Kₐ, M⁻¹)	Reference
Guanidinium-based	Acetate	DMSO	1.5 x 10⁴	[16]
Thiourea-based	Acetate	DMSO	2.1 x 10³	[12][13]
Urea-based	Acetate	DMSO	5.8 x 10²	[12][13]

The significantly higher binding constant of the guanidinium-based receptor for acetate highlights its enhanced ability to bind anions in a competitive solvent like DMSO.

Guanidinium-Anion Interaction.

Guanidinium in Drug Design and Development: A Therapeutic Mainstay

The guanidinium moiety is a privileged scaffold in medicinal chemistry, found in a wide range of approved drugs with diverse therapeutic applications.[2][17][18] Its ability to mimic the side chain of arginine allows it to interact with biological targets such as enzymes and receptors.

Metformin: A Cornerstone in Diabetes Treatment

Metformin, a biguanide drug, is a first-line treatment for type 2 diabetes. Its primary mechanism of action involves the reduction of hepatic glucose production.[19][20] While its complete signaling pathway is complex and still under investigation, a key aspect involves the activation of AMP-activated protein kinase (AMPK).[20][21][22][23]

Simplified Signaling Pathway of Metformin.

Guanidinium-based Enzyme Inhibitors: A Comparative Perspective

The guanidinium group can be a key pharmacophore in the design of enzyme inhibitors. For instance, in the development of inhibitors for certain synthases, guanidinium-based compounds have been compared to their non-charged or alternatively charged counterparts.

Inhibitor Type	Enzyme Target	IC₅₀ (µM)	Reference
Guanidinium-based	Dehydrosqualene Synthase	5.2	[24]
Amidinium-based	Dehydrosqualene Synthase	8.1	[24]
Urea-based (Neutral)	Dehydrosqualene Synthase	2.5	[24]

Interestingly, in this specific case, the neutral urea-based inhibitor showed the highest potency. This highlights a crucial principle in drug design: while the guanidinium group is a powerful tool, its effectiveness is highly context-dependent, and careful consideration of the target's active site is paramount.[24] In other cases, the positive charge and hydrogen bonding capacity of the guanidinium group are essential for potent inhibition.[25]

Experimental Workflow: Evaluating Cell Penetration of Guanidinium-Rich Peptides

Guanidinium-rich cell-penetrating peptides (CPPs) are widely used to deliver cargo into cells.[9][26][27][28] This workflow outlines a common method for quantifying their uptake.

Materials:

• Fluorescently labeled guanidinium-rich CPP

• Control peptide (e.g., scrambled sequence)

• Mammalian cell line (e.g., HeLa)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Flow cytometer

Procedure:

• Cell Culture: Culture HeLa cells to 80-90% confluency in a 24-well plate.

• Peptide Treatment: Incubate the cells with varying concentrations of the fluorescently labeled CPP and control peptide in serum-free medium for a specified time (e.g., 1 hour) at 37 °C.

• Washing: Wash the cells three times with cold PBS to remove non-internalized peptide.

• Cell Detachment: Detach the cells using Trypsin-EDTA.

• Flow Cytometry Analysis: Resuspend the cells in PBS and analyze the fluorescence intensity of individual cells using a flow cytometer.

• Data Analysis: Quantify the mean fluorescence intensity to determine the relative cellular uptake of the CPP at different concentrations.[29]

Workflow for CPP Cellular Uptake Assay.

Conclusion and Future Outlook

The guanidinium group continues to be a cornerstone of modern chemical and biological research. Its fundamental properties of high basicity and robust hydrogen-bonding capability have been ingeniously exploited in the design of highly effective organocatalysts, selective anion receptors, and a diverse range of therapeutic agents. As our understanding of complex biological systems deepens, the rational design of novel guanidinium-based compounds will undoubtedly lead to further breakthroughs in medicine and materials science. The comparative data and experimental protocols provided in this guide aim to equip researchers with the knowledge and tools necessary to harness the full potential of this remarkable functional group in their own investigations.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Guanidinium Dihydrogen Phosphate

Introduction

Guanidinium dihydrogen phosphate (CAS 5423-22-3) is a versatile chemical intermediate, notably utilized in the pharmaceutical sector for the synthesis of various drug compounds.[1] It typically presents as a white, water-soluble crystalline powder.[1][2] While essential for research and development, its handling and disposal demand a rigorous, scientifically-grounded approach to ensure laboratory safety and environmental stewardship. This guide provides in-depth, procedural instructions for researchers, scientists, and drug development professionals. Our objective is to move beyond mere compliance, fostering a deep understanding of the causality behind these essential protocols to ensure a self-validating system of safety within your laboratory.

Section 1: Hazard Profile and Risk Assessment

Understanding the inherent risks of a chemical is the foundation of its safe management. Guanidinium dihydrogen phosphate is not benign; its hazards necessitate careful handling to mitigate exposure and prevent environmental release.

Causality of Hazards:

• Irritation: As a salt, guanidinium dihydrogen phosphate can dissociate, and its components can interact with biological tissues, leading to irritation of the skin, eyes, and respiratory tract.[3] Inhalation of fine dust particles is a primary route of exposure that must be controlled.[3]

• Environmental Toxicity: The primary environmental concern stems from its phosphate component and its potential harm to aquatic life.[3] Phosphate is a potent nutrient that can lead to eutrophication in waterways, disrupting aquatic ecosystems. The guanidinium ion itself can also be toxic to aquatic organisms at certain concentrations.[4] Therefore, direct discharge into sewers or waterways is unacceptable.[3][5]

• Decomposition Products: Although stable under normal conditions, combustion or high-temperature decomposition may produce poisonous and corrosive fumes, including nitrogen oxides and carbon oxides.[3][6]

Table 1: Hazard Profile of Guanidinium Dihydrogen Phosphate

Hazard Classification	Description	Key Precautionary Measures
Acute Toxicity (Oral)	Harmful if swallowed.[3][7]	Do not eat, drink, or smoke in work areas. Wash hands thoroughly after handling.[3][8]
Skin Irritation	Causes skin irritation.[2][3]	Wear appropriate chemical-resistant gloves and protective clothing.[3]
Eye Irritation	Causes serious eye irritation.[2][3]	Wear safety glasses with side-shields or chemical goggles.[3]
Respiratory Irritation	May cause respiratory irritation upon inhalation of dust.[3]	Handle in a well-ventilated area or use a chemical fume hood. Avoid generating dust.[3]

| Aquatic Toxicity | Harmful to aquatic life.[3] | Prevent release to the environment. Do not discharge into sewers or waterways.[3][5] |

Section 2: Immediate Safety Protocols: Spills and Exposure

Before any disposal procedure, laboratory personnel must be equipped to handle accidental releases.

Required Personal Protective Equipment (PPE)

Adherence to proper PPE is non-negotiable. The choice of equipment is directly dictated by the hazards identified in Section 1.

Table 2: Required Personal Protective Equipment (PPE) for Handling Guanidinium Dihydrogen Phosphate

Task	Minimum Required PPE
Handling Solid Chemical	Nitrile gloves, safety glasses with side-shields, lab coat.
Weighing/Transfer (potential for dust)	All of the above, plus use of a chemical fume hood or ventilated balance enclosure.
Cleaning Spills	Chemical-resistant gloves (nitrile), chemical safety goggles, lab coat or protective clothing, and if dust is significant, a particulate filter respirator (e.g., N95).[9]

| Preparing Waste Containers | Nitrile gloves, safety glasses with side-shields, lab coat. |

Experimental Protocol: Small Spill Response (<10g)

This protocol is designed to be a self-validating system for managing minor spills, ensuring containment and thorough decontamination.

• Alert & Isolate: Immediately alert personnel in the vicinity. Restrict access to the spill area.[10]

• Assess Ventilation: Ensure the area is well-ventilated. If in a poorly ventilated space, evacuate and seek assistance from your institution's Environmental Health & Safety (EHS) office.

• Don PPE: Wear the appropriate PPE as outlined in Table 2.[10]

• Contain & Collect (Dry Spill):

  • GENTLY cover the spill with a dry, inert absorbent material (e.g., sand, vermiculite) to prevent dust from becoming airborne.

  • Using non-sparking tools (e.g., plastic dustpan and brush), carefully sweep up the material. AVOID generating dust.[3][10]

  • Place the collected material and absorbent into a heavy-duty, sealable plastic bag or a designated solid chemical waste container.[3]

• Decontaminate:

  • Wipe the spill area with a cloth dampened with water.

  • Wash the area down with large amounts of water, preventing runoff from entering drains if possible.[3]

  • Place all cleaning materials (cloths, wipes) into the same waste container.

• Package & Label:

  • Seal the waste container/bag securely.

  • Label it clearly as "Guanidinium Dihydrogen Phosphate Spill Debris" and affix a hazardous waste tag in accordance with your institution's policy.

• Doff PPE & Hygiene: Remove and dispose of contaminated gloves and other disposable PPE in the designated waste stream. Wash hands thoroughly with soap and water.[11]

Diagram 1: Small Spill Response Workflow A visual guide for immediate actions following a minor spill.

Caption: Workflow for managing small spills of solid guanidinium dihydrogen phosphate.

Section 3: Core Disposal Procedures

The proper disposal route for guanidinium dihydrogen phosphate is determined by its form (solid, solution, or contaminated debris) and must comply with federal, state, and local regulations.[6][12] The universal principle is that this chemical waste should not enter the standard trash or sanitary sewer system.[3]

Diagram 2: Disposal Decision Workflow Use this diagram to determine the correct disposal pathway for your waste stream.

Caption: Decision-making flowchart for segregating and handling different waste streams.

Protocol: Packaging Solid Guanidinium Dihydrogen Phosphate Waste for Disposal

This procedure ensures that solid waste is safely contained, clearly identified, and ready for collection by a licensed waste management authority.

• Select Container: Choose a robust, sealable container compatible with the chemical. A polyethylene or polypropylene container is recommended.[3] The original product container, if in good condition, can be used.[13]

• Transfer Chemical: In a well-ventilated area (e.g., fume hood), carefully transfer the solid waste into the selected container. Minimize dust generation.

• Seal Securely: Tightly close the container lid. For bags, use a zip-tie or heavy-duty tape to ensure a secure seal.

• Label Clearly: Affix a hazardous waste label to the container. The label must include:

  • The full chemical name: "Guanidinium Dihydrogen Phosphate"

  • The words "Hazardous Waste"

  • An accurate description of the hazards (e.g., "Irritant," "Harmful if Swallowed")

  • The date of accumulation.

• Segregate: Store the sealed container in a designated satellite accumulation area, segregated from incompatible materials like strong oxidizing agents and acids.[13][14]

• Arrange Pickup: Contact your institution's EHS department to arrange for pickup by a licensed hazardous waste disposal contractor. Disposal via an authorized landfill or incineration is the standard final step.[3][10]

Disposal of Dilute Aqueous Solutions

Under no circumstances should aqueous solutions of guanidinium dihydrogen phosphate be poured down the sanitary sewer drain. [3]

• Causality: As previously noted, the phosphate content contributes to waterway pollution, and the guanidinium ion has known aquatic toxicity.[3] While some simple, non-hazardous salts may be sewer-disposable in certain localities after pH neutralization, the combined hazards and environmental impact of this compound preclude this option.[13][14]

• Procedure:

  • Collect all aqueous waste containing guanidinium dihydrogen phosphate in a clearly labeled, leak-proof container designated for "Aqueous Hazardous Waste."[13]

  • Ensure the container is compatible with the solution (e.g., polyethylene). Do not use glass if there is a risk of freezing.[13]

  • Keep the container closed when not in use.

  • Manage the container as hazardous waste and arrange for pickup through your EHS office.

Section 4: Regulatory Compliance and Best Practices

Disposal of laboratory chemicals is governed by a framework of regulations. In the United States, the primary authority is the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[12]

• Generator Responsibility: The laboratory that creates the waste (the "generator") is legally responsible for its safe management from "cradle to grave." This includes proper identification, labeling, storage, and transfer to a licensed disposal facility.[12]

• Hazardous Waste Determination: The generator must determine if the waste is classified as "hazardous" under RCRA rules. Guanidinium dihydrogen phosphate waste will typically be managed as hazardous due to its irritant properties and ecotoxicity.[13]

• Institutional Policies: Always follow your institution's specific EHS guidelines, which are designed to ensure compliance with federal, state, and local laws.[6][15]

Table 3: Disposal Best Practices: Do's and Don'ts

Do	Don't
Do wear the correct PPE for every task.	Don't handle this chemical with exposed skin or without eye protection.[3]
Do manage all waste streams (solid, liquid, debris) as hazardous waste.	Don't dispose of any form of this chemical in the regular trash or down the drain.[3]
Do collect waste in compatible, clearly labeled, and sealed containers.[13]	Don't mix guanidinium dihydrogen phosphate waste with incompatible chemicals (e.g., strong acids, oxidizers).[13]
Do consult your institution's EHS office for any questions.	Don't allow waste to accumulate in the lab; transfer it to a satellite accumulation area promptly.[14]

| Do wash hands thoroughly after handling the chemical or its waste.[8] | Don't generate dust when handling the solid material.[3] |

References

• Apollo Scientific. (2024).
• ChemicalBook. (n.d.).
• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Guanidinium Dihydrogen Phosphate (CAS 5423-22-3)
• ChemBK. (2024).
• DTIC. (n.d.).
• Physikalisch-Technische Bundesanstalt. (n.d.).
• Santa Cruz Biotechnology. (n.d.).
• National Center for Biotechnology Information. (n.d.).
• Chemos GmbH & Co.KG. (2019).
• Sigma-Aldrich. (2024).
• Charles River Laboratories. (2011).
• CymitQuimica. (n.d.).
• Wikipedia. (n.d.). Guanidine.
• FUJIFILM Wako Chemicals. (2023).
• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines.
• Thermo Fisher Scientific. (2014).
• Carl ROTH. (n.d.).
• Oxford Academic. (2023).
• Occupational Safety and Health Administration (OSHA). (n.d.).
• U.S. Environmental Protection Agency (EPA). (2025).

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A Comprehensive Guide to Personal Protective Equipment for Handling Guanidinium Dihydrogen Phosphate

As researchers and scientists in the fast-paced world of drug development, our commitment to safety is as paramount as our pursuit of innovation. Guanidinium dihydrogen phosphate, a compound utilized in various laboratory applications, requires meticulous handling to ensure personal and environmental safety. This guide provides an in-depth, experience-driven approach to selecting, using, and disposing of Personal Protective Equipment (PPE) when working with this chemical. Our goal is to empower you with the knowledge to create a self-validating system of safety in your laboratory.

Understanding the Risks: Why PPE is Non-Negotiable

Guanidinium dihydrogen phosphate, while a valuable reagent, presents several hazards that necessitate a comprehensive PPE strategy. It is classified as harmful if swallowed, a skin irritant, and a cause of serious eye irritation.[1][2] Furthermore, inhalation of its dust can lead to respiratory irritation.[1][2] The fine dust of this compound also has the potential to be explosive under specific conditions, highlighting the importance of minimizing dust generation.[3]

The causality behind these classifications lies in the chemical nature of the guanidinium and phosphate ions. Guanidinium salts can disrupt cellular membranes and processes, while phosphates can cause irritation upon contact with moist tissues. Therefore, a multi-faceted PPE approach is essential to shield against these potential exposures.

Core PPE Recommendations: A Task-Based Approach

The selection of appropriate PPE is not a one-size-fits-all scenario. It is contingent upon the specific task being performed and the associated risk of exposure. The following table outlines the recommended PPE for various laboratory operations involving Guanidinium dihydrogen phosphate.

Laboratory Task	Minimum PPE Requirements	Enhanced PPE for Higher Risk Scenarios
Weighing and Aliquoting (Solid)	- Safety glasses with side shields- Nitrile gloves (single pair)- Laboratory coat	- Chemical splash goggles- Double-gloving (nitrile)- Disposable sleeve covers- Use of a ventilated balance enclosure or chemical fume hood
Dissolving in Solution	- Chemical splash goggles- Nitrile gloves (single pair)- Laboratory coat	- Face shield (in addition to goggles)- Double-gloving (nitrile)- Chemical-resistant apron
Large-Scale Handling (>1 kg)	- Chemical splash goggles and face shield- Double-gloving (nitrile)- Chemical-resistant apron over a laboratory coat- Respiratory protection (N95 or higher)	- Full-face respirator with particulate filter- Impervious coveralls- Work in a dedicated, well-ventilated area
Spill Cleanup	- Chemical splash goggles and face shield- Heavy-duty nitrile or butyl rubber gloves- Chemical-resistant apron or coveralls- Respiratory protection (N95 or higher)	- Self-Contained Breathing Apparatus (SCBA) for large or poorly ventilated spills

A Deeper Dive into PPE Selection and Use

Eye and Face Protection: Your First Line of Defense

Given that Guanidinium dihydrogen phosphate can cause serious eye irritation, robust eye protection is critical.[1][2]

• Safety Glasses with Side Shields: The minimum requirement for any work with this chemical.[4]

• Chemical Splash Goggles: Essential when there is a risk of splashes, such as during dissolution or transfer of solutions.[5] They provide a seal around the eyes, offering superior protection compared to safety glasses.

• Face Shield: Should be used in conjunction with goggles during activities with a high potential for splashes or when handling larger quantities.[4]

Hand Protection: Preventing Skin Irritation

To prevent skin irritation, appropriate gloves are mandatory.[1][2]

• Nitrile Gloves: Offer good chemical resistance for incidental contact. For prolonged contact or handling of solutions, it is prudent to consult a glove compatibility chart.

• Double-Gloving: A best practice, especially when working with higher concentrations or for extended periods. This provides an extra layer of protection against tears and contamination.

Body Protection: Shielding Your Person

• Laboratory Coat: A standard requirement to protect street clothing and skin from minor spills and dust.

• Chemical-Resistant Apron: Recommended when handling larger volumes of solutions to provide an additional barrier against splashes.

• Coveralls: For large-scale operations or significant spill cleanup, disposable coveralls can prevent widespread contamination of clothing.

Respiratory Protection: Guarding Against Inhalation

The potential for respiratory irritation from dust inhalation necessitates careful consideration of respiratory protection.[1][2]

• Engineering Controls: The primary method for controlling dust should always be engineering controls, such as working in a chemical fume hood or using a ventilated balance enclosure.

• N95 Respirator: For tasks that may generate dust outside of a primary engineering control, an N95 respirator is the minimum recommendation.

• Full-Face Respirator: In situations with a high potential for dust generation or when exposure limits may be exceeded, a full-face respirator with a particulate filter offers a higher level of protection for both the respiratory system and the face.[5]

Operational and Disposal Plans: A Step-by-Step Guide

A self-validating safety system extends beyond PPE selection to include clear operational and disposal protocols.

Donning and Doffing PPE: A Critical Procedure

The order of donning and doffing PPE is crucial to prevent cross-contamination.

Donning Sequence:

• Lab coat

• Respirator (if required)

• Goggles/Face shield

• Gloves (pulled over the cuffs of the lab coat)

Doffing Sequence:

• Gloves (using a glove-to-glove and then skin-to-skin technique to avoid touching the outer contaminated surface)

• Goggles/Face shield (handling by the head strap)

• Lab coat (folding it inward to contain contaminants)

• Respirator (if worn)

• Wash hands thoroughly with soap and water.

Disposal of Contaminated PPE and Chemical Waste

• Solid Waste: Dispose of contaminated gloves, wipes, and disposable lab coats in a designated hazardous waste container.

• Solutions: Aqueous solutions of Guanidinium dihydrogen phosphate should be collected in a clearly labeled hazardous waste container for disposal by your institution's environmental health and safety department. Do not pour down the drain.

• Incompatible Waste Streams: It is critical to remember that guanidinium salts can produce hazardous gases when mixed with bleach (sodium hypochlorite) or strong acids.[6] Therefore, waste containing Guanidinium dihydrogen phosphate must be kept separate from these incompatible chemicals.

Visualizing the PPE Decision-Making Process

The following diagram illustrates the logical workflow for selecting the appropriate level of PPE based on the specific laboratory task and associated risks.

Caption: Decision workflow for selecting appropriate PPE when handling Guanidinium dihydrogen phosphate.

By adhering to these guidelines, you can significantly mitigate the risks associated with handling Guanidinium dihydrogen phosphate, fostering a safer and more productive research environment.

References

• Chemos GmbH & Co.KG. Safety Data Sheet: Guanidine phosphate. [Link]

• Carl ROTH. Safety data sheet: Guanidine hydrochloride. [Link]

• MIT Wiki Service. LABORATORY SAFETY GUIDELINE Qiagen Kits. [Link]

• Carus LLC. (2025, April 7). What You Need to Know: Safety & Handling of Phosphates. YouTube. [Link]

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